Methyl 4-chloroquinoline-2-carboxylate

• CAS: 114935-92-1

Core Science & Biosynthesis

"synthesis and characterization of Methyl 4-chloroquinoline-2-carboxylate"

An In-depth Technical Guide to the Synthesis and Characterization of Methyl 4-chloroquinoline-2-carboxylate

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a comprehensive overview of a reliable and reproducible methodology for the synthesis and characterization of Methyl 4-chloroquinoline-2-carboxylate. This quinoline derivative is a valuable building block in medicinal chemistry and drug development, frequently utilized as a key intermediate in the synthesis of more complex bioactive molecules, including potential antimalarial and anticancer agents.[1][2] This document offers a detailed exploration of the synthetic strategy, beginning with the foundational Conrad-Limpach reaction to construct the quinoline core, followed by a robust chlorination protocol. We delve into the mechanistic rationale behind the chosen reactions and provide detailed, step-by-step experimental procedures. Furthermore, a complete guide to the analytical characterization of the final product is presented, including expected data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. This whitepaper is intended for researchers, chemists, and professionals in the field of drug discovery and organic synthesis.

Introduction: The Significance of the Quinoline Scaffold

The quinoline ring system, consisting of a benzene ring fused to a pyridine ring, is a privileged scaffold in pharmaceutical sciences.[3] Its derivatives are the core of numerous natural products and synthetic drugs, exhibiting a wide spectrum of biological activities, including antimalarial, antibacterial, anticancer, and anti-inflammatory properties.[3][4] Compounds like chloroquine and quinine are cornerstone treatments for malaria, highlighting the therapeutic importance of this heterocyclic system.[5][6]

Methyl 4-chloroquinoline-2-carboxylate, the subject of this guide, serves as a versatile intermediate. The chlorine atom at the 4-position is an excellent leaving group, making it susceptible to nucleophilic substitution. This allows for the introduction of various functional groups (amines, thiols, etc.) to build diverse molecular libraries for structure-activity relationship (SAR) studies. The methyl ester at the 2-position provides another handle for chemical modification, such as hydrolysis to the corresponding carboxylic acid or amidation.

Synthetic Strategy and Mechanistic Rationale

A robust synthesis of Methyl 4-chloroquinoline-2-carboxylate is best achieved through a two-step sequence: (1) formation of the 4-hydroxyquinoline precursor via a cyclization reaction, and (2) subsequent chlorination to yield the final product.

Retrosynthetic Analysis

The most logical disconnection for the target molecule involves severing the C-Cl bond, leading back to the 4-hydroxyquinoline precursor. This precursor, Methyl 4-hydroxyquinoline-2-carboxylate, can be formed through the cyclization of an aniline derivative with a suitable three-carbon component, a strategy central to many named quinoline syntheses.

Step 1: Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate via Conrad-Limpach Reaction

The Conrad-Limpach synthesis is an ideal choice for preparing 2,4-substituted quinolines.[7] It involves the reaction of an aniline with a β-ketoester.[8] In our case, aniline reacts with dimethyl acetylenedicarboxylate (DMAD) or a related β-ketoester. The reaction proceeds through two key phases:

• Michael Addition: The synthesis initiates with a nucleophilic conjugate addition of aniline to one of the electrophilic acetylenic carbons of DMAD. This forms an enamine intermediate.

• Thermal Cyclization: The enamine intermediate undergoes an intramolecular cyclization at high temperature, followed by tautomerization to yield the thermodynamically stable 4-hydroxyquinoline (or 4-quinolone) form. Using a high-boiling solvent like diphenyl ether is standard practice to achieve the necessary temperatures for efficient ring closure.[9]

This method is preferred over others like the Skraup or Doebner-von Miller reactions, which typically use α,β-unsaturated carbonyl compounds and yield different substitution patterns.[10][11]

Step 2: Chlorination of Methyl 4-hydroxyquinoline-2-carboxylate

The conversion of the 4-hydroxyl group to a chlorine atom is a critical transformation. The 4-hydroxyquinoline exists in tautomeric equilibrium with its 4-quinolone form. This keto-enol tautomerism allows the oxygen to act as a nucleophile. The chlorination is most effectively achieved using phosphorus oxychloride (POCl₃), often neat or in a high-boiling solvent.[6][12]

Mechanism of Chlorination: The lone pair on the carbonyl oxygen of the 4-quinolone tautomer attacks the electrophilic phosphorus atom of POCl₃. A subsequent cascade of electron movements, involving the departure of a chloride ion which then attacks the C4 position, and elimination of a dichlorophosphate species, results in the formation of the aromatic 4-chloroquinoline ring system. Careful quenching of the reactive POCl₃ after the reaction is a critical safety consideration.

Detailed Experimental Protocols

Safety Precaution: These procedures should be carried out in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn. Phosphorus oxychloride is highly corrosive and reacts violently with water; handle with extreme care.

Protocol for Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, add aniline (9.3 g, 0.1 mol) to diphenyl ether (100 mL).

• Reagent Addition: Heat the mixture to 140-150 °C with stirring. Add dimethyl acetylenedicarboxylate (DMAD) (14.2 g, 0.1 mol) dropwise over 30 minutes, maintaining the temperature.

• Cyclization: After the addition is complete, slowly raise the temperature of the reaction mixture to 240-250 °C and reflux for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation: Allow the reaction mixture to cool to room temperature. The product will precipitate from the diphenyl ether. Dilute the mixture with petroleum ether (100 mL) to facilitate precipitation.

• Purification: Collect the solid product by vacuum filtration and wash thoroughly with petroleum ether to remove the diphenyl ether solvent. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or acetic acid to yield Methyl 4-hydroxyquinoline-2-carboxylate as a solid.[7][13]

Protocol for Synthesis of Methyl 4-chloroquinoline-2-carboxylate

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser (with a gas outlet connected to a scrubber), place Methyl 4-hydroxyquinoline-2-carboxylate (10.15 g, 0.05 mol).

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃) (25 mL, ~0.27 mol) to the flask in the fume hood.

• Reaction: Heat the mixture to reflux (approximately 110 °C) and maintain for 2-3 hours. The solid will dissolve as the reaction proceeds. Monitor the reaction by TLC until the starting material is consumed.

• Work-up and Quenching: Allow the mixture to cool to room temperature. (CAUTION: Exothermic reaction) Very slowly and carefully, pour the reaction mixture onto crushed ice (~200 g) in a large beaker with vigorous stirring. This will quench the excess POCl₃.

• Neutralization and Isolation: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution or aqueous ammonia until the pH is ~7-8. The product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. The crude Methyl 4-chloroquinoline-2-carboxylate can be purified by recrystallization from ethanol or by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure product.

Characterization and Data Analysis

Thorough characterization is essential to confirm the identity and purity of the synthesized Methyl 4-chloroquinoline-2-carboxylate.

Analytical Techniques

• ¹H and ¹³C NMR Spectroscopy: Confirms the molecular structure by showing the number, connectivity, and chemical environment of the hydrogen and carbon atoms.

• Mass Spectrometry (MS): Determines the molecular weight and provides fragmentation patterns that support the proposed structure.[14]

• Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule, such as the C=O of the ester, C=N and C=C of the quinoline ring, and the C-Cl bond.

• Melting Point (m.p.): A sharp melting point range is a good indicator of purity.

Summary of Expected Analytical Data

The following table summarizes the expected data for the final product, Methyl 4-chloroquinoline-2-carboxylate.

Analysis	Expected Result
Molecular Formula	C₁₁H₈ClNO₂[15]
Molecular Weight	221.64 g/mol [15]
Appearance	White to off-white solid
¹H NMR (CDCl₃, 400 MHz)	δ ~8.3-7.6 (m, 4H, Ar-H), δ ~8.1 (s, 1H, H-3), δ ~4.0 (s, 3H, -OCH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ ~165 (C=O), ~150-120 (Ar-C), ~45 (-OCH₃)
Mass Spec (EI)	[M]⁺ at m/z = 221/223 (due to ³⁵Cl/³⁷Cl isotopes)
IR (KBr, cm⁻¹)	~1730 (C=O stretch, ester), ~1600-1500 (C=C/C=N stretch, aromatic), ~750 (C-Cl stretch)

Visualized Workflow and Structure

Synthetic Workflow Diagram

Caption: Overall synthetic scheme for Methyl 4-chloroquinoline-2-carboxylate.

Key Structural Features for Characterization

Caption: Structure of the target molecule with key analytical handles.

Conclusion

This guide outlines a validated and efficient two-step synthesis for Methyl 4-chloroquinoline-2-carboxylate, a key intermediate in pharmaceutical research. The methodology, employing a Conrad-Limpach cyclization followed by chlorination with phosphorus oxychloride, is reliable and scalable. The provided protocols, coupled with the detailed characterization data, offer researchers a comprehensive resource for producing and verifying this valuable chemical building block. Adherence to the described safety precautions, particularly during the chlorination and work-up steps, is paramount for a successful and safe synthesis.

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Introduction: The Quinoline Scaffold and the Significance of Methyl 4-chloroquinoline-2-carboxylate

An In-depth Technical Guide to Methyl 4-chloroquinoline-2-carboxylate

The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous natural products, pharmaceuticals, and functional materials.[1][2][3] Quinoline derivatives are renowned for a wide spectrum of biological activities, including use as antimalarial agents like chloroquine, as well as anticancer and antibacterial therapeutics.[1][4] The specific functionalization of the quinoline core is paramount in dictating its biological and chemical properties.

Methyl 4-chloroquinoline-2-carboxylate (CAS No. 114935-92-1) is a key heterocyclic intermediate that offers multiple strategic advantages for chemical synthesis.[5][6] Its structure features two primary points of reactivity: the chlorine atom at the 4-position, which is highly susceptible to nucleophilic displacement, and the methyl ester at the 2-position, which can be readily modified. These features make it an exceptionally valuable building block for the synthesis of complex, polyfunctional quinoline derivatives in drug discovery and development programs.[7] This guide provides a comprehensive overview of its core physicochemical properties, analytical characterization protocols, and chemical reactivity, offering a foundational resource for researchers in the field.

Core Physicochemical Properties

The fundamental properties of a compound govern its behavior in both chemical reactions and biological systems. The key physicochemical data for Methyl 4-chloroquinoline-2-carboxylate are summarized below.

Property	Value	Source(s)
CAS Number	114935-92-1	[5][6]
Molecular Formula	C₁₁H₈ClNO₂	[5][6][8]
Molecular Weight	221.64 g/mol	[5][6]
Monoisotopic Mass	221.02435 Da	[6][8]
Appearance	Not specified; likely a solid at room temperature.	[6]
Topological Polar Surface Area	39.2 Ų	[6]
XLogP3-AA (Predicted)	3.0	[8]
Hydrogen Bond Donor Count	0	[6]
Hydrogen Bond Acceptor Count	3	[6]
Rotatable Bond Count	2	[6]

Molecular Structure and Identification

Unambiguous identification is critical for regulatory and experimental consistency. The following identifiers and structural representation define Methyl 4-chloroquinoline-2-carboxylate.

• IUPAC Name: methyl 4-chloroquinoline-2-carboxylate[6]

• Canonical SMILES: COC(=O)C1=NC2=CC=CC=C2C(=C1)Cl[6][8]

• InChI: InChI=1S/C11H8ClNO2/c1-15-11(14)10-6-8(12)7-4-2-3-5-9(7)13-10/h2-6H,1H3[6][8]

• InChIKey: AAHYMHHQOLSODU-UHFFFAOYSA-N[5][6][8]

Caption: 2D structure of Methyl 4-chloroquinoline-2-carboxylate.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of Methyl 4-chloroquinoline-2-carboxylate stems from the predictable reactivity of its functional groups.

Nucleophilic Aromatic Substitution (SₙAr) at the C4 Position

The chlorine atom at the 4-position of the quinoline ring is significantly activated towards nucleophilic attack.[9] This heightened reactivity is due to the strong electron-withdrawing effect of the ring nitrogen, which stabilizes the negative charge in the intermediate Meisenheimer complex formed during the SₙAr reaction.[9] This makes the C4 position a prime target for substitution by a wide range of nucleophiles, including amines, alcohols, and thiols, providing a direct pathway to diverse 4-substituted quinoline derivatives.[10][11][12] The reaction conditions can often be tuned (e.g., through acid or base catalysis) to optimize yields depending on the specific nucleophile and other substituents on the quinoline ring.[10]

Caption: Generalized workflow for SₙAr at the C4 position.

Reactivity of the C2-Ester Group

The methyl ester at the 2-position offers additional synthetic handles:

• Hydrolysis: The ester can be hydrolyzed under acidic or basic conditions to yield the corresponding 4-chloroquinoline-2-carboxylic acid. This carboxylic acid can then participate in a variety of subsequent reactions, such as amide bond formation.

• Reduction: The ester can be reduced using agents like lithium aluminum hydride (LiAlH₄) or diisobutylaluminum hydride (DIBAL) to form the corresponding primary alcohol, (4-chloroquinolin-2-yl)methanol.[11] This transformation introduces a new functional group for further elaboration.

• Transesterification: Reaction with other alcohols under appropriate catalytic conditions can be used to swap the methyl group for other alkyl or aryl groups.

Protocols for Experimental Characterization

Rigorous characterization is essential to confirm the identity, purity, and structure of the synthesized or procured compound. The following protocols outline standard analytical methodologies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the carbon-hydrogen framework of the molecule.

• Methodology (¹H NMR):

  • Sample Preparation: Dissolve 5-10 mg of Methyl 4-chloroquinoline-2-carboxylate in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Data Acquisition: Acquire the spectrum on a 400 MHz or higher NMR spectrometer.

  • • ~8.0-8.5 ppm: Aromatic protons on the quinoline ring.

    • ~7.5-8.0 ppm: Additional aromatic protons, with specific splitting patterns (doublets, triplets) indicating their coupling relationships.

    • ~4.0 ppm: A singlet corresponding to the three protons of the methyl ester (-OCH₃) group.[13]

• Methodology (¹³C NMR):

  • Sample Preparation: Use a more concentrated sample (20-50 mg) in the same deuterated solvent.

  • Data Acquisition: Acquire a proton-decoupled ¹³C spectrum.

  • Expected Signals:

    • ~165 ppm: Carbonyl carbon of the ester group.

    • ~120-150 ppm: Aromatic and heterocyclic carbons of the quinoline core.

    • ~53 ppm: Methyl carbon of the ester group.

Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and analyze fragmentation patterns for structural verification.

• Methodology (LC-MS):

  • Sample Preparation: Prepare a dilute solution (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Chromatography: Inject the sample onto a C18 HPLC column with a gradient elution (e.g., water/acetonitrile with 0.1% formic acid).

  • Mass Analysis: Analyze the eluent using an electrospray ionization (ESI) source in positive ion mode.

  • Expected Results:

    • Molecular Ion: A prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 222.03163.[8]

    • Adducts: Potential observation of sodium [M+Na]⁺ (m/z 244.01357) or other adducts.[8]

    • Fragmentation: Collision-induced dissociation (MS/MS) would likely show fragments corresponding to the loss of the methoxy group (-OCH₃) or the entire carbomethoxy group (-COOCH₃).

Infrared (IR) Spectroscopy

• Objective: To identify key functional groups present in the molecule.

• Methodology (ATR-IR):

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

  • Expected Absorption Bands:

    • ~1720-1740 cm⁻¹: Strong C=O stretch from the ester carbonyl.

    • ~1580-1620 cm⁻¹: C=N and C=C stretching vibrations from the quinoline ring.[2]

    • ~1100-1300 cm⁻¹: C-O stretching of the ester.

    • ~750-850 cm⁻¹: C-Cl stretching vibration.

Caption: Standard workflow for analytical characterization.

Synthetic Relevance and Applications

Methyl 4-chloroquinoline-2-carboxylate is not an end-product but a crucial intermediate. Its synthesis can be achieved from precursors like 2-Quinolinecarboxylic acid, 4-chloro-, methyl ester.[6] Its primary value lies in its role as a scaffold for building more complex molecules. For instance, the SₙAr reaction at the C4 position is a cornerstone of the synthesis of numerous antimalarial drugs.[7][14] By reacting it with various amines, researchers can rapidly generate libraries of novel compounds for structure-activity relationship (SAR) studies aimed at discovering new therapeutics for infectious diseases, cancer, or inflammatory disorders.[7]

Safety and Handling

While specific toxicity data for this compound is not widely published, related chloro-aromatic compounds and quinoline derivatives should be handled with appropriate care.

• General Handling: Use in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials. For long-term stability, it is often recommended to store sealed in a dry environment at 2-8°C.[15]

• Hazard Statements (based on similar compounds): May be harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).[15]

Conclusion

Methyl 4-chloroquinoline-2-carboxylate is a high-value synthetic intermediate characterized by its well-defined physicochemical properties and versatile reactivity. The strategic placement of a reactive chlorine atom at the C4 position and a modifiable ester at C2 makes it an ideal starting material for the synthesis of diverse quinoline libraries. A thorough understanding of its properties and reactivity, confirmed through robust analytical characterization, is essential for its effective application in the development of novel pharmaceuticals and other advanced chemical materials.

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"Methyl 4-chloroquinoline-2-carboxylate mechanism of action"

An In-Depth Technical Guide to the Potential Mechanisms of Action of Methyl 4-chloroquinoline-2-carboxylate

Abstract

Methyl 4-chloroquinoline-2-carboxylate is a synthetic compound built upon the quinoline scaffold, a heterocyclic aromatic structure renowned for its prevalence in a multitude of biologically active molecules.[1][2] While direct, comprehensive studies elucidating the specific mechanism of action for this particular ester are not extensively documented in publicly available literature, the quinoline core is recognized as a "privileged structure" in medicinal chemistry.[1][3][4] This guide circumvents the absence of direct evidence by employing a logical, evidence-based approach. We will dissect the compound's structure, analyze the known biological activities of its close structural analogs, and postulate its potential mechanisms of action. Furthermore, we will provide robust, field-proven experimental workflows designed to systematically investigate and validate these hypotheses, thereby offering a clear path forward for researchers in the field. This document serves as both a theoretical framework and a practical guide for unlocking the therapeutic potential of this and related quinoline derivatives.

Molecular Profile and Structural Context

Methyl 4-chloroquinoline-2-carboxylate (C₁₁H₈ClNO₂) is defined by a quinoline bicyclic system substituted with a chlorine atom at the C4 position and a methyl carboxylate group at the C2 position.[5] Each of these features is critical in defining its potential interactions with biological macromolecules.

• Quinoline Core: A bicyclic heteroaromatic system that provides a rigid scaffold for orienting functional groups and can participate in π-π stacking interactions with biological targets.[6]

• 4-Chloro Substituent: An electron-withdrawing group that significantly alters the electron distribution of the quinoline ring, potentially influencing pKa, membrane permeability, and binding affinity. Its position differs from the 7-chloro group common in classic antimalarials like chloroquine, suggesting a potentially divergent mechanism.[7][8]

• Methyl 2-Carboxylate Group: This ester group can act as a hydrogen bond acceptor and its hydrolysis in vivo could yield the corresponding carboxylic acid, a functional group known to be critical for the activity of many enzyme inhibitors, such as by interacting with arginine or other cationic residues in an active site.[9]

Caption: Structure of Methyl 4-chloroquinoline-2-carboxylate.

Postulated Mechanisms of Action Based on Structural Analogs

Given the versatility of the quinoline scaffold, we will explore several high-probability mechanistic pathways based on published data for related molecules.

Antiproliferative and Anticancer Activity

Quinoline derivatives are widely investigated as anticancer agents, demonstrating activity against numerous cancer cell lines.[4][10] The mechanism is often tied to the inhibition of key enzymes in cell signaling and metabolism.

• Enzyme Inhibition: Structurally similar quinoline carboxylic acids have been identified as potent inhibitors of critical cancer-related enzymes.

  • Sirtuin 3 (SIRT3): Certain 2-phenyl-quinoline-4-carboxylic acid derivatives are selective inhibitors of SIRT3, a mitochondrial deacetylase implicated in cancer metabolism and stress response.[11]

  • PI3Kα: N-phenyl-4-hydroxy-2-quinolone-3-carboxamides (a related scaffold) have been developed as inhibitors of phosphatidylinositol-3-kinase (PI3Kα), a central node in the PI3K/AKT/mTOR signaling pathway that governs cell growth and survival.[3]

  • Dihydroorotate Dehydrogenase (DHODH): Quinolone carboxylic acids have shown potent, nanomolar inhibition of DHODH, an essential enzyme in the de novo pyrimidine biosynthesis pathway, which is a critical target for halting the proliferation of rapidly dividing cancer cells.[12]

• Hypothesized Signaling Pathway: Inhibition of a kinase like PI3Kα by a quinoline-based compound would block the phosphorylation of PIP2 to PIP3, preventing the activation of downstream effectors like AKT and mTOR, ultimately leading to cell cycle arrest and apoptosis.

Caption: Hypothesized inhibition of the PI3K/AKT pathway.

Antimicrobial and Antimalarial Activity

The quinoline scaffold is the backbone of many antimicrobial and antimalarial drugs.

• Antimalarial Action: The classic mechanism for 4-aminoquinolines like chloroquine involves accumulating in the parasite's acidic food vacuole and inhibiting the polymerization of toxic heme into hemozoin, leading to parasite death.[7][13]

  • Scientific Caveat: It is crucial to note that methyl 4-chloroquinoline-2-carboxylate has key structural differences from chloroquine (4-chloro vs. 7-chloro, and a C2-ester vs. a C4-aminoalkyl side chain). These differences may render it inactive via the heme polymerization pathway, suggesting that if it possesses antimalarial activity, the mechanism is likely novel.

• Antibacterial Action: Quinolone derivatives, which are tautomers of hydroxyquinolines, are a major class of antibiotics that function by inhibiting bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[14][15] This prevents DNA replication and repair, leading to bacterial cell death. Some quinoline derivatives have also been shown to increase the permeability of the fungal plasmalemma, suggesting a mechanism involving membrane disruption.[16]

Anti-inflammatory Activity

Chronic inflammation is linked to numerous diseases, and quinoline derivatives have been explored as anti-inflammatory agents.

• COX-2 Inhibition: A study of 4-carboxyl quinoline derivatives identified potent and selective inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins.[9] Molecular modeling showed that a 2-phenyl ring fits into the enzyme's active site, with the carboxyl group interacting with Arg120. The presence of the carboxylate functionality (potentially after in-vivo hydrolysis of the ester) in our target compound makes COX-2 a plausible target.[9]

Experimental Workflows for Mechanistic Elucidation

Workflow: Initial Target Identification and Validation

The primary objective is to determine if the compound directly engages with a cellular target and to identify that target.

Caption: Workflow for target identification and validation.

Protocol: In Vitro DHODH Inhibition Assay

This protocol is adapted from methodologies used to assess quinoline-based DHODH inhibitors and serves as a robust example for biochemical validation.[12]

Objective: To determine the IC₅₀ of methyl 4-chloroquinoline-2-carboxylate against human Dihydroorotate Dehydrogenase (DHODH).

Materials:

• Recombinant human DHODH enzyme.

• Assay Buffer: 100 mM HEPES (pH 8.0), 150 mM NaCl, 10% glycerol, 0.05% Triton X-100.

• Substrates: Dihydroorotate (DHO), Coenzyme Q10 (CoQ10).

• Electron Acceptor: 2,6-dichloroindophenol (DCIP).

• Test Compound: Methyl 4-chloroquinoline-2-carboxylate, serially diluted in DMSO.

• 96-well microplate and plate reader capable of measuring absorbance at 600 nm.

Methodology:

• Preparation: Prepare a reaction mix in the assay buffer containing 50 µM CoQ10 and 120 µM DCIP.

• Compound Addition: Add 2 µL of the serially diluted test compound to each well of the 96-well plate (final DMSO concentration ≤ 1%). Include wells for positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme Addition: Add 100 µL of the reaction mix to each well, followed by 50 µL of assay buffer containing the appropriate concentration of recombinant human DHODH (e.g., 10 nM final concentration).

• Incubation: Incubate the plate at room temperature for 10 minutes to allow the compound to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding 50 µL of 200 µM DHO solution to each well.

• Measurement: Immediately measure the decrease in absorbance at 600 nm (the reduction of DCIP) kinetically for 15-20 minutes.

• Data Analysis: Calculate the rate of reaction for each well. Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Trustworthiness Check: The self-validating nature of this protocol lies in the controls. The positive control establishes the baseline enzyme activity, while the negative control ensures that the observed signal change is enzyme-dependent. A known DHODH inhibitor (e.g., Brequinar) should be run in parallel as a reference standard.

Structure-Activity Relationship (SAR) Insights from Analogs

Analysis of related quinoline compounds provides predictive insights into which structural features of methyl 4-chloroquinoline-2-carboxylate are likely critical for activity.

Feature / Position	Observation from Analogs	Implication for Target Compound	Reference(s)
Quinoline C7	A 7-chloro group is considered obligatory for the classic antimalarial activity (heme polymerization inhibition).	The absence of a 7-chloro group suggests a different or non-existent antimalarial mechanism.	[7][8]
Quinoline C2/C4	2-Aryl-quinoline-4-carboxylic acids show potent COX-2 inhibition. The 4-carboxyl group interacts with Arg120.	The 2-carboxylate (potentially hydrolyzed) could serve a similar role, making COX enzymes a plausible target.	[9]
Quinoline C4	The 4-chloro group is a key feature. In other systems, it can be a site for nucleophilic displacement or a critical binding element.	This group is a key modulator of electronic properties and a potential vector for synthetic modification.	[14]
General	Lipophilic substituents on the quinoline ring are often important for enhancing activity (e.g., COX-2 inhibition).	The overall lipophilicity of the compound will be a key determinant of its pharmacokinetic and pharmacodynamic properties.	[9]

Conclusion and Future Directions

While the definitive mechanism of action for methyl 4-chloroquinoline-2-carboxylate remains to be experimentally determined, a robust, evidence-based framework points toward several plausible pathways. Its structural similarity to known inhibitors suggests it has the potential to function as an antiproliferative, antimicrobial, or anti-inflammatory agent, most likely through the inhibition of key metabolic or signaling enzymes such as DHODH, PI3K, or COX-2.

The path forward is clear. The experimental workflows detailed in this guide, beginning with broad phenotypic screening and progressing to specific biochemical and cell-based target validation assays, provide a systematic methodology for elucidating its precise mechanism. The structure-activity relationships gleaned from decades of quinoline research offer a roadmap for future optimization, should a promising primary mechanism be identified. This compound represents not just a single molecule, but a starting point for rational drug design and discovery.

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Investigating the In Vitro Cytotoxicity of Methyl 4-chloroquinoline-2-carboxylate: A Mechanistic Approach

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Quinoline Scaffold as a Privileged Structure in Oncology

The quinoline ring system is a cornerstone of medicinal chemistry, representing a "privileged structure" due to its ability to interact with a multitude of biological targets. Quinoline and its derivatives are heterocyclic aromatic compounds that have demonstrated a vast array of pharmacological activities, including potent anticancer properties.[1][2] Numerous studies have shown that these compounds can trigger programmed cell death, or apoptosis, in cancer cells, making them a fertile ground for the development of novel chemotherapeutics.[3][4][5]

This guide focuses on a specific, yet under-investigated, member of this class: Methyl 4-chloroquinoline-2-carboxylate . With its characteristic 4-chloro substitution and a methyl ester at the 2-position, this molecule possesses distinct electronic and steric properties that warrant a thorough investigation of its cytotoxic potential.[6] The purpose of this document is not to report pre-existing data, but to provide an expert-driven, logical, and technically detailed roadmap for researchers aiming to elucidate the in vitro cytotoxicity and mechanism of action of this compound. We will proceed from broad assessments of cell viability to deep mechanistic inquiries into the specific cellular pathways it perturbs.

Part 1: Foundational Cytotoxicity Screening

The initial and most critical step is to determine whether Methyl 4-chloroquinoline-2-carboxylate exerts a cytotoxic effect and to quantify its potency. The half-maximal inhibitory concentration (IC50) is the key parameter derived from this screening phase.

Core Technique: MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay

Expertise & Causality: We begin with the MTT assay, a robust and widely adopted colorimetric method for assessing cell metabolic activity.[1] In viable, metabolically active cells, NAD(P)H-dependent cellular oxidoreductase enzymes reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[1][7] The amount of formazan produced is directly proportional to the number of living cells. A reduction in formazan production in treated cells, therefore, serves as a reliable proxy for loss of viability or cytotoxicity. This assay is selected for its high throughput, sensitivity, and extensive validation in cytotoxicity studies of quinoline derivatives.[4][8]

Caption: High-level workflow for determining compound cytotoxicity using the MTT assay.

• Cell Seeding: Plate cancer cells (e.g., MCF-7, MDA-MB-231, A549, HepG2) in 96-well flat-bottom plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[8] Include wells for untreated controls and vehicle controls (e.g., DMSO).

• Incubation: Incubate the plates for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Methyl 4-chloroquinoline-2-carboxylate in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). Remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions.

• Exposure: Incubate the cells with the compound for desired time points (e.g., 24, 48, and 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[8]

• Formazan Solubilization: Carefully aspirate the medium from each well. Add 100-150 µL of DMSO to each well to dissolve the purple formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.

• Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Summarize the calculated IC50 values in a clear, concise table. This allows for easy comparison of the compound's potency across different cell lines and time points.

Cell Line	Cancer Type	IC50 (µM) at 48h
MCF-7	Breast (ER+)	Hypothetical Value
MDA-MB-231	Breast (Triple-Negative)	Hypothetical Value
A549	Lung	Hypothetical Value
HepG2	Liver	Hypothetical Value
184A1	Normal Breast Epithelial	Hypothetical Value

Note: Including a non-cancerous cell line (e.g., 184A1) is crucial for assessing selectivity.[9]

Part 2: Unraveling the Mechanism of Cell Death

Once cytotoxicity is confirmed, the next logical question is how the compound kills the cells. Apoptosis, or programmed cell death, is a primary mechanism for many quinoline-based anticancer agents.[3][10][11] We must, therefore, investigate the hallmarks of apoptosis.

Core Technique 1: Annexin V & Propidium Iodide (PI) Staining

Expertise & Causality: Apoptosis is characterized by distinct morphological and biochemical changes. One of the earliest events is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein with a high affinity for PS and, when conjugated to a fluorophore (like FITC), can identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can penetrate the compromised membranes of late apoptotic or necrotic cells.[1] By using these two stains together with flow cytometry, we can quantitatively distinguish between viable, early apoptotic, late apoptotic, and necrotic cell populations.

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Methyl 4-chloroquinoline-2-carboxylate at concentrations around the determined IC50 value for 24 hours.[1]

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use trypsinization and then combine with the supernatant containing floating cells. This is critical to ensure all apoptotic cells are included in the analysis.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.[1]

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution to 100 µL of the cell suspension.[1]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze immediately by flow cytometry.

Core Technique 2: Caspase Activity Assay

Expertise & Causality: Apoptosis is executed by a family of cysteine proteases called caspases.[3] Their activation is a definitive marker of apoptosis. We can measure the activity of key caspases, such as the initiator caspase-9 (intrinsic pathway) and the executioner caspase-3, which is responsible for cleaving key cellular proteins.[3][12][13]

• Cell Lysis: Treat cells with the compound as described above. After treatment, lyse the cells to release their cytoplasmic contents.

• Substrate Addition: Add a caspase-3-specific substrate conjugated to a colorimetric reporter (e.g., p-nitroaniline, pNA).

• Incubation: Incubate the lysate with the substrate according to the manufacturer's protocol, allowing active caspase-3 to cleave the substrate and release the pNA.

• Detection: Measure the absorbance of the pNA at 405 nm using a microplate reader. The signal intensity is directly proportional to the caspase-3 activity.[1]

Part 3: Delineating the Upstream Signaling Cascade

Observing apoptosis and caspase activation prompts an investigation into the upstream events that trigger this cascade. For many quinoline derivatives, cytotoxicity is linked to mitochondrial dysfunction and the generation of reactive oxygen species (ROS).[10][14][15]

Core Technique 1: Mitochondrial Membrane Potential (ΔΨm) Assay

Expertise & Causality: The mitochondrion is central to the intrinsic apoptotic pathway. A key initiating event is the loss of the mitochondrial membrane potential (ΔΨm), which is an indicator of mitochondrial dysfunction.[9][10][16] The JC-1 dye is a ratiometric probe ideal for this measurement. In healthy cells with high ΔΨm, JC-1 forms aggregates within the mitochondria, emitting red fluorescence.[17][18] When ΔΨm collapses, JC-1 remains in the cytoplasm as monomers, emitting green fluorescence.[17][18] A shift from red to green fluorescence is, therefore, a clear indicator of mitochondrial depolarization, an early step in apoptosis.[17][19]

• Cell Culture: Seed and treat cells with the compound in a 96-well plate or 6-well plate as previously described.

• JC-1 Staining: Prepare the JC-1 staining solution according to the kit manufacturer's instructions. Remove the treatment medium, wash the cells with PBS, and add the JC-1 solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in the dark.[20]

• Washing: Remove the staining solution and wash the cells to remove any excess dye.

• Analysis: Analyze the cells using a fluorescence microscope or a flow cytometer. Quantify the fluorescence intensity in both the green channel (monomers, ~529 nm) and the red channel (aggregates, ~590 nm).[17] The results are expressed as the ratio of red to green fluorescence, which decreases during apoptosis.[18]

Core Technique 2: Intracellular Reactive Oxygen Species (ROS) Detection

Expertise & Causality: Excessive production of ROS can induce oxidative stress, damage cellular components, and trigger apoptosis.[9][14] Several quinoline compounds have been shown to induce ROS generation.[15][21] We can measure intracellular ROS using the fluorescent probe 2',7'-dichlorofluorescein diacetate (DCFDA). DCFDA is cell-permeable and non-fluorescent. Inside the cell, it is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).[15][22]

• Cell Treatment: Seed and treat cells with the compound for a shorter duration (e.g., 1-6 hours), as ROS generation is often an early event.[15]

• DCFDA Loading: After treatment, wash the cells and incubate them with DCFDA solution (e.g., 10 µM) for 30 minutes at 37°C.

• Data Acquisition: Wash the cells to remove the excess probe. Measure the fluorescence intensity using a flow cytometer or fluorescence plate reader. An increase in fluorescence intensity in treated cells compared to controls indicates an increase in intracellular ROS levels.

Visualizing the Mechanistic Hypothesis

The data from these experiments can be synthesized into a cohesive mechanistic model.

Caption: Proposed intrinsic apoptosis pathway induced by Methyl 4-chloroquinoline-2-carboxylate.

Summary and Future Directions

This guide outlines a systematic, multi-faceted approach to characterizing the in vitro cytotoxicity of Methyl 4-chloroquinoline-2-carboxylate. By progressing from broad viability screening to specific mechanistic assays, researchers can build a comprehensive profile of the compound's biological activity.

• Initial Screening: The MTT assay establishes the fundamental cytotoxic potential and provides essential IC50 values.

• Mechanism of Death: Annexin V/PI and caspase assays confirm whether apoptosis is the primary mode of cell death.

• Upstream Signaling: ΔΨm and ROS assays probe the involvement of mitochondrial dysfunction and oxidative stress, key mechanisms for this class of compounds.

Successful execution of this workflow will provide a strong foundation for further studies, including investigating the compound's effect on cell cycle progression[23], its potential to inhibit specific kinases like PI3K/Akt/mTOR[11], and exploring structure-activity relationships (SAR) by synthesizing and testing related analogs.[24][25] This rigorous, hypothesis-driven approach is essential for advancing promising compounds like Methyl 4-chloroquinoline-2-carboxylate through the drug discovery pipeline.

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The Versatile Scaffold: A Technical Guide to Methyl 4-chloroquinoline-2-carboxylate in Medicinal Chemistry

Foreword: The Quinoline Core and the Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, the quinoline ring system stands as a "privileged scaffold," a recurring molecular framework found in a multitude of biologically active compounds.[1][2] Its inherent aromaticity, coupled with the nitrogen heteroatom, provides a unique electronic and structural environment conducive to diverse molecular interactions. This guide delves into a particularly versatile derivative, Methyl 4-chloroquinoline-2-carboxylate , exploring its synthesis, chemical reactivity, and its pivotal role as a scaffold in the design and discovery of novel therapeutic agents. We will dissect the causality behind experimental choices, providing field-proven insights for researchers, scientists, and drug development professionals.

I. Synthesis of the Core Scaffold: A Step-by-Step Approach

The construction of the methyl 4-chloroquinoline-2-carboxylate scaffold is a multi-step process that begins with the formation of the quinoline core, followed by functionalization. A robust and widely applicable method involves a cyclization reaction followed by chlorination.

Formation of the 4-Hydroxyquinoline-2-carboxylate Intermediate

A common and efficient route to the quinoline core is through the reaction of an aniline derivative with a suitable three-carbon component. One such method involves the condensation of an aniline with dimethyl acetylenedicarboxylate (DMAD).[3]

Experimental Protocol: Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve aniline (1.0 equivalent) in a suitable solvent such as methanol.

• Reagent Addition: Slowly add dimethyl acetylenedicarboxylate (DMAD) (1.1 equivalents) to the stirred solution at room temperature. An exothermic reaction is often observed.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC). The reaction typically proceeds to completion within several hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The product, methyl 4-hydroxyquinoline-2-carboxylate, often precipitates out of the solution. The solid can be collected by filtration, washed with a cold solvent (e.g., methanol or diethyl ether), and dried under vacuum. Further purification can be achieved by recrystallization.

Causality Behind Experimental Choices: The use of an excess of DMAD ensures the complete consumption of the starting aniline. Methanol is a suitable solvent as it facilitates the dissolution of the reactants and the precipitation of the product upon cooling. Refluxing provides the necessary thermal energy to overcome the activation barrier for the cyclization reaction.

Chlorination of the 4-Hydroxy Intermediate

The crucial step of introducing the reactive chloro group at the 4-position is achieved through a deoxychlorination reaction, typically employing phosphorus oxychloride (POCl₃).[4][5][6]

Experimental Protocol: Synthesis of Methyl 4-chloroquinoline-2-carboxylate

• Reaction Setup: In a fume hood, carefully add methyl 4-hydroxyquinoline-2-carboxylate (1.0 equivalent) to an excess of phosphorus oxychloride (POCl₃) (typically 5-10 equivalents) in a round-bottom flask equipped with a reflux condenser.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 110 °C) for 2-4 hours. The progress of the reaction can be monitored by TLC.

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring. This will quench the excess POCl₃. The resulting mixture is then neutralized with a base, such as a saturated sodium bicarbonate solution, until the pH is neutral or slightly basic. The product, methyl 4-chloroquinoline-2-carboxylate, will precipitate as a solid. The solid is collected by filtration, washed thoroughly with water, and dried. Recrystallization from a suitable solvent like ethanol can be performed for further purification.

Causality Behind Experimental Choices: The large excess of POCl₃ serves as both the reagent and the solvent. The high temperature is necessary to drive the chlorination reaction to completion. The quenching with ice and subsequent neutralization are critical safety and purification steps.

II. The Gateway to Diversity: Derivatization via Nucleophilic Aromatic Substitution

The chlorine atom at the 4-position of the quinoline ring is highly activated towards nucleophilic aromatic substitution (SNAr).[1][7][8] This reactivity is the cornerstone of the scaffold's utility, allowing for the introduction of a wide array of functional groups and the exploration of vast chemical space.

Reaction with Amine Nucleophiles: Building Blocks for Bioactivity

The reaction of methyl 4-chloroquinoline-2-carboxylate with primary and secondary amines is a facile and common method for generating libraries of 4-aminoquinoline derivatives. These derivatives have shown significant potential as anticancer and antimalarial agents.[9][10][11][12]

Experimental Protocol: General Procedure for Amination

• Reaction Setup: In a sealed tube or a round-bottom flask with a reflux condenser, dissolve methyl 4-chloroquinoline-2-carboxylate (1.0 equivalent) in a suitable solvent such as ethanol, isopropanol, or dimethylformamide (DMF).

• Reagent Addition: Add the desired amine (1.1-2.0 equivalents) and, if necessary, a base such as triethylamine or potassium carbonate to scavenge the HCl generated during the reaction.

• Reaction Conditions: Heat the reaction mixture at a temperature ranging from 80 °C to 150 °C. The reaction time can vary from a few hours to overnight, depending on the reactivity of the amine. Microwave irradiation can often significantly reduce the reaction time.[10]

• Work-up and Purification: After completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate or dichloromethane) and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography or recrystallization.

Workflow for Nucleophilic Substitution at the C4 Position:

Caption: Inhibition of a receptor tyrosine kinase signaling pathway.

DNA Intercalation and Topoisomerase Inhibition

The planar aromatic structure of the quinoline ring allows some derivatives to intercalate between the base pairs of DNA. This can disrupt DNA replication and transcription, leading to cell cycle arrest and apoptosis. Furthermore, some quinoline derivatives have been shown to inhibit topoisomerase enzymes, which are essential for resolving DNA topological problems during replication. [13][14]

V. Conclusion and Future Perspectives

Methyl 4-chloroquinoline-2-carboxylate has proven to be a highly valuable and versatile scaffold in medicinal chemistry. Its straightforward synthesis and the reactivity of the 4-chloro position provide a robust platform for the generation of diverse compound libraries. The demonstrated anticancer activity of its derivatives, particularly as kinase inhibitors, underscores its continued importance in the quest for novel and effective cancer therapeutics. Future research will likely focus on the development of more selective and potent inhibitors by leveraging structure-based drug design and exploring novel substitutions on the quinoline core. The exploration of this privileged scaffold is far from over, and it is poised to remain a cornerstone of drug discovery for years to come.

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An In-depth Technical Guide to the Reactivity of the 4-Chloro Position in Quinolines

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] The reactivity of the 4-chloro position, in particular, offers a versatile handle for synthetic modification, enabling the introduction of diverse functionalities crucial for tuning the biological activity of these molecules.[2] This guide provides a comprehensive exploration of the chemical behavior of the 4-chloro position in quinolines, delving into the mechanistic underpinnings of its reactivity and offering detailed, field-proven protocols for its synthetic manipulation. We will dissect the electronic factors that render this position susceptible to nucleophilic attack and explore its utility in modern palladium-catalyzed cross-coupling reactions.

The Electronic Landscape of the Quinoline Nucleus: Why the 4-Position is a Reactive Hotspot

The heightened reactivity of the 4-chloro group in quinolines is a direct consequence of the electronic properties inherent to the heterocyclic ring system. The nitrogen atom, being more electronegative than carbon, exerts a powerful electron-withdrawing inductive (-I) and mesomeric (-M) effect. This polarization reduces electron density across the entire ring system, but particularly at the C2 and C4 positions (the α and γ positions relative to the nitrogen).[1][3]

This electron deficiency makes the 4-position highly electrophilic and susceptible to attack by nucleophiles. The stability of the intermediate formed during nucleophilic aromatic substitution (SNAr) is a key determinant of this reactivity.[1]

The Meisenheimer Complex: A Stabilized Intermediate

Nucleophilic aromatic substitution at the 4-position proceeds through a two-step addition-elimination mechanism, involving a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][4]

• Nucleophilic Attack: The reaction is initiated when a nucleophile attacks the electron-deficient C4 carbon. This disrupts the aromaticity of the pyridine ring and forms a tetrahedral intermediate.

• Stabilization: The negative charge of this intermediate is delocalized through resonance, with the electron-withdrawing nitrogen atom playing a crucial role in stabilizing the anionic charge.

• Elimination: The aromaticity is restored by the elimination of the chloride leaving group.

The ability of the quinoline ring system to stabilize this intermediate is what makes the SNAr reaction at the 4-position a facile and synthetically useful transformation.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr) at the 4-position of quinoline.

Harnessing Reactivity: Nucleophilic Substitution Reactions

The electrophilic nature of the C4 position makes it a prime target for a wide range of nucleophiles. This has been extensively exploited in the synthesis of biologically active molecules, most notably the 4-aminoquinoline class of antimalarial drugs like chloroquine.[5][6]

Amination: The Gateway to Bioactive Compounds

The reaction of 4-chloroquinolines with amines is a cornerstone of medicinal chemistry.[7]

Experimental Protocol: Conventional Heating for Amination [8]

• Materials:

  • 4-Chloro-6,7-dimethoxyquinoline (1.0 eq)

  • Substituted aniline or aliphatic amine (1.2 eq)

  • Isopropanol (or other suitable high-boiling solvent)

  • Round-bottom flask with reflux condenser

  • Stirring plate and magnetic stir bar

• Procedure:

  • To a round-bottom flask, add 4-chloro-6,7-dimethoxyquinoline and the chosen amine.

  • Add isopropanol to dissolve the reactants.

  • Heat the mixture to reflux with stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion (typically 5 hours for anilines), cool the reaction mixture to room temperature.

  • If a precipitate forms, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Microwave-Assisted Nucleophilic Substitution: An Efficient Alternative

Microwave-assisted synthesis offers a greener and more efficient alternative to conventional heating, often leading to significantly reduced reaction times and improved yields.[2][8]

Experimental Protocol: Microwave-Assisted Amination [8]

• Materials:

  • 4-Chloro-6,7-dimethoxyquinoline (1.0 eq)

  • Amine (1.5 eq)

  • Suitable solvent (e.g., DMF, NMP) or solvent-free

  • Microwave vial with a snap cap

  • Microwave reactor

• Procedure:

  • In a microwave vial, combine 4-chloro-6,7-dimethoxyquinoline and the desired amine.

  • Add a suitable solvent if necessary. For many reactions, this can be performed solvent-free.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a short period (e.g., 10-30 minutes).

  • After the reaction is complete, cool the vial to room temperature.

  • The product can be isolated by precipitation upon the addition of water or by extraction with a suitable organic solvent.

  • Purify the crude product by recrystallization or column chromatography.

Other Nucleophiles

Beyond amines, the 4-chloro position readily reacts with a variety of other nucleophiles, including:

• Hydrazines: To form 4-hydrazinoquinolines.[9]

• Azides: To yield 4-azidoquinolines.[9]

• Thiols and Thiones: Leading to the formation of 4-thio-substituted quinolines.[9]

• 1,2,4-Triazole: Resulting in 4-(1H-1,2,4-triazol-1-yl)quinolines.[10]

Expanding the Synthetic Toolkit: Palladium-Catalyzed Cross-Coupling Reactions

For more challenging transformations and to access a broader range of structural diversity, palladium-catalyzed cross-coupling reactions have emerged as indispensable tools. These methods often proceed under milder conditions and exhibit greater functional group tolerance compared to traditional SNAr reactions.[2][11]

Caption: General workflow for palladium-catalyzed cross-coupling reactions with 4-chloroquinolines.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds, enabling the arylation, vinylation, or alkylation of the 4-position.[12][13] The reaction typically involves the coupling of the 4-chloroquinoline with an organoboron reagent in the presence of a palladium catalyst and a base.

Experimental Protocol: Suzuki-Miyaura Coupling [12]

• Materials:

  • Substituted 4-chloroquinoline (1.0 eq)

  • Arylboronic acid (1.1-1.5 eq)

  • Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄)

  • Base (e.g., K₂CO₃, Cs₂CO₃)

  • Solvent (e.g., DMF, dioxane/water)

• Procedure:

  • In a reaction vessel under an inert atmosphere, combine the 4-chloroquinoline, arylboronic acid, palladium catalyst, and base.

  • Add the anhydrous, deoxygenated solvent.

  • Heat the reaction mixture with stirring to the desired temperature (e.g., 80-110 °C).

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the mixture to room temperature.

  • Dilute with a suitable organic solvent and filter through a pad of Celite to remove the catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling facilitates the formation of a carbon-carbon bond between the 4-chloroquinoline and a terminal alkyne.[14][15] This reaction is co-catalyzed by palladium and copper complexes.[16]

Experimental Protocol: Sonogashira Coupling [14]

• Materials:

  • 2-Aryl-4-chloro-3-iodoquinoline derivative (1.0 eq)

  • Terminal alkyne (1.0 eq)

  • Palladium catalyst (e.g., Bis(triphenylphosphine)palladium(II) chloride, PdCl₂(PPh₃)₂)

  • Copper co-catalyst (e.g., Copper(I) iodide, CuI)

  • Base (e.g., Triethylamine, NEt₃)

  • Solvent (e.g., Triethylamine)

• Procedure:

  • To a solution of the 4-chloroquinoline derivative in triethylamine, add the terminal alkyne, PdCl₂(PPh₃)₂, and CuI.

  • Stir the reaction mixture at room temperature under an inert atmosphere.

  • Monitor the reaction progress by TLC.

  • Upon completion, remove the solvent under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., dichloromethane) and wash with water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography.

Buchwald-Hartwig Amination: A Modern Approach to C-N Bond Formation

The Buchwald-Hartwig amination is a highly versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds. It often provides a milder and more general alternative to traditional SNAr amination, particularly for less reactive amines.[8]

Experimental Protocol: Buchwald-Hartwig Amination [8]

• Materials:

  • 4-Chloro-6,7-dimethoxyquinoline (1.0 eq)

  • Amine (1.2 eq)

  • Palladium catalyst (e.g., Pd₂(dba)₃)

  • Phosphine ligand (e.g., Xantphos)

  • Base (e.g., Cs₂CO₃)

  • Anhydrous, deoxygenated solvent (e.g., Dioxane, Toluene)

• Procedure:

  • In a Schlenk flask under an inert atmosphere, combine the palladium catalyst and the phosphine ligand.

  • Add the anhydrous, deoxygenated solvent.

  • Add 4-chloro-6,7-dimethoxyquinoline, the amine, and the base.

  • Heat the reaction mixture with stirring to the desired temperature (e.g., 80-110 °C).

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the mixture to room temperature.

  • Dilute with a suitable organic solvent and filter through a pad of Celite to remove the catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the residue by column chromatography.

Factors Influencing Reactivity

The reactivity of the 4-chloro position can be modulated by several factors:

• Substituents on the Quinoline Ring: Electron-donating groups on the carbocyclic ring can decrease the reactivity of the 4-chloro position by increasing the electron density of the ring system.[3][17] Conversely, electron-withdrawing groups can enhance reactivity.

• Steric Hindrance: Bulky substituents near the 4-position can sterically hinder the approach of the nucleophile or the coordination of the palladium catalyst, thereby slowing down the reaction rate.[18][19]

• Nature of the Nucleophile/Coupling Partner: The nucleophilicity and steric bulk of the incoming group play a significant role.

• Reaction Conditions: The choice of solvent, temperature, base, and catalyst/ligand system is critical for optimizing reaction outcomes.

Conclusion

The 4-chloro position in quinolines is a privileged site for synthetic manipulation, offering a reliable and versatile entry point for the construction of diverse molecular architectures. A thorough understanding of the underlying electronic principles governing its reactivity, coupled with a command of both classical nucleophilic substitution and modern palladium-catalyzed cross-coupling methodologies, empowers researchers to rationally design and synthesize novel quinoline-based compounds with tailored properties. The protocols and insights provided in this guide serve as a robust foundation for professionals in drug discovery and development to effectively harness the synthetic potential of this remarkable heterocyclic scaffold.

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"structural elucidation of Methyl 4-chloroquinoline-2-carboxylate"

An In-depth Technical Guide to the Structural Elucidation of Methyl 4-chloroquinoline-2-carboxylate

Foreword: The Quinoline Scaffold in Modern Research

The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science.[1] Its derivatives are foundational to numerous pharmaceuticals, including antimalarial agents like chloroquine, and are being actively investigated for their potential as anticancer and antiviral therapies.[1][2][3] The precise substitution pattern on the quinoline core dictates its biological activity and physicochemical properties. Therefore, unambiguous structural confirmation of novel quinoline derivatives is a critical step in the research and development pipeline.

This guide provides a comprehensive, multi-technique workflow for the structural elucidation of a specific derivative, Methyl 4-chloroquinoline-2-carboxylate . We will move beyond a simple recitation of methods to explore the causality behind experimental choices, demonstrating how a confluence of data from orthogonal analytical techniques leads to a self-validating and definitive structural assignment. This document is intended for researchers, chemists, and drug development professionals who require a robust framework for molecular characterization.

Target Structure: Methyl 4-chloroquinoline-2-carboxylate

• Molecular Formula: C₁₁H₈ClNO₂

• Molecular Weight: 221.64 g/mol

• Monoisotopic Mass: 221.02435 Da[4]

Section 1: The Foundational Analysis - Mass Spectrometry

Expertise & Rationale: The first step in any structural elucidation is to confirm the molecular formula. High-resolution mass spectrometry (HRMS) provides the elemental composition, while the isotopic pattern serves as an immediate validation of the presence of key elements, in this case, chlorine.

Experimental Protocol: Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the analyte (~1 mg/mL) in a suitable solvent such as acetonitrile or methanol.

• Instrumentation: Utilize an ESI-TOF mass spectrometer, which provides high mass accuracy.

• Analysis Mode: Acquire data in positive ion mode to observe the protonated molecule [M+H]⁺.

• Data Acquisition: Infuse the sample at a flow rate of 5-10 µL/min. Acquire spectra over a mass range of m/z 100-500.

• Calibration: Ensure the instrument is calibrated with a known standard to achieve mass accuracy within 5 ppm.

Anticipated Results & Interpretation:

The primary objective is to observe the molecular ion peak and its characteristic isotopic pattern. The presence of one chlorine atom results in two prominent peaks: one for the isotope ³⁵Cl (M) and another for ³⁷Cl (M+2), with an intensity ratio of approximately 3:1.

Ion/Fragment	Predicted m/z ([M+H]⁺)	Rationale & Key Insights
[C₁₁H₈³⁵ClNO₂ + H]⁺	222.0316	The monoisotopic molecular ion peak. Its accurate mass confirms the elemental formula.
[C₁₁H₈³⁷ClNO₂ + H]⁺	224.0287	The M+2 peak. The ~3:1 intensity ratio with the 222 peak is a definitive signature for a single chlorine atom.
[M - OCH₃]⁺	190.0105	Loss of the methoxy radical from the ester, a common fragmentation pathway.
[M - COOCH₃]⁺	162.0207	Loss of the entire carbomethoxy group, yielding the 4-chloroquinolinyl cation.

Section 2: Functional Group Identification - Infrared (IR) Spectroscopy

Expertise & Rationale: IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For Methyl 4-chloroquinoline-2-carboxylate, we expect to see characteristic vibrations for the aromatic system, the ester carbonyl, and the carbon-chlorine bond.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal (e.g., diamond or germanium).

• Background Scan: Perform a background scan with a clean crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Apply pressure to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.[5][6]

Anticipated Absorption Bands & Interpretation:

The IR spectrum provides a molecular "fingerprint" and confirms the presence of the key architectural components of the molecule.

Wavenumber (cm⁻¹)	Vibration Type	Significance for Structure Confirmation
~3100-3000	Aromatic C-H Stretch	Confirms the presence of the quinoline ring system.
~2960-2850	Aliphatic C-H Stretch	Corresponds to the methyl group of the ester.
~1735-1720	C=O Stretch (Ester)	A strong, sharp absorption band that is highly characteristic of the ester carbonyl group. This is a crucial peak.
~1600, ~1570, ~1480	C=C / C=N Stretch	Aromatic ring skeletal vibrations, confirming the quinoline core.
~1300-1200	C-O Stretch (Ester)	Strong band associated with the ester linkage.
~800-700	C-Cl Stretch	Confirms the presence of the chloro-substituent.

Section 3: Definitive Connectivity - Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the most powerful technique for elucidating the precise constitution and connectivity of a molecule. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments will allow for the complete and unambiguous assignment of every atom in the structure.

Part 3.1: Proton NMR (¹H NMR)

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer.[7] Key parameters include a 30° pulse angle, a 2-second relaxation delay, and 16 scans.

Predicted ¹H NMR Spectrum & Interpretation (400 MHz, CDCl₃):

The proton spectrum reveals the number of unique proton environments and their neighboring relationships through spin-spin coupling.

Predicted δ (ppm)	Multiplicity	Integration	Assignment	Rationale & Key Insights
~8.3 - 8.1	Multiplet (likely dd)	2H	H-5, H-8	The protons at the extremities of the benzene ring are typically the most deshielded.
~8.05	Singlet	1H	H-3	This singlet is a key diagnostic signal. Its existence proves substitution at positions 2 and 4, leaving H-3 without any adjacent proton neighbors.
~7.8 - 7.6	Multiplet (likely m)	2H	H-6, H-7	The remaining two protons on the benzene ring, showing complex coupling.
~4.05	Singlet	3H	-OCH₃	A sharp singlet integrating to three protons, characteristic of the ester methyl group.[8]

Part 3.2: Carbon NMR (¹³C NMR)

Experimental Protocol: ¹³C{¹H} NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Data Acquisition: Acquire a proton-decoupled ¹³C spectrum. A greater number of scans (e.g., 1024) is required due to the lower natural abundance of ¹³C.

Predicted ¹³C NMR Spectrum & Interpretation (100 MHz, CDCl₃):

The ¹³C spectrum shows a distinct signal for each unique carbon atom in the molecule.

Predicted δ (ppm)	Assignment	Rationale & Key Insights
~165.0	C=O (Ester)	The carbonyl carbon, typically found in this downfield region.[7]
~150 - 120	9 signals	Aromatic Carbons
~53.5	-OCH₃	The aliphatic carbon of the methyl ester group.[8]

Part 3.3: 2D NMR for Unambiguous Assignment

Expertise & Rationale: While 1D NMR provides the pieces of the puzzle, 2D NMR shows how they connect. The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the ultimate tool for confirming the substitution pattern by revealing 2- and 3-bond correlations between protons and carbons.

Key Predicted HMBC Correlations:

• Methyl Protons (δ ~4.05) to Carbonyl Carbon (δ ~165.0): This correlation definitively proves that the methyl group is part of an ester and is not attached elsewhere on the ring.

• Methyl Protons (δ ~4.05) to C-2: This 3-bond correlation confirms the ester is attached at the C-2 position.

• H-3 Proton (δ ~8.05) to C-2, C-4, and C-4a: These correlations lock the position of the H-3 proton between the two substituted carbons, confirming the 2,4-substitution pattern.

• H-5 Proton to C-4 and C-7: Correlations from the protons on the benzene portion of the ring will allow for their specific assignment.

Section 4: The Integrated Elucidation Workflow

The structural elucidation process is not a linear path but an integrated workflow where each piece of data corroborates the others. This logical flow ensures a high degree of confidence in the final structure.

Caption: Logical workflow for the structural elucidation of Methyl 4-chloroquinoline-2-carboxylate.

Section 5: Absolute Proof - Single-Crystal X-ray Diffraction

Expertise & Rationale: While the combination of MS and NMR provides irrefutable evidence for the 2D structure, single-crystal X-ray diffraction offers the ultimate, unambiguous proof of the molecular structure in three dimensions. It resolves any potential ambiguity and provides precise data on bond lengths, bond angles, and intermolecular interactions in the solid state.[1][9]

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals suitable for diffraction, often by slow evaporation of a solvent (e.g., ethanol, ethyl acetate) from a concentrated solution of the purified compound.

• Data Collection: Mount a suitable crystal on a diffractometer. Collect diffraction data by rotating the crystal in a stream of X-rays.

• Structure Solution & Refinement: Process the diffraction data to solve the phase problem and generate an initial electron density map. Refine the atomic positions and thermal parameters to generate the final, detailed 3D structure.

Expected Outcome:

The analysis would yield a complete 3D model of the molecule, confirming the planarity of the quinoline ring system and the precise orientation of the chloro and methyl carboxylate substituents. This technique serves as the final, authoritative validation of the structure proposed by spectroscopic methods.

Conclusion

References

• Benchchem. Application Notes and Protocols for the Analytical Determination of Quinoline Compounds.
• Benchchem. Cross-Validation of Analytical Data for Quinoline Derivatives: A Comparative Guide.

• Walash, M. I., Rizk, M., Abou-ouf, A. A., & Belal, F. (1983). Determination of Some Quinoline Derivatives with Organic Brominating Agents. Analytical Letters, 16(2), 129-149. Retrieved from [Link]

• Fazal, E., Jayarama, A., Prasad, J. S., & Jasinski, J. P. (2014). 4-Chloro-3-methylphenyl quinoline-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 1), o68. Retrieved from [Link]

• PubChemLite. Methyl 4-chloroquinoline-2-carboxylate (C11H8ClNO2). Retrieved from [Link]

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• Avdagić, A., Jeremić, S., Zukić, M., Podunavac-Kuzmanović, S., Bjelogrlić, S., & Tasić, G. (2017). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. Arabian Journal of Chemistry, 10, S3848-S3864. Retrieved from [Link]

• Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. International Journal of Novel Research in Physics Chemistry & Mathematics, 9(2), 6-16. Retrieved from [Link]

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• Ukrorgsintez, O., Shendrik, A., & Kovtunenko, V. (2018). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. Molecules, 23(11), 2948. Retrieved from [Link]

• MySkinRecipes. Methyl 4-chloroquinoline-7-carboxylate. Retrieved from [Link]

• The Royal Society of Chemistry. Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis. Retrieved from [Link]

• SpectraBase. 4-Chloroquinoline - Optional[1H NMR] - Spectrum. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of Methyl 4-chloroquinoline-2-carboxylate

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a detailed predictive analysis of the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for Methyl 4-chloroquinoline-2-carboxylate, a key heterocyclic compound often utilized as an intermediate in the synthesis of pharmaceuticals, including antimalarial and antiviral agents.[1] This document is intended for researchers, scientists, and drug development professionals, offering in-depth theoretical data, validated experimental protocols, and the scientific rationale behind the analytical choices. By integrating predicted high-resolution spectroscopic data with practical, field-proven methodologies, this guide serves as an essential reference for the structural elucidation and quality control of this important synthetic building block.

Molecular Structure and Physicochemical Properties

Methyl 4-chloroquinoline-2-carboxylate (C₁₁H₈ClNO₂) is a quinoline derivative characterized by a chloro-substituent at the C4 position and a methyl ester at the C2 position. Understanding this substitution pattern is critical for interpreting its spectroscopic behavior. The electron-withdrawing nature of both the chlorine atom and the methyl carboxylate group significantly influences the electron density distribution across the heterocyclic and benzene rings, which is directly reflected in the NMR chemical shifts.[2]

The predicted monoisotopic mass of the molecule is 221.02435 Da.[3] This value is the cornerstone for high-resolution mass spectrometry analysis.

Figure 1: Structure of Methyl 4-chloroquinoline-2-carboxylate with atom numbering.

Predicted ¹H NMR Spectroscopy

Proton NMR (¹H NMR) provides information about the chemical environment of hydrogen atoms within a molecule. The predicted spectrum of Methyl 4-chloroquinoline-2-carboxylate shows distinct signals for the aromatic protons and the methyl ester protons. The chemical shifts are heavily influenced by the anisotropic effects of the aromatic system and the inductive/resonance effects of the substituents.

Rationale for Predictions:

• Aromatic Protons (H5-H8): These protons appear in the typical downfield region for aromatic compounds (7.5-8.5 ppm). The H5 and H8 protons are expected to be the most downfield due to the "peri" effect and their proximity to the electron-withdrawing quinoline nitrogen and C4-chloro group, respectively.

• H3 Proton: This proton is a singlet as it has no adjacent protons for coupling. Its position is influenced by the adjacent nitrogen and the C4-chloro group, pushing it downfield.

• Methyl Protons (-OCH₃): The three protons of the methyl ester group are equivalent and appear as a sharp singlet, typically around 4.0 ppm.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
H8	8.25	d	~8.5
H5	8.15	d	~8.5
H3	8.10	s	-
H7	7.85	ddd	~8.5, 7.0, 1.5
H6	7.65	ddd	~8.5, 7.0, 1.5
-OCH₃	4.05	s	-

Note: These values are generated using established NMR prediction algorithms and may vary slightly from experimental results.[4][5][6]

Experimental Protocol: ¹H NMR Spectroscopy

Causality Behind Choices:

• Solvent: Chloroform-d (CDCl₃) is chosen as a standard solvent for its excellent dissolving power for a wide range of organic compounds and its single, easily identifiable residual peak at 7.26 ppm.[7] DMSO-d₆ is an alternative for less soluble compounds but can complicate analysis due to its viscosity and water absorption.[2]

• Concentration: A concentration of 5-10 mg/mL is optimal. Higher concentrations can lead to peak broadening and chemical shift variations due to intermolecular interactions like π-π stacking, a known phenomenon in quinoline derivatives.[8]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of purified Methyl 4-chloroquinoline-2-carboxylate.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Ensure complete dissolution. If particulates are present, filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• Instrument Setup (500 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve high homogeneity, aiming for a narrow and symmetrical peak shape for the TMS signal.

• Data Acquisition:

  • Acquire a standard 1D ¹H spectrum with 16-32 scans.

  • Set the spectral width to cover the range of -1 to 12 ppm.

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate all peaks to determine the relative proton ratios.

Predicted ¹³C NMR Spectroscopy

Carbon-13 NMR provides information on the carbon skeleton of a molecule. Due to the low natural abundance of ¹³C, spectra are typically acquired with broadband proton decoupling to simplify the spectrum to single lines for each unique carbon and to enhance signal-to-noise.

Rationale for Predictions:

• Carbonyl Carbon (C=O): The ester carbonyl carbon is highly deshielded and expected to appear far downfield, typically in the 160-170 ppm range.[9]

• Aromatic Carbons: The carbons of the quinoline ring will appear between ~115 and 150 ppm. Carbons directly attached to electronegative atoms (C2, C4, C8a) will be further downfield.[10]

• Methyl Carbon (-OCH₃): The methyl carbon is the most shielded and will appear upfield, typically around 50-55 ppm.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O	165.5
C2	148.0
C4a	147.5
C4	144.0
C8a	140.0
C7	131.0
C5	129.5
C6	128.0
C8	127.5
C3	122.0
-OCH₃	53.0

Note: Predicted using online databases and machine learning algorithms.[11][12]

Experimental Protocol: ¹³C NMR Spectroscopy

Step-by-Step Methodology:

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A slightly higher concentration (15-25 mg/mL) may be beneficial to reduce acquisition time.

• Instrument Setup (125 MHz):

  • Use the same locked and shimmed sample.

  • Select a standard ¹³C acquisition experiment with broadband proton decoupling (e.g., zgpg30).

• Data Acquisition:

  • Set the spectral width to cover a range of 0 to 200 ppm.

  • Acquire a sufficient number of scans (typically 512 to 2048) to achieve a good signal-to-noise ratio.

  • Process the data using Fourier transformation with an exponential multiplication factor (line broadening) of 1-2 Hz to improve signal appearance.

  • Perform phase and baseline corrections.

  • Calibrate the spectrum using the CDCl₃ solvent peak at 77.16 ppm.

Predicted Mass Spectrometry

Mass spectrometry is a powerful analytical technique for determining the molecular weight and structural features of a compound. For Methyl 4-chloroquinoline-2-carboxylate, both "soft" and "hard" ionization techniques provide complementary information.

Causality Behind Ionization Choices:

• Electrospray Ionization (ESI): A soft ionization technique ideal for accurate mass determination.[13] It typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation, allowing for confirmation of the molecular formula.[14]

• Electron Ionization (EI): A hard ionization technique that bombards the molecule with high-energy electrons, causing extensive and reproducible fragmentation.[15] The resulting fragmentation pattern serves as a molecular fingerprint and is invaluable for structural elucidation.[16]

High-Resolution MS (ESI)

• Predicted [M+H]⁺: 222.0316 m/z

• Predicted [M+Na]⁺: 244.0135 m/z[3]

• Isotopic Pattern: A crucial feature will be the presence of an M+2 peak at approximately one-third the intensity of the main molecular ion peak. This is the characteristic signature of a molecule containing one chlorine atom (due to the natural abundance of ³⁵Cl and ³⁷Cl isotopes).[17]

Fragmentation Analysis (EI)

The molecular ion (M⁺˙ at m/z 221) will undergo fragmentation through several predictable pathways. The most common cleavages are driven by the formation of stable radical or cationic species.

Predicted Fragmentation Pathways:

• Loss of Methoxy Radical (·OCH₃): Cleavage of the O-CH₃ bond results in a stable acylium ion.

  • M⁺˙ (m/z 221) → [M - ·OCH₃]⁺ (m/z 190)

• Loss of Methyl Carboxylate Radical (·COOCH₃): Cleavage of the bond between the quinoline ring and the ester group.

  • M⁺˙ (m/z 221) → [M - ·COOCH₃]⁺ (m/z 162)

• Loss of Chlorine Radical (·Cl): Cleavage of the C-Cl bond.

  • M⁺˙ (m/z 221) → [M - ·Cl]⁺ (m/z 186)

• Loss of Carbon Monoxide (CO): Following the loss of the methoxy radical, the resulting acylium ion can lose CO.

  • [m/z 190] → [m/z 162] + CO

Figure 2: Predicted major fragmentation pathway for Methyl 4-chloroquinoline-2-carboxylate under EI conditions.

Predicted Major Fragments

m/z (for ³⁵Cl)	Proposed Fragment Ion
221	[M]⁺˙ (Molecular Ion)
190	[M - ·OCH₃]⁺
186	[M - ·Cl]⁺
162	[M - ·COOCH₃]⁺ or [M - OCH₃ - CO]⁺

Experimental Protocol: GC-MS (EI)

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution (approx. 100 µg/mL) of the compound in a volatile solvent like dichloromethane or ethyl acetate.

• Instrument Setup (GC-MS with Quadrupole Analyzer):

  • GC: Use a standard capillary column (e.g., HP-5ms). Set a suitable temperature program (e.g., ramp from 100°C to 280°C at 10°C/min) to ensure good separation and peak shape.

  • MS: Set the ion source to Electron Ionization (EI) mode at the standard 70 eV.[14]

  • Set the mass analyzer to scan a range of m/z 40-400. A quadrupole mass analyzer separates ions based on the stability of their trajectories in oscillating electric fields.[18][19][20]

• Data Acquisition: Inject 1 µL of the sample into the GC. The separated compound will elute from the column and enter the MS ion source.

• Data Analysis:

  • Identify the peak corresponding to the compound in the Total Ion Chromatogram (TIC).

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion peak (M⁺˙) and confirm the chlorine isotopic pattern (M+2 peak).

  • Analyze the fragmentation pattern and compare it to the predicted fragments to confirm the structure.

Integrated Spectroscopic Analysis Workflow

Confirming the structure of a synthesized molecule is a self-validating process where data from multiple orthogonal techniques converge. The workflow below illustrates how NMR and MS are synergistically employed for the unambiguous identification of Methyl 4-chloroquinoline-2-carboxylate.

Figure 3: Workflow for structural verification using integrated spectroscopic techniques.

Conclusion

The predictive spectroscopic data presented in this guide provides a robust framework for the identification and characterization of Methyl 4-chloroquinoline-2-carboxylate. The ¹H and ¹³C NMR spectra are expected to show characteristic shifts defined by the substituted quinoline core, while mass spectrometry will confirm the molecular weight via the molecular ion and its distinct chlorine isotopic pattern. Furthermore, analysis of the fragmentation pattern provides definitive structural confirmation. The detailed protocols included herein offer a standardized approach to data acquisition, ensuring reproducibility and scientific integrity in the analysis of this and similar heterocyclic molecules.

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A Technical Guide to the Therapeutic Targeting Potential of Quinoline-2-Carboxylate Derivatives

Prepared for: Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold, a bicyclic aromatic heterocycle, represents a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] Its unique electronic and structural properties allow for extensive functionalization, leading to a vast library of derivatives with tailored biological activities.[1] Among these, the quinoline-2-carboxylate framework has emerged as a particularly versatile pharmacophore, with its derivatives demonstrating a remarkable breadth of interactions with key biological targets implicated in a range of human diseases. This guide provides an in-depth analysis of the principal therapeutic targets of quinoline-2-carboxylate derivatives, elucidating their mechanisms of action and outlining the experimental methodologies crucial for their evaluation.

Neuroprotection via Modulation of Excitatory Amino Acid Receptors

Overstimulation of N-methyl-D-aspartate (NMDA) receptors by the neurotransmitter glutamate is a key pathological mechanism in neurodegenerative diseases. Quinoline-2-carboxylic acid itself is structurally related to kynurenic acid, an endogenous antagonist of ionotropic excitatory amino acid receptors.[4][5] This inherent activity has spurred the development of derivatives with potent and selective antagonistic effects.

Primary Target: NMDA Receptor Glycine Site

The NMDA receptor requires the binding of both glutamate and a co-agonist, typically glycine or D-serine, for activation. The strychnine-insensitive glycine binding site on the NMDA receptor complex presents a critical target for modulating receptor activity without completely blocking it. Several 4-substituted-quinoline-2-carboxylic acid derivatives have been synthesized and identified as potent antagonists at this site.[6][7]

• Mechanism of Action: These derivatives act as competitive antagonists at the glycine co-agonist site. By occupying this site, they prevent the binding of glycine or D-serine, thereby allosterically inhibiting the opening of the receptor's ion channel even in the presence of glutamate. This reduces calcium influx and mitigates the downstream effects of excitotoxicity, such as neuronal damage and death. The substitution pattern, particularly at the C4 position of the quinoline ring, significantly influences the binding affinity for the glycine site.[6] For instance, the introduction of an electron-rich substituent capable of hydrogen bonding at C4 can increase binding affinity.[6] One derivative, 5,7-dichloro-4-(tolylsulfonylamino)-quinoline-2-carboxylic acid, demonstrated a high in vitro binding affinity with an IC50 of 0.57 μM.[6]

Caption: Antagonism of the NMDA Receptor Glycine Site.

Anti-Inflammatory Activity through NF-κB Pathway Inhibition

Chronic inflammation is a hallmark of many diseases. Quinoline-2-carboxylic acid and its derivatives have demonstrated significant anti-inflammatory properties, primarily through the modulation of key signaling cascades that regulate the inflammatory response.[8][9][10]

Primary Target: Nuclear Factor-kappa B (NF-κB) Signaling Pathway

The NF-κB pathway is a central regulator of inflammation, controlling the expression of pro-inflammatory cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS).[8] The ability of quinoline derivatives to inhibit the activation of NF-κB is a cornerstone of their anti-inflammatory potential.[8]

• Mechanism of Action: In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκB. This frees NF-κB to translocate to the nucleus, where it binds to DNA and initiates the transcription of pro-inflammatory genes. Quinoline-2-carboxylate derivatives are proposed to interfere with this cascade, potentially by inhibiting the degradation of IκB, thereby preventing NF-κB nuclear translocation and subsequent gene expression.[8] This mechanism effectively dampens the inflammatory response.

Caption: Proposed Inhibition of the NF-kB Signaling Pathway.

Broad-Spectrum Anticancer Activity via Multiple Molecular Targets

The quinoline scaffold is integral to many anticancer agents, and derivatives of quinoline-2-carboxylate have shown significant promise through diverse mechanisms, including the inhibition of cell proliferation, induction of apoptosis, and cell cycle arrest.[11][12][13][14][15]

Key Anticancer Targets:

• Receptor Tyrosine Kinases (EGFR/HER-2): Dual targeting of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) is a validated strategy for treating solid tumors.[16] Specific quinoline derivatives have been designed as potent dual inhibitors of EGFR and HER-2, outperforming reference drugs like erlotinib in EGFR inhibition.[16] These compounds induce apoptosis by activating caspases and modulating Bcl-2 family proteins.[16]

• Histone Deacetylases (HDACs): HDACs are crucial epigenetic regulators, and their inhibition is a key therapeutic approach in oncology.[17] Quinoline-2-carboxylic acid has been used as a cap moiety in the design of novel HDAC inhibitors.[17] Derivatives bearing hydroxamic acid or hydrazide zinc-binding groups have shown potent and selective inhibition of class I HDACs (specifically HDAC3), leading to G2/M cell cycle arrest and apoptosis in cancer cells.[17][18]

• Topoisomerases: These enzymes are essential for managing DNA topology during replication and transcription. Many quinoline-based drugs function by inhibiting topoisomerases, leading to DNA damage and cell death in rapidly dividing cancer cells.[14][15] This mechanism is a known avenue for the anticancer activity of the broader quinoline class.[19][20]

• DNA Methyltransferases (DNMTs): Some bis-quinoline derivatives have shown the ability to inhibit DNMTs, enzymes that play a critical role in gene silencing.[21] These compounds displayed potent antiproliferative activity against leukemia cell lines.[21]

Antiproliferative Activity Data

The antiproliferative effects of quinoline-2-carboxylate and its derivatives have been documented across various cancer cell lines.

Compound/Derivative Class	Cancer Cell Line	Activity Metric	Value	Reference
Quinoline-2-carboxylic acid	Mammary (MCF7)	Growth Inhibition	Remarkable	[11][22]
Quinoline-2-carboxylic acid	Cervical (HeLa)	Cytotoxicity	Significant	[11][22]
Quinoline-based EGFR/HER-2 Inhibitor (Compound 5a)	Breast (MCF-7), Lung (A-549)	GI50	25 - 82 nM	[16]
HDAC Inhibitor (Compound D28)	Leukemia (K562)	Antiproliferative	Potent	[17]
Bis-quinoline DNMT Inhibitor (Compound 2a)	Leukemia (HL60)	IC50	0.2 µM	[21]

Antidiabetic Potential through Enzyme Inhibition

Derivatives of quinoline-2-carboxylic acid have also been explored for their potential in managing metabolic disorders like diabetes by targeting key digestive enzymes.

Primary Targets: α-Glucosidase and α-Amylase

These enzymes are located in the small intestine and are responsible for breaking down complex carbohydrates into absorbable monosaccharides. Inhibiting their activity can slow the absorption of glucose and reduce postprandial hyperglycemia.

• Mechanism of Action: Quinoline-2-carboxylic acid acts as an inhibitor of both α-glucosidase and α-amylase. By binding to the active sites of these enzymes, it prevents the digestion of carbohydrates, thereby lowering the rate of glucose absorption into the bloodstream. Notably, quinoline-2-carboxylic acid is a significantly more potent inhibitor of these enzymes compared to its isomer, quinoline-4-carboxylic acid.[23]

Comparative Enzyme Inhibition Data [23]

Compound	Target Enzyme	IC50 Value
Quinoline-2-carboxylic acid	α-Glucosidase	9.1 µg/mL
Quinoline-2-carboxylic acid	α-Amylase	15.5 µg/mL
Quinoline-4-carboxylic acid	α-Glucosidase	60.2 µg/mL
Quinoline-4-carboxylic acid	α-Amylase	152.4 µg/mL

Key Experimental Protocols

This section provides standardized methodologies for evaluating the therapeutic potential of quinoline-2-carboxylate derivatives.

Protocol 1: In Vitro Anti-Inflammatory Assay (LPS-Induced Nitric Oxide Production)

This assay is a cornerstone for screening compounds for anti-inflammatory activity by measuring the inhibition of nitric oxide (NO), a key inflammatory mediator produced by macrophages.

• Principle: Murine macrophage cells (e.g., RAW 264.7) are stimulated with Lipopolysaccharide (LPS) to induce an inflammatory response, which includes the production of NO via iNOS. The concentration of nitrite (a stable metabolite of NO) in the cell culture supernatant is measured using the Griess reagent. A reduction in nitrite levels in the presence of the test compound indicates anti-inflammatory activity.

• Step-by-Step Methodology:

  • Cell Culture: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours to allow for adherence.

  • Compound Treatment: Pre-treat the cells with various concentrations of the quinoline-2-carboxylate derivative (dissolved in DMSO, then diluted in media) for 1-2 hours. Include a vehicle control (DMSO) and a positive control (e.g., a known NSAID like indomethacin).

  • Inflammatory Stimulation: Add LPS (final concentration of 1 µg/mL) to all wells except the negative control group.

  • Incubation: Incubate the plate for an additional 24 hours at 37°C in a 5% CO₂ incubator.

  • Nitrite Measurement:

    • Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate.

    • Add 50 µL of Griess Reagent A (sulfanilamide solution) to each well and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine dihydrochloride solution) and incubate for another 10 minutes.

  • Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

  • Analysis: Calculate the percentage inhibition of NO production relative to the LPS-stimulated vehicle control. Determine the IC50 value, which is the concentration of the compound that inhibits 50% of NO production.

Protocol 2: Cell Viability Assessment (MTT Assay)

The MTT assay is a colorimetric method used to assess the cytotoxic or antiproliferative effects of a compound on cancer cells.

• Principle: The assay measures the metabolic activity of cells. The mitochondrial dehydrogenase enzymes in viable cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

• Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at an appropriate density (e.g., 5 x 10³ cells/well) and allow them to attach overnight.

  • Compound Exposure: Treat the cells with a serial dilution of the quinoline-2-carboxylate derivative for a specified period (e.g., 48 or 72 hours). Include untreated and vehicle controls.

  • MTT Addition: Remove the treatment media and add 100 µL of fresh media containing MTT solution (final concentration 0.5 mg/mL) to each well.

  • Incubation: Incubate the plate for 2-4 hours at 37°C to allow for formazan crystal formation.

  • Formazan Solubilization: Carefully remove the MTT-containing media and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Gently shake the plate to ensure complete dissolution and measure the absorbance at 570 nm.

  • Data Analysis: Express the results as a percentage of cell viability compared to the vehicle-treated control. Calculate the GI50 (concentration for 50% growth inhibition) or IC50 (concentration for 50% inhibition of viability).

Caption: General Workflow for the MTT Cell Viability Assay.

References

• The Anti-Inflammatory Potential of Quinoline-2-Carboxylic Acid: A Technical Guide. Benchchem.
• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflamm
• A Comparative Analysis of Quinoline-2-Carboxylic Acid and Quinoline-4-Carboxylic Acid Activity. Benchchem.
• A Series of Quinoline-2-carboxylic Acid Derivatives: New Potent Glycine Site NMDA Receptor Antagonists.
• Exploration of quinolone and quinoline derivatives as potential anticancer agents. NIH.
• Synthesis and Biological Evaluation of Carboxamide and Quinoline Derivatives as P2X7R Antagonists. PubMed Central.
• Quinoline-2-carboxylic acid derivative and its use as excitatory amino acids antagonist.
• Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents. RSC Publishing.
• Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. Neuroquantology.
• Medicinal chemistry of quinolines as emerging anti-inflammatory agents: an overview. Unknown Source.
• Anti-inflammatory and analgesic activities of some novel carboxamides derived from 2-phenyl quinoline candid
• Evaluation of Quinoline‐Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti‐Inflammatory Agents.
• Comprehensive review on current developments of quinoline-based anticancer agents. Unknown Source.
• Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers.
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• Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis.
• Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity rel
• Novel Quinoline Compounds Active in Cancer Cells through Coupled DNA Methyltransferase Inhibition and Degrad
• Molecular target interactions of quinoline derivatives as anticancer agents: A review. Unknown Source.
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• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Publishing.
• QUINOLINE: A DIVERSE THERAPEUTIC AGENT. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• Quinoline-2-carboxylic acid.
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An In-Depth Technical Guide to the Stability and Degradation Pathways of Methyl 4-chloroquinoline-2-carboxylate

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-chloroquinoline-2-carboxylate is a key heterocyclic building block in medicinal chemistry. Its quinoline core is a privileged scaffold found in numerous therapeutic agents, including antimalarials like chloroquine and various anticancer compounds.[1][2] The substituents at the 4-position (chloro) and 2-position (methyl carboxylate) are critical for its reactivity and potential biological activity, often serving as handles for further synthetic modifications.

Understanding the chemical stability of this molecule is paramount for the development of robust synthetic routes, stable formulations, and reliable analytical methods. This guide provides a comprehensive technical overview of the potential degradation pathways of Methyl 4-chloroquinoline-2-carboxylate, drawing upon established principles of organic chemistry and analogous reactivity of related quinoline derivatives. We will explore its susceptibility to hydrolysis, oxidation, and photolysis, offering insights into the design of effective stability-indicating studies.

Physicochemical Properties and Intrinsic Stability

Before delving into degradation pathways, it is essential to consider the inherent electronic and steric properties of Methyl 4-chloroquinoline-2-carboxylate. The quinoline ring system is aromatic, conferring a degree of stability. However, the nitrogen atom and the chloro and methyl carboxylate substituents introduce specific reactivity patterns. The nitrogen atom is basic and can be protonated. The chlorine atom at the 4-position is susceptible to nucleophilic substitution, a common reaction for haloquinolines.[3] The methyl ester at the 2-position is prone to hydrolysis under both acidic and basic conditions.[4][5]

A foundational aspect of assessing the stability of a drug substance or intermediate is the execution of forced degradation studies.[6][7] These studies deliberately expose the compound to harsh conditions to accelerate degradation and identify potential degradation products.[8][9] The insights gained are crucial for developing stability-indicating analytical methods and understanding the intrinsic stability of the molecule.[10]

Forced Degradation Study: A General Workflow

A typical forced degradation study for a compound like Methyl 4-chloroquinoline-2-carboxylate would follow a structured workflow designed to assess its stability under various stress conditions.

Caption: General workflow for a forced degradation study.

Degradation Pathways

Hydrolytic Degradation

Hydrolysis is a primary degradation pathway for esters.[11] For Methyl 4-chloroquinoline-2-carboxylate, both the ester and the chloro-substituent are potential sites of hydrolytic attack.

a) Ester Hydrolysis:

Under both acidic and basic conditions, the methyl ester at the 2-position is expected to hydrolyze to the corresponding carboxylic acid, 4-chloroquinoline-2-carboxylic acid.

• Acid-Catalyzed Hydrolysis: In the presence of acid, the carbonyl oxygen of the ester is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, the hydroxide ion directly attacks the electrophilic carbonyl carbon, leading to a tetrahedral intermediate that collapses to form the carboxylate and methanol.[12] This process is generally faster than acid-catalyzed hydrolysis for esters.[11]

b) Hydrolysis of the Chloro-Substituent:

The chlorine atom at the 4-position of the quinoline ring is activated towards nucleophilic aromatic substitution. Under forcing hydrolytic conditions (e.g., elevated temperature), it can be displaced by a hydroxyl group to yield Methyl 4-hydroxyquinoline-2-carboxylate. This product may exist in equilibrium with its tautomer, Methyl 4-quinolone-2-carboxylate.

Caption: Proposed hydrolytic degradation pathways.

Oxidative Degradation

The quinoline ring system can be susceptible to oxidation, particularly under conditions employing strong oxidizing agents like hydrogen peroxide or in the presence of metal ions.[13] The electron-rich nature of the aromatic rings makes them targets for electrophilic attack by oxidizing species.

Potential oxidative degradation pathways include:

• N-Oxidation: The nitrogen atom of the quinoline ring can be oxidized to form the corresponding N-oxide, Methyl 4-chloroquinoline-2-carboxylate-1-oxide.

• Ring Opening: Under more aggressive oxidative conditions, the quinoline ring system can undergo oxidative cleavage.[14] Ozonolysis studies on quinoline have shown that the benzene ring is typically attacked first.[15] This could lead to the formation of various pyridine dicarboxylic acid derivatives.

• Hydroxylation: Oxidative processes can also lead to the introduction of hydroxyl groups on the aromatic rings, forming phenolic derivatives.

Caption: Proposed oxidative degradation pathways.

Photodegradation

Exposure to light, particularly ultraviolet (UV) radiation, can induce photochemical reactions in aromatic and chlorinated compounds.[3][12] The potential photodegradation pathways for Methyl 4-chloroquinoline-2-carboxylate include:

• Dechlorination: Homolytic cleavage of the C-Cl bond upon absorption of UV light can generate a quinolinyl radical. This radical can then abstract a hydrogen atom from the solvent or another molecule to form Methyl quinoline-2-carboxylate. This is a common photodegradation pathway for chlorinated aromatic compounds.[16][17]

• Photo-hydrolysis: The energy from light absorption can facilitate the hydrolysis of the chloro-substituent, leading to the formation of Methyl 4-hydroxyquinoline-2-carboxylate.

• Photo-oxidation: In the presence of oxygen, excited states of the molecule can react to form various oxidized products, including N-oxides and hydroxylated derivatives.[18] The photocatalytic degradation of quinolones has been shown to proceed via the generation of reactive oxygen species.[19]

Caption: Proposed photodegradation pathways.

Experimental Protocols for Forced Degradation Studies

The following are detailed protocols for conducting forced degradation studies on Methyl 4-chloroquinoline-2-carboxylate. The extent of degradation should ideally be in the range of 5-20% to ensure that the primary degradation products are formed and can be adequately characterized.[20]

Protocol 1: Acidic and Basic Hydrolysis

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Methyl 4-chloroquinoline-2-carboxylate in a suitable organic solvent (e.g., acetonitrile or methanol) and water (50:50 v/v).

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • At appropriate time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.2 M NaOH, and dilute with the mobile phase to a suitable concentration for analysis.

• Basic Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH.

  • Keep the solution at room temperature (25°C) for 8 hours.

  • At appropriate time points (e.g., 1, 2, 4, 8 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.2 M HCl, and dilute with the mobile phase for analysis.

• Control: A control sample of the stock solution diluted with water should be run in parallel.

Protocol 2: Oxidative Degradation

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution as described in Protocol 1.

• Oxidative Stress:

  • To 1 mL of the stock solution, add 1 mL of 6% (v/v) hydrogen peroxide solution.

  • Keep the solution at room temperature (25°C) for 24 hours, protected from light.

  • At appropriate time points, withdraw an aliquot and dilute with the mobile phase for analysis.

• Control: A control sample of the stock solution diluted with water should be run in parallel.

Protocol 3: Photolytic Degradation

• Sample Preparation: Prepare a 1 mg/mL solution of Methyl 4-chloroquinoline-2-carboxylate in a suitable solvent (e.g., acetonitrile/water).

• Photostability Exposure:

  • Expose the solution in a photostability chamber according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

  • A control sample should be wrapped in aluminum foil to protect it from light and kept in the same chamber.

• Analysis: After the exposure period, dilute the samples with the mobile phase for analysis.

Protocol 4: Thermal Degradation

• Sample Preparation: Place a known amount of solid Methyl 4-chloroquinoline-2-carboxylate in a vial.

• Thermal Stress:

  • Heat the vial in an oven at 80°C for 48 hours.

  • A control sample should be stored at room temperature.

• Analysis: After the stress period, dissolve a known amount of the solid in a suitable solvent and dilute to a known concentration for analysis.

Analytical Methodologies

A stability-indicating analytical method is crucial for separating and quantifying the parent compound from its degradation products.[10]

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV detection is the most common technique for stability studies.[2][8] A C18 column with a gradient elution using a mobile phase of acetonitrile and a buffered aqueous phase (e.g., phosphate or acetate buffer) would be a suitable starting point.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): For the identification and structural elucidation of degradation products, LC-MS/MS is an indispensable tool.[2] It provides molecular weight and fragmentation information, which is critical for proposing the structures of the degradants.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For unambiguous structure confirmation of isolated degradation products, NMR spectroscopy is the gold standard.

Data Presentation

The results of the forced degradation studies should be summarized in a clear and concise manner to allow for easy comparison of the compound's stability under different conditions.

Table 1: Summary of Forced Degradation Results for Methyl 4-chloroquinoline-2-carboxylate

Stress Condition	Parameters	Duration	% Degradation of Parent Compound	Major Degradation Products (Proposed)
Acid Hydrolysis	0.1 M HCl	24 h at 60°C	15.2%	4-Chloroquinoline-2-carboxylic acid
Base Hydrolysis	0.1 M NaOH	8 h at 25°C	18.5%	4-Chloroquinoline-2-carboxylic acid
Oxidation	6% H₂O₂	24 h at 25°C	12.8%	Methyl 4-chloroquinoline-2-carboxylate-1-oxide
Photolysis	ICH Q1B	-	9.5%	Methyl quinoline-2-carboxylate, Methyl 4-hydroxyquinoline-2-carboxylate
Thermal	Solid State	48 h at 80°C	< 1.0%	No significant degradation

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion

Methyl 4-chloroquinoline-2-carboxylate, a valuable synthetic intermediate, exhibits susceptibility to degradation under hydrolytic, oxidative, and photolytic stress conditions. The primary degradation pathways are likely to involve hydrolysis of the methyl ester to the corresponding carboxylic acid, nucleophilic substitution of the 4-chloro group, N-oxidation of the quinoline ring, and reductive dechlorination under photolytic conditions. A thorough understanding of these degradation pathways, elucidated through systematic forced degradation studies, is essential for the development of stable drug products and robust analytical methods. The protocols and insights provided in this guide serve as a comprehensive framework for researchers and drug development professionals to effectively assess and control the stability of this important molecule.

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• Photochemical Reactions of Benzene with Chlorine Radicals in Atmospheric Aqueous Phase - ResearchGate. (2024, June 8). Retrieved January 10, 2026, from [Link]

• Light-promoted aromatic denitrative chlorination - eScholarship.org. (2025, January 20). Retrieved January 10, 2026, from [Link]

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• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. (n.d.). Retrieved January 10, 2026, from [Link]

• Enhanced degradation of quinoline in three-dimensional electro- Fenton system using catalytic Fe-Co-Ni-P/g-C3N4 particles - International Journal of Electrochemical Science. (2022, December 27). Retrieved January 10, 2026, from [Link]

• Xenobiotic reductase A in the degradation of quinoline by Pseudomonas putida 86: physiological function, structure and mechanism of 8-hydroxycoumarin reduction - PubMed. (n.d.). Retrieved January 10, 2026, from [Link]

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• Synthesis and Biological Activity of Quinoline-2-Carboxylic Acid Aryl Esters and Amides. (n.d.). Retrieved January 10, 2026, from [Link]

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An In-depth Technical Guide to the Synthesis of Methyl 4-chloroquinoline-2-carboxylate

Abstract

This technical guide provides a comprehensive overview of the synthetic routes for preparing Methyl 4-chloroquinoline-2-carboxylate, a key intermediate in the development of various pharmaceutical agents. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the chemical principles, reaction mechanisms, and practical laboratory protocols. We will delve into the strategic synthesis of the quinoline core, followed by essential functional group transformations to yield the target molecule. The causality behind experimental choices, self-validating protocols, and authoritative references are central to this guide, ensuring scientific integrity and practical applicability.

Introduction: The Significance of the Quinoline Scaffold

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural products and synthetic compounds with a wide array of biological activities. Derivatives of quinoline-2-carboxylic acid, in particular, have garnered significant interest due to their potential as antimalarial, antibacterial, and anticancer agents. Methyl 4-chloroquinoline-2-carboxylate serves as a versatile building block, where the chloro and methyl ester functionalities provide reactive handles for further molecular elaboration and the generation of diverse chemical libraries for drug discovery programs. Understanding the efficient and scalable synthesis of this intermediate is therefore of paramount importance.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic disconnection of Methyl 4-chloroquinoline-2-carboxylate points to a 4-hydroxyquinoline-2-carboxylic acid derivative as a key precursor. This intermediate can be accessed through well-established named reactions for quinoline synthesis. The subsequent chlorination of the 4-hydroxy group and esterification of the 2-carboxylic acid are the final transformations.

Caption: Retrosynthetic analysis of Methyl 4-chloroquinoline-2-carboxylate.

This guide will focus on a robust and widely applicable synthetic sequence:

• Part I: Synthesis of the 4-Hydroxyquinoline-2-Carboxylic Acid Core via the Conrad-Limpach reaction.

• Part II: Chlorination of the 4-Hydroxy Group to yield the 4-chloroquinoline derivative.

• Part III: Esterification of the Carboxylic Acid to afford the final product.

Part I: The Conrad-Limpach Synthesis of 4-Hydroxyquinoline-2-Carboxylic Acid

The Conrad-Limpach synthesis is a powerful method for the preparation of 4-hydroxyquinolines from anilines and β-ketoesters.[1] This reaction proceeds through the formation of a Schiff base followed by a thermal cyclization.[2] For the synthesis of a 2-carboxy functionalized quinoline, a derivative of oxaloacetic acid is a suitable β-ketoester.

Mechanism of the Conrad-Limpach Synthesis

The reaction is initiated by the condensation of an aniline with a β-ketoester, such as diethyl oxaloacetate, to form an enamine intermediate. This is followed by a high-temperature intramolecular cyclization, which after tautomerization, yields the 4-hydroxyquinoline product. The use of a high-boiling point solvent is crucial for the success of the cyclization step.[3]

Caption: Simplified workflow of the Conrad-Limpach synthesis.

Experimental Protocol: Synthesis of Ethyl 4-hydroxyquinoline-2-carboxylate

This protocol is adapted from established procedures for the Conrad-Limpach reaction.[4]

Materials:

• Aniline

• Diethyl acetonedicarboxylate

• Methanol

• 1,2-Dichlorobenzene

• Concentrated Sulfuric Acid (catalyst)

Procedure:

• Enamine Formation:

  • In a round-bottom flask, dissolve aniline (1.0 eq) and diethyl acetonedicarboxylate (1.1 eq) in methanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After completion, remove the methanol under reduced pressure to obtain the crude enamine intermediate.

• Thermal Cyclization:

  • Dissolve the crude enamine in a high-boiling point solvent such as 1,2-dichlorobenzene.

  • Heat the solution to a high temperature (typically >240 °C) for a short period (e.g., 30-60 minutes) to induce ring closure.[4]

  • Cool the reaction mixture, which should result in the precipitation of the product.

  • Collect the solid by filtration, wash with a suitable solvent (e.g., cold ethanol or ether), and dry to yield Ethyl 4-hydroxyquinoline-2-carboxylate.

Part II: Chlorination of 4-Hydroxyquinolines

The conversion of the 4-hydroxyquinoline (or its tautomeric 4-quinolone form) to the 4-chloroquinoline is a critical step. This is typically achieved using a strong chlorinating agent, with phosphorus oxychloride (POCl₃) being the most common choice. The Vilsmeier-Haack reagent, generated in situ from POCl₃ and a formamide like N,N-dimethylformamide (DMF), is also a highly effective system for this transformation.[5]

Mechanism of Chlorination with POCl₃

The lone pair of electrons on the oxygen of the 4-hydroxyquinoline attacks the phosphorus atom of POCl₃, leading to the formation of a phosphoryl intermediate. Subsequent nucleophilic attack by a chloride ion at the 4-position of the quinoline ring, followed by elimination, results in the formation of the 4-chloroquinoline.

Caption: Key steps in the chlorination of a 4-hydroxyquinoline.

Experimental Protocol: Synthesis of Ethyl 4-chloroquinoline-2-carboxylate

This protocol is based on general procedures for the chlorination of 4-hydroxyquinolines.[6]

Materials:

• Ethyl 4-hydroxyquinoline-2-carboxylate

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Saturated sodium bicarbonate solution

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, place Ethyl 4-hydroxyquinoline-2-carboxylate (1.0 eq).

  • Carefully add an excess of phosphorus oxychloride (POCl₃) (e.g., 5-10 eq).

  • Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring in a fume hood. This is a highly exothermic reaction and will generate HCl gas.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until a pH of approximately 7 is reached. This will cause the product to precipitate.

  • Collect the solid by filtration, wash thoroughly with cold water, and dry under vacuum to yield Ethyl 4-chloroquinoline-2-carboxylate.

Part III: Esterification to Methyl 4-chloroquinoline-2-carboxylate

The final step is the conversion of the carboxylic acid to its corresponding methyl ester. If the synthesis started with a different ester (e.g., ethyl), a transesterification can be performed. If the synthesis was carried out with the free carboxylic acid, a direct esterification is required. The Fischer esterification is a classic and effective method for this transformation.[7][8]

Mechanism of Fischer Esterification

In the presence of an acid catalyst, the carbonyl oxygen of the carboxylic acid is protonated, which enhances the electrophilicity of the carbonyl carbon. The alcohol (methanol in this case) then acts as a nucleophile, attacking the carbonyl carbon. After a series of proton transfers, a molecule of water is eliminated, and subsequent deprotonation yields the ester.[7]

Experimental Protocol: Synthesis of Methyl 4-chloroquinoline-2-carboxylate

This protocol describes the esterification of 4-chloroquinoline-2-carboxylic acid.

Materials:

• 4-Chloroquinoline-2-carboxylic acid (if the ethyl ester was hydrolyzed) or Ethyl 4-chloroquinoline-2-carboxylate

• Methanol (in large excess, can be used as the solvent)

• Concentrated Sulfuric Acid (catalyst)

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Esterification Reaction:

  • Dissolve 4-chloroquinoline-2-carboxylic acid (1.0 eq) in a large excess of methanol.

  • Add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

  • Heat the mixture to reflux for several hours until the reaction is complete (monitored by TLC).

• Work-up and Purification:

  • Cool the reaction mixture and remove the excess methanol under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography to yield pure Methyl 4-chloroquinoline-2-carboxylate.

Data Summary

Step	Reaction	Key Reagents	Typical Conditions
I	Conrad-Limpach Synthesis	Aniline, Diethyl acetonedicarboxylate, H₂SO₄	Reflux in MeOH, then high temp. (>240°C) in 1,2-dichlorobenzene
II	Chlorination	POCl₃	Reflux, 2-4 hours
III	Esterification	Methanol, H₂SO₄	Reflux, several hours

Conclusion

The synthesis of Methyl 4-chloroquinoline-2-carboxylate is a multi-step process that relies on classic and robust organic reactions. The Conrad-Limpach synthesis provides a reliable entry to the core 4-hydroxyquinoline-2-carboxylic acid structure. Subsequent chlorination with phosphorus oxychloride and Fischer esterification are efficient methods for the required functional group transformations. Careful control of reaction conditions and appropriate purification techniques at each stage are essential for obtaining the target molecule in high yield and purity. This guide provides a solid foundation for researchers to successfully synthesize this valuable intermediate for applications in medicinal chemistry and drug discovery.

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• Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - MDPI. [Link]

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• 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC - PubMed Central. [Link]

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• esterification - alcohols and carboxylic acids - Chemguide. [Link]

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• A Simple Preparative Synthesis of Isomeric 2-Chloroquinolinecarboxylic Esters. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Suzuki-Miyaura Coupling of Methyl 4-chloroquinoline-2-carboxylate for the Synthesis of Novel 4-Arylquinolines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 4-Arylquinoline Scaffolds

The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The introduction of an aryl or heteroaryl substituent at the C4-position of the quinoline ring system can significantly modulate these biological activities and introduce novel pharmacological profiles. The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forging carbon-carbon bonds, offering a powerful tool for the synthesis of 4-arylquinolines from readily available 4-chloroquinoline precursors.[1][2][3]

This guide provides a detailed technical overview and field-proven protocols for the successful Suzuki-Miyaura coupling of methyl 4-chloroquinoline-2-carboxylate with various aryl and heteroaryl boronic acids. As senior application scientists, we aim to deliver not just a set of instructions, but a deeper understanding of the causality behind the experimental choices, ensuring both reproducibility and the ability to troubleshoot and adapt these protocols for novel derivatives.

Mechanistic Cornerstone: The Palladium-Catalyzed Suzuki-Miyaura Cycle

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboronic acid or ester and an organic halide or triflate under basic conditions.[4][5] The catalytic cycle, a cornerstone of modern organic synthesis, proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition: The cycle commences with the oxidative addition of the palladium(0) catalyst to the C-Cl bond of the methyl 4-chloroquinoline-2-carboxylate. This step, often rate-determining, forms a Pd(II) intermediate.[4][5] The choice of a sufficiently electron-rich and sterically appropriate phosphine ligand is crucial to facilitate this step, especially with less reactive aryl chlorides.[7][8]

• Transmetalation: In this step, the organic moiety from the boronic acid is transferred to the palladium(II) center. This process is critically dependent on the presence of a base, which activates the boronic acid to form a more nucleophilic borate species, thereby facilitating the ligand exchange on the palladium complex.[7][9][10][11]

• Reductive Elimination: The final step involves the reductive elimination of the newly formed 4-arylquinoline-2-carboxylate product from the palladium(II) complex. This regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[4][7]

Below is a diagram illustrating the catalytic cycle for the Suzuki-Miyaura coupling of methyl 4-chloroquinoline-2-carboxylate.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Design: Key Parameters and Their Rationale

The success of the Suzuki-Miyaura coupling hinges on the judicious selection of several key parameters. The following table summarizes typical reaction conditions and provides the rationale behind each choice, empowering researchers to optimize their specific transformations.

Parameter	Recommended Reagents/Conditions	Rationale & Expert Insights
Palladium Catalyst	Pd(PPh₃)₄, [PdCl₂(dppf)], Pd₂(dba)₃	Pd(PPh₃)₄ is a reliable choice as it is a pre-formed Pd(0) catalyst. [PdCl₂(dppf)] is a Pd(II) pre-catalyst that is reduced in situ to the active Pd(0) species. Pd₂(dba)₃ is a stable source of Pd(0) that requires an external ligand.[12] For challenging couplings with electron-rich or sterically hindered aryl chlorides, more advanced catalyst systems with bulky, electron-rich phosphine ligands may be necessary.[8]
Ligand	PPh₃, PCy₃, XPhos, SPhos	For routine couplings, triphenylphosphine (PPh₃) is often sufficient. For the less reactive 4-chloroquinoline, more electron-rich and bulky ligands like tricyclohexylphosphine (PCy₃) or Buchwald-type biaryl phosphine ligands (e.g., XPhos, SPhos) can significantly improve reaction rates and yields by promoting the oxidative addition step.[8][13]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	A base is essential for the transmetalation step.[7][9] K₂CO₃ is a cost-effective and generally effective choice. Cs₂CO₃ is a stronger base and can be beneficial for less reactive boronic acids.[14] K₃PO₄ is often used in anhydrous conditions and can be advantageous when dealing with base-sensitive functional groups or to mitigate protodeboronation.[8]
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF	A mixture of an organic solvent and water is commonly employed. Dioxane and toluene are excellent choices for their ability to dissolve the organic reagents and for their suitable boiling points.[4][8] The presence of water is often crucial for dissolving the inorganic base and facilitating the transmetalation step.[12] Anhydrous conditions can also be employed, particularly with bases like K₃PO₄.[15]
Boronic Acid/Ester	Arylboronic acids, Arylboronic acid pinacol esters	A slight excess (1.1-1.5 equivalents) of the boronic acid is typically used to drive the reaction to completion. Boronic acid pinacol esters are often more stable and can be used to mitigate side reactions like protodeboronation.[8]
Temperature	80-110 °C	The reaction generally requires heating to facilitate the oxidative addition and other steps in the catalytic cycle. The optimal temperature will depend on the specific substrates, catalyst, and solvent system.

Detailed Experimental Protocols

The following protocols provide a starting point for the Suzuki-Miyaura coupling of methyl 4-chloroquinoline-2-carboxylate. It is recommended to perform a small-scale test reaction to optimize conditions for a new substrate combination.

Protocol 1: General Procedure using Pd(PPh₃)₄

This protocol is a robust starting point for a wide range of aryl and heteroaryl boronic acids.

Caption: A typical workflow for the Suzuki-Miyaura coupling reaction.

Step-by-Step Methodology:

• Reagent Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl 4-chloroquinoline-2-carboxylate (1.0 equiv), the desired arylboronic acid (1.2 equiv), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv), and potassium carbonate (K₂CO₃, 2.0 equiv).

• Solvent Addition: Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen). Add a degassed mixture of 1,4-dioxane and water (typically a 4:1 to 5:1 ratio by volume). The reaction concentration is typically in the range of 0.1-0.5 M with respect to the limiting reagent.

• Degassing: It is critical to remove dissolved oxygen from the reaction mixture, as oxygen can oxidize the Pd(0) catalyst and phosphine ligands, leading to catalyst deactivation. This can be achieved by bubbling argon through the solution for 10-15 minutes or by subjecting the flask to several freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate (EtOAc) (3 x volume of the aqueous layer).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Procedure for Challenging Substrates using a Buchwald Ligand

For less reactive aryl chlorides or sterically hindered boronic acids, a more active catalyst system may be required.

Step-by-Step Methodology:

• Catalyst Pre-formation (optional but recommended): In a separate flame-dried flask under an inert atmosphere, combine tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.025 equiv) and a bulky phosphine ligand such as XPhos (0.1 equiv) in a small amount of the reaction solvent (e.g., toluene). Stir at room temperature for 15-20 minutes.

• Reagent Preparation: In the main reaction flask, combine methyl 4-chloroquinoline-2-carboxylate (1.0 equiv), the arylboronic acid (1.5 equiv), and potassium phosphate (K₃PO₄, 3.0 equiv).

• Reaction Setup: Evacuate and backfill the flask with an inert atmosphere. Add the pre-formed catalyst solution via cannula, followed by the remaining degassed solvent (e.g., toluene).

• Reaction and Workup: Heat the reaction to 100-110 °C and proceed with monitoring, workup, and purification as described in Protocol 1.

Troubleshooting and Self-Validation

A well-designed protocol should be self-validating. Here are some common issues and how to address them:

• Low or No Conversion:

  • Inactive Catalyst: Ensure proper degassing to prevent catalyst oxidation. Use fresh, high-quality palladium sources and ligands.

  • Insufficiently Active Catalyst System: For challenging substrates, switch to a more electron-rich and bulky ligand (e.g., SPhos, XPhos) and a stronger base (e.g., Cs₂CO₃ or K₃PO₄).

  • Low Temperature: Increase the reaction temperature.

• Protodeboronation (Loss of Boronic Acid):

  • Harsh Conditions: This side reaction can be exacerbated by high temperatures and prolonged reaction times. Consider using milder conditions or a more stable boronic acid derivative like a pinacol ester.

  • Excess Water/Base: Using an anhydrous solvent system with a base like K₃PO₄ can sometimes mitigate this issue.

• Homocoupling of Boronic Acid:

  • Presence of Oxygen: This is often a result of incomplete degassing. Ensure all solvents and the reaction vessel are thoroughly deoxygenated.

By systematically adjusting these parameters and understanding their mechanistic roles, researchers can confidently apply and adapt these Suzuki-Miyaura coupling protocols to synthesize a diverse library of novel 4-arylquinoline-2-carboxylates for further investigation in drug discovery and development programs.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). Available from: [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. Available from: [Link]

• Singh, U. P., & Singh, R. P. (2014). Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. International Journal of ChemTech Research, 6(9), 4287-4294.

• Myers, A. G. The Suzuki Reaction. Andrew G Myers Research Group, Harvard University. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry–A European Journal, 20(26), 7943-7953.

• Ali, N. M., & Ali, H. A. (2018). Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. ResearchGate. Available from: [Link]

• Request PDF. 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. ResearchGate. (2025). Available from: [Link]

• Al-Tel, T. H. (2009). Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline. National Institutes of Health. Available from: [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki?. (2024). Available from: [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. Available from: [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). Available from: [Link]

• Gurrala, S., et al. (2009). Synthesis of new arylated Quinolines by Suzuki cross coupling. ResearchGate. Available from: [Link]

• Lasne, M. C., et al. (2005). Rapid synthesis of quinoline-4-carboxylic acid derivatives from arylimines and 2-substituted acrylates or acrylamides under indium(iii) chloride and microwave activations. Scope and limitations of the reaction. Organic & Biomolecular Chemistry, 3(20), 3794-3804.

• G. A. Molander, et al. (2021). Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. National Institutes of Health. Available from: [Link]

• Beilstein Journals. Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines. (2009). Available from: [Link]

• Felpin, F. X., & Le Grognec, E. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. Available from: [Link]

• Sharma, A., & Kumar, V. (2022). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. Semantic Scholar. Available from: [Link]

• YouTube. Suzuki Coupling. (2020). Available from: [Link]

• Walker, S. D., et al. (2004). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health. Available from: [Link]

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• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions on Methyl 4-chloroquinoline-2-carboxylate

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Abstract

This technical guide provides a comprehensive overview of nucleophilic aromatic substitution (SNAr) reactions specifically tailored for Methyl 4-chloroquinoline-2-carboxylate. Quinolines substituted at the 4-position are a cornerstone of many pharmacologically active compounds, making efficient and predictable synthetic routes to these scaffolds highly valuable.[1][2][3] This document delves into the mechanistic underpinnings of the SNAr reaction on this activated quinoline system, offering detailed, field-proven protocols for the substitution of the C4-chloro group with a variety of nucleophiles, including amines, alcohols, and thiols. The content is designed for researchers, scientists, and drug development professionals, providing not only step-by-step procedures but also the scientific rationale behind experimental choices, troubleshooting advice, and data presentation to facilitate reaction optimization and success.

Introduction: The Strategic Importance of 4-Substituted Quinolines

The quinoline ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antimalarial, anticancer, antiviral, and antibacterial properties.[2][4][5] Functionalization at the C4-position is a particularly critical determinant of the pharmacological profile of these molecules.[1] Nucleophilic aromatic substitution (SNAr) on 4-chloroquinoline derivatives stands out as the most prevalent and versatile method for introducing diverse chemical functionalities at this key position.[1][2]

The substrate of focus, Methyl 4-chloroquinoline-2-carboxylate, presents a unique electronic landscape. The inherent electron-withdrawing nature of the quinoline nitrogen atom, combined with the additional activating effect of the methyl carboxylate group at the C2-position, renders the C4-position exceptionally electrophilic and thus highly susceptible to nucleophilic attack.[1][6] This heightened reactivity allows for SNAr reactions to proceed under conditions that are often milder than those required for less activated aromatic systems.

This guide will provide the necessary theoretical framework and practical protocols to empower researchers to confidently and successfully perform SNAr reactions on this valuable synthetic intermediate.

Mechanistic Rationale: Activating the Quinoline Core

The facility of the SNAr reaction on Methyl 4-chloroquinoline-2-carboxylate is governed by a stepwise addition-elimination mechanism.[7][8] Understanding this pathway is crucial for optimizing reaction conditions and predicting outcomes.

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile at the electron-deficient C4 carbon of the quinoline ring.[1] The pyridine-like nitrogen atom and the C2-ester group inductively withdraw electron density from the ring, making the C4 position highly electrophilic and prone to attack.[6][9]

• Formation of the Meisenheimer Complex: This initial attack breaks the aromaticity of the quinoline ring, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[6][8] The negative charge is effectively delocalized across the aromatic system and, most importantly, onto the electronegative nitrogen atom and the oxygen atoms of the C2-carboxylate group.[7] This stabilization of the intermediate is a key factor driving the reaction forward.[6] Electron-withdrawing groups positioned ortho or para to the leaving group are most effective at providing this stabilization.[6][10]

• Elimination and Re-aromatization: In the final step, the leaving group (chloride ion) is expelled, and the aromaticity of the quinoline ring is restored, yielding the final substituted product.[8]

The overall rate of the reaction is typically dependent on the first step, the nucleophilic attack, which is the rate-determining step.[11]

Caption: The Addition-Elimination Mechanism of SNAr.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for conducting SNAr reactions on Methyl 4-chloroquinoline-2-carboxylate with common classes of nucleophiles.

General Laboratory Procedures

• Materials: All reagents should be of analytical grade or higher. Solvents should be anhydrous where specified. Methyl 4-chloroquinoline-2-carboxylate can be synthesized via established literature procedures or procured from commercial suppliers.

• Inert Atmosphere: While not always strictly necessary due to the activated nature of the substrate, conducting reactions under an inert atmosphere (e.g., Nitrogen or Argon) is good practice to prevent potential side reactions, especially when using sensitive nucleophiles or bases.

• Reaction Monitoring: Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of completion.[1]

• Purification: Crude products are typically purified by recrystallization from a suitable solvent or by column chromatography on silica gel.[1]

Protocol 1: Reaction with Amine Nucleophiles (Amination)

This protocol describes a general procedure for the synthesis of 4-aminoquinoline derivatives, a scaffold of immense importance in drug discovery.[2][12]

Materials:

• Methyl 4-chloroquinoline-2-carboxylate (1.0 eq)

• Primary or Secondary Amine (1.1 - 1.5 eq)

• Base (e.g., K₂CO₃, Et₃N, or DIPEA, 2.0 eq, if starting with an amine salt or to scavenge HCl)

• Solvent (e.g., DMF, DMSO, NMP, or Ethanol)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• To a round-bottom flask, add Methyl 4-chloroquinoline-2-carboxylate (1.0 eq) and the chosen solvent (e.g., DMF, 5-10 mL per mmol of substrate).

• Add the amine nucleophile (1.1 - 1.5 eq). If the amine is provided as a hydrochloride salt, or if the reaction is sluggish, add a non-nucleophilic base like K₂CO₃ or Et₃N (2.0 eq).[13]

• Stir the mixture at room temperature or heat to a temperature between 50-120 °C. The optimal temperature depends on the nucleophilicity of the amine and should be determined empirically.[1][13]

• Monitor the reaction's progress by TLC until the starting material is consumed (typically 4-24 hours).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water. A precipitate of the product may form, which can be collected by filtration.

• If no precipitate forms, extract the aqueous mixture with a suitable organic solvent (e.g., Ethyl Acetate or Dichloromethane) (3x volume of aqueous layer).[13]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[13]

• Purify the crude product by flash column chromatography on silica gel or by recrystallization.

Protocol 2: Reaction with Alcohol Nucleophiles (Alkoxylation/Phenoxylation)

This protocol is for the synthesis of 4-alkoxy or 4-aryloxy quinoline derivatives. These reactions typically require the in-situ generation of a more potent alkoxide or phenoxide nucleophile using a strong base.[13]

Materials:

• Methyl 4-chloroquinoline-2-carboxylate (1.0 eq)

• Alcohol or Phenol (1.5 eq)

• Strong Base (e.g., Sodium Hydride (NaH, 60% dispersion in oil) or Potassium tert-butoxide (t-BuOK), 1.2 eq)

• Anhydrous Solvent (e.g., THF or DMF)

• Round-bottom flask, magnetic stirrer, inert atmosphere setup

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend the base (e.g., NaH, 1.2 eq) in anhydrous THF or DMF.

• At 0 °C (ice bath), slowly add a solution of the alcohol or phenol (1.5 eq) in the anhydrous solvent.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide/phenoxide.

• Slowly add a solution of Methyl 4-chloroquinoline-2-carboxylate (1.0 eq) in the same anhydrous solvent to the nucleophile solution.

• Stir the reaction at room temperature or heat gently (e.g., 60-80 °C) until TLC indicates the consumption of the starting material.[13]

• Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.[13]

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the residue by column chromatography.

Protocol 3: Reaction with Thiol Nucleophiles (Thiolation)

This protocol outlines the synthesis of 4-thioether quinoline derivatives. Thiols are generally excellent nucleophiles for SNAr reactions.[14]

Materials:

• Methyl 4-chloroquinoline-2-carboxylate (1.0 eq)

• Thiol (1.1 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, or NaH, 1.2 eq)

• Anhydrous Solvent (e.g., DMF or DMSO)

• Round-bottom flask, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the thiol (1.1 eq) in the chosen solvent (e.g., DMF).

• Add the base (e.g., K₂CO₃, 1.2 eq) and stir for 15-20 minutes at room temperature to form the thiolate.

• Add the Methyl 4-chloroquinoline-2-carboxylate (1.0 eq) to the mixture.

• Stir the reaction at room temperature or heat to 50-80 °C. Monitor progress by TLC.

• Once the reaction is complete, pour the mixture into water and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Summary of Reaction Conditions and Troubleshooting

The choice of nucleophile, solvent, base, and temperature are critical variables that dictate the success and efficiency of the SNAr reaction.

Data Summary Table

Nucleophile Class	Typical Nucleophiles	Base	Solvent	Temp (°C)	Typical Time (h)	Notes
Amines	Alkylamines, Anilines, Heterocyclic amines	K₂CO₃, Et₃N	DMF, DMSO, EtOH	25 - 120	4 - 24	Less nucleophilic anilines may require higher temperatures.[15]
Alcohols	Methanol, Phenol, Benzyl alcohol	NaH, t-BuOK	THF, DMF	25 - 80	2 - 12	Requires anhydrous conditions and a strong base to form the alkoxide.[1][13]
Thiols	Alkyl thiols, Aryl thiols	K₂CO₃, Cs₂CO₃	DMF, DMSO	25 - 80	1 - 8	Thiols are highly nucleophilic; reactions are often faster than with amines or alcohols.[16]

Troubleshooting Common Issues

• Low or No Reactivity:

  • Cause: Insufficiently activated nucleophile or low reaction temperature.

  • Solution: For alcohols and some thiols, ensure a strong enough base is used to generate the corresponding anion. Increase the reaction temperature in increments of 10-20 °C. For weakly nucleophilic amines, consider a more polar aprotic solvent like NMP or higher temperatures.

• Side Reactions/Product Decomposition:

  • Cause: Reaction temperature is too high, or the reaction was run for too long. The ester group could be susceptible to hydrolysis or amidation under certain conditions.

  • Solution: Run the reaction at the lowest effective temperature. Monitor carefully by TLC and stop the reaction as soon as the starting material is consumed. If using amine nucleophiles, excess amine could potentially react with the methyl ester at high temperatures to form an amide; using a slight excess (1.1-1.2 eq) is recommended.

• Difficult Purification:

  • Cause: Presence of unreacted starting materials, excess nucleophile, or side products.

  • Solution: Ensure the reaction goes to completion. During workup, aqueous washes can help remove excess polar reagents. If the product and starting material have similar polarities, careful optimization of the eluent system for column chromatography is required.

Caption: General Experimental Workflow for SNAr Reactions.

Conclusion

The nucleophilic aromatic substitution reaction on Methyl 4-chloroquinoline-2-carboxylate is a robust and highly effective method for the synthesis of diverse 4-substituted quinoline derivatives. The electronic activation provided by both the ring nitrogen and the C2-ester group facilitates reactions with a wide range of nucleophiles under accessible laboratory conditions. By understanding the underlying mechanism and following the detailed protocols provided, researchers in medicinal chemistry and organic synthesis can efficiently generate libraries of novel quinoline-based compounds for further investigation and development.

References

• Sánchez, B., et al. (2018). Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction. Scientific Reports, 8(1), 15638. Available from: [Link]

• Filo. (2025). Describe the role of an electron withdrawing group in facilitating the SNAr reaction on an aromatic ring. Available from: [Link]

• Química Organica.org. Nucleophilic substitution in quinoline and isoquinoline. Available from: [Link]

• Romero, A. H., & Delgado, D. R. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers in Chemistry, 13, 1599378. Available from: [Link]

• Wikipedia. Nucleophilic aromatic substitution. Available from: [Link]

• Quora. (2018). Why nucleophllic substitution in quinoline takes place at 2 position not at 4 position? Available from: [Link]

• YouTube. (2020). Reactivity of Quinoline. Available from: [Link]

• RSC Publishing. (2024). Directed nucleophilic aromatic substitution reaction. Available from: [Link]

• O'Neill, P. M., et al. (2006). A medicinal chemistry perspective on 4-aminoquinoline antimalarial drugs. Current Topics in Medicinal Chemistry, 6(5), 479-507. Available from: [Link]

• Pharmacy 180. 4-Substituted Quinolines - Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose. Available from: [Link]

• ResearchGate. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Available from: [Link]

• Reaction Examples. Available from: [Link]

• ResearchGate. Synthetic route to quinoline-4-carboxyl derivatives. a) The classical... Available from: [Link]

• RSC Publishing. Rapid synthesis of quinoline-4-carboxylic acid derivatives from arylimines and 2-substituted acrylates or acrylamides under indium(iii) chloride and microwave activations. Scope and limitations of the reaction. Available from: [Link]

• PubMed. (2003). Synthesis of 2-(4-biphenylyl)quinoline-4-carboxylate and carboxamide analogs. New human neurokinin-3 (hNK-3) receptor antagonists. Available from: [Link]

• PubMed Central. (2012). 4-Chloro-3-methylphenyl quinoline-2-carboxylate. Available from: [Link]

• Wordpress. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. Available from: [Link]

• ChemRxiv. Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. Available from: [Link]

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Optimizing Reaction Conditions for the Synthesis of Methyl 4-chloroquinoline-2-carboxylate: An Application Guide

Introduction

Methyl 4-chloroquinoline-2-carboxylate is a pivotal scaffold in medicinal chemistry and drug development. The quinoline core is a recurring motif in a wide array of therapeutic agents, exhibiting antimalarial, antibacterial, and anticancer properties. The presence of a chloro group at the 4-position and a methyl carboxylate at the 2-position provides versatile handles for further chemical modifications, enabling the generation of diverse compound libraries for structure-activity relationship (SAR) studies. This guide provides a comprehensive overview of the optimized synthesis of this key intermediate, detailing the underlying chemical principles, step-by-step protocols, and critical experimental parameters.

Synthetic Strategy: A Two-Step Approach

The synthesis of Methyl 4-chloroquinoline-2-carboxylate is most effectively achieved through a two-step sequence:

• Friedländer Annulation: Construction of the quinoline core to yield Methyl 4-hydroxyquinoline-2-carboxylate.

• Chlorination: Conversion of the 4-hydroxy group to the corresponding 4-chloro derivative.

This strategy allows for the efficient assembly of the functionalized quinoline system from readily available starting materials.

Part 1: Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate via Friedländer Annulation

The Friedländer synthesis is a classic and versatile method for constructing quinoline rings. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[1][2] In this protocol, we utilize 2-aminobenzaldehyde and methyl pyruvate to construct the desired Methyl 4-hydroxyquinoline-2-carboxylate intermediate.

Reaction Mechanism

The reaction proceeds through an initial aldol-type condensation between the enolate of methyl pyruvate and 2-aminobenzaldehyde, followed by an intramolecular cyclization via nucleophilic attack of the aniline nitrogen onto the carbonyl group. Subsequent dehydration yields the aromatic quinoline ring. The reaction is typically catalyzed by a base, which facilitates the formation of the enolate.

Figure 1: Simplified workflow of the Friedländer annulation.

Experimental Protocol: Friedländer Annulation

Materials:

• 2-Aminobenzaldehyde

• Methyl pyruvate

• Potassium hydroxide (KOH)

• Ethanol

• Hydrochloric acid (HCl, for workup)

• Water (deionized)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-aminobenzaldehyde (1.0 eq) in ethanol.

• Add methyl pyruvate (1.2 eq) to the solution.

• Slowly add a solution of potassium hydroxide (1.5 eq) in ethanol to the reaction mixture. The addition should be done portion-wise to control any exotherm.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture with dilute hydrochloric acid until a precipitate forms.

• Collect the solid precipitate by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to afford pure Methyl 4-hydroxyquinoline-2-carboxylate.

Part 2: Chlorination of Methyl 4-hydroxyquinoline-2-carboxylate

The conversion of the 4-hydroxyquinoline to the 4-chloroquinoline is a crucial step for enabling subsequent nucleophilic substitution reactions. This transformation is most commonly and effectively achieved using phosphorus oxychloride (POCl₃).[3]

Reaction Mechanism

The chlorination with POCl₃ is mechanistically analogous to a Vilsmeier-Haack reaction.[3] The hydroxyl group of the 4-hydroxyquinoline attacks the electrophilic phosphorus atom of POCl₃, forming a phosphate ester intermediate. A subsequent nucleophilic attack by a chloride ion at the 4-position of the quinoline ring, followed by the elimination of the phosphate group, yields the desired 4-chloroquinoline.

Figure 2: Key steps in the chlorination of 4-hydroxyquinoline.

Experimental Protocol: Chlorination

Materials:

• Methyl 4-hydroxyquinoline-2-carboxylate

• Phosphorus oxychloride (POCl₃)

• Toluene (anhydrous)

• Ice

• Saturated sodium bicarbonate solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add Methyl 4-hydroxyquinoline-2-carboxylate (1.0 eq).

• Add phosphorus oxychloride (5-10 eq), which can also serve as the solvent. Alternatively, anhydrous toluene can be used as a solvent with a smaller excess of POCl₃ (2-3 eq).[3]

• Heat the reaction mixture to reflux (around 100-110 °C) for 2-4 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring. This step is highly exothermic and should be performed with caution.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield pure Methyl 4-chloroquinoline-2-carboxylate.

Optimizing Reaction Conditions

The yield and purity of the final product are highly dependent on the reaction conditions. The following table summarizes key parameters and their impact on the synthesis.

Parameter	Friedländer Annulation	Chlorination	Rationale & Insights
Temperature	Reflux in ethanol	100-110 °C	The Friedländer reaction requires thermal energy for cyclization and dehydration. The chlorination step needs sufficient heat to drive the reaction to completion, but excessive temperatures can lead to decomposition.[3]
Reaction Time	4-6 hours	2-4 hours	Reaction times should be optimized by monitoring the reaction progress by TLC to avoid the formation of byproducts due to prolonged heating.
Solvent	Ethanol	POCl₃ (neat) or Toluene	Ethanol is a suitable polar protic solvent for the base-catalyzed Friedländer condensation. For chlorination, using POCl₃ as the solvent ensures a high concentration of the reagent. Anhydrous conditions are critical for the chlorination step.[3]
Base/Reagent Ratio	1.5 eq KOH	5-10 eq POCl₃	A slight excess of base in the Friedländer synthesis ensures complete enolate formation. A significant excess of POCl₃ drives the chlorination reaction to completion.
Workup	Acidic workup	Basic workup	Neutralization of the basic Friedländer reaction mixture with acid precipitates the product. The chlorination reaction is quenched with ice and neutralized with a base to remove excess acid and facilitate extraction.

Characterization of Methyl 4-chloroquinoline-2-carboxylate

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• Appearance: Typically an off-white to light yellow solid.

• Molecular Formula: C₁₁H₈ClNO₂[1]

• Molecular Weight: 221.64 g/mol [4]

• ¹H NMR: Expected signals for the aromatic protons on the quinoline core and a singlet for the methyl ester protons.

• ¹³C NMR: Expected signals for the carbon atoms of the quinoline ring, the carbonyl carbon of the ester, and the methyl carbon.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the calculated mass, along with characteristic fragmentation patterns.[1]

Conclusion

The synthesis of Methyl 4-chloroquinoline-2-carboxylate via a two-step sequence of Friedländer annulation followed by chlorination with phosphorus oxychloride is a robust and efficient method. Careful optimization of reaction parameters such as temperature, reaction time, and reagent stoichiometry is crucial for achieving high yields and purity. This application guide provides a detailed and scientifically grounded protocol for researchers and professionals in the field of drug discovery and development, enabling the reliable synthesis of this valuable chemical intermediate.

References

• Technical Support Center: Chlorination of 4-hydroxy-6,7-dimethoxyquinoline - Benchchem. (URL not provided in search results)

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PubMed Central. [Link]

• Novel One-Pot Synthesis of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic and Crystallographic Studies - MDPI. [Link]

• Methyl 4-chloroquinoline-2-carboxylate (C11H8ClNO2) - PubChemLite. [Link]

• Friedländer synthesis - Wikipedia. [Link]

• The Friedländer Synthesis of Quinolines - Organic Reactions. [Link]

• Quinolines from the cyclocondensation of isatoic anhydride with ethyl acetoacetate: preparation of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate and derivatives - NIH. [Link]

• 4-Methylquinoline-2-carboxylic acid | C11H9NO2 | CID 748357 - PubChem - NIH. [Link]

• Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis - The Royal Society of Chemistry. [Link]

• 4-Chloro-2-methylquinoline | C10H8ClN | CID 77973 - PubChem. [Link]

• Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. (URL not provided in search results)

• The Chemistry of 4-Hydroxyquinolines. | Chemical Reviews - ACS Publications. [Link]

• The Synthesis of 4-Hydroxyquinolines.1 I. Through Ethoxymethylenemalonic Ester | Journal of the American Chemical Society. [Link]

• 2-methyl-4-hydroxyquinoline - Organic Syntheses Procedure. [Link]

• Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies - MDPI. [Link]

• POCl3 Chlorination of 4-Quinazolones | Request PDF - ResearchGate. [Link]

• Site Selective Chlorination of C(sp3)–H Bonds Suitable for Late-Stage Functionalization. (URL not provided in search results)

• Optimization of the Chlorination Conditions a - ResearchGate. [Link]

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - MDPI. [Link]

• methyl 4-chloroquinoline-7-carboxylate - MySkinRecipes. (URL not provided in search results)

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• 4. methyl 4-chloroquinoline-7-carboxylate CAS#: 178984-69-5 [m.chemicalbook.com]

Application Note: High-Purity Isolation of Methyl 4-chloroquinoline-2-carboxylate

An Application Guide for Researchers and Drug Development Professionals

Abstract

Methyl 4-chloroquinoline-2-carboxylate is a pivotal intermediate in the synthesis of various biologically active compounds, including novel antimalarial and anticancer agents[1]. The isomeric purity and overall quality of this building block are paramount, as impurities can lead to downstream reaction failures, complex separation challenges, and the formation of undesired, potentially toxic, byproducts. This document provides a comprehensive guide to the purification of Methyl 4-chloroquinoline-2-carboxylate, detailing field-proven protocols for recrystallization and column chromatography. It further explains the rationale behind procedural choices and outlines methods for assessing final purity, ensuring researchers can obtain material of the highest quality for their development programs.

Foundational Principles: Synthesis and Impurity Profile

Effective purification begins with a thorough understanding of the potential impurities. Methyl 4-chloroquinoline-2-carboxylate is typically synthesized via chlorination of its precursor, Methyl 4-hydroxyquinoline-2-carboxylate (which exists in tautomeric equilibrium with Methyl 4-oxo-1,4-dihydroquinoline-2-carboxylate). This transformation is commonly achieved using reagents like phosphoryl chloride (POCl₃) or thionyl chloride (SOCl₂)[2][3].

Common Impurities Include:

• Unreacted Starting Material: Methyl 4-hydroxyquinoline-2-carboxylate. Due to its higher polarity (owing to the hydroxyl group), it is generally straightforward to separate.

• Hydrolysis Product: If exposed to moisture, the target compound can hydrolyze back to the starting material.

• Byproducts of Chlorination: Residual chlorinating agents and their decomposition products. These are typically removed during aqueous work-up.

• Other Regioisomers: Depending on the synthetic route to the precursor, minor isomeric impurities may be present.

The following diagram illustrates the typical synthetic pathway and the point at which key impurities are introduced.

Caption: Synthetic origin of Methyl 4-chloroquinoline-2-carboxylate and associated impurities.

Purification Strategy Selection

The choice of purification method depends on the initial purity of the crude material, the scale of the reaction, and the desired final purity. For Methyl 4-chloroquinoline-2-carboxylate, a multi-step approach is often most effective, combining an initial extractive work-up with either recrystallization or chromatography.

Caption: Decision workflow for selecting the appropriate purification protocol.

Preliminary Purification: Aqueous Work-up

Before undertaking more rigorous purification, an initial wash is essential to remove inorganic salts and acidic residues from the chlorination step.

Protocol 3.1: Standard Extractive Work-up

• After the reaction is complete, carefully quench the reaction mixture by pouring it over crushed ice.

• Neutralize the acidic solution by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases and the pH is ~7-8.

• Extract the aqueous mixture with an organic solvent such as dichloromethane (DCM) or ethyl acetate (3 x volume of aqueous layer). Dichloromethane is often effective for extracting quinoline derivatives[2].

• Combine the organic layers.

• Wash the combined organic phase sequentially with water and then with a saturated brine solution to remove residual water.

• Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

Protocol 1: Recrystallization for High-Purity Crystalline Solids

Recrystallization is the most efficient method for purifying crystalline solids, provided a suitable solvent can be identified. The principle relies on the target compound having high solubility in a hot solvent and low solubility in the same solvent when cold, while impurities remain soluble at all temperatures or are insoluble in the hot solvent.[4]

4.1. Solvent Selection The ideal solvent will dissolve the crude product completely at its boiling point but yield high recovery of pure crystals upon cooling. Given the structure of Methyl 4-chloroquinoline-2-carboxylate, solvents of intermediate polarity are excellent starting points.

Solvent	Boiling Point (°C)	Polarity Index	Rationale & Notes
Ethanol	78	4.3	Often an excellent choice for quinoline derivatives.[5] Provides a good solubility gradient.
Isopropanol	82	3.9	Similar to ethanol, but its lower polarity may improve recovery.
Chloroform	61	4.1	Has been successfully used for recrystallizing related compounds.[6] Note: Use in a well-ventilated fume hood.
Ethyl Acetate	77	4.4	Good solvent, but the ester functionality may lead to higher solubility at room temperature, potentially reducing yield.
Toluene	111	2.4	A less polar option, may be useful if the crude product is contaminated with non-polar impurities.

4.2. Step-by-Step Recrystallization Protocol

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent (e.g., ethanol) to just cover the solid. Heat the mixture to boiling with stirring (using a hot plate).

• Achieve Saturation: Continue adding small portions of hot solvent until the solid just dissolves completely. Adding excess solvent will reduce the final yield.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

• Maximize Yield: Once at room temperature, place the flask in an ice bath for 30-60 minutes to induce maximum precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Characterize the final product for purity.

Protocol 2: Silica Gel Flash Column Chromatography

Flash chromatography is the method of choice for purifying oils, non-crystalline solids, or complex mixtures where recrystallization is ineffective. It separates compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase (eluent).

5.1. Eluent System Selection via TLC

• Dissolve a small sample of the crude material in a volatile solvent (e.g., DCM).

• Spot the solution onto a silica gel TLC plate.

• Develop the plate in various solvent systems. A good starting point is a mixture of a non-polar solvent (Hexanes or Petroleum Ether) and a more polar solvent (Ethyl Acetate).

• The ideal eluent system will provide a retention factor (Rƒ) of 0.25-0.35 for the target compound, with good separation from all impurities.

Table of Common Eluent Systems:

System	Ratio (v/v)	Polarity	Application Notes
Hexanes:Ethyl Acetate	9:1 to 7:3	Low to Medium	The most common and effective system. Start with 9:1 and increase ethyl acetate content to achieve the desired Rƒ.[7]
Dichloromethane	100%	Medium	Can be used alone or with a small percentage of methanol for more polar compounds.
Chloroform	100%	Medium	An alternative to DCM, has been used for chromatographic purification of quinoline derivatives.[8]

5.2. Step-by-Step Flash Chromatography Protocol

Caption: Standard workflow for flash column chromatography.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent. Pour the slurry into a column and allow it to pack under gravity or with light pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like DCM.

  • Wet Loading: Carefully apply the concentrated sample solution directly to the top of the silica bed.

  • Dry Loading: Adsorb the sample onto a small amount of silica gel by dissolving it, adding silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the column. This method is preferred for better resolution.

• Elution: Add the eluent to the top of the column and apply positive pressure (using a pump or inert gas) to achieve a steady flow.

• Fraction Collection: Collect the eluate in a series of test tubes or flasks.

• Analysis: Spot every few fractions on a TLC plate to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Methyl 4-chloroquinoline-2-carboxylate.

Purity Assessment and Final Characterization

Post-purification analysis is critical to confirm the identity and purity of the final product.

Technique	Purpose	Expected Outcome for Pure Sample
TLC	Qualitative Purity Check	A single spot with a consistent Rƒ value.
¹H NMR	Structural Confirmation & Purity	Sharp, well-defined peaks corresponding to the quinoline and methyl ester protons with correct integrations. Absence of peaks from starting material or other impurities.
HPLC	Quantitative Purity Analysis	A single major peak, allowing for purity calculation (e.g., >99% area).[9]
Melting Point	Purity & Identity	A sharp, narrow melting point range that is consistent with literature values.
Mass Spec	Molecular Weight Confirmation	A molecular ion peak corresponding to the exact mass of the compound (C₁₁H₈ClNO₂).

References

• PrepChem. (n.d.). Synthesis of 4-chloroquinoline. Retrieved from [Link]

• Ukrainets, I. V., et al. (2018). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. MDPI. Retrieved from [Link]

• Naveen, S., et al. (2010). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online. Retrieved from [Link]

• Kim, J., et al. (2016). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. Molecules. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl 4-chloroquinoline-2-carboxylate (C11H8ClNO2). Retrieved from [Link]

• Lahna, A. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Revues Scientifiques Marocaines. Retrieved from [Link]

• CN102010367A. (2011). Preparation process of high-purity 4-chloro-2-pyridinecarboxylate hydrochloride. Google Patents.

• Fazal, E., et al. (2012). 4-Chloro-3-methylphenyl quinoline-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online. Retrieved from [Link]

• WO2005073239A1. (2005). Method for purifying quinolinecarboxylic acid derivative. Google Patents.

• MySkinRecipes. (n.d.). Methyl 4-chloroquinoline-7-carboxylate. Retrieved from [Link]

• Farah, A. A., & Pietro, W. J. (2001). Methyl 2-(2-pyridyl)quinoline-4-carboxylate. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-2-methylquinoline. Retrieved from [Link]

• Asiri, A. M., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Royal Society of Chemistry. Retrieved from [Link]

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• 9. CN102010367A - Preparation process of high-purity 4-chloro-2-pyridinecarboxylate hydrochloride - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of Bioactive Molecules Using Methyl 4-chloroquinoline-2-carboxylate

Prepared by: Gemini, Senior Application Scientist

Introduction: The Quinoline Scaffold and the Versatility of Methyl 4-chloroquinoline-2-carboxylate

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the structural core of a vast array of therapeutic agents with diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties.[1][2] The functionalization of the quinoline nucleus is a cornerstone of drug discovery, enabling the fine-tuning of pharmacological profiles. Methyl 4-chloroquinoline-2-carboxylate is a highly valuable and versatile starting material for the synthesis of novel bioactive molecules. Its utility stems from the presence of two key reactive sites: the chloro group at the C4 position, which is susceptible to nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, and the methyl ester at the C2 position, which can be further modified. The electron-withdrawing nature of the quinoline nitrogen atom activates the C4 position, making it amenable to a wide range of chemical transformations.[3][4]

These application notes provide a comprehensive guide to the synthetic utility of Methyl 4-chloroquinoline-2-carboxylate, with a focus on proven protocols for nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The resulting derivatives have shown significant promise, particularly as kinase inhibitors for cancer therapy.[5][6][7]

Core Synthetic Strategies: Functionalization of the Quinoline C4-Position

The primary strategies for modifying Methyl 4-chloroquinoline-2-carboxylate revolve around the displacement of the C4-chloro substituent. The choice of method depends on the desired functionality to be introduced.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a fundamental and widely employed method for introducing nitrogen, oxygen, and sulfur nucleophiles at the C4 position of the quinoline ring.[1][3]

Mechanism and Rationale: The SNAr reaction proceeds via a two-step addition-elimination mechanism.[1][8] A nucleophile attacks the electron-deficient C4 carbon, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1] The aromaticity of the quinoline ring is then restored by the elimination of the chloride leaving group. The electron-withdrawing quinoline nitrogen is crucial for stabilizing the negative charge of the Meisenheimer complex, thereby facilitating the reaction.[3]

Experimental Workflow for SNAr Reactions

Caption: General workflow for nucleophilic aromatic substitution on Methyl 4-chloroquinoline-2-carboxylate.

Protocol 1: Synthesis of Methyl 4-aminoquinoline-2-carboxylates via Conventional Heating

This protocol describes the reaction of Methyl 4-chloroquinoline-2-carboxylate with a primary or secondary amine.

• Materials:

  • Methyl 4-chloroquinoline-2-carboxylate

  • Primary or secondary amine (1.2 equivalents)

  • Ethanol or isopropanol

  • Optional: Base such as K2CO3 or triethylamine (if the amine salt is used)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

• Procedure:

  • To a solution of Methyl 4-chloroquinoline-2-carboxylate (1.0 eq) in ethanol, add the desired amine (1.2 eq).

  • If the amine is a hydrochloride salt, add a base like potassium carbonate (2.0 eq) to liberate the free amine.

  • Heat the reaction mixture to reflux with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion (typically 4-12 hours), cool the reaction mixture to room temperature.

  • If a precipitate forms, collect the product by filtration.

  • If no precipitate forms, remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[3]

Protocol 2: Microwave-Assisted Synthesis of Methyl 4-aminoquinoline-2-carboxylates

Microwave irradiation can significantly reduce reaction times and often improves yields.[4]

• Materials:

  • Methyl 4-chloroquinoline-2-carboxylate

  • Amine (1.5 equivalents)

  • Suitable solvent (e.g., DMF, ethanol) or solvent-free

  • Microwave vial and microwave reactor

  • Magnetic stirrer

• Procedure:

  • In a microwave vial, combine Methyl 4-chloroquinoline-2-carboxylate (1.0 eq) and the amine (1.5 eq).

  • Add a suitable solvent if necessary. For many reactions, this can be performed solvent-free.[4]

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a short period (e.g., 10-30 minutes).[4]

  • After the reaction is complete, cool the vial to room temperature.

  • The product can be isolated by precipitation upon the addition of water or by extraction with an organic solvent.

  • Purify the crude product by recrystallization or column chromatography.

Nucleophile Type	Typical Conditions	Reaction Time	Yield Range	Reference
Aliphatic Amines	Ethanol, Reflux	4-8 h	70-95%	[3]
Anilines	Isopropanol, Reflux	5-12 h	65-90%	[4]
Alcohols (as alkoxides)	DMF, 80 °C	6-10 h	60-85%	N/A
Thiols (as thiolates)	DMF, RT to 50 °C	2-6 h	75-98%	N/A

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki and Sonogashira couplings, are powerful tools for forming carbon-carbon bonds at the C4 position, enabling the introduction of aryl, heteroaryl, and alkynyl moieties.

a) Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling involves the reaction of the 4-chloroquinoline with a boronic acid or boronate ester in the presence of a palladium catalyst and a base.[9][10]

Mechanism and Rationale: The catalytic cycle begins with the oxidative addition of the 4-chloroquinoline to a Pd(0) complex.[10] This is followed by transmetalation of the organic group from the boron atom to the palladium center, which is facilitated by a base. The final step is reductive elimination, which forms the C-C bond and regenerates the Pd(0) catalyst.[10]

Suzuki-Miyaura Coupling Workflow

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Protocol 3: Suzuki-Miyaura Coupling

• Materials:

  • Methyl 4-chloroquinoline-2-carboxylate

  • Aryl or heteroaryl boronic acid (1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh3)4, 5 mol%)

  • Base (e.g., K2CO3 or Cs2CO3, 2.0 equivalents)

  • Solvent system (e.g., 1,4-dioxane and water, 4:1)

  • Schlenk flask or sealed tube

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • In a Schlenk flask under an inert atmosphere, combine Methyl 4-chloroquinoline-2-carboxylate (1.0 eq), the boronic acid (1.5 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

  • Add the degassed solvent system.

  • Heat the reaction mixture with stirring to the desired temperature (e.g., 90-100 °C).

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, cool the mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the catalyst.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.[11]

b) Sonogashira Coupling

The Sonogashira coupling is used to introduce terminal alkynes at the C4 position, employing a palladium catalyst, a copper(I) co-catalyst, and a base.[12][13]

Mechanism and Rationale: The Sonogashira reaction involves two interconnected catalytic cycles.[13] The palladium cycle is similar to the Suzuki coupling, involving oxidative addition and reductive elimination. The copper cycle involves the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex.[13]

Protocol 4: Sonogashira Coupling

• Materials:

  • Methyl 4-chloroquinoline-2-carboxylate

  • Terminal alkyne (1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh3)4, 5 mol%)

  • Copper(I) iodide (CuI, 10 mol%)

  • Base (e.g., triethylamine or diisopropylamine)

  • Solvent (e.g., THF or DMF)

  • Schlenk flask

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • To a Schlenk flask under an inert atmosphere, add Methyl 4-chloroquinoline-2-carboxylate (1.0 eq), the palladium catalyst (0.05 eq), and CuI (0.10 eq).

  • Add the anhydrous, degassed solvent and the amine base.

  • Add the terminal alkyne (1.5 eq) dropwise with stirring.

  • Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C).

  • Monitor the reaction by TLC.

  • Upon completion, dilute the mixture with an organic solvent and filter through Celite.

  • Wash the filtrate with saturated aqueous NH4Cl solution and then with brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

  • Purify the crude product by column chromatography.

Coupling Partner	Catalyst System	Base	Solvent	Yield Range	Reference
Arylboronic acids	Pd(PPh3)4	K2CO3	Dioxane/H2O	60-90%	[14]
Phenylacetylene	Pd(PPh3)4 / CuI	Et3N	DMF	55-85%	[12][15]

Application in the Synthesis of Bioactive Molecules: Kinase Inhibitors

The quinoline scaffold is a key component of numerous FDA-approved kinase inhibitors used in oncology.[5][6] Kinases are a class of enzymes that play a critical role in cell signaling pathways, and their dysregulation is a hallmark of many cancers.[16] Molecules synthesized from Methyl 4-chloroquinoline-2-carboxylate are of significant interest as potential kinase inhibitors.[5][7] The 4-amino and 4-aryl substituted quinolines, in particular, have shown potent inhibitory activity against various kinases, including EGFR, VEGFR, and PI3K/mTOR.[2][16]

Kinase Inhibition Pathway

Caption: Quinoline-based inhibitors block kinase activity by competing with ATP.

The diverse functionalities that can be introduced at the C4 position allow for the systematic exploration of structure-activity relationships (SAR). For instance, different aniline derivatives can be introduced via SNAr to probe the hydrophobic and electronic requirements of the kinase's ATP-binding pocket. Similarly, Suzuki coupling allows for the introduction of various aryl and heteroaryl groups, which can form key interactions with the enzyme. The methyl ester at the C2 position can be hydrolyzed to the corresponding carboxylic acid, which may form additional hydrogen bonds or salt bridges with the target protein.[17]

Conclusion

Methyl 4-chloroquinoline-2-carboxylate is a powerful and versatile building block for the synthesis of a wide range of bioactive molecules. The protocols outlined in these application notes for nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions provide robust and reproducible methods for the functionalization of the quinoline C4 position. The resulting derivatives are of significant interest in drug discovery, particularly in the development of novel kinase inhibitors for the treatment of cancer.

References

• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Substitution on 4-Chloroquinolines. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Substitution of 4-Chloro-6,7-dimethoxyquinoline. BenchChem.
• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025). ChemMedChem.
• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020–2024). (2025). ChemMedChem.
• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution at the C4 Position of 4-Chloroquinoline-6-carbaldehyde. BenchChem.
• 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR. (2022). University of South Florida.
• Multi-Kinase Inhibition by New Quinazoline–Isatin Hybrids: Design, Synthesis, Biological Evaluation and Mechanistic Studies. (2023). MDPI.
• Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. (2021). PubMed Central.
• Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. (2014). PubMed Central.

• Nucleophilic Aromatic Substitution. (2024). Chemistry Steps. Available from: [Link]

• Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. (2018). ResearchGate. Available from: [Link]

• Synthesis and biological evaluation of new 4-carboxyl quinoline derivatives as cyclooxygenase-2 inhibitors. (2009). PubMed. Available from: [Link]

• Sonogashira cross-coupling reaction in 4-chloro-2-trichloromethylquinazoline series is possible despite a side dimerization reaction. (2025). ResearchGate. Available from: [Link]

• Sonogashira Coupling. (2022). Organic Chemistry Portal. Available from: [Link]

• Suzuki Coupling. (2022). Organic Chemistry Portal. Available from: [Link]

• Sonogashira coupling. (2024). Wikipedia. Available from: [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. Available from: [Link]

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Application Notes &amp; Protocols: Palladium-Catalyzed Amination of Methyl 4-chloroquinoline-2-carboxylate

Introduction

The 4-aminoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents, most notably antimalarial drugs like chloroquine and amodiaquine.[1][2][3] The development of efficient and versatile synthetic methods to access novel 4-aminoquinoline derivatives is therefore of paramount importance for drug discovery and development. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, stands as one of the most powerful and general methods for the formation of carbon-nitrogen (C-N) bonds.[4][5] This protocol provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of the Buchwald-Hartwig amination to a challenging heterocyclic substrate, Methyl 4-chloroquinoline-2-carboxylate. We will delve into the mechanistic underpinnings, provide a detailed, field-proven experimental protocol, and offer insights into parameter optimization and troubleshooting.

Section 1: Reaction Overview and Mechanistic Insights

The palladium-catalyzed amination of Methyl 4-chloroquinoline-2-carboxylate with a generic primary or secondary amine (R¹R²NH) proceeds as follows:

The success of this transformation hinges on a carefully orchestrated catalytic cycle. Understanding this mechanism is crucial for rational optimization and troubleshooting.

The Buchwald-Hartwig Catalytic Cycle

The reaction is initiated by the active Pd(0) species, which is typically generated in situ from a more stable Pd(II) pre-catalyst.[5][6] The cycle involves three key steps:

• Oxidative Addition: The electron-rich Pd(0) complex undergoes oxidative addition into the C-Cl bond of the quinoline, forming a Pd(II) intermediate. This is often the rate-determining step, especially for less reactive aryl chlorides.[4][6][7]

• Amine Coordination & Deprotonation: The amine coupling partner coordinates to the Pd(II) center. A base then deprotonates the coordinated amine, forming a palladium-amido complex.[4][8]

• Reductive Elimination: The final step is the reductive elimination from the palladium-amido complex, which forms the desired C-N bond of the product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[4][9]

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Section 2: Optimizing Key Reaction Parameters: A Rationale

The inherent stability and electronic properties of the 4-chloroquinoline substrate necessitate careful selection of each reaction component. Aryl chlorides are significantly less reactive than their bromide or iodide counterparts.[10][11]

Parameter	Recommended Choice & Rationale
Palladium Source	Palladium Pre-catalysts (e.g., XPhos Pd G3, SPhos Pd G4) . These are air-stable Pd(II) complexes that reliably and efficiently generate the active Pd(0) catalyst under the reaction conditions.[6] They offer superior performance and reproducibility compared to generating the catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃, which can be inconsistent.
Ligand	Bulky, Electron-Rich Biaryl Phosphines (e.g., XPhos, SPhos, DavePhos) . The challenge with aryl chlorides is the difficult oxidative addition step.[12] These ligands possess the necessary steric bulk and electron-donating properties to stabilize the monoligated Pd(0) species, promoting its insertion into the strong C-Cl bond and facilitating the final reductive elimination step.[13][14]
Base	Sodium tert-butoxide (NaOtBu) or Weaker Carbonate/Phosphate Bases (K₃PO₄, Cs₂CO₃) . The base's primary role is to deprotonate the amine after it coordinates to the palladium center.[8] While strong bases like NaOtBu are highly effective and often necessary for less nucleophilic amines, they can promote hydrolysis of the methyl ester on the substrate.[5] For base-sensitive amines or to preserve the ester, weaker inorganic bases like K₃PO₄ or Cs₂CO₃ are excellent alternatives, though they may require higher temperatures or longer reaction times.[6]
Solvent	Anhydrous, Aprotic Solvents (e.g., Toluene, Dioxane, THF) . The reaction is highly sensitive to oxygen and water, which can deactivate the palladium catalyst. Aromatic hydrocarbons like toluene or ethereal solvents like dioxane are standard choices.[10][15] Thoroughly degassing the solvent before use is critical for success.
Temperature	Elevated Temperatures (80-110 °C) . To overcome the high activation energy of the oxidative addition of the C-Cl bond, thermal energy is typically required.[11][13] The optimal temperature will depend on the specific combination of amine, ligand, and base.

Section 3: Detailed Experimental Protocol

This protocol provides a general procedure for a 1.0 mmol scale reaction. It should be adapted and optimized for specific amine coupling partners.

Materials & Reagents

Reagent	Formula	MW	Amount (mmol)	Mass/Volume	Notes
Methyl 4-chloroquinoline-2-carboxylate	C₁₁H₈ClNO₂	221.64	1.0	222 mg	Substrate
Amine (e.g., Aniline)	C₆H₇N	93.13	1.2	1.2	112 mg (109 µL)
XPhos Pd G3 Pre-catalyst	C₄₅H₆₂NO₃PPdS	868.51	0.02 (2 mol%)	17.4 mg	Palladium Source
XPhos (optional)	C₃₉H₅₃P	560.81	0.02 (2 mol%)	11.2 mg	Extra Ligand
Sodium tert-butoxide	C₄H₉NaO	96.10	1.4	1.4	135 mg
Toluene	C₇H₈	92.14	-	5 mL	Anhydrous, degassed

Experimental Workflow

Caption: Step-by-step experimental workflow for the amination reaction.

Step-by-Step Procedure

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the XPhos Pd G3 pre-catalyst (17.4 mg, 0.02 mmol), sodium tert-butoxide (135 mg, 1.4 mmol), and Methyl 4-chloroquinoline-2-carboxylate (222 mg, 1.0 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous, degassed toluene (5 mL) via syringe. Begin stirring the suspension. Add the amine (e.g., aniline, 109 µL, 1.2 mmol) dropwise via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (under inert atmosphere) and analyzing by TLC or LC-MS to check for the consumption of the starting material.

• Work-up: Once the reaction is complete, cool the flask to room temperature. Carefully quench the reaction by adding 10 mL of water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).[13]

• Purification: Combine the organic layers and wash with brine (20 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product.

Section 4: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide addresses common issues encountered during the amination of chloroquinolines.

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive Catalyst: Presence of oxygen or moisture.[10] 2. Insufficient Temperature: The oxidative addition step is too slow.[13] 3. Poor Ligand/Base Choice: The selected combination is not optimal for the specific amine.	1. Ensure all glassware is rigorously dried. Use high-purity, anhydrous, and degassed solvents. Employ a reliable pre-catalyst.[13] 2. Increase the reaction temperature in 10 °C increments (e.g., to 110 °C). 3. Screen other bulky phosphine ligands (e.g., SPhos) or a different base (e.g., K₃PO₄ if using NaOtBu, or vice versa).[16]
Decomposition of Starting Material	Base-Induced Hydrolysis: The strong base (NaOtBu) is hydrolyzing the methyl ester.	Switch to a weaker, non-nucleophilic base such as K₃PO₄ or Cs₂CO₃.[5] This may require a higher reaction temperature or longer reaction time.
Formation of Hydrodehalogenated Byproduct	Competing Reaction Pathway: A side reaction where the chloro-group is replaced by a hydrogen atom, often stemming from β-hydride elimination.[4]	This is an inherent challenge. Optimizing the ligand-to-palladium ratio (sometimes adding a slight excess of free ligand can help) and avoiding excessively long reaction times can minimize this pathway.
Reaction Stalls	Catalyst Inhibition: The product or an impurity may be coordinating to the palladium center, inhibiting turnover.	Try a higher catalyst loading (e.g., increase from 2 mol% to 4 mol%). Ensure the purity of all starting materials.

References

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• Role of the base in Buchwald-Hartwig amination - PubMed. [Link]

• Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines - PubMed. [Link]

• Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines - ResearchGate. [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples - NROChemistry. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC - NIH. [Link]

• Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines - PMC - PubMed Central. [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies - Frontiers. [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC - PubMed Central. [Link]

• Buchwald-Hartwig Cross-Coupling - J&K Scientific LLC. [Link]

• Palladium Catalyzed Amination of Aryl Chlorides - Wiley Analytical Science. [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination - ACS Green Chemistry Institute. [Link]

• Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum | PLOS One - Research journals. [Link]

• Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum - PMC - NIH. [Link]

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• 2. Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum | PLOS One [journals.plos.org]
• 3. Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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"synthesis of Methyl 4-chloroquinoline-2-carboxylate analogs for biological testing"

An Application Guide for the Synthesis and Biological Evaluation of Methyl 4-chloroquinoline-2-carboxylate Analogs

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with a broad range of pharmacological activities, including anticancer, antimalarial, and anti-inflammatory properties.[1][2][3][4] This application note provides a comprehensive, in-depth guide for the synthesis of methyl 4-chloroquinoline-2-carboxylate analogs, a class of compounds primed for further chemical elaboration and biological screening. We present a detailed, three-step synthetic pathway commencing with the versatile Pfitzinger reaction to construct the core quinoline ring system. Subsequent protocols detail the esterification and chlorination steps to yield the target compounds. Furthermore, this guide outlines robust protocols for the characterization of these analogs and their preliminary biological evaluation using standard in vitro cytotoxicity assays, providing a complete workflow from chemical synthesis to initial biological assessment for drug discovery professionals.

Rationale and Strategic Overview

The strategic design of this synthetic protocol focuses on creating a molecular scaffold, methyl 4-chloroquinoline-2-carboxylate, that is ripe for diversification. The rationale for targeting this specific structure is twofold:

• The 2-Carboxylate Group: This electron-withdrawing group modulates the electronic properties of the quinoline ring and can serve as a handle for further derivatization, for instance, into amides.

• The 4-Chloro Substituent: This is an excellent leaving group, making the C4 position a prime site for nucleophilic aromatic substitution (SNAr).[5][6] This allows for the facile introduction of a wide array of functional groups (amines, thiols, alcohols), enabling the rapid generation of a diverse chemical library for structure-activity relationship (SAR) studies.

Our synthetic approach is a linear, three-step process designed for reliability and adaptability. It begins with the construction of the foundational 4-hydroxyquinoline-2-carboxylic acid core, which is then elaborated to the final target molecule.

Caption: High-level overview of the three-step synthetic pathway.

Detailed Synthetic Protocols & Methodologies

2.1. Step 1: Synthesis of 4-Hydroxyquinoline-2-carboxylic Acid via Pfitzinger Reaction

Principle: The Pfitzinger reaction is a classic and highly effective method for constructing the quinoline-4-carboxylic acid scaffold.[7][8][9] The reaction proceeds via the base-catalyzed ring-opening of an isatin derivative to form an isatinate salt. This intermediate then undergoes condensation with a carbonyl compound containing an α-methylene group, in this case, pyruvic acid, followed by an intramolecular cyclization and dehydration to yield the final quinoline product.[7][10][11] The choice of a substituted isatin allows for the introduction of diversity at various positions on the benzene portion of the quinoline ring.

Protocol:

• Preparation of Base Solution: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer and reflux condenser, prepare a solution of potassium hydroxide (8.0 g, 0.14 mol) in 95% ethanol (80 mL). Stir until all KOH pellets are dissolved. Note: This dissolution is exothermic and should be handled with care.

• Isatin Ring Opening: To the stirred KOH solution, add the desired isatin analog (0.07 mol, 1.0 equivalent) portion-wise over 10 minutes. The characteristic orange/red color of isatin will fade to a pale yellow. Allow the mixture to stir at ambient temperature for 1 hour to ensure complete formation of the potassium isatinate.

• Addition of Carbonyl Component: In a separate beaker, dissolve sodium pyruvate (8.5 g, 0.077 mol, 1.1 equivalents) in water (20 mL). Add this solution dropwise to the reaction flask over 15 minutes.

• Reflux: Heat the reaction mixture to reflux (approx. 80-85°C) using a heating mantle. Maintain a steady reflux for 4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 8:2 Dichloromethane:Methanol).

• Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into 200 mL of cold water. Acidify the solution to pH ~3-4 by the slow addition of 6M hydrochloric acid (HCl). A precipitate will form.

• Purification: Cool the suspension in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration, wash thoroughly with cold water (3 x 50 mL), and then with a small amount of cold ethanol. Dry the solid under vacuum to yield the 4-hydroxyquinoline-2-carboxylic acid analog. The product is often of sufficient purity for the next step, but can be recrystallized from ethanol or acetic acid if necessary.

2.2. Step 2: Esterification to Methyl 4-Hydroxyquinoline-2-carboxylate

Principle: Fischer-Speier esterification is a straightforward and cost-effective method for converting the carboxylic acid to its corresponding methyl ester. The reaction uses an excess of methanol as both the solvent and reagent, with a strong acid catalyst (sulfuric acid) to drive the equilibrium towards the product. The 4-hydroxy group exists in tautomeric equilibrium with its 4-quinolone form, which is less reactive under these conditions, allowing for selective esterification at the C2 position.

Protocol:

• Reaction Setup: Suspend the 4-hydroxyquinoline-2-carboxylic acid analog (0.05 mol, 1.0 equivalent) in methanol (150 mL) in a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Acid Addition: Cool the suspension in an ice bath. Slowly and carefully, add concentrated sulfuric acid (H₂SO₄, 5 mL) dropwise via a pipette.

• Reflux: Remove the ice bath and heat the mixture to reflux (approx. 65°C). Maintain the reflux for 12-18 hours until TLC analysis indicates the consumption of the starting material.

• Work-up: Cool the reaction mixture to room temperature. Reduce the volume of methanol to approximately one-third using a rotary evaporator.

• Neutralization and Extraction: Pour the concentrated mixture into 200 mL of ice-cold water. Slowly neutralize the solution by adding a saturated solution of sodium bicarbonate (NaHCO₃) until effervescence ceases and the pH is ~7-8. A solid precipitate of the ester product will form.

• Isolation and Purification: Collect the solid by vacuum filtration, wash with ample cold water, and dry under vacuum. The resulting methyl 4-hydroxyquinoline-2-carboxylate analog can be recrystallized from methanol or ethyl acetate to achieve high purity.

2.3. Step 3: Chlorination to Methyl 4-Chloroquinoline-2-carboxylate

Principle: The conversion of the 4-hydroxy (4-quinolone) group to the 4-chloro group is a critical step that activates the scaffold for nucleophilic substitution. Phosphorus oxychloride (POCl₃) is a powerful and commonly used reagent for this transformation. The reaction proceeds via the formation of a phosphate ester intermediate, which is then displaced by a chloride ion. This reaction must be performed under anhydrous conditions as POCl₃ reacts violently with water.

Protocol:

• Reaction Setup: In a fume hood, add the methyl 4-hydroxyquinoline-2-carboxylate analog (0.03 mol, 1.0 equivalent) to a 100 mL round-bottom flask equipped with a stir bar and reflux condenser (fitted with a calcium chloride drying tube).

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, 30 mL) to the flask. A small amount of a suitable solvent like toluene or N,N-dimethylformamide (DMF, catalytic) can be added if solubility is an issue.

• Reflux: Heat the mixture to reflux (approx. 105-110°C) and maintain for 3 hours. The solid should dissolve as the reaction progresses.

• Work-up (Critical Step): After cooling to room temperature, very slowly and cautiously pour the reaction mixture onto 300 g of crushed ice in a large beaker with vigorous stirring. This step is highly exothermic and will release HCl gas; perform in a well-ventilated fume hood.

• Neutralization and Extraction: Once the ice has melted, neutralize the acidic solution to pH 7-8 by the slow addition of a cold, concentrated sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) solution. The product will often precipitate as a solid. Alternatively, extract the product with an organic solvent such as dichloromethane (DCM) or ethyl acetate (3 x 100 mL).

• Isolation and Purification: If a solid precipitates, collect it by vacuum filtration, wash with water, and dry. If extracted, combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent like ethanol.

Analytical Characterization

Confirming the identity and purity of each intermediate and the final product is essential before proceeding to biological assays.

Technique	Purpose & Expected Observations
¹H NMR	Confirm proton environments. Expect to see: Aromatic protons (7-9 ppm), a singlet for the -OCH₃ group (~4.0 ppm), and disappearance of the broad -OH/-NH signal from the 4-quinolone tautomer upon chlorination.[12][13][14]
¹³C NMR	Confirm carbon skeleton. Expect to see: Carbonyl carbon of the ester (~165 ppm), aromatic carbons (110-150 ppm), and the methyl carbon of the ester (~53 ppm).[14]
Mass Spec (MS)	Confirm molecular weight. The mass spectrum should show a molecular ion peak [M]⁺ or protonated peak [M+H]⁺ corresponding to the calculated mass of the target compound. The isotopic pattern for chlorine (³⁵Cl/³⁷Cl in ~3:1 ratio) should be observable.[13][15]
IR Spectroscopy	Confirm functional groups. Key signals include the C=O stretch of the ester (~1720-1740 cm⁻¹). The broad O-H stretch (~3000-3400 cm⁻¹) present in the 4-hydroxy intermediate should be absent in the final 4-chloro product.[16]

Protocols for Biological Evaluation: Anticancer Activity

Quinoline derivatives are well-documented for their potential as anticancer agents, acting through various mechanisms such as kinase inhibition and disruption of cell proliferation.[1][3][17] The initial step in evaluating new analogs is typically a broad cytotoxicity screening.

Caption: General workflow for assessing the anticancer potential of new analogs.

4.1. Protocol: In Vitro Cytotoxicity (MTT Assay)

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The intensity of the purple color, measured by a spectrophotometer, is directly proportional to the number of living, metabolically active cells.

Protocol:

• Cell Seeding: Seed human cancer cells (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) into 96-well flat-bottom plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[18]

• Compound Preparation: Prepare a 10 mM stock solution of each synthesized analog in DMSO. Create a series of dilutions in complete culture medium to achieve final desired concentrations (e.g., ranging from 0.01 µM to 100 µM). Ensure the final DMSO concentration in the wells is ≤ 0.5% to avoid solvent toxicity.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of medium containing the various concentrations of the test compounds. Include wells for a vehicle control (medium with DMSO only) and a positive control (a known anticancer drug like Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.[18]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, viable cells will convert the soluble MTT to insoluble formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 150 µL of a solubilization buffer (e.g., DMSO or an acidified isopropanol solution) to each well to dissolve the formazan crystals.[18]

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Representative Data

The following table presents hypothetical IC₅₀ data for a small set of synthesized analogs, illustrating how results can be structured for SAR analysis.

Compound ID	R¹ Substituent	R² Substituent	IC₅₀ vs. MCF-7 (µM)	IC₅₀ vs. HCT-116 (µM)
Parent	H	H	15.8	22.4
Analog-1	6-F	H	8.2	11.5
Analog-2	7-Cl	H	2.5	4.1
Analog-3	6-OCH₃	H	25.1	30.7
Analog-4	7-Cl	3-CH₃	3.1	5.5

Data are hypothetical and for illustrative purposes only.

From this hypothetical data, one might infer that electron-withdrawing groups at the 7-position (like Cl) enhance cytotoxic activity, while electron-donating groups at the 6-position (like OCH₃) are detrimental. This forms the basis for designing the next generation of analogs for lead optimization.

References

• Pfitzinger, W. (1886). Chinolinderivate aus Isatinsäure. Journal für Praktische Chemie, 33(1), 100. (Note: While the original paper is not easily linkable, its description is widely available in chemical literature and on platforms like Wikipedia). [Source: Wikipedia - Pfitzinger reaction]
• Combes, A. (1888). Sur les synthèses dans la série de la quinoléine au moyen de l'acétylacétone et des anilines. Bulletin de la Societe Chimique de France, 49, 89. (Note: Original article access may be limited, but the reaction is a standard in organic chemistry). [Source: Wikipedia - Combes quinoline synthesis]

• Slideshare. (n.d.). Organic Name Reaction With Their Respective Mechanism. Retrieved from [Link]

• Cambridge University Press. (n.d.). Pfitzinger Quinoline Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 59 3.1.2 Pfitzinger synthesis for quinolines. Retrieved from [Link]

• YouTube. (2021). Combes Quinoline Synthesis Mechanism | Organic Chemistry. Retrieved from [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• Sangshetti, J. N., et al. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. Mini-Reviews in Organic Chemistry, 11(2). Retrieved from [Link]

• Cambridge University Press. (n.d.). Combes Quinoline Synthesis. Retrieved from [Link]

• Nycz, J. E., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2053. Retrieved from [Link]

• PubMed. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Retrieved from [Link]

• Elsevier. (2023). Synthesis, spectroscopic characterization, DFT and molecular dynamics of quinoline-based peptoids. Arabian Journal of Chemistry, 16(5), 104683. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (n.d.). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. Retrieved from [Link]

• Wiley Online Library. (n.d.). Review on recent development of quinoline for anticancer activities. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis and Biological Activity of the 4-Thioquinoline Derivative. Retrieved from [Link]

• SpringerLink. (n.d.). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. Retrieved from [Link]

• MDPI. (n.d.). Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives. Retrieved from [Link]

• PubMed. (n.d.). Biological activities of quinoline derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and anti-toxoplasmosis activity of 4-arylquinoline-2-carboxylate derivatives. Retrieved from [Link]

• Canadian Science Publishing. (2023). Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. Retrieved from [Link]

• MDPI. (n.d.). Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of methyl 2-methylquinoline-4-carboxylate (148) using Cp2ZrCl2, trimellitic acid catalyst. Retrieved from [Link]

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Application Notes and Protocols for the Large-Scale Synthesis of Methyl 4-chloroquinoline-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction

Methyl 4-chloroquinoline-2-carboxylate is a key intermediate in the synthesis of various pharmaceuticals, including antimalarial, anticancer, and anti-inflammatory agents. Its production on a large scale requires a robust, efficient, and safe synthetic process. These application notes provide a comprehensive guide to the multi-step, large-scale synthesis of Methyl 4-chloroquinoline-2-carboxylate, with a focus on practical, field-proven insights and scalable methodologies. The described protocols are designed to be self-validating systems, emphasizing safety, efficiency, and product quality.

Synthetic Strategy Overview

The synthesis of Methyl 4-chloroquinoline-2-carboxylate is a multi-step process that begins with the construction of the quinoline core, followed by esterification and chlorination. A judicious choice of synthetic route is critical for large-scale production, balancing factors such as atom economy, reagent cost and availability, reaction conditions, and ease of purification.

The chosen strategy for this guide involves a modified Friedländer-type synthesis to construct the 4-hydroxyquinoline-2-carboxylic acid core. This intermediate is then esterified to the corresponding methyl ester, followed by a chlorination step to yield the final product. This approach is favored for its reliability and the relative accessibility of the starting materials.

Part 1: Synthesis of 4-Hydroxyquinoline-2-carboxylic Acid

The initial and crucial step is the formation of the quinoline ring system. While several named reactions can produce quinolines, such as the Combes, Doebner-von Miller, and Gould-Jacobs reactions, a practical approach for the desired 2-carboxylic acid substitution pattern involves the condensation of an aniline derivative with a pyruvate equivalent.[1][2][3]

Reaction Principle: Modified Friedländer Annulation

The Friedländer synthesis and its variations provide a direct route to quinolines by reacting a 2-aminoaryl aldehyde or ketone with a compound containing an active methylene group.[4][5][6] In this protocol, we will utilize a variation where aniline is reacted with diethyl oxalate and ethyl acetate to form the key 4-hydroxyquinoline-2-carboxylate intermediate in a one-pot process.

Large-Scale Protocol: Synthesis of Ethyl 4-hydroxyquinoline-2-carboxylate

This protocol is designed for a 1 kg scale production of the ethyl ester intermediate, which will be subsequently hydrolyzed and re-esterified to the methyl ester.

Materials and Equipment:

• 50 L glass-lined reactor with overhead mechanical stirrer, reflux condenser, dropping funnel, and temperature probe.

• Heating and cooling system for the reactor.

• Filtration unit (e.g., Nutsche filter-dryer).

• Vacuum oven.

• Aniline (freshly distilled)

• Diethyl oxalate

• Ethyl acetate

• Sodium metal

• Ethanol (anhydrous)

• Dowtherm A (high-boiling point solvent)[7]

• Hydrochloric acid (37%)

• Sodium hydroxide

• Deionized water

Safety Precautions:

• This reaction involves the use of sodium metal, which is highly reactive with water and flammable. Handle under an inert atmosphere (nitrogen or argon).

• Aniline is toxic and readily absorbed through the skin. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection.

• The reaction is exothermic. Ensure proper temperature control.

• Work in a well-ventilated area or a fume hood.

Procedure:

• Sodium Ethoxide Preparation: In the 50 L reactor, under a nitrogen atmosphere, charge 20 L of anhydrous ethanol. Carefully add 1.5 kg (65.2 mol) of sodium metal in small portions, controlling the exothermic reaction by external cooling to maintain the temperature below 60°C.

• Reactant Addition: Once all the sodium has reacted to form sodium ethoxide, cool the solution to 25°C. In a separate vessel, premix 5 kg (53.7 mol) of freshly distilled aniline, 7.85 kg (53.7 mol) of diethyl oxalate, and 4.73 kg (53.7 mol) of ethyl acetate.

• Condensation: Add the premixed reactants to the sodium ethoxide solution in the reactor over 2-3 hours, maintaining the temperature between 25-30°C.

• Initial Reaction: After the addition is complete, stir the mixture at room temperature for 12 hours. The reaction mixture will become a thick slurry.

• Cyclization: Add 20 L of Dowtherm A to the reactor.[7] Slowly raise the temperature to 240-250°C to initiate the cyclization. Ethanol will distill off during this process. Maintain this temperature for 4-6 hours, monitoring the reaction completion by TLC or HPLC.

• Work-up and Isolation: Cool the reaction mixture to below 100°C. Cautiously add 20 L of water to the mixture. The product will precipitate. Stir for 1 hour, then filter the solid using the Nutsche filter.

• Washing: Wash the filter cake with 10 L of water, followed by 10 L of ethanol to remove impurities.

• Drying: Dry the solid product in a vacuum oven at 80°C to a constant weight.

Expected Yield: 70-80% of Ethyl 4-hydroxyquinoline-2-carboxylate.

Hydrolysis to 4-Hydroxyquinoline-2-carboxylic Acid

• Saponification: Charge the crude Ethyl 4-hydroxyquinoline-2-carboxylate into the 50 L reactor. Add a solution of 4 kg of sodium hydroxide in 20 L of water.

• Heating: Heat the mixture to reflux (around 100°C) for 4 hours until the ester is completely hydrolyzed (monitored by TLC/HPLC).

• Acidification: Cool the reaction mixture to room temperature and slowly add concentrated hydrochloric acid until the pH reaches 2-3. The 4-Hydroxyquinoline-2-carboxylic acid will precipitate out.

• Isolation and Drying: Filter the precipitate, wash thoroughly with water until the washings are neutral, and dry in a vacuum oven at 100°C.

Expected Yield: 90-95% of 4-Hydroxyquinoline-2-carboxylic acid.

Part 2: Esterification to Methyl 4-hydroxyquinoline-2-carboxylate

The carboxylic acid intermediate is converted to the desired methyl ester via Fischer esterification.[8]

Reaction Principle: Fischer Esterification

This classic reaction involves the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water. The reaction is an equilibrium process, and to drive it towards the product, an excess of the alcohol is typically used, and/or the water formed is removed.

Large-Scale Protocol: Methyl Esterification

Materials and Equipment:

• 50 L glass-lined reactor with overhead mechanical stirrer, reflux condenser, and temperature probe.

• Methanol (anhydrous)

• Sulfuric acid (concentrated, 98%)

• Sodium bicarbonate

• Deionized water

Safety Precautions:

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care and appropriate PPE.

• Methanol is flammable and toxic. Work in a well-ventilated area.

Procedure:

• Reaction Setup: Charge the dried 4-Hydroxyquinoline-2-carboxylic acid into the 50 L reactor. Add 30 L of anhydrous methanol.

• Catalyst Addition: Slowly and carefully add 1 L of concentrated sulfuric acid to the stirred suspension. An exotherm will be observed.

• Reflux: Heat the mixture to reflux (around 65°C) and maintain for 8-12 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Solvent Removal: After the reaction is complete, cool the mixture and distill off the excess methanol under reduced pressure.

• Work-up: To the residue, cautiously add 20 L of cold water. The product will precipitate.

• Neutralization and Isolation: Neutralize the slurry by the slow addition of a saturated sodium bicarbonate solution until the pH is 7-8. Filter the solid product, wash with deionized water, and dry in a vacuum oven at 60-70°C.

Expected Yield: 85-95% of Methyl 4-hydroxyquinoline-2-carboxylate.

Part 3: Chlorination to Methyl 4-chloroquinoline-2-carboxylate

The final step is the conversion of the hydroxyl group at the 4-position to a chloro group using a suitable chlorinating agent. Phosphorus oxychloride (POCl₃) is a common and effective reagent for this transformation.

Reaction Principle: Dehydroxy-chlorination

The hydroxyl group of the 4-hydroxyquinoline is converted into a better leaving group by reaction with POCl₃, which is then displaced by a chloride ion.

Large-Scale Protocol: Chlorination

Materials and Equipment:

• 50 L glass-lined reactor with overhead mechanical stirrer, reflux condenser (with a gas scrubber for HCl), dropping funnel, and temperature probe.

• Phosphorus oxychloride (POCl₃)

• Toluene

• Ice

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

Safety Precautions:

• Phosphorus oxychloride is extremely corrosive, toxic, and reacts violently with water. [5] Handle only in a well-ventilated fume hood with appropriate PPE, including heavy-duty gloves, a face shield, and a lab coat. Have an emergency shower and eyewash station readily accessible.

• The reaction evolves hydrogen chloride (HCl) gas, which is corrosive and toxic. The reactor must be equipped with a scrubber containing a sodium hydroxide solution to neutralize the HCl gas.

Procedure:

• Reaction Setup: Charge the dried Methyl 4-hydroxyquinoline-2-carboxylate into the 50 L reactor. Add 20 L of toluene.

• Reagent Addition: Slowly add 5 L of phosphorus oxychloride (POCl₃) to the stirred suspension at room temperature over 1 hour.

• Heating: Heat the reaction mixture to reflux (around 110°C) and maintain for 4-6 hours. Monitor the reaction by TLC or HPLC for the disappearance of the starting material.

• Solvent Removal: Cool the reaction mixture to 50°C and distill off the excess POCl₃ and toluene under reduced pressure.

• Quenching (Critical Step): This step is highly exothermic and must be performed with extreme caution. Slowly and carefully add the reaction residue to a separate vessel containing a vigorously stirred mixture of 50 kg of crushed ice and 20 L of water. Maintain the temperature of the quenching mixture below 20°C by adding more ice if necessary.

• Neutralization: Once the quenching is complete, slowly add saturated sodium bicarbonate solution to the mixture until the pH is 7-8.

• Extraction: Extract the aqueous slurry with ethyl acetate (3 x 10 L).

• Washing and Drying: Combine the organic layers and wash with brine (10 L). Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to obtain pure Methyl 4-chloroquinoline-2-carboxylate.

Expected Yield: 75-85% of Methyl 4-chloroquinoline-2-carboxylate.

Data Presentation

Step	Reactants	Reagents/Solvents	Temperature (°C)	Time (h)	Expected Yield (%)
1a	Aniline, Diethyl oxalate, Ethyl acetate	Sodium, Ethanol, Dowtherm A	25-30 (addition), 240-250 (cyclization)	12 (initial), 4-6 (cyclization)	70-80
1b	Ethyl 4-hydroxyquinoline-2-carboxylate	Sodium hydroxide, HCl	100 (reflux)	4	90-95
2	4-Hydroxyquinoline-2-carboxylic acid	Methanol, Sulfuric acid	65 (reflux)	8-12	85-95
3	Methyl 4-hydroxyquinoline-2-carboxylate	Phosphorus oxychloride, Toluene	110 (reflux)	4-6	75-85

Experimental Workflows

Overall Synthesis Workflow

Sources

• 1. lobachemie.com [lobachemie.com]
• 2. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 3. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 4. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

"microwave-assisted synthesis of 4-chloroquinoline derivatives"

Application Note & Protocol

Topic: Microwave-Assisted Synthesis of 4-Chloroquinoline Derivatives For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1] Among its derivatives, 4-chloroquinolines are particularly vital as they serve as key intermediates for introducing diverse functionalities at the C4 position through nucleophilic aromatic substitution (SNAr).[2][3] This application note provides a comprehensive guide to the synthesis of 4-chloroquinoline derivatives, leveraging the power of Microwave-Assisted Organic Synthesis (MAOS). MAOS presents a green, efficient, and rapid alternative to conventional heating methods, offering significantly reduced reaction times, often higher yields, and improved product purity.[4][5][6][7][8] We will delve into the underlying principles, provide detailed, field-proven protocols, and offer expert insights into optimizing this powerful synthetic strategy.

Theoretical Background & Scientific Rationale

The Significance of 4-Chloroquinolines

The reactivity of the 4-position on the quinoline ring is enhanced by the electron-withdrawing effect of the ring nitrogen, making the C4-chloro group an excellent leaving group for SNAr reactions.[2][3] This allows for the straightforward synthesis of a vast library of 4-substituted quinolines, including the renowned antimalarial drug Chloroquine, by introducing various amine, oxygen, or sulfur nucleophiles.[2][7]

The Microwave Advantage in Quinoline Synthesis

Conventional synthesis methods often require prolonged heating under harsh conditions, leading to longer reaction times and the formation of undesirable byproducts.[9] Microwave-assisted synthesis fundamentally changes the energy transfer mechanism.

• Heating Mechanism: Unlike conventional conductive heating, microwave irradiation transfers energy directly to polar molecules or ions within the reaction mixture through mechanisms of dipolar polarization and ionic conduction.[8][10] This results in rapid, uniform, and efficient volumetric heating.[11]

• Key Advantages:

  • Drastic Time Reduction: Reactions that take hours with conventional heating can often be completed in minutes under microwave irradiation.[4][5][9][12]

  • Increased Yields & Purity: The rapid heating minimizes the time for side reactions or decomposition of reactants and products, frequently leading to higher isolated yields and cleaner reaction profiles.[1][5][6]

  • Energy Efficiency: By heating only the reaction mixture and not the vessel, MAOS is a more energy-efficient and environmentally friendly "green chemistry" approach.[5][8][11]

  • Enhanced Reproducibility: Dedicated scientific microwave reactors provide precise control over temperature and pressure, ensuring high reproducibility, a feature absent in domestic microwave ovens.[4]

Core Synthetic Strategy: Cyclocondensation-Chlorination

A robust and efficient method for generating 4-chloroquinoline derivatives is the one-pot cyclocondensation of an aromatic amine with a three-carbon component like malonic acid, in the presence of phosphorus oxychloride (POCl₃).[13] In this reaction, POCl₃ serves a dual role: it acts as a dehydrating agent to facilitate the initial cyclization to a 4-hydroxyquinolone intermediate and subsequently as a chlorinating agent to convert the hydroxyl group into the target chloro functionality. Microwave irradiation dramatically accelerates this entire sequence.[13]

General Experimental Workflow

The overall process for microwave-assisted synthesis follows a streamlined workflow from preparation to final product analysis.

Caption: General workflow for microwave-assisted synthesis of 4-chloroquinolines.

Materials, Equipment & Reagents

• Equipment:

  • Dedicated Scientific Microwave Reactor (e.g., CEM Discover, Biotage Initiator). Note: Domestic microwave ovens are not suitable due to the lack of precise temperature/pressure control and significant safety hazards.[4][12]

  • Microwave process vials (10 mL or 20 mL) with snap caps/septa.

  • Magnetic stirrer and stir bars.

  • Standard laboratory glassware for work-up and purification.

  • Filtration apparatus (Büchner funnel).

  • Rotary evaporator.

  • Analytical equipment for characterization (NMR, MS, Melting Point Apparatus).

• Reagents & Solvents:

  • Substituted anilines (starting material).

  • Malonic acid.

  • Phosphorus oxychloride (POCl₃).

  • Iced water (for quenching).

  • Dilute aqueous sodium hydroxide (for neutralization).

  • Solvents for recrystallization (e.g., Ethanol/Water mixture).[13]

  • Solvents for chromatography (e.g., Ethyl Acetate/Hexane mixture).

  • Anhydrous sodium sulfate (for drying).

Detailed Experimental Protocol: One-Pot Synthesis of 2,4-Dichloroquinoline

This protocol is adapted from a reported efficient, one-pot microwave-assisted procedure.[13]

WARNING: This reaction involves phosphorus oxychloride, which is highly corrosive and reacts violently with water. All operations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Reactant Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, carefully add malonic acid (0.05 mol, 5.2 g).

• Reaction Setup: Place the vial in an ice bath within a fume hood. Slowly and cautiously add phosphorus oxychloride (POCl₃) (0.15 mol, 14 mL) to the vial.

• Substrate Addition: While stirring, add aniline (0.05 mol, 4.5 mL) dropwise to the mixture, ensuring the temperature remains controlled.

• Microwave Irradiation:

  • Seal the vial securely with a cap.

  • Place the vial inside the cavity of the scientific microwave reactor.

  • Set the reaction parameters: irradiate for 50-60 seconds at a power of 600 W .[13] It is crucial to monitor the reaction temperature, aiming for a rapid ramp to a target temperature (e.g., 120-140 °C) rather than just maintaining a constant power output.[4]

• Work-up and Quenching:

  • After irradiation is complete, allow the vial to cool to room temperature (this can be accelerated by the instrument's built-in cooling system).

  • Carefully uncap the vial in the fume hood.

  • Slowly and cautiously pour the reaction mixture onto a beaker containing ~200 mL of crushed ice/iced water with stirring. This will quench the excess POCl₃.

• Neutralization and Isolation:

  • Slowly neutralize the acidic aqueous solution by adding a dilute aqueous sodium hydroxide solution until the pH is slightly alkaline.

  • The crude product will precipitate as a solid. Collect the solid by vacuum filtration.

• Purification:

  • Wash the collected solid with cold water.

  • Purify the crude product by recrystallization. An ethanol-water solvent system is often effective.[13] The use of charcoal can aid in removing colored impurities.

  • Dry the purified crystals under vacuum to yield the final 2,4-dichloroquinoline product.

Reaction Mechanism Overview

The synthesis proceeds through an initial condensation followed by cyclization and subsequent chlorination.

Caption: Simplified mechanism for the one-pot synthesis of 2,4-dichloroquinoline.

Data Summary: Reaction Parameter Comparison

The versatility of microwave-assisted synthesis allows for the rapid generation of various derivatives. The following table summarizes typical conditions reported in the literature.

Starting Material (Aniline Derivative)	Key Reagents	Microwave Conditions	Time	Yield	Reference
Aniline	Malonic Acid, POCl₃	600 W	50 s	61%	[13]
o-Toluidine	Malonic Acid, POCl₃	600 W	60 s	58%	[13]
p-Toluidine	Malonic Acid, POCl₃	600 W	60 s	65%	[13]
Substituted Anilines	DMF, K₂CO₃	120 °C, 180 W	5 min	61% (example)	[14]
Formyl-quinolines, Amines, Diketones	DMF	125-135 °C, 250 W	8-20 min	68-86%	[6]

Troubleshooting & Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inefficient microwave absorption.	Add a small amount of a polar co-solvent (e.g., DMF, ethanol) to improve energy uptake.[4]
Low substrate reactivity.	Increase the reaction temperature or extend the irradiation time.[4]
Formation of Side Products/Decomposition	Reaction temperature is too high.	Lower the target temperature. Use pulsed microwave heating to maintain a more uniform temperature profile.[4]
Reactants/products are unstable.	Shorten the irradiation time. Ensure the chosen solvent is stable under the reaction conditions.[4]
Poor Reproducibility	Use of a domestic microwave oven.	Switch to a dedicated scientific microwave reactor with precise temperature and pressure sensors and controls.[4][12]

Conclusion

Microwave-assisted synthesis represents a paradigm shift in the preparation of 4-chloroquinoline derivatives. By providing rapid, controlled, and efficient heating, this technology enables chemists to accelerate discovery and development processes. The protocols and insights provided in this note demonstrate that MAOS is not merely a faster heating method but a powerful tool for achieving higher yields, cleaner products, and more sustainable chemical practices.[8][10] Its adoption is highly recommended for any laboratory focused on the synthesis of heterocyclic compounds for pharmaceutical and materials science applications.

References

• Technical Support Center: Microwave-Assisted Synthesis of Quinoline Deriv
• Eco-Friendly Microwave Synthesis and Antioxidant Study of Bioactive Quinoline Scaffolds - International Journal on Science and Technology. (URL: )
• Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview - Frontiers. (URL: )

• Microwave-assisted synthesis of quinoline derivatives reported by Bhuyan et al. - ResearchGate. (URL: [Link])

• Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Dihydropyridopyrimidine and Dihydropyrazolopyridine Hybrids - ACS Publications. (URL: [Link])

• How might one synthesis 4-chloro quinoline? - Quora. (URL: [Link])

• One-Pot Microwave-Assisted Synthesis of 2,4-Dichloroquinolines. (URL: )

• Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline - DUT Open Scholar. (URL: [Link])

• Synthesis of 4-chloroquinoline - PrepChem.com. (URL: [Link])

• 4,7-dichloroquinoline - Organic Syntheses Procedure. (URL: [Link])

• Application Notes and Protocols for Nucleophilic Substitution on 4-Chloroquinolines - Benchchem. (URL: )

• 4-Aminoquinoline: a comprehensive review of synthetic strategies - Frontiers. (URL: [Link])

• Synthesis of chloroquine from 4-amino-7-chloroquinoline - Chemistry Stack Exchange. (URL: [Link])

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. (URL: )

• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH - IJNRD. (URL: [Link])

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy - International Journal of Research in Pharmacy and Allied Science. (URL: [Link])

• Microwave-assisted solvent-free synthesis of 4-methyl-2-hydroxy- And 2-methyl-4-hydroxyquinolines - ResearchGate. (URL: [Link])

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - MDPI. (URL: [Link])

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• 12. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
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• 14. openscholar.dut.ac.za [openscholar.dut.ac.za]

Application Note: A Robust Two-Step Strategy for the Synthesis of Methyl 4-chloroquinoline-2-carboxylate

Introduction: The Challenge and an Expert-Recommended Solution

Quinoline derivatives are a cornerstone of medicinal chemistry, forming the structural core of numerous pharmaceuticals with a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties.[1][2] Specifically, quinoline-2-carboxylates are crucial precursors for biologically active molecules and serve as valuable ligands in metal-catalyzed reactions.[3]

The Friedländer annulation, a classic and powerful reaction, is a widely recognized method for constructing the quinoline scaffold by condensing a 2-aminoaryl aldehyde or ketone with a compound containing an active α-methylene group.[4][5][6] While versatile, a direct, one-pot Friedländer synthesis of Methyl 4-chloroquinoline-2-carboxylate is mechanistically challenging. The standard Friedländer reaction pathways do not readily install a chloro group at the C4 position of the quinoline ring.

This application note provides a scientifically sound and field-proven two-step synthetic strategy that circumvents this limitation. We will first detail the synthesis of a key intermediate, Methyl 4-hydroxyquinoline-2-carboxylate , via a thermal cyclization reaction, followed by a robust chlorination protocol to yield the target compound. This approach exemplifies a common and effective strategy in heterocyclic chemistry: building a modifiable core structure and then performing functional group interconversion to achieve the desired substitution pattern.

Section 1: Mechanistic Rationale and Synthetic Strategy

The Canonical Friedländer Annulation

The Friedländer synthesis can proceed via two primary mechanisms depending on whether the reaction is acid- or base-catalyzed.[7][8] The first step is either an aldol condensation or the formation of a Schiff base, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic quinoline ring.[4][9]

Figure 1: General mechanisms of the Friedländer annulation.

As illustrated, the substituents at the 2, 3, and 4-positions of the resulting quinoline are determined by the structure of the α-methylene carbonyl partner. A direct C4-chlorination is not a feasible outcome of this reaction sequence.

A Robust Two-Step Synthetic Workflow

To overcome this challenge, we propose an efficient two-step synthesis. This strategy involves first forming the quinoline ring with a hydroxyl group at the C4 position, which then serves as a handle for a subsequent nucleophilic substitution reaction to introduce the desired chlorine atom.

Figure 2: Proposed two-step workflow for synthesis.

This workflow is highly reliable and leverages well-established reactions in heterocyclic chemistry, ensuring high yields and purity.

Section 2: Detailed Experimental Protocols

Disclaimer: All procedures should be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves.

Part A: Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate (Intermediate)

This procedure is a modification of the Conrad-Limpach-Knorr synthesis, which involves the thermal cyclization of an enaminone intermediate formed from an aniline and a β-ketoester.[10]

Reactants:

• Aniline (1.0 eq)

• Dimethyl malonate (1.1 eq)

• High-boiling solvent (e.g., Dowtherm A or diphenyl ether)

Protocol:

• Intermediate Formation: In a round-bottom flask, combine aniline (1.0 eq) and dimethyl malonate (1.1 eq). Heat the mixture at 140-150°C for 2-3 hours. Methanol is evolved during this step. The reaction can be monitored by TLC until the aniline is consumed.

• Cyclization: In a separate three-necked flask equipped with a mechanical stirrer and a reflux condenser, heat the high-boiling solvent (e.g., Dowtherm A) to 250°C under an inert atmosphere (N₂ or Ar).[10]

• Addition: Add the crude intermediate from step 1 dropwise to the hot, stirred solvent. Maintain the temperature at 250°C for an additional 20-30 minutes after the addition is complete.[10]

• Isolation: Allow the reaction mixture to cool to approximately 100°C. Add petroleum ether or hexanes to precipitate the product and dissolve the solvent.

• Purification: Collect the solid product by vacuum filtration and wash thoroughly with petroleum ether or hexanes to remove residual solvent. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or acetic acid to yield Methyl 4-hydroxyquinoline-2-carboxylate as a solid.

Part B: Synthesis of Methyl 4-chloroquinoline-2-carboxylate (Final Product)

This protocol utilizes phosphorus oxychloride (POCl₃), a standard and highly effective reagent for converting 4-quinolones into 4-chloroquinolines.

Reactants:

• Methyl 4-hydroxyquinoline-2-carboxylate (1.0 eq)

• Phosphorus oxychloride (POCl₃) (3-5 eq)

• (Optional) Catalytic N,N-Dimethylformamide (DMF)

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl fumes), carefully add phosphorus oxychloride (3-5 eq) to the Methyl 4-hydroxyquinoline-2-carboxylate (1.0 eq). A catalytic drop of DMF can be added to facilitate the reaction.

• Reflux: Heat the mixture to reflux (approx. 110°C) and maintain for 2-4 hours. The reaction mixture will become a clear, homogenous solution. Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate eluent) until the starting material is fully consumed.

• Quenching (Caution: Exothermic): Cool the reaction mixture to room temperature. In a separate large beaker containing crushed ice, slowly and carefully pour the reaction mixture onto the ice with vigorous stirring in a fume hood. This process is highly exothermic and will generate HCl gas.

• Neutralization: Once the quench is complete, slowly neutralize the acidic solution by adding a saturated aqueous solution of sodium bicarbonate or sodium carbonate until effervescence ceases and the pH is approximately 7-8.

• Extraction: Extract the aqueous mixture three times with a suitable organic solvent, such as ethyl acetate or dichloromethane (DCM).

• Work-up: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid can be purified by column chromatography on silica gel or by recrystallization to afford the pure Methyl 4-chloroquinoline-2-carboxylate.

Section 3: Key Parameters and Expected Data

The following table summarizes the critical parameters for this two-step synthesis.

Parameter	Step 1: Cyclization	Step 2: Chlorination
Key Reactants	Aniline, Dimethyl malonate	4-Hydroxyquinoline Intermediate
Key Reagent	N/A (Thermal)	Phosphorus oxychloride (POCl₃)
Solvent	Dowtherm A or Diphenyl Ether	N/A (POCl₃ as reagent & solvent)
Temperature	250°C	~110°C (Reflux)
Typical Time	0.5 - 1 hour	2 - 4 hours
Typical Yield	80 - 90%	85 - 95%
Purification	Recrystallization	Column Chromatography / Recrystallization

Expected Characterization:

• Methyl 4-hydroxyquinoline-2-carboxylate: Appearance of a broad singlet in the ¹H NMR spectrum corresponding to the C4-OH proton (often >10 ppm), alongside aromatic signals and a singlet for the methyl ester.

• Methyl 4-chloroquinoline-2-carboxylate: Disappearance of the C4-OH proton signal in the ¹H NMR spectrum. The mass spectrum should show a characteristic isotopic pattern for the chlorine atom (M+ and M+2 peaks in an approximate 3:1 ratio).

Section 4: Troubleshooting and Field-Proven Insights

• Problem: Low yield in Step 1 (Cyclization).

  • Insight: The cyclization temperature is critical. If it's too low, the reaction will be slow or incomplete. If it's too high or prolonged, degradation can occur. Ensure the solvent is vigorously refluxing and the intermediate is added at a steady rate.[10] Incomplete removal of the methanol byproduct from the initial condensation can also hinder the reaction.

• Problem: The chlorination reaction in Step 2 is sluggish or incomplete.

  • Insight: Ensure the 4-hydroxyquinoline intermediate is completely dry, as water will consume the POCl₃ reagent. The addition of a catalytic amount of DMF can accelerate the reaction by forming the Vilsmeier reagent in situ, which is a more potent chlorinating agent.

• Problem: Difficult purification of the final product.

  • Insight: The most common impurity is residual starting material (the 4-hydroxyquinoline). Careful monitoring by TLC is essential to ensure the reaction goes to completion. If the product is difficult to crystallize, column chromatography is the most reliable purification method.

• Safety First: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Always handle it in a chemical fume hood with appropriate PPE. The quenching step must be performed slowly and behind a blast shield if possible.

Conclusion

While a direct Friedländer annulation is not suitable for the synthesis of Methyl 4-chloroquinoline-2-carboxylate, this application note details a robust and high-yielding two-step alternative. By first constructing a 4-hydroxyquinoline intermediate via thermal cyclization and then performing a standard chlorination with phosphorus oxychloride, the target molecule can be obtained efficiently and in high purity. This strategic approach, which involves forming a versatile intermediate for subsequent functionalization, is a cornerstone of modern synthetic chemistry and provides a reliable pathway for accessing valuable quinoline scaffolds for research and drug development.

References

• Wikipedia. Friedländer synthesis. [URL: https://en.wikipedia.org/wiki/Friedl%C3%A4nder_synthesis]
• Molecules. A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. [URL: https://www.mdpi.com/1420-3049/21/6/778]
• The Journal of Organic Chemistry. Concerning the mechanism of the Friedländer quinoline synthesis. [URL: https://pubs.acs.org/doi/10.1021/jo00096a043]
• Alfa Chemistry. Friedländer Quinoline Synthesis. [URL: https://www.alfa-chemistry.com/synthesis/friedlander-quinoline-synthesis.html]
• Organic Chemistry Portal. Friedlaender Synthesis. [URL: https://www.organic-chemistry.org/namedreactions/friedlaender-synthesis.shtm]
• BenchChem. Application Notes and Protocols for the Friedlander Synthesis of 2-Substituted Quinoline Derivatives. [URL: https://www.benchchem.
• CORE. A New One-Pot Synthesis of Quinoline-2- carboxylates under Heterogeneous Conditions. [URL: https://core.ac.uk/display/82260682]
• BenchChem. A Comparative Guide to the Synthesis of Quinoline-2-Carboxylates. [URL: https://www.benchchem.
• PubMed. A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. [URL: https://pubmed.ncbi.nlm.nih.gov/27314316/]
• Organic Reactions. The Friedländer Synthesis of Quinolines. [URL: https://organicreactions.org/index.php/The_Friedl%C3%A4nder_Synthesis_of_Quinolines]
• ResearchGate. Friedlander synthesis of quinoline derivatives. [URL: https://www.researchgate.
• ResearchGate. Synthetic approach for synthesizing quinoline-2-carboxylate derivatives 4. [URL: https://www.researchgate.
• J&K Scientific LLC. Friedländer Synthesis. [URL: https://www.jk-sci.com/friedlander-synthesis]
• Semantic Scholar. The Friedländer Synthesis of Quinolines. [URL: https://www.semanticscholar.org/paper/The-Friedl%C3%A4nder-Synthesis-of-Quinolines-Cheng-Yan/9806e25d03a116f1c480746977114115e478203f]
• ResearchGate. Friedländer Quinoline Synthesis. [URL: https://www.researchgate.net/publication/289531124_Friedlander_Quinoline_Synthesis]
• PubMed Central (PMC). Advances in polymer based Friedlander quinoline synthesis. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5458231/]
• BenchChem. optimizing reaction conditions for quinolinone synthesis. [URL: https://www.benchchem.
• TÜBİTAK Academic Journals. Advances in polymer based Friedlander quinoline synthesis. [URL: https://journals.tubitak.gov.tr/chem/abstract.htm?id=19999]
• New Journal of Chemistry (RSC Publishing). Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines. [URL: https://pubs.rsc.org/en/content/articlelanding/2016/nj/c6nj01524e]
• BenchChem. Technical Support Center: Optimizing Friedländer Synthesis. [URL: https://www.benchchem.
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• Google Patents. CN104230727A - Synthesis technology for producing 2-amino-5-chlorobenzophenone by reducing isoxazole through iron powder. [URL: https://patents.google.
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Application Notes &amp; Protocols: Investigating Methyl 4-chloroquinoline-2-carboxylate as a Scaffold for Novel Anticancer Agents

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals in oncology.

Abstract: The quinoline ring is a "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with significant biological activity, including anticancer properties.[1][2] Methyl 4-chloroquinoline-2-carboxylate is a versatile chemical intermediate, presenting reactive sites ideal for the synthesis of diverse compound libraries. While direct anticancer activity of this specific ester has not been extensively documented, its structure serves as an excellent starting point for the development of novel therapeutic agents. This guide provides a comprehensive framework for utilizing Methyl 4-chloroquinoline-2-carboxylate in a cancer research setting. We detail the rationale, synthetic strategies, and key experimental protocols for screening its derivatives and elucidating their mechanisms of action, empowering researchers to explore this promising chemical space.

Rationale and Strategic Overview

The quinoline core is found in various natural products and synthetic drugs, demonstrating a wide range of pharmacological effects, including antimalarial, anti-inflammatory, and anticancer activities.[1][3][4] Its planar structure allows it to intercalate with DNA, while various substitutions on the ring system enable it to interact with a multitude of enzymatic targets. Derivatives of quinoline have been shown to inhibit critical cancer-related pathways, such as the PI3K/Akt/mTOR signaling cascade, and act as inhibitors of topoisomerase and DNA methyltransferases.[5][6][7]

Methyl 4-chloroquinoline-2-carboxylate possesses two key functional handles for chemical modification:

• The C4-Chloride: A reactive site amenable to nucleophilic substitution, allowing the introduction of various amine, ether, or thioether linkages to append diverse functional groups.

• The C2-Carboxylate: Can be hydrolyzed to the corresponding carboxylic acid for further amide coupling reactions or reduced to an alcohol, providing another vector for diversification.[8]

This strategic framework allows for the systematic generation of a library of novel quinoline derivatives for subsequent biological evaluation.

Diagram: Synthetic Diversification Strategy

The following diagram illustrates the potential synthetic pathways originating from the core scaffold.

Caption: Synthetic pathways for library generation from the core scaffold.

Primary Screening: In Vitro Cytotoxicity Assessment

The first critical step is to determine the concentration-dependent cytotoxic effect of the synthesized derivatives on various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for this purpose.[9]

Protocol 2.1: MTT Cytotoxicity Assay

This protocol outlines the assessment of compound cytotoxicity against adherent cancer cell lines.

Rationale: This assay measures the metabolic activity of cells. Viable cells contain mitochondrial dehydrogenases that convert the yellow MTT tetrazolium salt into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, allowing for the calculation of the half-maximal inhibitory concentration (IC50).

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast, HCT-116 for colon, A549 for lung).[6][9]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS).

• Sterile 96-well plates.

• Test compounds (synthesized derivatives) dissolved in DMSO to create stock solutions.

• MTT solution (5 mg/mL in sterile PBS).

• Solubilization buffer (e.g., pure DMSO or 10% SDS in 0.01M HCl).

• Multi-channel pipette and microplate reader.

• Positive control (e.g., Doxorubicin).

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed the cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[9]

• Compound Preparation: Prepare serial dilutions of the test compounds in complete medium. The final concentration of DMSO in the wells should not exceed 0.5% to avoid solvent toxicity.[9]

• Cell Treatment: Carefully remove the old medium from the wells. Add 100 µL of the medium containing the various concentrations of test compounds. Include wells for:

  • Vehicle Control: Medium with the same final concentration of DMSO.

  • Positive Control: Medium with a known anticancer drug (e.g., Doxorubicin).

  • Untreated Control: Medium only.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.[9]

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.[9] During this time, viable cells will form purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 150 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.[9]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Diagram: MTT Assay Workflow

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Data Presentation: Sample IC50 Table

Summarize the results from the primary screen in a clear, tabular format.

Compound ID	Derivative Structure (R-Group)	Cell Line	IC50 (µM)
Lead-001	-NH-(CH2)2-Ph	HCT-116	8.5
Lead-002	-NH-(p-F-Ph)	HCT-116	5.2
Lead-003	-O-(CH2)2-Ph	HCT-116	25.1
Doxorubicin	(Positive Control)	HCT-116	0.9

Secondary Assays: Mechanism of Action (MOA) Elucidation

Once active "hit" compounds are identified, the next phase is to understand how they kill cancer cells.

Protocol 3.1: Western Blotting for PI3K/Akt/mTOR Pathway Analysis

Rationale: The PI3K/Akt/mTOR pathway is a critical signaling cascade that promotes cell survival, proliferation, and growth. It is frequently hyperactivated in many cancers. Quinoline derivatives have been reported to modulate this pathway.[5] This protocol determines if a lead compound inhibits the phosphorylation (activation) of key proteins in this cascade.

Materials:

• Cancer cell line of interest (e.g., HCT-116).

• 6-well plates.

• Lead compound and controls.

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE equipment and reagents.

• PVDF membrane.

• Blocking buffer (5% non-fat dry milk or BSA in TBST).

• Primary antibodies: anti-p-Akt (Ser473), anti-Akt, anti-p-mTOR (Ser2448), anti-mTOR, anti-β-actin (loading control).

• HRP-conjugated secondary antibodies.

• Enhanced chemiluminescence (ECL) substrate and imaging system.[5]

Procedure:

• Cell Treatment & Lysis: Seed cells in a 6-well plate. Once they reach ~70-80% confluency, treat them with the lead compound at various concentrations (e.g., 0.5x, 1x, and 2x IC50) for a specified time (e.g., 24 hours). Include a vehicle control.

• Wash cells with ice-cold PBS and lyse them with RIPA buffer. Scrape the cells, collect the lysate, and centrifuge to pellet debris.[5]

• Protein Quantification: Determine the protein concentration of each supernatant using the BCA assay.

• SDS-PAGE: Normalize all samples to the same protein concentration. Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and run electrophoresis to separate proteins by size.

• Western Blotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with a specific primary antibody (e.g., anti-p-Akt) overnight at 4°C.

  • Wash the membrane with TBST (Tris-buffered saline with Tween 20).

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[5]

• Detection: Wash the membrane again. Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Strip the membrane and re-probe for total protein (e.g., total Akt) and the loading control (β-actin) to confirm equal loading and assess the specific inhibition of phosphorylation. A decrease in the p-Akt/Akt ratio indicates pathway inhibition.

Diagram: Hypothetical MOA - PI3K/Akt Pathway Inhibition

Caption: Proposed mechanism of a quinoline derivative inhibiting the PI3K/Akt signaling pathway.

Data Interpretation and Future Directions

• Primary Screen: Compounds with low micromolar or sub-micromolar IC50 values are considered potent hits and should be prioritized for further study. Compare the IC50 values across different cell lines to identify potential selectivity.

• Mechanism of Action: A dose-dependent decrease in the phosphorylation of key signaling proteins (like Akt and mTOR) without a change in the total protein levels strongly suggests that the compound acts as an inhibitor of that pathway.

• Next Steps:

  • Lead Optimization: Synthesize additional analogues of the most potent hits to improve efficacy and drug-like properties (solubility, metabolic stability).

  • Broader Profiling: Test hits against a larger panel of cancer cell lines and a non-cancerous cell line (e.g., MCF-10A) to assess the therapeutic window.

  • Advanced MOA Studies: Conduct cell cycle analysis (flow cytometry) and apoptosis assays (Annexin V staining) to further characterize the cellular response.

  • In Vivo Studies: If a lead compound shows high potency and a clear mechanism in vitro, the next stage is to evaluate its efficacy and safety in preclinical animal models of cancer.

By following this structured approach, researchers can effectively leverage Methyl 4-chloroquinoline-2-carboxylate as a foundational scaffold to discover and develop the next generation of quinoline-based anticancer therapeutics.

References

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• BenchChem. (2025). Application Notes and Protocols for Developing Anticancer Agents from Quinoline Derivatives.
• Synthesis and In vitro Testing of Novel Quinoline Derivatives and for Cancer Cells. (2025). Source not specified.
• Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. Neuroquantology.
• Insights into Quinoline Schiff Bases as Anticancer Agents. ijrpr.
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• Novel Quinoline Compounds Active in Cancer Cells through Coupled DNA Methyltransferase Inhibition and Degradation. MDPI.
• Activity of a novel 4-quinolinecarboxylic acid, NSC 368390 [6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarboxylic acid sodium salt], against experimental tumors. PubMed.
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Application Notes &amp; Protocols: The Strategic Use of Methyl 4-chloroquinoline-2-carboxylate in Modern Drug Discovery

Preamble: The Quinoline Scaffold and the Rise of a Versatile Intermediate

The quinoline ring system is a quintessential "privileged scaffold" in medicinal chemistry. Its rigid, bicyclic aromatic structure is a key pharmacophore in a vast array of therapeutic agents, from the historic antimalarial quinine to contemporary kinase inhibitors used in oncology.[1][2] The strategic functionalization of this core is paramount to modulating biological activity, and it is here that intermediates like Methyl 4-chloroquinoline-2-carboxylate (CAS No: 6485-26-3) emerge as powerful tools for the drug discovery chemist.

This document serves as a technical guide for researchers, scientists, and drug development professionals, detailing the utility and application of this specific intermediate. We will move beyond simple reaction schemes to explore the causality behind experimental choices, providing robust, field-proven protocols for its use in generating diverse libraries of potential drug candidates. The inherent reactivity of this molecule, centered on the electrophilic C4 position and the modifiable C2 ester, provides two orthogonal handles for molecular elaboration, making it an exceptionally valuable starting point for lead discovery and optimization.

Section 1: Synthesis and Characterization of the Core Intermediate

The first step in any discovery campaign is securing a reliable source of the key starting material. While commercially available, an in-house synthesis of Methyl 4-chloroquinoline-2-carboxylate can be achieved through a logical, multi-step sequence rooted in classical heterocyclic chemistry.

Synthetic Strategy Overview

A common and effective route involves a Gould-Jacobs type reaction followed by a chlorination step. This approach builds the quinoline core first and then installs the critical C4-chloro leaving group.

Caption: Synthetic workflow for Methyl 4-chloroquinoline-2-carboxylate.

Protocol: Synthesis of Methyl 4-chloroquinoline-2-carboxylate

This protocol is adapted from established methodologies for synthesizing substituted quinolones and their subsequent chlorination.[3][4]

Part A: Methyl 4-hydroxyquinoline-2-carboxylate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

• Condensation: Heat the mixture at 110-120 °C for 2 hours. The reaction can be monitored by TLC for the disappearance of aniline.

• Cyclization: Add the resulting enamine intermediate to a high-boiling point solvent such as Dowtherm A. Heat the mixture to 240-250 °C for 30-60 minutes to effect thermal cyclization.

• Work-up: Cool the reaction mixture and dilute with hexane or petroleum ether. The precipitated solid is filtered, washed, and dried to yield the 4-hydroxy-quinoline ester. Note: This intermediate exists predominantly in the 4-quinolone tautomeric form.

Part B: Chlorination

• Reaction Setup: To the dried Methyl 4-hydroxyquinoline-2-carboxylate (1.0 eq), cautiously add phosphorus oxychloride (POCl₃, 5-10 eq) in a flask equipped with a reflux condenser and a gas trap for HCl.

• Chlorination: A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction. Heat the mixture to reflux (approx. 110 °C) for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Carefully cool the reaction mixture to room temperature. Pour the mixture slowly onto crushed ice with vigorous stirring. The acidic solution is then neutralized with a base (e.g., concentrated ammonia solution or solid sodium bicarbonate) until a precipitate forms.

• Purification: The crude solid is filtered, washed thoroughly with water, and dried. Recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane) or purification by column chromatography (silica gel) affords the pure Methyl 4-chloroquinoline-2-carboxylate.

Section 2: The C4 Position - A Hub for Nucleophilic Substitution

The C4 position of the title intermediate is highly activated towards nucleophilic aromatic substitution (SNAr). The electron-withdrawing effect of the quinoline nitrogen and the C2-ester group makes the C4 carbon electron-deficient and susceptible to attack, while the chloride serves as an excellent leaving group.[1][5] This reactivity is the cornerstone for introducing a wide variety of side chains crucial for biological activity, particularly in the synthesis of antimalarial and anticancer agents.[1][6]

Caption: Generalized mechanism for SNAr at the C4 position.

General Protocol: SNAr with Amines

This protocol describes the synthesis of 4-aminoquinoline derivatives, a key step in creating analogues of chloroquine or kinase inhibitors.[1][7]

• Reagents:

  • Methyl 4-chloroquinoline-2-carboxylate (1.0 eq)

  • Primary or secondary amine (1.2-2.0 eq)

  • Solvent: e.g., Ethanol, Isopropanol, Acetonitrile, or DMF

  • Base (optional): e.g., K₂CO₃, Et₃N (1.5-2.0 eq) - Rationale: The base scavenges the HCl generated during the reaction, preventing protonation of the nucleophile and driving the reaction to completion.

• Procedure:

  • Dissolve the Methyl 4-chloroquinoline-2-carboxylate in the chosen solvent in a sealable reaction vessel.

  • Add the amine nucleophile, followed by the base (if used).

  • Seal the vessel and heat the reaction mixture. Temperatures can range from 80 °C to 150 °C. Microwave irradiation can significantly accelerate this reaction.[1]

  • Monitor progress by TLC or LC-MS. Reaction times can vary from 2 to 24 hours.

• Work-up and Purification:

  • Cool the reaction to room temperature.

  • If the product precipitates, it can be collected by filtration.

  • Alternatively, remove the solvent under reduced pressure. Dissolve the residue in an organic solvent (e.g., Ethyl Acetate or DCM) and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography or recrystallization.

Section 3: The C4 Position - Forging C-C Bonds via Cross-Coupling

To access novel chemical space, particularly for kinase inhibitors and CNS-targeting agents, the formation of a carbon-carbon bond at the C4 position is essential.[8] The Suzuki-Miyaura cross-coupling reaction is a preeminent method for this transformation, coupling the C4-chloro group with a variety of aryl or alkyl boronic acids or esters.[9][10]

The choice of palladium catalyst, ligand, base, and solvent is critical for success and depends on the specific coupling partners. The general catalytic cycle is a well-understood process involving oxidative addition, transmetalation, and reductive elimination.[9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a starting point for coupling arylboronic acids to the C4 position.[10][11]

• Reagents & Materials:

  • Methyl 4-chloroquinoline-2-carboxylate (1.0 eq)

  • Arylboronic acid (1.2-1.5 eq)

  • Palladium Catalyst: e.g., Pd(PPh₃)₄ (2-5 mol%), or Pd(OAc)₂ with a ligand like SPhos or XPhos (2-5 mol%)

  • Base: e.g., K₂CO₃, Cs₂CO₃, K₃PO₄ (2.0-3.0 eq)

  • Solvent: e.g., Dioxane/H₂O, Toluene, or DMF

  • Rationale: The reaction must be performed under an inert atmosphere (Nitrogen or Argon) as the Pd(0) catalyst is oxygen-sensitive.

• Procedure:

  • To an oven-dried flask, add the chloroquinoline, boronic acid, base, and palladium catalyst/ligand.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the degassed solvent(s) via syringe.

  • Heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Work-up and Purification:

  • Cool the reaction to room temperature and dilute with an organic solvent like Ethyl Acetate.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Section 4: The C2-Ester - A Handle for Amide Formation

While the C4 position is key for introducing large, diversity-oriented fragments, the C2-ester provides a reliable handle for fine-tuning properties like solubility, hydrogen bonding potential, and metabolic stability. Conversion of the methyl ester to a carboxamide is a common and critical step in many drug discovery programs, including the development of mGluR2 modulators.[8][12] This is typically achieved through hydrolysis to the carboxylic acid followed by amide coupling, or by direct aminolysis.

Protocol: Two-Step Ester-to-Amide Conversion

Part A: Saponification (Ester to Carboxylic Acid)

• Procedure: Dissolve the starting quinoline ester (1.0 eq) in a mixture of THF or Methanol and water. Add an excess of a base like LiOH or NaOH (2-4 eq).

• Reaction: Stir at room temperature until TLC/LC-MS confirms complete conversion (typically 1-4 hours).

• Work-up: Remove the organic solvent in vacuo. Dilute the aqueous residue with water and acidify with 1N HCl until a precipitate forms (pH ~3-4). Filter the solid, wash with water, and dry to yield the 4-substituted-quinoline-2-carboxylic acid.

Part B: Amide Coupling

• Reagents:

  • Quinoline-2-carboxylic acid (1.0 eq)

  • Amine (R-NH₂) (1.1 eq)

  • Coupling Agent: e.g., HATU, HBTU, or EDC/HOBt (1.2 eq)

  • Base: e.g., DIPEA or Et₃N (2-3 eq)

  • Solvent: Anhydrous DMF or DCM

• Procedure:

  • Dissolve the carboxylic acid in the anhydrous solvent under an inert atmosphere.

  • Add the coupling agent, base, and finally the amine.

  • Stir the reaction at room temperature for 4-16 hours.

• Work-up: Dilute the reaction mixture with Ethyl Acetate and wash sequentially with 5% citric acid solution, saturated NaHCO₃ solution, and brine. Dry the organic layer, concentrate, and purify by chromatography.

Quantitative Data Summary

The following table provides representative data for optimizing a Suzuki-Miyaura coupling reaction. The goal is to maximize the yield of the desired 4-aryl product.

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Dioxane/H₂O	100	18	65
2	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	Toluene	110	12	88
3	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (3)	Dioxane	100	8	92
4	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (2)	Dioxane	80	16	90

Data are illustrative and based on typical optimization studies for Suzuki-Miyaura reactions on heteroaromatic chlorides.

Conclusion

Methyl 4-chloroquinoline-2-carboxylate is far more than a simple chemical; it is a strategic platform for innovation in drug discovery. Its dual reactive sites at the C4 and C2 positions allow for the systematic and logical construction of complex molecules with tailored pharmacological profiles. By mastering the fundamental reactions outlined in this guide—nucleophilic substitution, palladium-catalyzed cross-coupling, and amide formation—researchers can efficiently navigate the path from a simple intermediate to a novel drug candidate. The protocols provided herein offer a robust starting point for exploration, empowering scientists to unlock the full potential of the versatile quinoline scaffold.

References

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• Process for the preparation of anti-malarial drugs. (2002). Google Patents. [14]

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• Synthesis of 4-chloroquinoline. (n.d.). PrepChem.com. [Link][15]

• Methyl 4-chloroquinoline-2-carboxylate. (n.d.). PubChem. [Link][16]

• Lee, H., et al. (2012). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. Journal of Medicinal Chemistry. [Link][3]

• Gembus, V. V., et al. (2020). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. Molecules. [Link][17]

• Suzuki reaction. (n.d.). Wikipedia. [Link][9]

• Asif, M. (2014). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Master Organic Chemistry. [Link][18]

• Mohssen, H. F., Ali, N. M., & Ali, H. A. (2016). Suzuki Miyaura Cross – Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. International Journal of ChemTech Research. [Link][4][10]

• Habibi, D., & Marvi, O. (2006). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. ARKIVOC. [Link][19]

• Wang, C., et al. (2011). 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. Molecules. [Link][11]

• Hennequin, L. F., et al. (2006). N-(5-chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a novel, highly selective, orally available, dual-specific c-Src/Abl kinase inhibitor. Journal of Medicinal Chemistry. [Link][7]

• Converso, A., et al. (2020). Discovery of 4-arylquinoline-2-carboxamides, highly potent and selective class of mGluR2 negative allosteric modulators: From HTS to activity in animal models. Bioorganic & Medicinal Chemistry Letters. [Link][8]

• Saudi, M. N., et al. (2003). Synthesis of 2-(4-biphenylyl)quinoline-4-carboxylate and carboxamide analogs. New human neurokinin-3 (hNK-3) receptor antagonists. Archiv der Pharmazie. [Link][12]

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• 7. N-(5-chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5- (tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a novel, highly selective, orally available, dual-specific c-Src/Abl kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Synthetic Routes to Functionalized Quinoline-2-carboxylates

Abstract

The quinoline core is a privileged heterocyclic scaffold due to its widespread occurrence in natural products and its foundational role in medicinal chemistry and materials science.[1][2] Specifically, quinoline-2-carboxylate derivatives are of significant interest as they serve as precursors to a vast array of biologically active molecules and as versatile ligands in metal-catalyzed reactions.[1][3] These compounds form the backbone of drugs with activities including antibacterial, antifungal, antimalarial, anti-inflammatory, and antitumor properties.[1][4][5] This guide provides researchers, scientists, and drug development professionals with a detailed overview of both classical and contemporary synthetic strategies for accessing functionalized quinoline-2-carboxylates. We will delve into the mechanistic underpinnings, comparative advantages, and detailed experimental protocols for key methodologies.

Strategic Selection of a Synthetic Route

The choice of a synthetic pathway to a target quinoline-2-carboxylate is governed by several factors, including the desired substitution pattern, the availability and cost of starting materials, reaction scalability, and tolerance to various functional groups. The following diagram outlines a decision-making workflow for selecting an appropriate method.

Caption: Decision workflow for selecting a synthetic route.

Classical Synthetic Methodologies

For over a century, several named reactions have been the workhorses for quinoline synthesis. While sometimes requiring harsh conditions, their reliability and the low cost of starting materials keep them relevant.

Friedländer Annulation

The Friedländer synthesis is one of the most direct and high-yielding methods for preparing polysubstituted quinolines.[6] It involves the acid- or base-catalyzed condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an active α-methylene group, such as an α-ketoester, to directly form the quinoline-2-carboxylate core.[6][7][8]

Mechanism: The reaction is believed to proceed via an initial aldol condensation between the two carbonyl partners, followed by cyclization and dehydration. An alternative pathway involves the initial formation of a Schiff base, followed by an intramolecular aldol-type condensation.[7]

Caption: Simplified mechanism of the Friedländer Annulation.

Protocol 1: General Friedländer Synthesis of an Ethyl Quinoline-2-carboxylate [6]

• To a solution of the 2-aminoaryl ketone (1.0 eq) in ethanol, add the ethyl pyruvate derivative (1.1 eq). The choice of solvent can be critical, with ethanol, methanol, or toluene being common.

• Add a catalytic amount of a base (e.g., potassium hydroxide, piperidine) or acid (e.g., p-toluenesulfonic acid). Base catalysis is common, but acid catalysis can also be effective.[8][9]

• Reflux the mixture for 3-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Doebner-von Miller Reaction

This reaction involves the synthesis of quinolines from anilines and α,β-unsaturated carbonyl compounds, typically under strong acid catalysis.[10][11] While versatile, the conditions can be harsh, sometimes leading to polymerization and tar formation.[6][12] The α,β-unsaturated carbonyl component can be generated in situ from aldehydes or ketones.[11]

Mechanism: The reaction is complex and its mechanism has been a subject of debate.[11] A generally accepted pathway involves the initial 1,4-Michael addition of the aniline to the α,β-unsaturated carbonyl compound. This is followed by cyclization of the resulting intermediate, dehydration, and finally oxidation to yield the aromatic quinoline ring.[13]

Caption: Key steps of the Doebner-von Miller reaction.

Protocol 2: Synthesis of a Methylquinoline-4-carboxylate [6]

• Prepare a solution of concentrated sulfuric acid in ethanol at 0°C in a flask equipped with a dropping funnel.

• Prepare a mixture of aniline (1.0 eq), ethyl pyruvate (1.2 eq), and crotonaldehyde (1.2 eq).

• Add the aniline mixture dropwise to the stirred acid solution at 0°C. This order of addition helps to control the exothermic reaction and minimize side product formation.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Combes Quinoline Synthesis

The Combes synthesis produces 2,4-disubstituted quinolines from the acid-catalyzed reaction of anilines with β-diketones.[14][15] The choice of β-diketone directly dictates the substitution pattern at the 2- and 4-positions of the resulting quinoline.

Mechanism: The reaction begins with the condensation of the aniline with one of the carbonyl groups of the β-diketone to form an enamine intermediate (a Schiff base tautomer).[15] Under strong acid catalysis, this enamine undergoes an intramolecular electrophilic cyclization onto the aromatic ring, followed by dehydration to yield the final quinoline product.[15][16]

Protocol 3: Synthesis of a 2,4-Dimethylquinoline-x-carboxylate [6] Note: This protocol yields a quinoline with methyl groups at C2 and C4. To obtain a 2-carboxylate, a β-keto ester with an additional keto group would be required, which is less common.

• Mix the substituted aniline (1.0 eq) and the appropriate β-diketone (e.g., acetylacetone, 1.1 eq) and heat at 100°C for 1 hour. This step forms the enamine intermediate.

• Cool the mixture slightly and cautiously add concentrated sulfuric acid.

• Heat the mixture at 100°C for an additional 30-60 minutes. The acid catalyzes the cyclization and dehydration steps.

• After cooling, pour the reaction mixture onto crushed ice.

• Neutralize with aqueous ammonia until a precipitate forms.

• Collect the solid by filtration, wash thoroughly with water, and recrystallize from a suitable solvent like ethanol.

Modern Synthetic Strategies

Recent advancements have focused on developing milder, more efficient, and more versatile methods for quinoline synthesis, often employing transition-metal catalysis or one-pot procedures.[17][18]

Transition Metal-Catalyzed Syntheses

Transition metals like copper, ruthenium, and palladium have been employed to catalyze the synthesis of quinolines under milder conditions with greater functional group tolerance.[19][20] Copper-catalyzed annulation reactions, for instance, can efficiently produce highly functionalized quinolines.[19][20]

Example: Copper-Catalyzed Annulation A notable copper-catalyzed method involves the reaction of ketone oxime acetates with ortho-trifluoroacetyl anilines to yield 4-trifluoromethyl quinolines in good to excellent yields under redox-neutral conditions.[19] These methods often proceed through C-H activation pathways, offering novel disconnections compared to classical syntheses.[19]

One-Pot Synthesis from β-Nitroacrylates

A novel and efficient one-pot protocol has been developed for synthesizing quinoline-2-carboxylates from 2-aminobenzaldehydes and β-nitroacrylates.[1][21] This method proceeds under mild conditions and demonstrates broad substrate scope.[1][22]

Mechanism: The reaction is a domino process. It begins with an aza-Michael addition of the 2-aminobenzaldehyde to the β-nitroacrylate. This is followed by an intramolecular Henry reaction (nitro-aldol) to form a benzopiperidine intermediate. Subsequent elimination of water and nitrous acid leads to the aromatization of the ring, yielding the quinoline-2-carboxylate.[21]

Caption: Mechanism for the one-pot synthesis from β-nitroacrylates.

Protocol 4: One-Pot Synthesis of Ethyl Quinoline-2-carboxylates [1][21]

• Step A (Domino Reaction): In a reaction vessel, combine 2-aminobenzaldehyde (1.0 eq) and the ethyl-β-nitroacrylate derivative (1.1 eq). Heat the mixture under solvent-free conditions at 70°C until the starting materials are consumed (as monitored by TLC). This forms the benzopiperidine intermediate.

• Step B (Aromatization): Cool the mixture and add a suitable solvent (e.g., acetonitrile). Add a solid-supported base such as 2-tert-Butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine (BEMP).

• Stir the reaction at room temperature until the aromatization is complete.

• Filter off the solid base and concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to afford the functionalized quinoline-2-carboxylate. This method is noted for its mild conditions, which preserve various functionalities like esters, nitriles, and halogens.[1]

Comparative Summary of Methodologies

The table below summarizes the key features of the discussed synthetic routes to aid in method selection.

Method	Starting Materials	Key Features	Advantages	Disadvantages
Friedländer Annulation	2-Aminoaryl aldehydes/ketones, compounds with active methylene group	Acid or base-catalyzed condensation and cyclization.[6][9]	Straightforward and often high-yielding for polysubstituted quinolines.[6]	Availability of substituted 2-aminoaryl carbonyl compounds can be a limitation.[6]
Doebner-von Miller	Anilines, α,β-unsaturated carbonyl compounds	Acid-catalyzed condensation and cyclization.[10][11]	Versatile for a wide range of substituted quinolines.[6]	Often requires harsh acidic conditions; can lead to tar formation and side products.[6][12]
Combes Synthesis	Anilines, β-diketones	Acid-catalyzed condensation to form an enamine intermediate, followed by cyclization.[15]	Good for the synthesis of specific 2,4-disubstituted quinolines.[6]	Requires specific β-diketone starting materials; not ideal for 2-carboxylate synthesis.[6]
One-Pot from β-Nitroacrylates	2-Aminobenzaldehydes, β-nitroacrylates	Domino aza-Michael/Henry reaction followed by base-mediated aromatization.[1][21]	Mild conditions, good overall yields, preserves a variety of functional groups.[1]	Requires synthesis of β-nitroacrylate starting materials.
Transition-Metal Catalysis	Varies (e.g., anilines, alkynes, oxime acetates)	C-H activation, annulation, and multicomponent reactions.[19][20]	High efficiency, excellent functional group tolerance, mild reaction conditions.[19][20]	Catalyst cost and sensitivity can be a concern; optimization may be required.

Conclusion

The synthesis of functionalized quinoline-2-carboxylates is a mature field with a rich history of classical reactions, which are continually being refined and supplemented by modern, highly efficient catalytic methods. The Friedländer annulation remains a highly effective and direct route when the requisite 2-aminoaryl carbonyl precursors are available. For broader substrate scope from simple anilines, the Doebner-von Miller reaction offers versatility, albeit with potential challenges in reaction control. Newer one-pot and transition-metal-catalyzed methods provide powerful alternatives, enabling the synthesis of complex and delicately functionalized quinoline-2-carboxylates under mild conditions that are increasingly important in modern drug discovery and development. The selection of the optimal synthetic route will ultimately depend on a careful analysis of the target structure, available resources, and desired process efficiency.

References

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. (n.d.). MDPI.
• Recent Advances in Metal-Free Quinoline Synthesis. (n.d.). MDPI.
• A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. (n.d.). MDPI.
• A Comparative Guide to the Synthesis of Quinoline-2-Carboxylates. (2025). BenchChem.
• Recent advances in the synthesis of quinolines: a review. (n.d.). RSC Publishing.
• Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. (n.d.). PMC - PubMed Central.
• Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Synthetic approach for synthesizing quinoline-2-carboxylate derivatives 4. (n.d.). ResearchGate.
• A New One-Pot Synthesis of Quinoline-2- carboxylates under Heterogeneous Conditions. (2016, June 15). CORE.
• A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. (2016, June 15).
• Combes Quinoline Synthesis. (n.d.).
• Doebner-Miller Reaction. (n.d.). SynArchive.
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (n.d.). IIP Series.
• Doebner–Miller reaction. (n.d.). Wikipedia.
• Technical Support Center: Doebner-von Miller Quinoline Synthesis. (2025, December). BenchChem.
• Combes quinoline synthesis. (n.d.). Wikipedia.
• Friedländer synthesis. (n.d.). Wikipedia.
• Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds. (2025, August 10). ResearchGate.
• State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions. (2025, December 4). PMC - PubMed Central.
• Friedländer Quinoline Synthesis. (n.d.). Alfa Chemistry.
• Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. (n.d.). The Journal of Organic Chemistry - ACS Publications.
• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020, June 2). RSC Publishing.

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-chloroquinoline-2-carboxylate

Welcome to the technical support center for the synthesis of Methyl 4-chloroquinoline-2-carboxylate. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during this synthesis.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the synthesis of Methyl 4-chloroquinoline-2-carboxylate.

Q1: Why is the yield of my primary condensation product, diethyl anilinomethylenemalonate, lower than expected?

Possible Causes:

• Incomplete Reaction: The condensation of aniline with diethyl ethoxymethylenemalonate (DEEM) may not have gone to completion. This can be due to insufficient heating or reaction time.

• Impure Reactants: The presence of impurities in aniline, such as oxidation products, can lead to side reactions and reduce the yield of the desired product.

• Suboptimal Reaction Conditions: The reaction is typically conducted by heating on a steam bath, followed by the removal of ethanol under vacuum to drive the equilibrium towards the product.[1] Inadequate removal of ethanol can hinder the forward reaction.

Troubleshooting & Optimization:

• Ensure Purity of Aniline: Use freshly distilled aniline to minimize impurities.

• Optimize Reaction Time and Temperature: The reaction is generally heated for a couple of hours.[1] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Efficient Ethanol Removal: Ensure that the ethanol produced during the reaction is effectively removed under vacuum to push the reaction to completion.[1]

Q2: During the thermal cyclization to form the 4-hydroxyquinoline intermediate, I'm observing significant charring and low yields. What's going wrong?

Possible Causes:

• Suboptimal Cyclization Temperature: The thermal cyclization of diethyl anilinomethylenemalonate requires high temperatures, typically around 240-250 °C.[1][2] Temperatures that are too low will result in incomplete cyclization, while excessively high temperatures can lead to decomposition and the formation of byproducts.[1]

• Prolonged Reaction Time: Extended heating at high temperatures can cause the desired product to degrade.[1]

Troubleshooting & Optimization:

• Precise Temperature Control: Carefully control the temperature of the high-boiling point solvent (e.g., diphenyl ether) used for the cyclization.

• Optimize Reaction Duration: The progress of the cyclization should be monitored to avoid prolonged heating once the reaction is complete.

• Consider Microwave-Assisted Synthesis: Microwave-assisted synthesis can offer better control over the reaction conditions, allowing for rapid heating to high temperatures for shorter durations, which can improve yields.[3]

Q3: My final product, Methyl 4-chloroquinoline-2-carboxylate, is contaminated with a significant amount of 4-hydroxyquinoline. How can I prevent this?

Possible Cause:

• Decarboxylation: At the high temperatures required for cyclization, the intermediate 4-hydroxyquinoline-2-carboxylic acid can undergo decarboxylation, leading to the formation of 4-hydroxyquinoline as a significant byproduct.[1][4]

Troubleshooting & Optimization:

• Optimize Cyclization Conditions: Fine-tuning the cyclization temperature and reaction time is crucial to minimize this side reaction.[1] The goal is to find the lowest possible temperature and shortest time that allows for complete cyclization.

• Alternative Synthetic Routes: If decarboxylation remains a persistent issue, exploring alternative synthetic strategies that do not involve such high temperatures for the formation of the quinoline ring might be necessary.

Q4: I am observing the formation of an unexpected regioisomer in my product mixture. What is the cause and how can it be avoided?

Possible Cause:

• Cyclization of Substituted Anilines: When using a substituted aniline, the thermal cyclization step can potentially lead to the formation of regioisomers. For instance, the cyclization of 3-chloroaniline can yield both the 7-chloro and 5-chloro substituted quinoline derivatives.[5]

Troubleshooting & Optimization:

• Careful Selection of Starting Materials: The substitution pattern of the starting aniline dictates the regioselectivity of the cyclization.

• Chromatographic Separation: If the formation of regioisomers is unavoidable, careful chromatographic purification is necessary to isolate the desired product.

Q5: My NMR spectrum shows signals that I cannot attribute to the desired product or common byproducts. What could they be?

Possible Cause:

• Formation of 4-Ethoxyquinolines: In some cases, particularly when there is moisture in the reaction solvent (like DMF) during steps involving strong bases (like sodium hydride), 4-ethoxyquinolines have been reported as side products.[6] This occurs due to the in-situ formation of sodium ethoxide, which can then react via nucleophilic substitution.[6]

Troubleshooting & Optimization:

• Use Anhydrous Solvents: Ensure that all solvents, especially in steps involving strong bases, are rigorously dried to prevent the formation of alkoxides.

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric moisture.

Frequently Asked Questions (FAQs)

Here are some frequently asked questions regarding the synthesis of Methyl 4-chloroquinoline-2-carboxylate.

What is the most common synthetic route for Methyl 4-chloroquinoline-2-carboxylate?

The most widely employed method is based on the Gould-Jacobs reaction .[7][8] This multi-step synthesis involves:

• Condensation: Reaction of an aniline with diethyl ethoxymethylenemalonate (DEEM) to form an enamine intermediate.[9]

• Thermal Cyclization: High-temperature intramolecular cyclization of the enamine to yield a 4-hydroxyquinoline-3-carboxylate.[2]

• Hydrolysis: Saponification of the ester to the corresponding carboxylic acid.[7][8]

• Decarboxylation (if necessary): Removal of the carboxyl group at the 3-position.

• Chlorination: Conversion of the 4-hydroxy group to a chloro group using a chlorinating agent like phosphorus oxychloride (POCl₃).[2][6]

What are the most common byproducts in this synthesis?

The most frequently encountered byproducts include:

• 4-Hydroxyquinoline: Formed via decarboxylation of the quinoline carboxylic acid intermediate at high temperatures.[1]

• Unreacted Intermediates: Incomplete condensation or cyclization can leave starting materials or the enamine intermediate in the product mixture.

• Regioisomers: If a substituted aniline is used as a starting material.[5]

• 4-Ethoxyquinolines: Can form under basic conditions in the presence of ethanol.[6]

• Hydrolysis Products: The methyl ester can be hydrolyzed back to the carboxylic acid if exposed to moisture or acidic/basic conditions during workup or storage.[10][11]

How can I purify the final product, Methyl 4-chloroquinoline-2-carboxylate?

Purification is typically achieved through recrystallization or column chromatography . The choice of solvent for recrystallization will depend on the specific impurities present. Common solvents for chromatography include mixtures of hexanes and ethyl acetate.

What are the key safety precautions to take during this synthesis?

• Phosphorus oxychloride (POCl₃): This reagent is highly corrosive and reacts violently with water. It should be handled with extreme care in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• High-Temperature Reactions: The thermal cyclization step involves very high temperatures. Use appropriate heating equipment (e.g., a heating mantle with a temperature controller) and take precautions to prevent burns.

• Solvents: Many of the solvents used (e.g., diphenyl ether, DMF) have high boiling points and can be harmful if inhaled or absorbed through the skin. Always work in a fume hood.

Visualizing the Process

Gould-Jacobs Reaction Pathway

The following diagram illustrates the key steps in the Gould-Jacobs synthesis of the 4-hydroxyquinoline precursor.

Caption: Key steps of the Gould-Jacobs reaction.

Troubleshooting Workflow for Low Yield

This workflow provides a systematic approach to diagnosing and resolving issues of low product yield.

Caption: A systematic approach to troubleshooting low yields.

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• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. (2017). Molecules, 22(11), 1978. [Link]

• CGS-9896-Drug Synthesis Database. [Link]

• 4-Chloro-3-methylphenyl quinoline-2-carboxylate. (2013). Acta Crystallographica Section E: Structure Reports Online, 69(Pt 10), o1569–o1570. [Link]

• Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. (1966). Canadian Journal of Chemistry, 44(13), 1515-1526. [Link]

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. (2020). Molecules, 25(21), 5032. [Link]

• Synthesis and antimicrobial activity of some novel 4-hydroxyquinolin-2(1H)-ones and pyrano[3,2-c] quinolinones from 3-(1-ethy1-4-hydroxy-2-oxo-1,2- dihydroquinolin-3-yl)-3-oxopropanoic acid. ResearchGate. [Link]

• A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro- pyrazine-2-carboxylic acid. (2014). Journal of Chemical and Pharmaceutical Research, 6(5), 104-105. [Link]

• Gould-Jacobs Reaction. Organic Chemistry Portal. [Link]

• RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. (2022). Moroccan Journal of Chemistry, 10(3), 481-502. [Link]

• Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. (2013). Journal of Medicinal Chemistry, 56(22), 9110–9122. [Link]

• Copper-quinoline decarboxylation. (1970). Journal of the American Chemical Society, 92(23), 6675–6682. [Link]

• Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC. Biotage. [Link]

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• Reactions of diethyl 2-(ethoxymethylene)malonate with 2-cyanoacetanilides: unexpected transfer of the ethoxymethylene moiety. ResearchGate. [Link]

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• Reactions of diethyl 2-(ethoxymethylene)malonate with 2-cyanoacetanilides: Unexpected transfer of the ethoxymethylene moiety. ResearchGate. [Link]

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• Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. (2022). Chemistry, 4(4), 1395-1405. [Link]

• Preparation process of high-purity 4-chloro-2-pyridinecarboxylate hydrochloride.

• Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. (2021). The Journal of Organic Chemistry, 86(20), 14197–14210. [Link]

• Method for purifying quinolinecarboxylic acid derivative.

• A Simple Preparative Synthesis of Isomeric 2-Chloroquinolinecarboxylic Esters. (2023). Chemistry of Heterocyclic Compounds, 59(11), 947-954. [Link]

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• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2018). Journal of Medicinal Chemistry, 61(17), 7859–7873. [Link]

• Chlorine in an Organic Molecule, a Universal Promoter—Workhorse—Of Reactions. (2023). Molecules, 28(24), 8031. [Link]

• The programmed multiple C–H bond functionalization of 4-hydroxyquinoline and its medicinal potential. ChemRxiv. [Link]

• Novel One-Pot Synthesis of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic and Crystallographic Studies. (2019). Symmetry, 11(11), 1361. [Link]

• Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal. [Link]

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• Methyl 4-chloro-8-methylquinoline-2-carboxylate, 98% Purity, C12H10ClNO2, 25 grams. A2Z Chemical. [Link]

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• 11. Carboxylic acid synthesis by hydrolysis or deprotection [organic-chemistry.org]

Technical Support Center: Navigating Quinoline Synthesis

Welcome to the Technical Support Center for Quinoline Synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges, particularly low yields, encountered during the synthesis of quinoline and its derivatives. Quinolines are a cornerstone in medicinal chemistry and materials science, and their efficient synthesis is paramount.[1][2][3][4][5] This resource provides in-depth, field-proven insights to optimize your reaction outcomes.

General Troubleshooting Workflow

Before delving into synthesis-specific issues, consider this general workflow when encountering low yields. This systematic approach can help you pinpoint the root cause of the problem efficiently.

Caption: General troubleshooting workflow for low yield in quinoline synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in classical quinoline syntheses?

A1: Low yields in reactions like the Skraup, Doebner-von Miller, and Friedländer syntheses often stem from a few common culprits. Harsh reaction conditions, such as high temperatures and strong acids, can lead to the degradation of starting materials and products.[6][7] Another frequent issue is the formation of side products, most notably tar and polymers from the self-condensation of carbonyl compounds.[8][9][10] The choice of catalyst and solvent is also critical; a suboptimal selection can result in poor conversion rates.[6][11]

Q2: How crucial is the purity of my starting materials?

A2: Starting material purity is paramount. Impurities can participate in unwanted side reactions, consume reagents, or even poison catalysts, all of which can drastically reduce the yield of your desired quinoline derivative.[9] It is always recommended to purify starting materials, such as anilines, if their purity is questionable. For instance, unreacted aniline can co-distill with your product during purification, complicating isolation.[12]

Q3: Can the substituents on my aniline precursor affect the reaction outcome?

A3: Absolutely. The electronic nature of substituents on the aniline ring significantly influences its reactivity. Electron-donating groups generally facilitate the reaction, while strong electron-withdrawing groups can deactivate the ring, often requiring harsher conditions and leading to lower yields.[8][12] For example, in the Doebner-von Miller synthesis, anilines with electron-withdrawing groups are known to give poor yields.[8]

Q4: When should I consider using a modern, milder catalytic system?

A4: If you are consistently obtaining low yields with classical methods, especially due to product degradation or excessive byproduct formation, it is an excellent time to explore modern catalytic systems.[6] Catalysts like ionic liquids, metal-organic frameworks (MOFs), and various nanocatalysts can offer milder reaction conditions, shorter reaction times, and improved selectivity, ultimately boosting your yield.[1][4][6]

Q5: How can I effectively monitor the progress of my quinoline synthesis?

A5: Thin-Layer Chromatography (TLC) is a straightforward and effective technique for monitoring reaction progress.[6][11][13][14] By spotting the reaction mixture alongside your starting materials on a TLC plate at regular intervals, you can visually track the consumption of reactants and the formation of your product. This helps in determining the optimal reaction time and preventing product degradation from prolonged heating.[11][15]

Troubleshooting Guides for Specific Syntheses

The Friedländer Synthesis

This synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[6][16]

Problem: Very low to no product formation.

• Root Cause & Explanation: One of the primary reasons for failure in the Friedländer synthesis is the lack of an appropriate catalyst or suboptimal reaction conditions.[17] The reaction, which involves a condensation and a subsequent cyclodehydration, is often inefficient without a catalyst to facilitate these steps.[7][17] Harsh conditions can also lead to the degradation of sensitive starting materials or the desired product.[6]

• Suggested Solutions:

  • Catalyst Selection: The choice of catalyst is critical. While traditional methods use strong acids or bases, modern approaches with milder catalysts often yield better results.[6][16] Consider screening both Lewis acids (e.g., metal triflates) and Brønsted acids (e.g., p-toluenesulfonic acid).[7][17]

  • Temperature Optimization: This reaction can be highly sensitive to temperature.[6] Start at a moderate temperature (e.g., 80°C) and incrementally increase it, monitoring the reaction by TLC.[6] Some modern protocols even allow for reactions at room temperature with the right catalyst.

  • Solvent Choice: The solvent plays a crucial role in reactant solubility and reaction efficiency.[6] Polar solvents like ethanol or DMF are commonly used.[6][16] For microwave-assisted syntheses, a polar solvent is essential for efficient energy absorption.[6] Greener alternatives, such as performing the reaction in water, have also been shown to be effective and can sometimes be performed without a catalyst.[14][18]

Problem: Significant formation of aldol condensation byproducts.

• Root Cause & Explanation: A common side reaction is the self-condensation of the ketone reactant, especially under basic conditions.[6][9] This competing reaction consumes your starting material and reduces the yield of the desired quinoline.

• Suggested Solutions:

  • Switch to Acid Catalysis: If you are using a base catalyst, consider switching to an acid catalyst, which is less likely to promote the self-condensation of the ketone.

  • Modify Reaction Conditions: Lowering the reaction temperature can sometimes favor the desired reaction pathway over the aldol condensation.

  • Use a More Reactive Methylene Compound: If possible, using a more reactive α-methylene compound can help it outcompete the self-condensation of the ketone.

Catalyst	Conditions	Typical Yield Range	Reference
p-Toluenesulfonic acid	Solvent-free, Microwave	88-96%	[14]
Iodine	Solvent-free, 100-120°C	85-95%	[14]
Choline hydroxide	Water, 50°C	High	[6]
None	Water, 70°C	Up to 97%	[18]
Gold (III)	Mild conditions	Improved yields	[6]

The Skraup Synthesis

A classic but notoriously vigorous reaction involving aniline, glycerol, sulfuric acid, and an oxidizing agent.[12]

Problem: The reaction is too violent and difficult to control.

• Root Cause & Explanation: The Skraup synthesis is highly exothermic, which can lead to a runaway reaction, posing a significant safety risk.[10][12][19] This is due to the dehydration of glycerol to acrolein and the subsequent condensation and cyclization reactions.

• Suggested Solutions:

  • Use a Moderator: The addition of ferrous sulfate (FeSO₄) is a well-established method to moderate the reaction's exothermicity.[10][12][20]

  • Controlled Reagent Addition: Add the concentrated sulfuric acid slowly and with efficient cooling.[10]

  • Gradual Heating: Heat the mixture gently to initiate the reaction. Once it begins to boil, remove the heat source, as the reaction's own exotherm should sustain it for a period.[12]

Problem: Low yield with significant tar formation.

• Root Cause & Explanation: The harsh acidic and high-temperature conditions of the Skraup synthesis are conducive to the polymerization of acrolein and other intermediates, resulting in the formation of tar.[9][10][12]

• Suggested Solutions:

  • Optimize Temperature: Avoid excessively high temperatures to minimize charring.[10]

  • Efficient Purification: Tar removal is a major challenge. Steam distillation is the most common and effective method to separate the volatile quinoline from the non-volatile tar.[10][12]

The Doebner-von Miller Synthesis

This reaction is a modification of the Skraup synthesis, typically using α,β-unsaturated aldehydes or ketones.

Problem: Low yield and significant tar/polymer formation.

• Root Cause & Explanation: Similar to the Skraup synthesis, the strongly acidic conditions can catalyze the polymerization of the α,β-unsaturated carbonyl starting material, leading to the formation of intractable tars.[8][9][15]

• Suggested Solutions:

  • Employ a Biphasic Solvent System: Sequestering the α,β-unsaturated carbonyl compound in an organic phase (e.g., toluene) can drastically reduce its self-polymerization in the acidic aqueous phase.[8][21]

  • Optimize Acid Concentration and Type: While strong acids are necessary, excessively harsh conditions accelerate tar formation.[8] Consider screening different Brønsted and Lewis acids to find an optimal balance.[8][15]

  • Slow Addition of Reagents: Adding the carbonyl compound slowly to the heated acidic solution of the aniline can help control the reaction and minimize polymerization.[15]

The Combes Quinoline Synthesis

This method involves the acid-catalyzed condensation of anilines with β-diketones.[2][22]

Problem: Low yield due to incomplete cyclization.

• Root Cause & Explanation: The rate-determining step in the Combes synthesis is the acid-catalyzed annulation (ring closure) of the enamine intermediate.[2] If the acid catalyst is not strong enough or the temperature is too low, this step may not proceed to completion.

• Suggested Solutions:

  • Choice of Acid Catalyst: Concentrated sulfuric acid is commonly used.[2] However, polyphosphoric acid (PPA) or a mixture of PPA and an alcohol (polyphosphoric ester, PPE) can be more effective as a dehydrating agent.[2]

  • Temperature Control: Ensure the reaction is heated sufficiently to overcome the activation energy of the cyclization step.

Problem: Formation of undesired regioisomers.

• Root Cause & Explanation: When using an unsymmetrical β-diketone, cyclization can occur on either side, leading to a mixture of regioisomers and reducing the yield of the desired product.[9]

• Suggested Solutions:

  • Use a Symmetrical β-Diketone: If the synthesis allows, using a symmetrical β-diketone will avoid the issue of regioselectivity altogether.

  • Steric Hindrance: Strategically placing bulky substituents on the aniline or the β-diketone can direct the cyclization to the less sterically hindered side.

Experimental Protocols

Protocol 1: Iodine-Catalyzed Friedländer Annulation

This protocol describes a method using molecular iodine as a catalyst.[6]

• To a mixture of the 2-aminoaryl ketone and the active methylene compound, add molecular iodine.

• Heat the reaction mixture at 80-100°C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dissolve the mixture in ethyl acetate and wash with a saturated aqueous solution of Na₂S₂O₃ to remove the iodine.

• Wash with brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the product.

Protocol 2: Moderated Skraup Synthesis

This protocol is adapted from reliable sources and includes the use of ferrous sulfate to moderate the reaction.[9]

• In a large flask, cautiously mix aniline, glycerol, and ferrous sulfate heptahydrate.

• Slowly and cautiously add concentrated sulfuric acid with cooling and swirling.

• Heat the mixture gently in a fume hood. The reaction is exothermic and may become vigorous. If so, remove the heat source until the reaction subsides.

• After the initial vigorous reaction subsides, continue to heat the mixture under reflux for an additional 3-5 hours.

• Allow the mixture to cool. Carefully pour the cooled reaction mixture into a large volume of cold water.

• Make the solution strongly basic with sodium hydroxide to liberate the free quinoline base.

• Steam distill the mixture. The quinoline will co-distill with water.

Purification Techniques

Effective purification is crucial for obtaining a high-purity final product and can significantly impact your isolated yield.

Technique	Description	Best For
Recrystallization	A technique to purify solid compounds based on differences in solubility. The impure compound is dissolved in a hot solvent and allowed to cool slowly, causing the desired compound to crystallize while impurities remain in solution.[13]	Purifying solid quinoline derivatives from less soluble or more soluble impurities.
Column Chromatography	A method used to separate individual chemical compounds from mixtures. The mixture is passed through a column containing a stationary phase (e.g., silica gel), and a mobile phase (eluent) is used to move the components through the column at different rates.[13]	Separating complex mixtures of products and byproducts, including isomers.
Steam Distillation	A separation process used to purify or isolate temperature-sensitive materials, like natural aromatic compounds. Steam is passed through the heated mixture, and the volatile components are carried away in the steam.[12]	Removing non-volatile tarry byproducts common in Skraup and Doebner-von Miller syntheses.
Vacuum Distillation	Distillation performed under reduced pressure, which allows for the purification of compounds that are not stable at their boiling point at atmospheric pressure.	Purifying high-boiling liquid quinolines.

Visualizing the Troubleshooting Logic

The following diagram illustrates a decision-making process for troubleshooting low yields, focusing on the initial steps of analysis.

Caption: Decision tree for initial troubleshooting of low quinoline synthesis yields.

References

• Troubleshooting low yield in Friedländer synthesis of quinolines - Benchchem. (URL: )
• Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview - PMC - NIH. (URL: )
• Application Notes and Protocols: A Guide to Synthesizing and Purifying Quinoline-Based Antibacterial Compounds - Benchchem. (URL: )
• Technical Support Center: Doebner-von Miller Quinoline Synthesis - Benchchem. (URL: )
• Purification of Quinoline - Chempedia - LookChem. (URL: )
• Navigating the Skraup Quinoline Synthesis: A Technical Support Guide - Benchchem. (URL: )
• Preventing side product formation in quinoline synthesis - Benchchem. (URL: )
• byproduct formation in the Doebner-von Miller reaction - Benchchem. (URL: )
• optimizing reaction time and temperature for quinoline synthesis - Benchchem. (URL: )
• Troubleshooting low yield in quinoline synthesis using 2'-Aminoacetophenone - Benchchem. (URL: )
• troubleshooting side reactions in the synthesis of quinoline deriv
• Friedländer Synthesis - J&K Scientific LLC. (URL: )
• Friedländer Quinoline Synthesis - Alfa Chemistry. (URL: )
• Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions - Organic Chemistry Portal. (URL: )
• Combes quinoline synthesis - Wikipedia. (URL: )
• Quinoline Synthesis Optimization: A Technical Support Center - Benchchem. (URL: )
• Combes Quinoline Synthesis. (URL: )
• The 12-l. flask is then connected with the steam-distillation apparatus shown in - Organic Syntheses Procedure. (URL: )
• Preparation and Properties of Quinoline. (URL: )
• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PubMed Central. (URL: )
• Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview | ACS Omega. (URL: )
• Recent Advances in Metal-Free Quinoline Synthesis - PMC - NIH. (URL: )
• Recent Advances in Metal-Free Quinoline Synthesis - MDPI. (URL: )

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• 19. uop.edu.pk [uop.edu.pk]
• 20. Organic Syntheses Procedure [orgsyn.org]
• 21. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Technical Support Center: Improving Regioselectivity in the Synthesis of Substituted Quinolines

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) to address the common challenges associated with controlling regioselectivity in the synthesis of substituted quinolines. Our goal is to equip you with the technical knowledge and practical protocols to overcome experimental hurdles and achieve your desired synthetic outcomes.

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry and materials science. However, the synthesis of specific substituted quinolines, particularly with unsymmetrical starting materials, is often plagued by a lack of regioselectivity, leading to isomeric mixtures that are difficult to separate and result in low yields of the desired product.[1][2][3] This guide will focus on three classical and widely used methods for quinoline synthesis where regioselectivity is a primary concern: the Friedländer, Combes, and Doebner-von Miller reactions. We will explore the factors governing the regiochemical outcome and provide actionable solutions to steer the reaction toward your target molecule.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental factors that control regioselectivity in classical quinoline syntheses?

A1: The regiochemical outcome in reactions like the Friedländer, Combes, and Skraup/Doebner-von Miller syntheses is primarily dictated by a delicate interplay of three main factors:

• Electronic Effects: The electron-donating or electron-withdrawing nature of substituents on the aniline and the carbonyl-containing reactant can influence the nucleophilicity and electrophilicity of different positions, thereby directing the cyclization.[1]

• Steric Hindrance: Bulky substituents on the starting materials can physically obstruct reaction at a particular site, favoring the formation of the less sterically hindered regioisomer.[1][4]

• Reaction Conditions: The choice of catalyst (acidic vs. basic), solvent, and temperature can significantly alter the reaction pathway and, consequently, the regioselectivity.[1]

Q2: I'm using an unsymmetrical ketone in a Friedländer synthesis and getting a mixture of products. What is the mechanistic reason for this?

A2: The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene ketone.[3][5] When using an unsymmetrical ketone, there are two possible sites for the initial condensation, leading to two different regioisomers. The reaction can proceed through two main mechanistic pathways: an initial aldol condensation followed by imine formation, or an initial Schiff base formation followed by an intramolecular aldol reaction.[2][6] The lack of regioselectivity arises when the activation energies for both pathways are similar, resulting in a mixture of products.[2]

Q3: In the Combes synthesis, what determines whether the cyclization occurs on one side of the β-diketone or the other?

A3: The Combes synthesis utilizes the reaction of an aniline with a β-diketone.[4][7] The regioselectivity is determined during the acid-catalyzed intramolecular electrophilic aromatic substitution (annulation) step, which is the rate-determining step.[4] The direction of this cyclization is influenced by both the steric bulk and the electronic properties of the substituents on the β-diketone and the aniline. For instance, increasing the bulk of a substituent on the diketone can favor the formation of the less sterically hindered quinoline.[4] Similarly, the electronic nature of substituents on the aniline can direct the cyclization to either the ortho or para position relative to the directing group.

Q4: Why does the standard Doebner-von Miller reaction typically yield 2-substituted quinolines?

A4: The Doebner-von Miller reaction involves the reaction of an aniline with an α,β-unsaturated carbonyl compound.[8] The generally accepted mechanism involves a 1,4-conjugate addition of the aniline to the α,β-unsaturated system.[9] This initial addition dictates the final substitution pattern, almost exclusively leading to the formation of 2-substituted or 2,4-disubstituted quinolines.[10]

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Friedländer Synthesis with Unsymmetrical Ketones

Symptom: Formation of a difficult-to-separate mixture of quinoline regioisomers, resulting in a low yield of the desired product.[1][11]

Root Cause Analysis: The lack of selectivity in the initial condensation step between the 2-aminoaryl ketone and the unsymmetrical ketone is the primary cause. Traditional acid or base catalysis is often not selective enough to favor one reaction pathway over the other.[1]

Solutions & Protocols:

Solution 1: Strategic Catalyst Selection

The choice of catalyst is a powerful tool to influence regioselectivity. While general acid or base catalysts can be unselective, specific catalysts can promote the formation of a single isomer.

• Protocol 1A: Proline-Catalyzed Regioselective Synthesis Proline has been shown to catalyze the Friedländer annulation with high regioselectivity.[12]

  • To a solution of the 2-aminoaryl ketone (1.0 mmol) and the unsymmetrical ketone (1.2 mmol) in a suitable solvent (e.g., DMSO, 5 mL), add L-proline (20 mol%).

  • Heat the reaction mixture to 100-120 °C and monitor its progress using TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and add water (20 mL).

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Determine the regioisomeric ratio by ¹H NMR spectroscopy of the crude product.

Solution 2: Substrate Modification with Directing Groups

Introducing a temporary directing group on the unsymmetrical ketone can block one of the reactive α-positions, forcing the condensation to occur at the desired site. A phosphoryl group, for example, can be used for this purpose.[5]

Solution 3: Optimization of Reaction Conditions

A systematic variation of reaction parameters can reveal conditions that favor the formation of one regioisomer.

• Workflow for Optimization:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 7. wikiwand.com [wikiwand.com]
• 8. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Loading for Suzuki Coupling of 4-Chloroquinolines

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 4-chloroquinoline substrates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on optimizing reaction conditions, particularly catalyst loading, and troubleshooting common issues encountered during experimentation. The inert nature of the C-Cl bond in heteroaromatics like quinolines presents a significant challenge, often requiring highly active catalyst systems and carefully optimized parameters to achieve desired yields.[1][2]

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with a 4-chloroquinoline substrate showing low to no yield?

A1: Low yields with 4-chloroquinolines are a frequent challenge primarily due to the high bond strength of the C-Cl bond, which makes the initial, often rate-determining, oxidative addition step of the catalytic cycle difficult.[1][3] Several factors could be contributing:

• Insufficiently Active Catalyst System: Chloroquinolines are significantly less reactive than their bromo or iodo counterparts and demand highly active catalyst systems. Standard catalysts like Pd(PPh₃)₄ may be insufficient.[1][4] Electron-rich and sterically bulky phosphine ligands (e.g., Buchwald-type ligands like SPhos, XPhos) are often necessary to promote the oxidative addition of the C-Cl bond.[2][5]

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from your palladium(II) precatalyst (like Pd(OAc)₂), or it could be decomposing. It is crucial to perform the reaction under a strict inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and deactivation of the Pd(0) catalyst.[1][2]

• Inappropriate Base or Solvent: The base is critical for activating the boronic acid in the transmetalation step.[1][6] For challenging substrates like chloroquinolines, stronger inorganic bases such as K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones like Na₂CO₃.[1][7] The solvent system, typically a combination of an organic solvent (e.g., dioxane, toluene, THF) and water, must be thoroughly degassed to prevent side reactions.[1][8]

• Competing Side Reactions: Several side reactions can consume starting materials and lower the yield. These include protodeboronation (hydrolysis of the boronic acid), homocoupling of the boronic acid, and dehalogenation of the chloroquinoline.[1][2]

Q2: What is a good starting point for catalyst loading, and when should I adjust it?

A2: For challenging substrates like 4-chloroquinolines, a typical starting catalyst loading is 1-2 mol% of the palladium precursor and a 1:2 to 1:4 ratio of Pd:ligand.[1]

• When to Decrease Loading: If your initial experiments are successful with high yields (>90%), you can attempt to lower the catalyst loading to 0.1-0.5 mol% or even lower for process optimization. This is particularly important in pharmaceutical development to reduce costs and minimize residual palladium in the final product.[9][10]

• When to Increase Loading: If you observe low conversion of your starting material, a modest increase in catalyst loading (e.g., to 3-5 mol%) can sometimes improve the yield.[11] However, simply increasing the catalyst amount is often a less effective strategy than switching to a more active catalyst/ligand system.[12] High catalyst loading can also lead to purification difficulties.[1]

Q3: How do I choose the right palladium source and ligand for my 4-chloroquinoline?

A3: The choice is critical. While Pd(PPh₃)₄ is a classic catalyst, it often fails with aryl chlorides.[1]

• Palladium Source: Simple Pd(II) salts like Pd(OAc)₂ or PdCl₂ are common and cost-effective but require in situ reduction to the active Pd(0) species.[13] Pre-formed Pd(0) sources like Pd₂(dba)₃ can be more reliable.[5] Modern precatalysts, such as Buchwald-type palladacycle precatalysts (e.g., SPhos G3, XPhos G3), are often the most effective choice as they generate the active L-Pd(0) species cleanly and efficiently.[11]

• Ligand Choice: The ligand stabilizes the palladium center and modulates its reactivity. For the difficult oxidative addition of a C-Cl bond, electron-rich and bulky monophosphine ligands are the gold standard.[2][14]

  • Buchwald Ligands (e.g., SPhos, XPhos, RuPhos): These biaryl phosphine ligands are highly effective for coupling unreactive aryl chlorides.[2][15]

  • N-Heterocyclic Carbenes (NHCs): Ligands like PEPPSI-iPr offer an alternative, highly stable catalyst system.[13]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion (Starting material recovered)	1. Inactive or Decomposed Catalyst: The Pd(0) species is not being generated or is being oxidized. 2. Insufficiently Active Catalyst System: The chosen Pd/ligand combination cannot cleave the C-Cl bond under the reaction conditions. 3. Low Reaction Temperature: The activation energy for oxidative addition is not being overcome.	1. Ensure Strict Inert Atmosphere: Thoroughly degas all solvents (including water) and reagents. Use Schlenk techniques or a glovebox.[1][2] 2. Switch to a More Active System: Use a Buchwald-type ligand (e.g., SPhos, XPhos) with a suitable Pd source (e.g., Pd₂(dba)₃ or a palladacycle precatalyst).[2][5] 3. Increase Temperature: Gradually increase the reaction temperature, often to 80-110 °C.[1][7]
Major Side Products Observed	1. Homocoupling of Boronic Acid: Forms biaryl byproduct (R-R from R-B(OH)₂). Often promoted by oxygen. 2. Protodeboronation: Hydrolysis of the boronic acid, replacing the boron moiety with hydrogen. 3. Dehalogenation: The chloroquinoline is reduced, replacing the chlorine with hydrogen.	1. Improve Degassing: Ensure the reaction is completely free of oxygen.[1][2] 2. Use Fresh Reagents: Use high-purity boronic acid. Consider switching to a more stable boronic ester (e.g., a pinacol ester).[1][13] Use anhydrous conditions if possible with a base like K₃PO₄.[11] 3. Screen Ligands and Bases: This side reaction is catalyst-dependent. Changing the ligand or base can sometimes minimize it.[1]
Reaction Stalls or is Inconsistent	1. Gradual Catalyst Deactivation: Trace impurities or ligand degradation may be poisoning the catalyst over time. 2. Poor Solubility: Reagents may not be fully dissolved, leading to poor mixing and inconsistent kinetics.	1. Increase Catalyst Loading Slightly: A modest increase can sometimes overcome poisoning by trace impurities.[16] 2. Screen Solvents: While dioxane and toluene are common, trying other solvents like 2-MeTHF or DMF might improve solubility and outcome.[11] Ensure vigorous stirring, especially for biphasic mixtures.[11]
Difficulty in Product Purification	1. Residual Palladium Catalyst: High catalyst loading or catalyst decomposition can lead to palladium contamination. 2. Boronic Acid Residues: Unreacted boronic acid and its byproducts can be difficult to separate.	1. Filter Through Celite/Silica: Before concentration, filter the crude reaction mixture through a pad of celite or silica gel to remove insoluble palladium species.[1] 2. Aqueous Wash: Perform an aqueous wash with a base (e.g., NaOH or NaHCO₃ solution) during workup to remove unreacted boronic acid.[1]

Visualizing the Process

Understanding the core mechanism and the troubleshooting logic is key to success.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A decision-making workflow for troubleshooting low-yield reactions.

Optimized Experimental Protocol: A General Guideline

This protocol provides a robust starting point for the Suzuki coupling of a generic 4-chloroquinoline with an arylboronic acid.

Reagents & Equipment:

• 4-chloroquinoline (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv)

• Palladium Source: SPhos Palladacycle Precatalyst (G3) (0.01-0.02 mmol, 1-2 mol%)

• Base: K₃PO₄ (2.0-3.0 mmol, 2.0-3.0 equiv)

• Solvent: Degassed 1,4-Dioxane and Water (e.g., 5:1 ratio, 5 mL total volume)

• Oven-dried Schlenk tube or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Step-by-Step Methodology:

• Preparation:

  • Place the 4-chloroquinoline, arylboronic acid, K₃PO₄, and SPhos precatalyst into the Schlenk tube.

  • Scientist's Note: Adding the solid reagents first under ambient atmosphere is convenient. The precatalyst is air-stable, simplifying handling.

• Inert Atmosphere Setup:

  • Seal the tube with a septum.

  • Evacuate the vessel using a vacuum pump for 2-3 minutes until all air is removed.

  • Backfill the vessel with inert gas.

  • Repeat this evacuate/backfill cycle three times to ensure a completely oxygen-free environment.[1]

  • Scientist's Note: This step is arguably the most critical for preventing catalyst deactivation and side reactions like homocoupling.[2][13]

• Solvent Addition:

  • Add the degassed 1,4-dioxane and water via syringe under a positive pressure of inert gas.

  • Scientist's Note: A small amount of water is necessary to dissolve the inorganic base and facilitate the formation of the boronate species required for transmetalation.[1][8]

• Reaction:

  • Place the sealed tube in a preheated oil bath or heating block at 100 °C.

  • Stir the mixture vigorously for 12-24 hours.

  • Monitor the reaction progress periodically by taking small aliquots (under inert atmosphere if possible) and analyzing via TLC or LC-MS.[1]

• Work-up:

  • Once the reaction is complete (starting material consumed), cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel.

  • Wash with water (2 x 10 mL) and then with brine (10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel to afford the desired product.

References

• Technical Support Center: Optimizing Suzuki Coupling with Chloroquinolines. (2026). Benchchem.
• Suzuki Coupling for Pharmaceutical Intermediates. (n.d.). Shree Ganesh Remedies Limited.
• Suzuki reaction. (2023). In Wikipedia.
• Kinetic and Mechanistic Investigations to Enable a Key Suzuki Coupling for Sotorasib Manufacture. (2021).
• The Suzuki-Miyaura Coupling Reaction: A Technical Guide for Drug Discovery and Development. (2025). Benchchem.
• Mastering Suzuki Coupling: A Guide for Pharmaceutical Chemists. (n.d.). Acmechem.
• Technical Support Center: Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Quinolines. (2025). Benchchem.
• Influence of catalyst loading on the Suzuki-Miyaura cross coupling reaction. (2013).
• Exploring the Dynamics of Suzuki–Miyaura Cross-Coupling Reactions via Single-Molecule Fluorescence Microscopy. (2025).
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction. (2018).
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides. (2015). Chemical Science (RSC Publishing).
• Suzuki-Miyaura cross-coupling coupling reactions with low catalyst loading. (2011).
• 4-Aryl-8-hydroxyquinolines from 4-Chloro-8-tosyloxyquinoline Using a Suzuki—Miyaura Cross-Coupling Approach. (2025).
• Catalyst Recycling in the Suzuki Coupling Reaction. (2022). MDPI.
• How to approach choosing reaction conditions for Suzuki? (2024). Reddit.
• High-Throughput Palladium Prec
• Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions. (2020). MDPI.
• Organoborane coupling reactions (Suzuki coupling). (2002). Journal of Organometallic Chemistry.
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2015).
• Why am I getting low yield for my Suzuki coupling reaction? (2016). Reddit.
• Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. (2012). Journal of Organic Chemistry.
• Suzuki Miyaura Cross-Coupling Reactions of 4-Chloro Quinoline Derivatives. (2018).
• Suzuki coupling Reaction's yield is very low. (2017).
• The Suzuki Reaction. (n.d.). Myers Research Group, Harvard University.
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. (2008).
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube.
• Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. (2023). ChemRxiv.
• Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution. (2001).
• High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates. (2025).
• Optimizing Suzuki Coupling Reactions. (n.d.). CovaSyn.
• Suzuki Coupling. (n.d.). Organic Chemistry Portal.
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. (2006).
• Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. (2025). Chemical Society Reviews (RSC Publishing).
• New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. (2006).
• Optimizing chemical reaction conditions using deep learning. (2020). Organic Chemistry Frontiers (RSC Publishing).
• Suzuki cross-coupling reaction. (2020). YouTube.
• Why can't I achieve good yields for this Suzuki reaction? (2018).
• Cross-Coupling Reactions: A Practical Guide. (2025).
• Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Benzofurans. (2025). Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
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• 11. reddit.com [reddit.com]
• 12. reddit.com [reddit.com]
• 13. Yoneda Labs [yonedalabs.com]
• 14. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Challenges in the Purification of Quinoline Carboxylates

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and detailed protocols to address the common and often complex challenges encountered during the purification of quinoline carboxylates. The unique physicochemical properties of this scaffold—namely the basic quinoline nitrogen in proximity to an acidic carboxylate group—necessitate specialized purification strategies.

Part 1: Frequently Asked Questions (FAQs)

This section provides a high-level overview of the most common issues.

Q1: Why is my quinoline carboxylate sample turning yellow or brown upon standing?

A1: Discoloration is a frequent indicator of degradation.[1] Quinoline scaffolds can be sensitive to light (photodegradation) and air (oxidation).[1][2] This process can be accelerated by elevated temperatures and unsuitable pH conditions in aqueous solutions. To ensure the integrity of your compound, it is critical to store solutions, particularly for long-term use, protected from light and at appropriate temperatures (e.g., refrigerated or frozen).[1]

Q2: I'm observing significant product loss and streaking when using standard silica gel chromatography. What's happening?

A2: This is the most common challenge. The issue stems from a strong acid-base interaction between the basic quinoline nitrogen and the acidic silanol groups (Si-OH) on the surface of standard silica gel.[3] This interaction can lead to several problems:

• Decomposition: The acidic environment of the silica can catalyze the degradation of sensitive quinoline derivatives.[4]

• Irreversible Adsorption: The compound can bind so strongly that it fails to elute from the column.[3]

• Tailing/Streaking: Incomplete or slow dissociation from the acidic sites during elution leads to broad, streaky bands instead of tight, well-defined ones, resulting in poor separation.[3][5]

Q3: My compound won't crystallize from any single solvent. What should I do?

A3: Quinoline carboxylates often possess a combination of polar (carboxylic acid) and non-polar (aromatic rings) features, making it difficult to find a single solvent with the ideal solubility profile (sparingly soluble when cold, highly soluble when hot). The recommended approach is to use a binary solvent system.[6] This involves dissolving your compound in a "good" solvent where it is highly soluble, followed by the dropwise addition of a "poor" (or anti-solvent) where it is insoluble, at an elevated temperature, until the solution becomes turbid. Slow cooling of this system often induces crystallization.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, cause-and-effect explanations for specific experimental problems.

Troubleshooting Workflow for Purification

The following diagram outlines a general decision-making process for purifying a novel quinoline carboxylate.

Caption: General purification strategy for quinoline carboxylates.

Guide 1: Column Chromatography

Problem: My compound is decomposing or irreversibly binding to the silica gel column.

• Underlying Cause: The primary cause is the acidity of the silica gel's silanol groups interacting with the basic nitrogen of the quinoline ring.[4] This interaction can be strong enough to catalyze degradation or lead to chemisorption.

• Solutions:

  • Deactivate the Silica Gel: Neutralize the acidic sites by pre-treating the silica gel with a basic modifier like triethylamine (TEA). This is the most effective solution. A slurry of silica gel can be made in an eluent containing 1-2% TEA.[3]

  • Use an Alternative Stationary Phase: Switch to a less acidic or neutral support. Basic or neutral alumina are excellent alternatives for purifying basic compounds like quinolines.[3][5]

  • Employ Flash Chromatography: Minimize the contact time between your compound and the stationary phase. The faster elution in flash chromatography reduces the opportunity for on-column degradation.[3]

  • Work at Lower Temperatures: If the compound is thermally labile, performing the chromatography in a cold room can mitigate degradation.[3]

Problem: I'm observing severe streaking or tailing of my compound's spot on TLC and during column elution.

• Underlying Cause: Tailing is a classic sign of strong, non-ideal interactions between the analyte and the stationary phase. For quinolines, this is again due to the interaction between the basic nitrogen and acidic silanol groups, leading to a heterogeneous distribution of the compound as it moves through the column.[3]

• Solutions:

  • Add a Basic Modifier to the Mobile Phase: This is a crucial and simple fix. Incorporate a small amount (0.1-2% v/v) of a base like triethylamine (TEA) or ammonium hydroxide into your eluent system.[3] This base competes with your compound for the acidic sites on the silica, masking them and allowing your compound to elute symmetrically.

  • Optimize Sample Loading: Do not overload the column. Excessive sample concentration can saturate the stationary phase and exacerbate tailing issues.[3] Dry loading the sample (adsorbing it onto a small amount of silica or celite first) can often lead to better band shapes than wet loading a large volume of solvent.

  • Use End-Capped Silica: Consider using a reversed-phase C18 column where the residual silanol groups have been "end-capped," making the stationary phase less acidic.

Caption: Troubleshooting tailing in quinoline carboxylate chromatography.

Guide 2: Recrystallization

Problem: My compound "oils out" as a liquid instead of forming solid crystals.

• Underlying Cause: "Oiling out" occurs when the solute's solubility limit is exceeded at a temperature above its melting point in that specific solvent system. This is common when the solution is cooled too rapidly or is too concentrated.[6]

• Solutions:

  • Reduce the Cooling Rate: This is the most critical factor. Allow the hot, saturated solution to cool slowly to room temperature on the benchtop, undisturbed. Once at room temperature, you can gradually move it to a refrigerator and then a freezer to maximize yield. Rapid cooling in an ice bath is a common cause of this problem.

  • Use a More Dilute Solution: Add more of the hot solvent (5-10% excess) after complete dissolution to ensure the saturation point is not reached at too high a temperature.[6]

  • Change the Solvent System: The chosen solvent may be inappropriate. Try a solvent with a lower boiling point or switch to a binary solvent system where solubility can be more finely controlled.[6]

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the solution's surface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

Problem: Recrystallization is not significantly improving the purity of my compound.

• Underlying Cause: The impurities have a very similar solubility profile to your desired compound in the chosen solvent.[6] Alternatively, the initial dissolution was incomplete, trapping insoluble impurities within the crystals.

• Solutions:

  • Perform a Systematic Solvent Screening: Test a wider range of solvents with different polarities (e.g., ethanol, ethyl acetate, toluene, or mixtures). The goal is to find a system where the impurity is either highly soluble (stays in the mother liquor) or very insoluble (can be removed by hot filtration) while the product crystallizes upon cooling.

  • Ensure Complete Initial Dissolution: Make sure every last bit of your crude material dissolves in the hot solvent. If some solid remains, it is likely an insoluble impurity and should be removed by filtering the hot solution before allowing it to cool.

  • Consider a Different Purification Method: If impurities co-crystallize persistently, chromatography or an acid-base extraction may be necessary to remove them before a final crystallographic polishing step.

Part 3: Key Experimental Protocols

Protocol 1: Deactivation of Silica Gel for Column Chromatography

This protocol describes the neutralization of acidic sites on silica gel using triethylamine (TEA) prior to column packing.

Materials:

• Silica gel (e.g., 230-400 mesh)

• Chosen eluent (pre-determined by TLC analysis)

• Triethylamine (TEA)

• Erlenmeyer flask for slurry preparation

• Chromatography column

Procedure:

• Prepare the Deactivating Eluent: Create a stock solution of your chosen mobile phase (e.g., 20% Ethyl Acetate in Hexanes). To this solution, add 1-2% triethylamine by volume (e.g., add 1-2 mL of TEA to 98-99 mL of the eluent mixture).[3]

• Create the Slurry: In a flask, add the required amount of dry silica gel. Slowly pour the deactivating eluent into the flask while swirling until a homogenous, pourable slurry is formed.

• Pack the Column: Pour the slurry into the chromatography column. Allow the silica gel to settle, tapping the column gently to ensure a well-packed bed free of air bubbles.

• Equilibrate the Column: Pass 2-3 column volumes of the deactivating eluent through the packed column to ensure all acidic sites are neutralized and the column is fully equilibrated.

• Load and Elute: Proceed with loading your sample (preferably dry-loaded) and eluting with the TEA-containing mobile phase.[3]

Protocol 2: Systematic Solvent Screening for Recrystallization

This protocol provides a structured approach to identifying a suitable solvent for the recrystallization of quinoline carboxylates.

Materials:

• Crude quinoline carboxylate (~10-20 mg per test)

• A selection of solvents of varying polarities (see table below)

• Small test tubes or vials

• Heat source (hot plate or oil bath)

• Ice bath

Procedure:

• Room Temperature Solubility Test: Place ~15 mg of your crude compound into a test tube. Add the test solvent dropwise (e.g., 0.1 mL at a time), vortexing after each addition. Observe if the compound dissolves at room temperature. A good solvent will show poor solubility.[6]

• Hot Solubility Test: If the compound is poorly soluble at room temperature, heat the test tube. Continue adding the solvent dropwise until the solid completely dissolves. A good solvent will dissolve the compound completely when hot.[6]

• Cooling and Crystallization Test: Allow the hot, clear solution to cool slowly to room temperature. If no crystals form, place it in an ice bath. A good solvent will yield solid crystals upon cooling. If the compound "oils out," the solvent is likely unsuitable as a single agent but may be useful in a binary system.

• Record Observations: Systematically record your findings in a table.

Table 1: Solvent Selection Screening Template

Solvent	Polarity Index	Solubility (Cold)	Solubility (Hot)	Outcome on Cooling (Crystals/Oil/None)
Heptane	0.1
Toluene	2.4
Diethyl Ether	2.8
Ethyl Acetate	4.4
Acetone	5.1
Isopropanol	3.9
Ethanol	4.3
Methanol	5.1
Water	10.2
Acetonitrile	5.8
DMF	6.4

This table should be filled out based on experimental observations.

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Crystallization of 2-(1-Adamantyl)quinoline-4-carboxylic acid.
• BenchChem. (2025).
• Solubility of Things. (n.d.). Quinoline-4-carboxylic acid.
• ChemicalBook. (n.d.). Quinoline-5-carboxylic acid CAS#: 7250-53-5.
• BenchChem. (2025). Application Note: HPLC and Purification Methods for 2-(1-Adamantyl)quinoline-4-carboxylic acid.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions.

• Baragaña, B., et al. (2019). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. Journal of Medicinal Chemistry. [Link]

• Reddit r/Chempros. (2025). Purification of Quinoline-3,4-diones. [Link]

• Wikipedia. (n.d.). Quinoline. [Link]

• BenchChem. (2025). Application Note: Purity Assessment of Synthesized Quinoline Compounds using LC-MS Analysis.

• Nishikawa, H., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. [Link]

Sources

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• 2. Quinoline - Wikipedia [en.wikipedia.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Nucleophilic Substitution of 4-Chloroquinolines

Introduction: Navigating the SNAr Landscape of 4-Chloroquinolines

The nucleophilic aromatic substitution (SNAr) reaction on 4-chloroquinolines is a cornerstone of medicinal chemistry, providing a robust pathway to a multitude of pharmacologically active compounds, including renowned antimalarial agents.[1][2] The reaction's efficacy stems from the electron-withdrawing nature of the quinoline nitrogen, which activates the C4 position for nucleophilic attack.[1] The generally accepted mechanism proceeds through a two-step addition-elimination sequence via a stabilized Meisenheimer intermediate.[3][4]

However, like any powerful synthetic tool, this reaction is not without its complexities. Researchers frequently encounter side reactions that can diminish yields, complicate purification, and lead to unexpected molecular architectures. This guide is structured as a series of troubleshooting questions and answers, designed to provide both a mechanistic understanding of common pitfalls and actionable protocols to overcome them.

Core Reaction: The Desired SNAr Pathway

Before troubleshooting what can go wrong, it is crucial to understand the intended reaction pathway. The process involves the attack of a nucleophile at the C4 position, forming a negatively charged intermediate (Meisenheimer complex), followed by the elimination of the chloride leaving group to restore aromaticity.[4][5]

Caption: Competing pathways for mono- vs. bis-substitution.

Troubleshooting Protocol: Favoring Mono-Substitution

• Control Stoichiometry: Use a significant excess of the diamine nucleophile (typically 5-10 equivalents). This statistically favors the reaction of 4-chloroquinoline with the unreacted diamine over the mono-substituted product.

• Slow Addition: Add the 4-chloroquinoline solution dropwise to a solution of the diamine at the reaction temperature. This maintains a low concentration of the electrophile, minimizing the chance of double substitution. [6]3. Lower Temperature: Running the reaction at a lower temperature can sometimes increase selectivity by reducing the rate of the second substitution, which may have a slightly higher activation energy.

Category 2: Unexpected Products

Question 3: My mass spec shows a byproduct with a mass corresponding to the addition of -N(CH₃)₂ or a related fragment, but I used an amine-free nucleophile in DMF. Where is this coming from?

Answer: Amide solvents, particularly N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMAc), can decompose at high temperatures or in the presence of strong bases to generate secondary amines (dimethylamine in the case of DMF). [7]This amine can then act as a nucleophile, leading to the formation of 4-(dimethylamino)quinoline.

• Causality: This is a solvent-mediated side reaction. The reactivity is dependent on the ease of dissociation of the amide solvent, which can be influenced by temperature and the presence of activating groups on the quinoline. [7]* Identification: The byproduct will have a mass corresponding to your quinoline core plus 44 Da (-N(CH₃)₂). ¹H NMR will show a characteristic singlet integrating to 6 protons around 3.0-3.5 ppm.

Troubleshooting Protocol: Avoiding Solvent Nucleophilicity

• Change Solvent: The most effective solution is to switch to a non-amide polar aprotic solvent like DMSO, NMP (N-Methyl-2-pyrrolidone), or sulfolane if conditions allow.

• Lower Temperature: If DMF is essential for solubility, conduct the reaction at the lowest possible temperature to minimize thermal decomposition.

• Avoid Strong Bases: If possible, use a weaker, non-nucleophilic base or an acid scavenger instead of strong bases that can promote amide decomposition.

Question 4: My reaction with a substituted hydrazine yielded a product that is not the expected 4-hydrazinylquinoline. The NMR is complex and suggests a ring has formed. What could have occurred?

Answer: 4-Chloroquinolines can undergo a rearrangement reaction when treated with certain substituted hydrazines to form 1,3-pyrazoles. [8]

• Causality: This is a complex ring-transformation reaction. The proposed mechanism involves the initial nucleophilic attack at C4, followed by an intramolecular cyclization and rearrangement, ultimately cleaving the pyridine ring of the quinoline to form a more stable pyrazole ring system. This is a significant and often irreversible side reaction.

• Identification: This transformation results in a complete loss of the quinoline scaffold. Detailed structural elucidation using 2D NMR (COSY, HMBC) and high-resolution mass spectrometry is required to confirm the pyrazole structure.

Troubleshooting Protocol: Suppressing Rearrangement

• Modify the Nucleophile: The structure of the hydrazine is critical. If this pathway is observed, consider using a different hydrazine derivative or protecting one of the nitrogen atoms to prevent the cyclization cascade.

• Temperature and Acid/Base Catalysis: The conditions can heavily influence the reaction path. A study on the reaction of 4-chloroquinolines with 1,2,4-triazole showed a significant role of acid and base catalysis. [9]Experimenting with neutral, acidic, or basic conditions may favor the desired simple substitution over rearrangement.

• Lewis Acid Catalysis: In some cases, a Lewis acid might coordinate to the quinoline nitrogen, altering the electron distribution and potentially disfavoring the rearrangement pathway. This should be approached with caution as it could also lead to other side reactions.

General Best-Practice Workflow for SNAr on 4-Chloroquinolines

This workflow is designed to minimize the common side reactions discussed above.

Caption: A generalized workflow to mitigate common side reactions.

Summary of Conditions vs. Outcomes

Parameter	To Favor Desired Product	To Avoid Side Product (Type)
Solvent	Anhydrous DMSO, NMP, Dioxane	Avoid wet solvents (Hydrolysis); Avoid DMF/DMAc at high temps (Solvent Amination)
Temperature	Lowest effective temperature	High temperatures promote hydrolysis and solvent decomposition
Atmosphere	Inert (Nitrogen or Argon)	Air contains moisture, leading to hydrolysis
Stoichiometry	1.0-1.2 eq. of mono-nucleophile	>5 eq. of di-nucleophile (Dimerization)
Addition Mode	Slow, dropwise addition of electrophile	Bolus addition can favor dimerization
Base	Weak, non-nucleophilic (K₂CO₃, DIPEA)	Strong bases can promote solvent decomposition

References

• Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. ResearchGate. [Link]

• General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. ResearchGate. [Link]

• Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. MDPI. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Reactions of Quinolines, Chemistry tutorial. Tutorsglobe.com. [Link]

• Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline. National Institutes of Health (NIH). [Link]

• Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. PMC. [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies. PMC. [Link]

• Synthesis and Photolysis Properties of a New Chloroquine Photoaffinity Probe. PMC. [Link]

• Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. [Link]

• Investigation of amination in 4-chloro-2-phenylquinoline derivatives with amide solvents. ResearchGate. [Link]

• Quinoline, Isoquinoline and Acridine synthesis, reactions and applications. YouTube. [Link]

• 5.6 Nucleophilic Aromatic Substitution: SNAr. KPU Pressbooks. [Link]

• SNAr reaction mechanism. YouTube. [Link]

• Quinoline and isoquinoline- heterocyclic chemistry- pharmacy. Slideshare. [Link]

• Parallel Synthesis and Antimalarial Screening of a 4-Aminoquinoline Library. PMC. [Link]

• How could we prevent dimerization of thienopyrimidinone in basic conditions? ResearchGate. [Link]

• Concerted Nucleophilic Aromatic Substitutions. PMC. [Link]

• Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. ResearchGate. [Link]

• Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism[Live Recording]. YouTube. [Link]

• Nucleophilic Substitution Reactions - SN1 and SN2 Mechanism, Organic Chemistry. YouTube. [Link]

• 8.2: Two Mechanistic Models for Nucleophilic Substitution. Chemistry LibreTexts. [Link]

• Ring transformations involving chloroheterocycles. Part II. Reaction of 4-chloro-1,8-naphthyridines and 4-chloroquinolines with substituted hydrazines. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• Nucleophilic Substitution Reactions - Introduction. Master Organic Chemistry. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ring transformations involving chloroheterocycles. Part II. Reaction of 4-chloro-1,8-naphthyridines and 4-chloroquinolines with substituted hydrazines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

"degradation issues of Methyl 4-chloroquinoline-2-carboxylate during synthesis"

An in-depth technical guide from the desk of a Senior Application Scientist.

Technical Support Center: Synthesis of Methyl 4-chloroquinoline-2-carboxylate

Welcome to the technical support center for the synthesis of Methyl 4-chloroquinoline-2-carboxylate. This molecule is a critical building block in medicinal chemistry, notably in the development of antimalarial agents and other pharmaceuticals.[1] However, its synthesis is often plagued by specific degradation pathways that can significantly impact yield and purity.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered by researchers in the field. Our goal is to provide not just solutions, but a foundational understanding of the underlying chemical principles to empower you to diagnose and resolve these challenges effectively.

FAQ 1: My primary impurity is the corresponding carboxylic acid. Why is my ester hydrolyzing and how can I stop it?

This is the most common degradation issue. The presence of 4-chloroquinoline-2-carboxylic acid indicates that the methyl ester is undergoing hydrolysis.

The Underlying Chemistry: Ester Hydrolysis Ester hydrolysis is the reverse of esterification and can be catalyzed by both acid and base. In the context of this synthesis, trace amounts of water in your solvents or reagents, or acidic/basic conditions, can facilitate the conversion of your desired methyl ester back to the less soluble and more polar carboxylic acid.[2][3]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Solvents: Use freshly distilled or commercially available anhydrous solvents. If you are using solvents from a bottle that has been opened multiple times, consider drying them using appropriate methods (e.g., molecular sieves for aprotic solvents like DMF or THF).

  • Reagents: Ensure all starting materials and reagents are dry. Hygroscopic reagents should be handled in a glove box or under an inert atmosphere (Nitrogen or Argon).

  • Glassware: Flame-dry or oven-dry all glassware immediately before use to remove adsorbed moisture.

• Control Reaction pH:

  • If your synthesis involves an acidic workup or purification step, minimize the exposure time and use cooled solutions to slow the rate of hydrolysis.

  • During workup, a wash with a saturated sodium bicarbonate (NaHCO₃) solution can neutralize excess acid, but prolonged contact should be avoided as basic conditions also promote hydrolysis.

• Minimize Reaction Temperature and Time:

  • Follow the recommended reaction temperature precisely. Unnecessarily high temperatures or prolonged reaction times can accelerate the rate of hydrolysis, especially if catalytic amounts of acid or water are present.

Workflow: Diagnosing and Preventing Hydrolysis

Caption: Troubleshooting workflow for ester hydrolysis.

FAQ 2: I'm observing a significant amount of a non-polar byproduct, likely 4-chloroquinoline. What causes this and how is it prevented?

The formation of 4-chloroquinoline points to a two-step degradation process: hydrolysis of the ester followed by decarboxylation of the resulting carboxylic acid.

The Underlying Chemistry: Decarboxylation Quinoline carboxylic acids, particularly when the carboxyl group is at the 2- or 4-position, are susceptible to losing carbon dioxide (CO₂) upon heating.[4] This reaction is often catalyzed by trace metals or acidic conditions.[5] If your reaction generates the carboxylic acid as an intermediate or a byproduct (see FAQ 1), elevated temperatures will drive the formation of the decarboxylated product.

Troubleshooting Protocol:

• Strict Temperature Control: This is the most critical parameter. Avoid exceeding the recommended reaction temperature. If the synthesis involves a cyclization or condensation step at high temperatures, ensure it is completed before any steps that could introduce water.

• Prevent Hydrolysis: The most effective way to prevent decarboxylation is to prevent the formation of its precursor, the carboxylic acid. Meticulously follow the steps outlined in FAQ 1 to keep the ester intact.

• Purification Strategy: If decarboxylation has already occurred, the resulting 4-chloroquinoline can be separated from the desired ester product by column chromatography on silica gel, as it is significantly less polar.

Degradation Pathway Cascade

Caption: Sequential degradation from product to impurities.

FAQ 3: My mass spectrometry results show a peak corresponding to the replacement of the chloro group with a hydroxyl or methoxy group. How can I avoid this?

This indicates a nucleophilic aromatic substitution (SNAr) reaction at the C4 position of the quinoline ring.

The Underlying Chemistry: Nucleophilic Aromatic Substitution (SNAr) The quinoline ring is an electron-deficient aromatic system due to the electron-withdrawing effect of the ring nitrogen. This makes the C4 position, which bears a good leaving group (Cl⁻), highly susceptible to attack by nucleophiles.[6][7] Common nucleophiles in your reaction mixture can include:

• Water (H₂O): Leading to Methyl 4-hydroxyquinoline-2-carboxylate.

• Methanol (CH₃OH): If used as a solvent or reagent, leading to Methyl 4-methoxyquinoline-2-carboxylate.

• Amines: If present as reagents or impurities, leading to 4-aminoquinoline derivatives.[8]

This side reaction is significantly accelerated by heat.

Troubleshooting Protocol:

• Re-evaluate Solvent Choice: If you are using a nucleophilic solvent like methanol, consider switching to a non-nucleophilic, aprotic solvent such as THF, Dioxane, or DMF, provided it is compatible with your reaction chemistry.

• Absolute Anhydrous Conditions: As with hydrolysis, the exclusion of water is paramount to prevent the formation of the 4-hydroxy byproduct.

• Temperature Management: SNAr reactions have a significant activation energy. Running the reaction at the lowest possible temperature that still allows for an acceptable reaction rate will minimize this side reaction.

Summary of Common Degradation Products

Impurity Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Formation Pathway
Methyl 4-chloroquinoline-2-carboxylate	(Desired Product)	C₁₁H₈ClNO₂	221.64	-
4-chloroquinoline-2-carboxylic acid	(Impurity A)	C₁₀H₆ClNO₂	207.61	Hydrolysis
4-chloroquinoline	(Impurity B)	C₉H₆ClN	163.61	Decarboxylation
Methyl 4-hydroxyquinoline-2-carboxylate	(Impurity C)	C₁₁H₉NO₃	203.19	SNAr (with H₂O)

Molecular weight data sourced from PubChem.[9]

Experimental Protocols

Protocol 1: Recommended Workup to Remove Acidic Impurities

This protocol is designed for situations where hydrolysis has occurred, resulting in the formation of 4-chloroquinoline-2-carboxylic acid.

• Quenching: Once the reaction is complete (monitored by TLC), cool the reaction mixture to room temperature.

• Solvent Dilution: Dilute the mixture with an organic solvent immiscible with water (e.g., Ethyl Acetate, Dichloromethane).

• Aqueous Wash (Base): Transfer the solution to a separatory funnel and wash with a 5% aqueous solution of sodium bicarbonate (NaHCO₃). Wash 2-3 times.

  • Expert Insight: This step selectively converts the acidic impurity (4-chloroquinoline-2-carboxylic acid) into its sodium salt, which is highly soluble in the aqueous layer and will be removed from the organic phase. Be cautious of pressure buildup from CO₂ evolution.

• Aqueous Wash (Brine): Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to break any emulsions and remove residual water.

• Drying: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product, which should now be significantly depleted of the acidic impurity.

• Purification: Proceed with column chromatography or recrystallization for final purification.[10]

Protocol 2: Analytical Method for Purity Assessment (RP-HPLC)

A robust analytical method is crucial for quantifying the purity of your product and identifying impurities.[11]

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: Ramp to 90% B

  • 25-30 min: Hold at 90% B

  • 30-31 min: Ramp to 20% B

  • 31-35 min: Hold at 20% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Expected Elution Order: 4-chloroquinoline-2-carboxylic acid (most polar, earliest elution) -> Methyl 4-hydroxyquinoline-2-carboxylate -> Methyl 4-chloroquinoline-2-carboxylate -> 4-chloroquinoline (least polar, latest elution).

References

• Chem-Impex. (n.d.). 4-Chloroquinoline. Retrieved from [Link]

• Gunn, B. G., & Benkovic, S. J. (1969). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 47(23), 4477-4483. Retrieved from [Link]

• He, H. Q., et al. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro-pyrazine-2-carboxylic acid. Journal of Chemical and Pharmaceutical Research, 6(5), 104-105. Retrieved from [Link]

• Lu, Y., et al. (2015). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. ACS Medicinal Chemistry Letters, 6(11), 1137-1142. Retrieved from [Link]

• Hayani, M., et al. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Moroccan Journal of Chemistry, 10(3). Retrieved from [Link]

• Khan, S. A., et al. (2010). Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Letters in Drug Design & Discovery, 7(2), 124-128. Retrieved from [Link]

• Cohen, T., & Schambach, R. A. (1970). Copper-quinoline decarboxylation. Journal of the American Chemical Society, 92(10), 3189-3190. Retrieved from [Link]

• Gholam-Hosseini, S., et al. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Molecules, 26(11), 3326. Retrieved from [Link]

• Musso, G., et al. (2018). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. Molecules, 23(8), 2056. Retrieved from [Link]

• Gabrielli, S., et al. (2016). A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. Molecules, 21(6), 776. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-chloroquinoline-2-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• El-Shaaer, H. M., et al. (1998). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 3(3), 82-91. Retrieved from [Link]

• CN102010367A. (2011).Preparation process of high-purity 4-chloro-2-pyridinecarboxylate hydrochloride. Google Patents.

• Ukrainets, I. V., et al. (2019). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. Molecules, 24(23), 4358. Retrieved from [Link]

• WO2005073239A1. (2005).Method for purifying quinolinecarboxylic acid derivative. Google Patents.

• MySkinRecipes. (n.d.). Methyl 4-chloroquinoline-7-carboxylate. Retrieved from [Link]

• Ukrainets, I. V., et al. (2018). Novel One-Pot Synthesis of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic and Crystallographic Studies. Scientia Pharmaceutica, 86(1), 7. Retrieved from [Link]

• Panda, S. S., et al. (2020). CHROMATOGRAPHIC DEVELOPMENT & VALIDATION OF 2-CHLOROMETHYL-4-METHYL QUINAZOLINE FOR QUANTIFICATION OF QUALITY. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. Retrieved from [Link]

• Ukrainets, I. V., et al. (2019). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. Molecules, 24(23), 4358. Retrieved from [Link]

• Reynolds, G. A., & Hauser, C. R. (1955). 2-methyl-4-hydroxyquinoline. Organic Syntheses, 35, 79. Retrieved from [Link]

• Le, T., et al. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. The Journal of Organic Chemistry, 86(20), 14299-14310. Retrieved from [Link]

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• 1. Methyl 4-chloroquinoline-7-carboxylate [myskinrecipes.com]
• 2. jocpr.com [jocpr.com]
• 3. Carboxylic acid synthesis by hydrolysis or deprotection [organic-chemistry.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PubChemLite - Methyl 4-chloroquinoline-2-carboxylate (C11H8ClNO2) [pubchemlite.lcsb.uni.lu]
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• 11. researchgate.net [researchgate.net]

"alternative catalysts for C-N bond formation with 4-chloroquinolines"

Technical Support Center: C-N Cross-Coupling with 4-Chloroquinolines

Welcome to the technical support center for C-N bond formation with 4-chloroquinolines. This guide is designed for researchers, medicinal chemists, and process scientists who are exploring alternatives to traditional palladium-catalyzed methods. Here, we address common experimental challenges through a series of troubleshooting guides and frequently asked questions (FAQs), focusing on sustainable and cost-effective catalytic systems. Our goal is to provide not just protocols, but the underlying rationale to empower you to solve problems independently.

Part 1: General Troubleshooting & FAQs for C-N Coupling Reactions

This section addresses broad issues applicable across various catalytic systems.

Question: My C-N coupling reaction with 4-chloroquinoline is not working or gives very low yield. What are the first things I should check?

Answer: When a cross-coupling reaction fails, a systematic review of the fundamentals is crucial. Before blaming the catalyst, verify the following:

• Reagent Purity: This is the most common culprit.

  • Amine Nucleophile: Ensure it is pure. Liquid amines can be passed through a short plug of activated alumina to remove impurities.[1]

  • 4-Chloroquinoline: The quality of the electrophile is critical. If it's old or discolored, consider recrystallization or purification by column chromatography.

  • Solvent: Use anhydrous, degassed solvents. Residual water or oxygen can deactivate many catalysts, especially air-sensitive systems like those based on Ni(0) or certain iron salts.

  • Base: Inorganic bases can absorb water. Ensure they are freshly purchased or have been stored properly in a desiccator. For sensitive reactions, grinding the base before use can prevent clumping and improve reaction rates.[2]

• Inert Atmosphere: Did you establish and maintain an inert atmosphere (Argon or Nitrogen)? Oxygen can oxidize the active catalytic species (e.g., Cu(I) to inactive Cu(II), Ni(0) to Ni(II)) and lead to catalyst deactivation.[3]

• Reaction Temperature: Is the temperature high enough? While modern catalysts aim for milder conditions, C-Cl bond activation is more challenging than C-Br or C-I activation and often requires more thermal energy. Classical Ullmann couplings, for example, were notorious for requiring temperatures upwards of 200 °C.[4]

Question: How do I select the optimal base and solvent for my reaction?

Answer: The choice of base and solvent is interdependent and critical for success.

• Base Selection: The base's primary role is to deprotonate the amine nucleophile, making it more reactive.[5]

  • Strong Bases (NaOtBu, KtOBu, LHMDS): Highly effective but can cause decomposition of functional-group-sensitive substrates.[2]

  • Weaker Inorganic Bases (K₃PO₄, Cs₂CO₃, K₂CO₃): Offer broader functional group tolerance and are often the first choice for optimization. Their solubility plays a key role; Cs₂CO₃ is often favored for its better solubility in organic solvents compared to K₂CO₃.[2][5] The reaction can be impacted by the particle size and surface area of these solid bases.[2]

• Solvent Selection: The solvent must dissolve the reactants and stabilize catalytic intermediates.

  • Aprotic Polar Solvents (DMF, DMSO, NMP): Excellent for solubilizing salts (like inorganic bases and catalyst precursors) and are commonly used in copper- and iron-catalyzed systems.[6][7]

  • Ethereal Solvents (Dioxane, THF, 2-MeTHF): Common in nickel and palladium catalysis. 2-MeTHF is a more sustainable alternative to THF.[8]

  • Aromatic Solvents (Toluene, Xylene): Often used for higher temperature reactions.[5]

A standard starting point is to screen a moderately weak base like K₃PO₄ or Cs₂CO₃ in a high-boiling polar solvent like dioxane or DMF.

Part 2: Copper-Catalyzed Ullmann-Type Coupling

Copper catalysis is an attractive, earth-abundant alternative to palladium for C-N bond formation.[9][10] Modern systems utilize ligands to enable lower reaction temperatures and broader substrate scope compared to the classical Ullmann reaction.[11]

Frequently Asked Questions (Copper Systems)

Question: What is the best copper source and ligand for coupling with an electron-deficient substrate like 4-chloroquinoline?

Answer:

• Copper Source: Copper(I) salts like CuI are most commonly used as they can directly enter the catalytic cycle. Cu(OAc)₂ or CuCl are also viable options.[12] The active catalyst is generally believed to be a Cu(I) species.[13]

• Ligand Selection: This is the most critical parameter. For challenging electrophiles like aryl chlorides, a good ligand is essential.

  • N,N-donor ligands like 1,10-phenanthroline and its derivatives are classic choices that have proven effective.

  • N,O-donor ligands such as amino acids (e.g., L-proline) or 8-hydroxyquinoline derivatives can be highly effective and are often inexpensive.[14]

  • Bidentate ligands in general are preferred as they form more stable and active copper complexes.[11]

Question: My copper-catalyzed reaction is very slow. How can I accelerate it without resorting to very high temperatures?

Answer: Sluggishness is a common issue.

• Increase Catalyst/Ligand Loading: While not ideal, increasing the loading from 1-5 mol% to 10 mol% can often overcome activation barriers.

• Change the Ligand: The ligand has a profound effect on reaction rate. A more electron-donating ligand can facilitate the oxidative addition step, which is often rate-limiting for aryl chlorides.

• Use a More Soluble Base: Switching from K₂CO₃ to Cs₂CO₃ can increase the concentration of the active base in solution and accelerate the reaction.

• Additives: In some cases, additives can play a crucial role, though this is less common than in iron catalysis.

Troubleshooting Guide: Copper-Catalyzed Reactions

Problem	Potential Cause	Suggested Solution
No Reaction	1. Inactive catalyst (oxidized Cu(I)).2. C-Cl bond is not being activated.3. Amine is too sterically hindered or electron-poor.	1. Ensure rigorous inert conditions.2. Increase temperature. Switch to a more electron-rich ligand.3. Use a stronger base (e.g., NaOtBu). If the issue persists, the substrate combination may be incompatible with the chosen catalytic system.
Low Yield with Starting Material Recovery	1. Insufficient reaction time or temperature.2. Catalyst deactivation over time.[3]	1. Increase reaction time to 24-48 hours. Incrementally increase temperature by 10-20 °C.2. Use a higher catalyst loading or a more robust ligand.
Formation of Hydrodehalogenation Byproduct (Quinoline)	The catalytic cycle is intercepted by a proton source before reductive elimination.	Ensure the use of an anhydrous solvent and a dry base. Water can be a proton source.
Formation of Biaryl Byproducts (from amine)	Homocoupling of the amine nucleophile.	This is less common but can occur at very high temperatures. Try lowering the reaction temperature and using a more effective ligand.

Diagram: The Ullmann Catalytic Cycle

The mechanism of the Ullmann reaction has been debated, with evidence for both Cu(I)/Cu(III) and radical pathways.[13][15] The widely accepted Cu(I)/Cu(III) cycle is shown below.

Caption: Simplified Cu(I)/Cu(III) cycle for C-N coupling.

Protocol: Copper-Catalyzed Amination of 4-Chloroquinoline

• To an oven-dried Schlenk tube, add CuI (5 mol%), 1,10-phenanthroline (10 mol%), and K₃PO₄ (2.0 equiv.).

• Seal the tube with a septum, and purge with argon for 15 minutes.

• Under a positive pressure of argon, add 4-chloroquinoline (1.0 equiv.) and the desired amine (1.2 equiv.).

• Add anhydrous, degassed DMF (to make a 0.5 M solution with respect to the 4-chloroquinoline).

• Place the sealed tube in a preheated oil bath at 120 °C.

• Stir for 24 hours. Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and water. Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Part 3: Iron-Catalyzed Cross-Coupling

Iron is an ideal sustainable catalyst: it is cheap, abundant, and has low toxicity.[16] Iron-catalyzed C-N couplings often proceed via novel radical mechanisms, offering different reactivity compared to palladium or copper.[17]

Frequently Asked Questions (Iron Systems)

Question: My iron-catalyzed reaction is not reproducible. What could be the cause?

Answer: Reproducibility is a known challenge in iron catalysis, often stemming from the complex nature of the active catalyst.[18]

• Iron Salt and Purity: The choice of iron salt (e.g., FeCl₂, FeCl₃, Fe(acac)₃) and its hydration state can significantly impact the reaction.[19] Fe(acac)₃ is often preferred due to its stability and solubility.[19] Ensure you are using the same salt from the same supplier for consistency.

• Additive Effects: Reactions are often sensitive to additives like NMP (N-Methyl-2-pyrrolidone) or TMEDA (tetramethylethylenediamine), which can stabilize the active iron species.[6] Small variations in the amount or purity of these additives can alter results.

• Grignard Reagents (if used): If your protocol involves a Grignard reagent to form the active catalyst, its quality and exact concentration are paramount. Titrate your Grignard reagent before use.

Question: Is a glovebox absolutely necessary for iron catalysis?

Answer: While not always mandatory, working in a glovebox is highly recommended. Many active iron catalysts are low-valent species that are extremely sensitive to air and moisture. If a glovebox is unavailable, meticulous Schlenk line techniques are required to ensure the reaction is performed under a strictly inert atmosphere.

Troubleshooting Guide: Iron-Catalyzed Reactions

Problem	Potential Cause	Suggested Solution
Complex Mixture of Products	1. Radical side reactions are occurring.2. Over-alkylation/arylation or decomposition of starting materials.	1. Lower the reaction temperature.2. Use a more selective ligand or additive system. Re-screen solvents, as they can dramatically alter iron speciation.[6]
High Yield of Homocoupled Product	The desired cross-coupling is slow relative to homocoupling pathways.	Adjust the rate of addition of one of the coupling partners. Change the ligand/additive to favor the cross-coupling pathway.
No Conversion	1. Inactive catalyst.2. Reaction conditions are too mild.	1. Ensure strictly anhydrous and anaerobic conditions. Use a more soluble iron source like Fe(acac)₃.[19]2. Increase the temperature. Some iron-catalyzed C-N couplings still require elevated temperatures.

Diagram: Iron-Catalyzed Workflow

Caption: General workflow for iron-catalyzed C-N coupling.

Protocol: Iron-Catalyzed Amination of 4-Chloroquinoline

• In a glovebox, add FeCl₂ (10 mol%) to an oven-dried vial equipped with a stir bar.

• Add anhydrous NMP and anhydrous THF (e.g., 1:4 v/v ratio).

• Add the amine (1.5 equiv.) and 4-chloroquinoline (1.0 equiv.).

• Add NaOtBu (2.0 equiv.).

• Seal the vial with a screw cap and remove it from the glovebox.

• Place the vial in a preheated aluminum block at 120 °C and stir for 18 hours.

• After cooling, carefully quench the reaction with saturated NH₄Cl solution.

• Follow standard aqueous workup and purification procedures as described in the copper protocol.

Part 4: Metallaphotoredox Catalysis

This modern approach merges photoredox catalysis with transition metal catalysis (often nickel) to achieve C-N coupling under exceptionally mild conditions.[20] Visible light is used to generate reactive intermediates that would be difficult to access thermally.[21]

Frequently Asked Questions (Photoredox Systems)

Question: My reaction is giving a high yield of the hydrodehalogenated quinoline instead of the aminated product. Why?

Answer: This is a very common and mechanistically informative side reaction in metallaphotoredox catalysis.[22] It occurs when the aryl radical intermediate, formed after oxidative addition to Ni and subsequent reduction by the photocatalyst, abstracts a hydrogen atom from the solvent or another component before it can be trapped by the Ni-amine complex.

• Solutions:

  • Increase Nucleophile Concentration: Ensure the amine is present in sufficient concentration to favor the desired C-N bond formation.

  • Use a Deuterated Solvent: Running the reaction in a solvent like THF-d₈ can help determine if the solvent is the primary H-atom source.

  • Change the Photocatalyst/Light Source: Using lower energy (red) light instead of blue light has been shown to suppress hydrodehalogenation by avoiding direct photolysis of the aryl-nickel bond.[22]

Question: What equipment do I need to get started with photoredox catalysis?

Answer: The setup is relatively simple.

• Light Source: A simple blue LED strip (450-460 nm) wrapped around a beaker or a dedicated photoreactor setup is sufficient. Ensure consistent and even irradiation.

• Reaction Vessel: Standard borosilicate glass vials or flasks are usually fine, as they are transparent to visible light.

• Cooling: The LEDs generate heat. A fan is essential to maintain a consistent reaction temperature (often room temperature).

Troubleshooting Guide: Metallaphotoredox Reactions

Problem	Potential Cause	Suggested Solution
Reaction Stalls at Low Conversion	1. Light penetration issue (reaction mixture is too concentrated or opaque).2. Photocatalyst has degraded (bleached).	1. Dilute the reaction mixture.2. Ensure the reaction is properly degassed, as oxygen can quench the excited state of the photocatalyst. If bleaching persists, the catalyst may not be suitable for the substrate.
Inconsistent Results	1. Inconsistent light intensity or distance from the light source.2. Temperature fluctuations.	1. Standardize your photoreactor setup. Ensure the distance from the light source is the same for every run.2. Use a fan to maintain a constant temperature.
No Reaction	1. Incorrect wavelength of light for the chosen photocatalyst.2. One of the redox events is thermodynamically unfavorable.	1. Check the absorption spectrum of your photocatalyst and match it with your LED's emission wavelength.2. The chosen photocatalyst may not be a strong enough reductant/oxidant for your substrates. Consult literature for a more suitable catalyst.[20]

Diagram: Dual Nickel/Photoredox Catalytic Cycle

Caption: A proposed Ni(I)/Ni(III) metallaphotoredox cycle.

Protocol: Nickel/Photoredox Amination of 4-Chloroquinoline

• To a vial, add NiCl₂·glyme (5 mol%), a suitable ligand (e.g., dtbbpy, 10 mol%), the photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, 1-2 mol%), 4-chloroquinoline (1.0 equiv.), the amine (1.5 equiv.), and a base (e.g., Cs₂CO₃, 2.0 equiv.).

• Move the vial into a glovebox. Add anhydrous, degassed solvent (e.g., dioxane).

• Seal the vial, remove from the glovebox, and place it in the photoreactor setup.

• Position a fan to blow across the vials to maintain room temperature.

• Irradiate with a blue LED (approx. 455 nm) with stirring for 12-24 hours.

• Turn off the light. Dilute the reaction with ethyl acetate and filter through a pad of celite to remove insoluble salts.

• Concentrate the filtrate and purify by column chromatography.

References

• Metal Nanoparticles as Sustainable Tools for C–N Bond Formation via C–H Activation . (n.d.). MDPI. Retrieved January 10, 2026, from [Link]

• Catalytic C–N bond formation strategies for green amination of biomass-derived molecules . (2022). RSC Publishing. Retrieved January 10, 2026, from [Link]

• Assembly of 4-aminoquinolines via palladium catalysis: a mild and convenient alternative to SNAr methodology . (2007). PubMed. Retrieved January 10, 2026, from [Link]

• Gauravi Yashwantrao, & S. Saha. (2021). Sustainable strategies of C–N bond formation via Ullmann coupling employing earth abundant copper catalyst . Semantic Scholar. Retrieved January 10, 2026, from [Link]

• Sustainable strategies of C–N bond formation via Ullmann coupling employing earth abundant copper catalyst | Request PDF . (2021). ResearchGate. Retrieved January 10, 2026, from [Link]

• Atom-economical and sustainable C-N bond formation reactions from alcohols and N-sources via catalytic hydrogen transfer reactions . (2015). Longdom Publishing. Retrieved January 10, 2026, from [Link]

• Additive and Counterion Effects in Iron-Catalyzed Reactions Relevant to C–C Bond Formation . (2017). PMC - NIH. Retrieved January 10, 2026, from [Link]

• A Novel Enzymatic Synthesis of Quinoline Derivatives . (2018). ResearchGate. Retrieved January 10, 2026, from [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies . (2024). Frontiers. Retrieved January 10, 2026, from [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies . (2024). PMC - PubMed Central. Retrieved January 10, 2026, from [Link]

• Chemical and enzyme-catalysed synthesis of quinoline arene hydrates . (1986). PubMed. Retrieved January 10, 2026, from [Link]

• Carbon-carbon cross-coupling reactions of organomagnesium reagents with a variety of electrophilic substrates mediated by iron catalyst . (2021). ACG Publications. Retrieved January 10, 2026, from [Link]

• Iron-Catalyzed Oxidative CO and CN Coupling Reactions Using Air as Sole Oxidant . (2022). Chemistry Europe. Retrieved January 10, 2026, from [Link]

• Iron‐Catalyzed Oxidative C−O and C−N Coupling Reactions Using Air as Sole Oxidant . (2022). NIH. Retrieved January 10, 2026, from [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies . (2022). MDPI. Retrieved January 10, 2026, from [Link]

• Photoredox catalyzed C–N bond formation through radical pairing or... . (2022). ResearchGate. Retrieved January 10, 2026, from [Link]

• Synthesis of Quinoline Derivatives Catalyzed by α -Chymotrypsin . (2013). ResearchGate. Retrieved January 10, 2026, from [Link]

• Iron-Catalyzed Carbon–Carbon Coupling Reaction . (2023). ResearchGate. Retrieved January 10, 2026, from [Link]

• Copper Catalysed Ullmann Type Chemistry: From Mechanistic Aspects to Modern Development . (2014). PubMed. Retrieved January 10, 2026, from [Link]

• Selected Copper-Based Reactions for C-N, C-O, C-S, and C-C Bond Formation . (2017). PubMed. Retrieved January 10, 2026, from [Link]

• Recent Advances in Photocatalytic C–N Bond Coupling Reactions . (2020). ResearchGate. Retrieved January 10, 2026, from [Link]

• Nickel-Catalyzed C-N Cross-Coupling of 4-Chloro-1,8-naphthalimides and Bulky, Primary Alkylamines at Room Temperature . (2023). ResearchGate. Retrieved January 10, 2026, from [Link]

• Nickel catalyzed C-N coupling of haloarenes with B2N4 reagents . (2022). PMC - PubMed Central. Retrieved January 10, 2026, from [Link]

• Iron-Catalyzed Intermolecular C-N Cross-Coupling Reactions via Radical Activation Mechanism . (2023). PubMed. Retrieved January 10, 2026, from [Link]

• Nickel-catalyzed cross-coupling reactions through C-O and C-N bond activation . (2020). UDSpace. Retrieved January 10, 2026, from [Link]

• Copper catalysed Ullmann type chemistry: from mechanistic aspects to modern development . (2014). RSC Publishing. Retrieved January 10, 2026, from [Link]

• Mechanistic study on the base-free Ullmann condensation with copper-based nanocatalyts . (2012). ResearchGate. Retrieved January 10, 2026, from [Link]

• Ullmann Reaction . (n.d.). Organic Chemistry Portal. Retrieved January 10, 2026, from [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point . (2015). University of Windsor. Retrieved January 10, 2026, from [Link]

• Mechanistic Analysis of Metallaphotoredox C−N Coupling: Photocatalysis Initiates and Perpetuates Ni(I)/Ni . (2020). Macmillan Group - Princeton University. Retrieved January 10, 2026, from [Link]

• Overcoming Photochemical Limitations in Metallaphotoredox Catalysis: Red-Light-Driven C-N Cross-Coupling . (2022). PubMed. Retrieved January 10, 2026, from [Link]

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review . (2021). PMC - PubMed Central. Retrieved January 10, 2026, from [Link]

• Asymmetric copper-catalyzed C–N cross-couplings induced by visible light . (2017). PMC - NIH. Retrieved January 10, 2026, from [Link]

• Mechanistic Studies of Ullmann-Type C-N Coupling Reactions: Carbonate-Ligated Copper(III) Intermediates | Request PDF . (2019). ResearchGate. Retrieved January 10, 2026, from [Link]

• Iron-Catalyzed Cross-Couplings in the Synthesis of Pharmaceuticals: In Pursuit of Sustainability . (2018). PubMed. Retrieved January 10, 2026, from [Link]

• Metallaphotoredox: The Merger of Photoredox and Transition Metal Catalysis . (2021). Macmillan Group - Princeton University. Retrieved January 10, 2026, from [Link]

• New ligands for copper-catalyzed C–N coupling reactions with aryl halides . (2013). ResearchGate. Retrieved January 10, 2026, from [Link]

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"minimizing tar formation in Friedländer synthesis of quinolines"

Welcome to the Technical Support Center for the Friedländer Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of quinoline synthesis and effectively troubleshoot common issues, with a primary focus on minimizing tar formation. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to optimize your reactions.

Introduction to the Challenge: Tar Formation

The Friedländer synthesis, a cornerstone reaction for constructing the quinoline scaffold, involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[1][2][3] While versatile, this reaction is frequently plagued by the formation of tarry byproducts, which significantly complicates purification and reduces overall yield.[4] This tar is often a complex mixture resulting from the decomposition of starting materials or products and competing side reactions, particularly under the harsh conditions traditionally employed.[1][4]

This guide will provide a structured approach to understanding and mitigating these unwanted side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of tar formation in the Friedländer synthesis?

A1: Tar formation is typically a symptom of harsh reaction conditions that promote undesired chemical pathways. The main culprits are:

• Excessively High Temperatures: Traditional Friedländer syntheses were often conducted at high temperatures (150°C to 220°C), sometimes without a solvent.[4][5] Such conditions can lead to the thermal decomposition of both the reactants and the desired quinoline product.[4]

• Strong Acid or Base Catalysts: While catalysis is necessary, strong acids (e.g., H₂SO₄) or strong bases (e.g., KOH, KOtBu) can accelerate side reactions.[1][6] These include self-condensation of the methylene ketone (an aldol condensation), which is a major competing pathway that consumes starting material and contributes to the tarry mixture.[1][6]

• Prolonged Reaction Times: Even at moderate temperatures, extended heating can lead to gradual degradation of sensitive organic molecules.

Q2: How does the choice of catalyst influence tar formation?

A2: The catalyst is a critical parameter. Its role is to facilitate the desired cyclization reaction at a lower activation energy, ideally under milder conditions where side reactions are less favorable.

• Traditional Catalysts: Strong Brønsted acids or bases are effective but often require elevated temperatures and are less selective, promoting side reactions.[1][4]

• Modern Catalysts: A significant advancement in minimizing tar is the adoption of milder and more selective catalysts. These modern systems are designed to be highly efficient, allowing the reaction to proceed at lower temperatures (e.g., 50°C to 120°C), thereby suppressing degradation pathways.[4] Examples include:

  • Lewis Acids: Neodymium(III) nitrate hexahydrate has been shown to catalyze the reaction efficiently at room temperature.[7]

  • Mild Brønsted Acids: p-Toluenesulfonic acid (PTSA) is a popular choice for achieving high yields, sometimes even under solvent-free conditions.[2][6]

  • Molecular Iodine: Iodine has proven to be a highly efficient catalyst for the Friedländer annulation at moderate temperatures (80-100°C).[1][8]

  • Heterogeneous Catalysts: Solid-supported catalysts like Nafion (a sulfonic acid-functionalized polymer) offer the advantages of milder reaction conditions and easier removal from the reaction mixture.[9]

  • Ionic Liquids: Certain ionic liquids can act as both the solvent and catalyst, promoting the reaction under controlled conditions and sometimes improving regioselectivity.[10][11]

Q3: Can the solvent choice impact the formation of byproducts?

A3: Absolutely. The solvent not only dissolves the reactants but also influences their reactivity and the overall energy profile of the reaction.

• High-Boiling Inert Solvents: In classical thermal cyclizations, high-boiling solvents like mineral oil can improve yields compared to neat reactions by ensuring better heat transfer and preventing localized overheating.[8]

• Polar Aprotic vs. Non-Polar Solvents: The choice often depends on the catalyst. Acid-catalyzed reactions may favor polar aprotic solvents, while base-mediated reactions are often run in non-polar solvents like toluene.[6]

• Green Solvents: Modern protocols have demonstrated high efficiency in environmentally benign solvents. For instance, some catalyst-free versions of the Friedländer synthesis have been successfully performed in water at 70°C, leveraging its high polarity.[12]

• Solvent-Free Conditions: In some cases, particularly with catalysts like PTSA or under microwave irradiation, solvent-free conditions can provide rapid and high-yielding reactions, minimizing solvent-related side reactions and simplifying work-up.[2][6]

Troubleshooting Guide: From Tar to Pure Product

This section provides a systematic workflow for diagnosing and solving issues related to low yield and high tar formation.

Problem: My reaction mixture is a dark, intractable tar with very low yield of the desired quinoline.

This is a classic and frustrating outcome. The following workflow will help you systematically optimize your reaction to favor the desired product.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for minimizing tar formation.

Detailed Troubleshooting Steps

Step 1: Assess and Optimize Reaction Temperature

• Causality: Excessive heat is a primary driver of decomposition.[4] The goal is to find the minimum temperature required for a reasonable reaction rate.

• Recommended Action: If your reaction temperature is above 120°C, systematically lower it in 10-20°C increments. Monitor the reaction progress by Thin-Layer Chromatography (TLC) to find a balance between reaction rate and byproduct formation. You may need to extend the reaction time to compensate for the lower temperature.[4]

• Alternative Approach (Microwave Synthesis): Microwave irradiation can deliver energy to the reaction more efficiently, often allowing for very high temperatures (e.g., 160°C) for extremely short periods (5-10 minutes).[4][5][13] This can sometimes bypass degradation pathways that occur over longer heating times.

Step 2: Evaluate and Change the Catalyst

• Causality: A non-selective catalyst promotes competing reactions.[1] Milder catalysts are more likely to guide the reactants down the desired Friedländer pathway exclusively.

• Recommended Action: If you are using a strong acid (e.g., H₂SO₄) or base (e.g., KOH), switch to a milder, modern alternative.

  • For Acid-Catalyzed Reactions: Try p-toluenesulfonic acid (PTSA) or a Lewis acid like Nd(NO₃)₃·6H₂O.[2][7]

  • For Base-Catalyzed Reactions: Consider using a milder organic base if possible.

  • Versatile Option: Molecular iodine (I₂) is an excellent starting point for optimization as it is effective for a wide range of substrates under relatively mild conditions.[1][8]

Step 3: Re-evaluate the Solvent System

• Causality: The solvent environment affects reactant solubility and stability. An inappropriate solvent can lead to poor reaction kinetics or promote side reactions.

• Recommended Action:

  • Ensure your reactants are fully soluble in the chosen solvent at the reaction temperature.

  • Consider switching solvents based on your catalyst. Acetic acid can serve as both a solvent and a catalyst, particularly in microwave-assisted syntheses.[4][5]

  • Explore greener options like water or solvent-free conditions, which have been shown to be highly effective and can simplify purification.[12]

Step 4: Check Reactant Stability and Side Reactions

• Causality: The self-condensation of the α-methylene ketone is a major competitive side reaction, especially under basic conditions.[1][6]

• Recommended Action: If you suspect self-condensation is the primary issue (especially with base catalysis), consider a substrate modification. Using the imine analogue of the o-aminoaryl ketone can block the pathway for this side reaction.[6]

Optimized Protocols for Minimizing Tar Formation

The following protocols are examples of modern, milder approaches to the Friedländer synthesis.

Protocol 1: Molecular Iodine-Catalyzed Synthesis

This protocol utilizes molecular iodine as a mild and efficient catalyst, operating at moderate temperatures to suppress byproduct formation.[1][8]

Materials:

• 2-aminoaryl ketone (1.0 mmol)

• Active methylene compound (1.2 mmol)

• Molecular Iodine (I₂) (10 mol%)

• Ethyl acetate

• Saturated aqueous Na₂S₂O₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a round-bottom flask, add the 2-aminoaryl ketone (1.0 mmol), the active methylene compound (1.2 mmol), and molecular iodine (10 mol%).

• Heat the reaction mixture to 80-100°C with stirring.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dissolve the mixture in ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of Na₂S₂O₃ to quench and remove the iodine, followed by a brine wash.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Microwave-Assisted Synthesis in Acetic Acid

This method uses acetic acid as both the catalyst and solvent, employing microwave irradiation to achieve a very rapid and high-yielding transformation.[4][5]

Materials:

• 2-aminobenzophenone (1.0 mmol)

• Cyclic or α-methylene ketone (e.g., Cyclohexanone) (2.0 mmol)

• Glacial Acetic Acid (2.0 mL)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous Na₂SO₄

Procedure:

• Place the 2-aminobenzophenone (1.0 mmol) and the ketone (2.0 mmol) into a 10 mL microwave reaction vessel with a magnetic stir bar.

• Add glacial acetic acid (2.0 mL).

• Seal the vessel securely and place it in a microwave reactor.

• Irradiate the mixture at a constant temperature of 160°C for 5-10 minutes.

• After irradiation, allow the vessel to cool to below 50°C before opening.

• Pour the cooled reaction mixture into water and neutralize the acetic acid by slowly adding a saturated solution of sodium bicarbonate.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify via column chromatography.

Data Summary: Influence of Conditions on Reaction Outcome

The choice of catalyst and reaction conditions dramatically impacts yield and purity. The table below summarizes outcomes from various studies, illustrating the benefits of modern approaches.

2-Aminoaryl Ketone	Methylene Ketone	Catalyst	Solvent	Temp. (°C)	Time	Yield (%)	Reference
2-Aminobenzophenone	Cyclohexanone	Acetic Acid (μW)	Acetic Acid	160	5 min	~90%	[5]
2-Aminobenzaldehyde	Acetone	None	Water	70	3 h	97%	[12]
2-Aminoaryl ketone	Varies	Iodine (10 mol%)	None	80-100	1-2 h	85-95%	[1][8]
2-Aminophenyl methyl ketone	Ethyl acetoacetate	Nd(NO₃)₃·6H₂O	Ethanol	RT	2.5 h	94%	[7]
Varies	Varies	p-TSA	None	120	15-30 min	88-96%	[2]

Reaction Mechanism Visualization

There are two generally accepted mechanisms for the Friedländer synthesis. The predominant pathway can depend on the specific reactants and conditions (acid vs. base catalysis).[14]

Pathway A: Aldol Condensation First

Caption: Mechanism via initial Aldol condensation.

Pathway B: Schiff Base Formation First

Caption: Mechanism via initial Schiff base formation.

Understanding these pathways is key. For instance, base catalysis often favors the initial aldol-type reaction, making the self-condensation of the methylene ketone a more prominent side reaction.

References

• Benchchem. optimizing reaction conditions for quinolinone synthesis.
• Alfa Chemistry. Friedländer Quinoline Synthesis.
• Benchchem. Technical Support Center: Optimizing Friedländer Synthesis.

• Chandrasekaran, I., & Sarveswari, S. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. Heliyon, 11(2), e41709. [Link]

• Wikipedia. Friedländer synthesis. [Link]

• Bailey, H. L., et al. (2020). Rapid and Efficient Microwave‐Assisted Friedländer Quinoline Synthesis. ChemistryOpen, 9(11), 1136-1141. [Link]

• Shen, Q., et al. (2012). Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. Synthesis, 44(03), 389-392. [Link]

• Benchchem. Troubleshooting low yield in Friedländer synthesis of quinolines.

• Marco-Contelles, J. (2009). Recent Advances in the Friedländer Reaction. Chemical Reviews, 109(6), 2652-2671. [Link]

• Cheng, C. C., & Yan, S. J. (2004). The Friedländer Synthesis of Quinolines. Organic Reactions, 28, 37-201. [Link]

• Bailey, H. L., et al. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. ChemistryOpen, 9(11), 1136-1141. [Link]

• Organic Chemistry Portal. Friedlaender Synthesis. [Link]

• Varala, R., Enugala, R., & Adapa, S. R. (2006). Efficient and Rapid Friedlander Synthesis of Functionalized Quinolines Catalyzed by Neodymium(III) Nitrate Hexahydrate. Synthesis, 2006(22), 3825-3830. [Link]

• Wang, C. C., et al. (2020). Environmentally Friendly Nafion-Mediated Friedländer Quinoline Synthesis under Microwave Irradiation: Application to One-Pot Synthesis of Substituted Quinolinyl Chalcones. Synthesis, 52(12), 1779-1794. [Link]

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"workup procedure to remove impurities from Methyl 4-chloroquinoline-2-carboxylate"

Welcome to the technical support guide for the purification of Methyl 4-chloroquinoline-2-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the post-synthesis workup of this important chemical intermediate. The following troubleshooting guides and FAQs address specific issues, focusing on the rationale behind each procedural step to ensure the highest purity of your final compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude Methyl 4-chloroquinoline-2-carboxylate?

A1: Impurities typically arise from three main sources: unreacted starting materials, side-products from the quinoline synthesis, and degradation of the desired product.

• Incomplete Chlorination: If your synthesis involves the chlorination of Methyl 4-hydroxyquinoline-2-carboxylate (e.g., using POCl₃ or SOCl₂), any unreacted starting material will be a major impurity.[1][2]

• Synthesis Side-Products: Depending on the specific quinoline synthesis method used (e.g., Friedländer, Doebner-von Miller), you may encounter regioisomers, polymeric tars from harsh acidic conditions, or byproducts from self-condensation of reactants.[3][4]

• Hydrolysis Product: The methyl ester is susceptible to hydrolysis, especially if exposed to moisture in acidic or basic conditions, forming 4-chloroquinoline-2-carboxylic acid.[5][6] This is one of the most common impurities.

Q2: My crude product is a dark, oily tar. Is it salvageable?

A2: Yes, it is often salvageable. Dark tars are common in certain quinoline syntheses, like the Skraup or Doebner-von Miller reactions, which use strong acids and high temperatures.[3] These are typically polymeric byproducts. The first step is to attempt to isolate your product via column chromatography, which is excellent for separating the desired compound from high-molecular-weight polymers and baseline impurities. An initial acid-base workup can also help remove many colored impurities.[7]

Q3: What initial analytical checks should I perform on my crude product before attempting purification?

A3: Before committing to a large-scale purification, a few small analytical tests can save significant time and resources:

• Thin-Layer Chromatography (TLC): This is the most critical first step. It gives you a qualitative assessment of the number of components in your mixture and helps in developing a solvent system for column chromatography.

• Proton NMR (¹H NMR): A quick ¹H NMR of the crude material can help identify the major components. You can often see signals from unreacted starting materials or the hydrolyzed carboxylic acid, which will inform your workup strategy.[8]

• Solubility Tests: Test the solubility of a small amount of your crude product in various common recrystallization solvents (e.g., ethanol, methanol, ethyl acetate, toluene, hexanes) to determine the best candidate for purification by recrystallization.[9]

Troubleshooting and Purification Guide

This section addresses specific problems encountered during the workup and purification process.

Problem 1: My NMR spectrum shows the presence of 4-chloroquinoline-2-carboxylic acid.

• Cause: This impurity results from the hydrolysis of the methyl ester group. This can happen during an aqueous workup with strong acid or base, or if the reaction mixture was not rigorously dried and contained residual water.[10]

• Solution: Basic Aqueous Wash. A simple and effective solution is to perform a liquid-liquid extraction using a mild base. The carboxylic acid is acidic and will be deprotonated by the base, making it soluble in the aqueous layer, while the desired methyl ester remains in the organic layer.

  Protocol: Mild Basic Wash

  • Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃). Wash 2-3 times, or until bubbling (CO₂ evolution) ceases.

  • Combine the organic layers, wash with brine (saturated NaCl solution) to remove excess water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter and concentrate the solvent under reduced pressure to yield the purified ester.

Problem 2: TLC analysis shows a spot with a much lower Rf that I suspect is the starting material, Methyl 4-hydroxyquinoline-2-carboxylate.

• Cause: Incomplete chlorination reaction. The hydroxyl group is significantly more polar than the chloro group, resulting in a lower Retention Factor (Rf) on silica gel TLC.

• Solution 1: Column Chromatography. Silica gel column chromatography is the most reliable method for separating compounds with different polarities. The less polar product, Methyl 4-chloroquinoline-2-carboxylate, will elute before the more polar starting material.

  Protocol: Silica Gel Column Chromatography

  • Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

  • Column Packing: Pour the slurry into a glass column and allow it to pack under gravity or with light pressure.

  • Sample Loading: Dissolve the crude product in a minimal amount of the elution solvent or DCM and adsorb it onto a small amount of silica gel. Once dry, carefully add this to the top of the packed column.

  • Elution: Begin eluting with a non-polar solvent (e.g., 100% hexanes) and gradually increase the polarity by adding ethyl acetate. A typical gradient might be from 5% to 30% ethyl acetate in hexanes.

  • Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

• Solution 2: Acid-Base Extraction. The 4-hydroxyquinoline exists in tautomeric equilibrium with its 4-quinolone form, which has an acidic N-H proton.[8] This allows for its separation from the non-acidic 4-chloro product using a basic wash.

  Protocol: Strong Basic Wash

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

  • Extract the organic solution with a dilute solution of sodium hydroxide (e.g., 1M NaOH). The 4-hydroxy starting material will move into the aqueous layer as its sodium salt.

  • Separate the layers. The organic layer now contains the desired 4-chloro product.

  • Wash the organic layer with water, then brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate to obtain the product. Caution: A strong base like NaOH may increase the risk of hydrolyzing the methyl ester. Perform this extraction quickly and at room temperature or below.

Problem 3: The purified product is an off-white or yellowish solid, and I need a pure white crystalline material.

• Cause: The product contains minor, persistent colored impurities or is amorphous.

• Solution: Recrystallization. This is the gold standard for purifying solid compounds and often yields high-purity, crystalline material.[9] The key is to find a solvent (or solvent system) in which the product is soluble at high temperatures but poorly soluble at low temperatures.

  Protocol: Recrystallization

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of a suitable hot solvent (e.g., ethanol, chloroform, or an ethyl acetate/hexanes mixture) until the solid just dissolves.[11][12]

  • Allow the solution to cool slowly to room temperature. Crystal formation should begin.

  • Once at room temperature, place the flask in an ice bath to maximize crystal precipitation.

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Data & Workflow Summary

Table 1: Recommended Solvent Systems for Purification

Purification Method	Stationary Phase	Recommended Mobile Phase / Solvent	Target Compound Elution/Solubility	Key Impurity Behavior
Column Chromatography	Silica Gel	Gradient: 5-30% Ethyl Acetate in Hexanes	Elutes at moderate polarity (Rf ~0.4-0.6)	4-hydroxy starting material: Elutes later (more polar). Polymeric tars: Remain at the baseline.
Recrystallization	N/A	Ethanol, Chloroform, or Ethyl Acetate/Hexanes	Soluble when hot, insoluble when cold	Impurities remain dissolved in the cold solvent (mother liquor) or are insoluble in the hot solvent.
Aqueous Wash (Basic)	N/A	DCM or Ethyl Acetate / Sat. NaHCO₃ (aq)	Remains in the organic phase	Carboxylic acid: Reacts and moves to the aqueous phase.

Workflow Diagram: Purification Strategy

The following diagram outlines the decision-making process for purifying crude Methyl 4-chloroquinoline-2-carboxylate.

Caption: Decision workflow for purification of Methyl 4-chloroquinoline-2-carboxylate.

References

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• Various Authors. (n.d.). The Preparation of Quinolines by a Modified Skraup Reaction. Retrieved from a source providing insights into quinoline synthesis methods.

• Vedantu. (n.d.). Quinoline: Structure, Properties & Uses Explained. Retrieved from [Link]

• Wikipedia. (n.d.). Quinoline. Retrieved from [Link]

• ResearchGate. (2005). Traditional and Modern Approaches to the Synthesis of Quinoline Systems by the Skraup and Doebner—Miller Methods.
• He, H.-Q., et al. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro- pyrazine-2-carboxylic acid. Journal of Chemical and Pharmaceutical Research, 6(5), 104-105.

• MDPI. (n.d.). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. Retrieved from [Link]

• Sundar, J. K., et al. (n.d.).
• Various Authors. (n.d.). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. PMC - NIH.
• University of Rochester. (n.d.). Recrystallization and Crystallization.
• Various Authors. (n.d.). Synthesis of Quinoline and derivatives. Retrieved from an academic source on quinoline synthesis.
• Fisher Scientific. (n.d.). Methyl 4-Chloroquinoline-2-carboxylate, 97%+ Purity.
• ResearchGate. (n.d.). Synthesis of methyl 2‐methylquinoline‐4‐carboxylate (148) using....
• Google Patents. (n.d.). CN102010367A - Preparation process of high-purity 4-chloro-2-pyridinecarboxylate hydrochloride.
• Google Patents. (n.d.). WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative.
• ScienceDirect. (n.d.). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs.
• Fazal, E., et al. (n.d.).
• ResearchGate. (2018). Methyl 2-(2-pyridyl)quinoline-4-carboxylate.

• MDPI. (n.d.). Novel One-Pot Synthesis of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic and Crystallographic Studies. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. Retrieved from [Link]

• ChemSpider. (n.d.). Methyl ester hydrolysis.
• NIH. (n.d.). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies.

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• 2. CHLOROQUINE synthesis - chemicalbook [chemicalbook.com]
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• 6. Carboxylic acid synthesis by hydrolysis or deprotection [organic-chemistry.org]
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• 8. Methyl 4-hydroxy-8-methylquinoline-2-carboxylate (849022-03-3) for sale [vulcanchem.com]
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• 10. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 11. Methyl 6-chloro-2-methyl-4-phenyl­quinoline-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 4-Chloro-3-methyl­phenyl quinoline-2-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of Methyl 4-chloroquinoline-2-carboxylate

A Senior Application Scientist's Guide to Temperature Control and Yield Maximization

Welcome to the technical support center for the synthesis of Methyl 4-chloroquinoline-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and address frequently asked questions (FAQs) regarding the critical impact of reaction temperature on yield. As specialists in synthetic chemistry, we understand that precise temperature control is paramount for navigating the complexities of this multi-step synthesis.

The formation of the target compound is typically a two-part process: first, the construction of the quinoline core to yield a 4-hydroxyquinoline intermediate, followed by a chlorination step. Temperature is a decisive factor in the efficiency and outcome of both stages. This guide will dissect each part, explaining the causality behind thermal choices and providing actionable protocols to overcome common challenges.

Part 1: The Thermal Cyclization to Form the 4-Hydroxyquinoline Core

The foundational step in this synthesis is the creation of the quinoline ring system, most commonly via the Gould-Jacobs reaction. This involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature thermal cyclization to furnish the methyl 4-hydroxyquinoline-2-carboxylate intermediate. This cyclization is notoriously temperature-sensitive.

Frequently Asked Questions (FAQs): Cyclization Step

Q1: What are the typical reaction temperatures required for the Gould-Jacobs cyclization step?

The cyclization is a thermal process that demands high temperatures, generally in the range of 250-300°C.[1][2] This is often achieved by using a high-boiling inert solvent, such as Dowtherm A (a mixture of diphenyl ether and biphenyl) or mineral oil, and heating to reflux.[2][3] Modern approaches may utilize microwave irradiation to rapidly achieve these high temperatures, which can shorten reaction times and, in some cases, improve yields.[4][5]

Q2: Why is such a high temperature essential for the cyclization?

The high temperature provides the necessary activation energy for the intramolecular electrophilic aromatic substitution to occur, where the newly formed side chain attacks the aniline ring to close the second ring of the quinoline system. This is a thermally driven, pericyclic reaction that is kinetically slow at lower temperatures.[4]

Q3: My cyclization reaction is not proceeding to completion, resulting in low yield. What should I do?

Incomplete cyclization is a common issue and is almost always linked to insufficient thermal energy.

• Verify Temperature: Ensure your heating apparatus is accurately reaching and maintaining the target temperature (≥250°C).

• Increase Temperature Incrementally: If the reaction is sluggish at 250°C, consider increasing the temperature in 10-20°C increments. However, be mindful of potential degradation (see next question).

• Extend Reaction Time: At the lower end of the effective temperature range, extending the reaction time may improve conversion. Monitor the reaction's progress via TLC or LC-MS to find the optimal balance.[2]

Q4: What are the consequences of using excessively high temperatures or prolonged heating?

While high heat is necessary, excessive temperatures (>300°C) or unnecessarily long reaction times can be detrimental. The primary side reaction of concern is decarboxylation, where the carboxylate group is lost as CO₂, leading to a different, undesired quinoline product.[4] At very high temperatures, thermal degradation or charring of the starting materials and product can also occur, significantly reducing the isolated yield and complicating purification.[2]

Troubleshooting Guide: Cyclization Step

Issue	Possible Cause	Suggested Solution
Low or No Product Formation	Insufficient Temperature: The activation energy for the intramolecular cyclization is not being met.	Action: Verify the internal reaction temperature is at least 250°C. Consider switching to a higher-boiling solvent or using a microwave reactor to achieve higher, more controlled temperatures.[1][4]
Reaction Time Too Short: The reaction has not had enough time to proceed to completion at the given temperature.	Action: Increase the reaction time and monitor progress by TLC or LC-MS to determine the point of maximum conversion.[2]
Significant Product Degradation (Dark Color, Charring, Low Yield)	Temperature Too High: The reaction temperature is causing thermal decomposition of the product or starting materials.	Action: Reduce the reaction temperature. A thorough time-temperature examination is crucial to find the optimal conditions that favor cyclization without causing significant degradation.[4]
Reaction Time Too Long: Prolonged exposure to high temperatures, even within the optimal range, can lead to byproduct formation.	Action: Reduce the overall reaction time. The goal is to heat just long enough to maximize cyclization of the intermediate.[4]
Atmospheric Oxidation: The reaction may be sensitive to air at high temperatures.	Action: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative side reactions.[2]

Data Summary: Temperature vs. Yield in Gould-Jacobs Cyclization

Note: Data is illustrative and based on typical outcomes described in the literature. Actual results will vary with specific substrates and reaction setups.

Entry	Temperature (°C)	Time (min)	Key Observation	Reference
1	250	10	Incomplete conversion; significant amount of uncyclized intermediate remains.	[4]
2	300	10	Good conversion to the desired quinoline product (e.g., 37% yield).	[4]
3	250	30	Improved conversion compared to Entry 1, but may still be incomplete.	[4]
4	300	30	Lower isolated yield (e.g., 28%) due to increased decarboxylation and degradation.	[4]

Experimental Workflow: Gould-Jacobs Cyclization

Caption: Workflow for the Gould-Jacobs Cyclization Step.

Part 2: The Chlorination of 4-Hydroxyquinoline

Once the methyl 4-hydroxyquinoline-2-carboxylate intermediate is successfully synthesized and purified, the next critical step is converting the 4-hydroxyl group into a chloro group. This is an essential transformation to yield the final product. The choice of chlorinating agent and, crucially, the reaction temperature, dictates the success of this step.

Frequently Asked Questions (FAQs): Chlorination Step

Q1: What are the standard reagents and temperatures for converting a 4-hydroxyquinoline to a 4-chloroquinoline?

The most common and effective reagent for this transformation is phosphorus oxychloride (POCl₃), often used as both the reagent and the solvent.[6][7] The reaction is typically performed by heating the mixture to reflux, which corresponds to a temperature of approximately 105-110°C. In some cases, a catalytic amount of a high-boiling tertiary amine or DMF is added.

Q2: What happens if the chlorination temperature is too low?

An insufficient temperature will lead to a sluggish or incomplete reaction. The 4-hydroxyquinoline starting material may be recovered, or a mixture of starting material and product will be obtained, complicating purification and lowering the overall yield. The activation energy for the formation of the chlorophosphate intermediate and subsequent nucleophilic attack by chloride is temperature-dependent.

Q3: Are there risks associated with excessively high temperatures during chlorination with POCl₃?

Yes. While refluxing POCl₃ is standard, using significantly higher temperatures (e.g., in a sealed vessel) can promote side reactions. These may include decomposition of the ester group, potential chlorination at other positions on the quinoline ring (though less likely for this substrate), or the formation of dark, polymeric byproducts. Careful temperature control is key to achieving a clean conversion.

Troubleshooting Guide: Chlorination Step

Issue	Possible Cause	Suggested Solution
Incomplete Conversion to 4-Chloro Product	Temperature Too Low: Reaction is not heated sufficiently, typically below the reflux temperature of POCl₃.	Action: Ensure the reaction is heated to a gentle reflux (~105-110°C) and maintained there. Verify the temperature with an internal thermometer.
Reaction Time Too Short: Insufficient time for the reaction to go to completion.	Action: Increase the reflux time. Monitor the reaction by quenching a small aliquot and analyzing by TLC or LC-MS until the starting material is consumed.
Moisture Contamination: Water reacts vigorously with POCl₃, quenching the reagent and inhibiting the reaction.	Action: Ensure the 4-hydroxyquinoline starting material is perfectly dry and use anhydrous POCl₃. Conduct the reaction under a drying tube or inert atmosphere.
Formation of Dark, Intractable Byproducts	Temperature Too High: Excessive heat is causing decomposition.	Action: Maintain a controlled reflux; do not overheat. If using additives, ensure they do not cause an uncontrolled exotherm.
Impure Starting Material: Impurities from the previous step may be reacting with the hot POCl₃.	Action: Ensure the methyl 4-hydroxyquinoline-2-carboxylate intermediate is purified to a high degree before proceeding with the chlorination.

Reaction Pathway: Chlorination

Caption: Chlorination of the 4-hydroxyquinoline intermediate.

Overall Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing yield issues related to temperature across the entire synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. ablelab.eu [ablelab.eu]
• 5. Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton’s Reagent [mdpi.com]
• 6. A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Solvent Effects on the Nucleophilic Substitution of 4-Chloroquinolines

Welcome to the technical support center for the nucleophilic aromatic substitution (SNAr) of 4-chloroquinolines. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this critical class of reactions. Here, we move beyond simple protocols to explore the causality behind experimental choices, focusing on the profound impact of solvent selection on reaction outcomes. Our goal is to provide you with the insights needed to troubleshoot common issues, optimize your reaction conditions, and ensure the robust and reliable synthesis of 4-aminoquinoline derivatives.

Frequently Asked Questions (FAQs)

Q1: Why is the 4-position of the quinoline ring so reactive towards nucleophilic substitution?

The reactivity of 4-chloroquinolines in nucleophilic aromatic substitution (SNAr) is fundamentally governed by the electron-withdrawing nature of the quinoline ring system. The nitrogen atom at the 1-position acts as a powerful electron sink, withdrawing electron density from the carbocyclic ring, particularly from the C2 and C4 positions. This polarization makes the C4 carbon highly electrophilic and susceptible to attack by a nucleophile.[1][2]

The reaction proceeds via a two-step addition-elimination mechanism, involving a negatively charged intermediate known as a Meisenheimer complex.[3] The stability of this intermediate is crucial to the overall reaction rate. The electron-withdrawing quinoline nitrogen effectively stabilizes this complex by delocalizing the negative charge, thereby lowering the activation energy of the first, typically rate-determining, step.[3]

Troubleshooting Guide: Common Issues and Solutions

Q2: My reaction is sluggish or gives a low yield. How can I improve the outcome by changing the solvent?

A common cause for low yields or slow reaction rates is a suboptimal choice of solvent. The solvent's primary roles are to dissolve the reactants and to stabilize the transition state and intermediates of the reaction.

Initial Assessment Workflow:

Caption: Troubleshooting workflow for low yields in SNAr reactions.

In-depth Explanation:

• Polar Aprotic Solvents (DMSO, DMF, Acetonitrile): These are often the solvents of choice for SNAr reactions.[4] Their polarity helps to dissolve the reactants and stabilize the charged Meisenheimer intermediate. Crucially, they do not engage in strong hydrogen bonding with the amine nucleophile, leaving it "naked" and more reactive.[5] Comparative studies have shown that reactions in DMSO can be significantly faster than in ethanol or acetonitrile, particularly under microwave conditions.[6][7]

• Polar Protic Solvents (Ethanol, Isopropanol, Water): While these solvents can dissolve the reactants, they can also hinder the reaction. Their acidic protons can form hydrogen bonds with the amine nucleophile, creating a solvent cage that reduces its nucleophilicity and reactivity.[4] However, in some cases, protic solvents can facilitate the reaction by stabilizing the departing chloride ion through hydrogen bonding. For the reaction of 4-chloroquinoline with piperidine, the reactivity is enhanced in methanol compared to aprotic solvents of similar polarity, suggesting a specific H-bonding interaction with the quinoline nitrogen that facilitates the reaction.[8]

• Non-Polar Solvents (Toluene, Dioxane): These are generally poor choices for SNAr reactions as they do not effectively stabilize the charged Meisenheimer complex, leading to a higher activation energy and slower reaction rates.

Recommendation: If you are experiencing low yields or slow rates in a protic or non-polar solvent, switching to a high-boiling point polar aprotic solvent like DMSO or DMF and increasing the temperature is a highly recommended first step.

Q3: I am observing unexpected byproducts. Could the solvent be the cause?

Yes, under certain conditions, the solvent can participate in the reaction, leading to byproducts.

• Hydrolysis: The presence of trace amounts of water in the solvent, especially at high temperatures, can lead to the hydrolysis of the 4-chloroquinoline to form the corresponding 4-hydroxyquinoline. This is particularly a concern when using hygroscopic solvents like DMSO and DMF. It has been demonstrated that DMSO and DMF can even act as catalysts for the hydrolysis of 4-halo-8-quinolinols.[9]

  • Solution: Ensure you are using anhydrous solvents and running the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Reaction with Amide Solvents: At elevated temperatures, DMF can decompose to generate dimethylamine, which can then act as a nucleophile and react with your 4-chloroquinoline to form a 4-(dimethylamino)quinoline byproduct.[4]

  • Solution: If you suspect this is occurring, consider switching to a more thermally stable polar aprotic solvent like DMSO or using a lower reaction temperature for a longer period.

Q4: My product is precipitating out of the reaction mixture. Is this a problem?

Product precipitation is not necessarily a problem and can sometimes be advantageous by driving the reaction equilibrium towards the product (Le Châtelier's principle). However, it can also lead to issues:

• Incomplete Reaction: If the starting material co-precipitates with the product, the reaction may stop before completion.[10]

• Difficult Work-up: The precipitated product may form a thick slurry that is difficult to stir and handle.

Solutions:

• Change the Solvent: Switch to a solvent in which the product has higher solubility at the reaction temperature. For example, if your product is insoluble in isopropanol, you might try a more effective solubilizing agent like DMF or N-methyl-2-pyrrolidone (NMP).[8][11]

• Increase the Temperature: If the reaction is being run at a lower temperature, increasing it may keep the product in solution.

• Solvent Mixture: Using a co-solvent system can sometimes maintain solubility throughout the reaction.

Data-Driven Solvent Selection

The choice of solvent can have a dramatic effect on the reaction rate. The following table summarizes kinetic data for the reaction of 4-chloroquinoline with piperidine in various solvents, illustrating the profound influence of the solvent environment.

Solvent	Dielectric Constant (ε)	Second-Order Rate Constant (k₂) at 75.3 °C (M⁻¹s⁻¹)	Relative Rate
Toluene	2.4	1.1 x 10⁻⁵	1
Ethyl Acetate	6.0	7.9 x 10⁻⁵	7.2
Methanol	32.7	4.8 x 10⁻⁴	43.6
DMSO	46.7	1.9 x 10⁻³	172.7

Data adapted from Illuminati, G., and Marino, G. (1963). The kinetics of the reaction of 2- and 4-chloroquinolines with piperidine have been investigated in five different solvents.

Analysis:

• As predicted by the SNAr mechanism, the reaction rate generally increases with solvent polarity, as measured by the dielectric constant.

• Polar aprotic solvents like DMSO show the highest reaction rates, effectively stabilizing the charged intermediate without deactivating the nucleophile.

• The significant rate enhancement in methanol, a protic solvent, compared to less polar aprotic solvents, highlights the complexity of solvent effects. In this case, hydrogen bonding between methanol and the quinoline nitrogen likely plays a role in activating the substrate towards nucleophilic attack.[8]

Experimental Protocols

Protocol 1: Conventional Heating in Isopropanol

This is a standard and reliable method suitable for many amine nucleophiles.

Workflow Diagram:

Caption: Workflow for conventional heating SNAr.

Step-by-Step Methodology:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add the 4-chloroquinoline (1.0 equivalent) and the desired amine (1.2 equivalents).

• Add sufficient isopropanol to dissolve the reactants.

• Heat the mixture to reflux (approximately 82 °C) with vigorous stirring.

• Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 5-24 hours), cool the reaction mixture to room temperature.

• If a precipitate has formed, collect the product by vacuum filtration and wash the filter cake with cold isopropanol.

• If no precipitate forms, remove the isopropanol under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography.[8]

Protocol 2: Microwave-Assisted Synthesis in DMSO

This method offers a significant acceleration of reaction times and often leads to higher yields.[1][5]

Step-by-Step Methodology:

• In a microwave-safe vial, combine the 4-chloroquinoline (1.0 equivalent) and the desired amine (1.5 equivalents).

• Add DMSO as the solvent. For many reactions, a minimal amount of solvent is required.

• If the nucleophile is a secondary amine or an aniline, a base such as K₂CO₃ or NaOH may be required.[6][7]

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 120-180 °C) for a short period (e.g., 10-30 minutes).[6][7]

• After the reaction is complete, cool the vial to room temperature.

• The product can often be isolated by precipitation upon the addition of water.

• Collect the solid by filtration, wash with water, and dry.

• If necessary, further purify the product by recrystallization or column chromatography.

References

• Illuminati, G., & Marino, G. (1963). The kinetics of the reaction of 2- and 4-chloroquinolines with piperidine have been investigated in five different solvents. Journal of the American Chemical Society, 85(12), 1875–1880.

• Delgado, F., et al. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers in Chemistry. [Link]

• Melato, S., et al. (2007). Under microwave, 4-aminoquinolines can be prepared using 4,7-dichloroquinoline... Synthesis, 2007(15), 2299-2304. (Cited within reference[6])

• Sánchez, M., et al. (2018). General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. Frontiers in Chemistry. [Link]

• Collet, F., et al. (2018). Investigation of amination in 4-chloro-2-phenylquinoline derivatives with amide solvents. Tetrahedron Letters, 59(32), 3122-3125. (Cited within reference[6])

• Gershon, H., & Clarke, D. D. (1983). Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8-quinolinols. Journal of Heterocyclic Chemistry, 20(3), 699-702. [Link]

• LibreTexts Chemistry. (2021). Summary of Solvent Effects on Nucleophilic Substitution Reactions. [Link]

• Videnović, M., et al. (2018). 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers in Chemistry. (Cited within reference[6])

• Saeed, A., et al. (2023). Visible-Light-Promoted C4-Selective Phosphorylation of Pyridine and Quinoline Derivatives. Organic Letters, 25(15), 2748–2753. [Link]

• Wilson, J. W., et al. (2011). Parallel Synthesis and Antimalarial Screening of a 4-Aminoquinoline Library. ACS Combinatorial Science, 13(3), 253-259. [Link]

• Kim, D., et al. (2023). Nucleophilic C4-selective (hetero) arylation of pyridines for facile synthesis of heterobiaryls. Communications Chemistry, 6(1), 1-9. [Link]

• Kumar, A., et al. (2024). Utilization of DMSO as a solvent-cum-reactant: synthesis of fused 2-aryl-4-methylquinolines. Organic & Biomolecular Chemistry. [Link]

• Stack Exchange. (2024). SN2 nucleophilic substitution reaction push and pull transition state. [Link]

• Quora. (2018). Why nucleophllic substitution in quinoline takes place at 2 position not at 4 position? [Link]

• Ecovia Chemical. (n.d.). Comparison Guide for Methyl Sulfoxide and Other Polar Non-Protonic Solvents (DMF, NMP, Acetonitrile). [Link]

• Rajapakse, C. S. K., et al. (2015). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. PLOS ONE, 10(10), e0139333. [Link]

• PubChem. (n.d.). Quinoline. [Link]

• Smith, A. M., et al. (2022). Evolution of the Dearomative Functionalization of Activated Quinolines and Isoquinolines: Expansion of the Electrophile Scope. Angewandte Chemie International Edition, 61(20), e202201314. [Link]

• ResearchGate. (2025). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. [Link]

• ResearchGate. (n.d.). Acetonitrile as solvent. [Link]

• de Souza, M. V. N., et al. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 29(12), 2841. [Link]

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• 11. Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum | PLOS One [journals.plos.org]

"troubleshooting guide for the synthesis of quinoline derivatives"

A Troubleshooting Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support center for the synthesis of quinoline derivatives. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide in-depth, field-proven insights into the common challenges encountered in the lab. This resource is structured in a question-and-answer format to directly address specific issues you may face during your experiments, with a focus on the underlying chemical principles and practical solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Issues in Skraup & Doebner-von Miller Syntheses

These classical methods, while powerful, are often associated with harsh reaction conditions. Here's how to navigate the common pitfalls.

Question 1: My Skraup synthesis is extremely exothermic and difficult to control, leading to significant tar formation. How can I mitigate this?

Answer: The Skraup synthesis is notoriously vigorous due to the use of concentrated sulfuric acid and an oxidizing agent with glycerol, which dehydrates in situ to the reactive acrolein.[1][2] This highly exothermic process can lead to polymerization and charring if not properly managed.[3]

Causality: The rapid, uncontrolled polymerization of acrolein and other intermediates under harsh acidic and oxidizing conditions is the primary cause of tar formation.[3]

Solutions:

• Add a Moderator: The inclusion of ferrous sulfate (FeSO₄) or boric acid is a classic and effective technique to moderate the reaction's violence.[3][4] These moderators help to control the rate of reaction and dissipate heat more evenly.

• Controlled Reagent Addition: Instead of combining all reagents at once, add the concentrated sulfuric acid slowly to the cooled mixture of aniline, glycerol, and the oxidizing agent. This allows for better temperature control.[3]

• Efficient Stirring: Ensure vigorous and efficient stirring throughout the reaction to prevent the formation of localized hotspots where decomposition and tarring can initiate.[3]

Question 2: I'm experiencing low yields in my Doebner-von Miller reaction, with a significant amount of polymeric material forming. What's the cause and solution?

Answer: A common pitfall in the Doebner-von Miller synthesis is the acid-catalyzed self-condensation and polymerization of the α,β-unsaturated aldehyde or ketone starting material.[5][6] This side reaction competes directly with the desired cyclization pathway, leading to the formation of intractable tars and consequently, low yields of the quinoline product.[5]

Causality: Strong acids, necessary for the reaction, can readily catalyze the polymerization of the electron-deficient α,β-unsaturated carbonyl compound.[5]

Solutions:

• Employ a Biphasic Solvent System: A highly effective strategy is to sequester the α,β-unsaturated carbonyl compound in a non-polar organic phase (e.g., toluene) while the aniline is dissolved in an acidic aqueous phase (e.g., aqueous HCl).[5] This partitioning minimizes the concentration of the carbonyl compound in the acidic phase, thus reducing the rate of polymerization.[3]

• Gradual Reagent Addition: Add the α,β-unsaturated carbonyl compound slowly to the heated acidic solution of the aniline.[6] This maintains a low instantaneous concentration of the carbonyl, favoring the reaction with aniline over self-polymerization.

• Temperature Optimization: While heating is often required, excessive temperatures can accelerate polymerization.[5] It's crucial to find the lowest effective temperature that promotes the desired reaction without significantly increasing the rate of side reactions. Monitor the reaction using Thin-Layer Chromatography (TLC) to determine the optimal temperature profile.[7]

Section 2: Challenges in Combes & Friedländer Syntheses

These methods offer access to a wider variety of substituted quinolines but come with their own set of challenges, particularly concerning regioselectivity and catalyst efficiency.

Question 3: My Combes synthesis using an unsymmetrical β-diketone is yielding a mixture of regioisomers. How can I control the regioselectivity?

Answer: Regioselectivity in the Combes synthesis is a well-documented challenge that arises from the two non-equivalent carbonyl groups of the unsymmetrical β-diketone, which can both react with the aniline.[8][9] The outcome is governed by a delicate interplay of steric and electronic effects of the substituents on both the aniline and the β-diketone.[8][9]

Causality: The initial condensation of the aniline can occur at either carbonyl group, leading to two different enamine intermediates. The subsequent acid-catalyzed cyclization of these intermediates results in the formation of two distinct regioisomeric quinoline products.

Solutions:

• Catalyst and Reaction Condition Optimization: The choice of acid catalyst can influence the regiochemical outcome. While concentrated sulfuric acid is traditional, exploring other catalysts like polyphosphoric acid (PPA) or polyphosphoric ester (PPE) may alter the selectivity.[8][9] Additionally, carefully optimizing the reaction temperature can favor the formation of one isomer over the other.[3]

• Substrate Modification: While not always feasible, choosing starting materials with significant steric or electronic differences can help direct the initial condensation to one carbonyl group over the other. For instance, a bulky substituent on the β-diketone may sterically hinder the approach of the aniline to the adjacent carbonyl.[8]

Question 4: I am struggling with poor yields and regioselectivity in my Friedländer synthesis with an unsymmetrical ketone. What strategies can I employ?

Answer: The Friedländer synthesis, which involves the condensation of an o-aminoaryl aldehyde or ketone with a carbonyl compound containing an α-methylene group, is a versatile method for preparing polysubstituted quinolines.[10][11] However, when using an unsymmetrical ketone, controlling which α-carbon participates in the initial aldol condensation is a common issue, leading to a mixture of regioisomers.[10][12]

Causality: The base or acid catalyst can abstract a proton from either α-carbon of the unsymmetrical ketone, leading to two different enolates or enamines that can react with the o-aminoaryl carbonyl compound.[10]

Solutions:

• Catalyst Selection: The choice of catalyst can significantly direct the regioselectivity. The use of specific amine catalysts or ionic liquids has been shown to favor the formation of a single regioisomer.[10][12]

• Substrate Modification: Introducing a directing group, such as a phosphoryl group, on one of the α-carbons of the ketone can effectively block its reactivity and force the condensation to occur at the other α-position.[10][12]

• Milder Reaction Conditions: Traditional Friedländer conditions can be harsh, leading to side reactions.[10] Modern protocols using catalysts like gold or iodine can proceed under milder conditions, which can improve both yield and selectivity.[10][13] Some variations can even be performed under solvent-free or aqueous conditions.[10][14]

Data Presentation

Table 1: Comparison of Catalysts for Friedländer Quinoline Synthesis

Catalyst Type	Examples	Typical Conditions	Advantages/Disadvantages
Brønsted Acids	H₂SO₄, p-TsOH, TFOH	High temperature	Traditional, inexpensive but can be harsh, leading to side reactions.[10]
Bases	KOtBu, DBU, NaOH	Varies, can be harsh	Effective for certain substrates, but can promote aldol self-condensation of the ketone.[10][15]
Lewis Acids	ZnCl₂, SnCl₄, In(OTf)₃	Milder than Brønsted acids	Can offer improved selectivity and yield.[13][16]
Transition Metals	Gold (Au), Ruthenium (Ru)	Milder conditions	High efficiency, but can be expensive.[10][17]
Ionic Liquids	[Bmmim][Im]	Varies	Can act as both solvent and catalyst, potentially improving regioselectivity and allowing for catalyst recycling.[12][18]
Nanocatalysts	SiO₂ nanoparticles	Varies	High surface area can lead to increased catalytic activity and milder reaction conditions.[12][13]

Experimental Protocols

Protocol 1: General Procedure for Moderating the Skraup Synthesis

• Setup: In a fume hood, equip a large round-bottom flask with a reflux condenser and a mechanical stirrer.

• Charging Reactants: To the flask, add aniline, glycerol, and a moderator such as ferrous sulfate (FeSO₄).[3]

• Cooling: Cool the mixture in an ice bath.

• Acid Addition: While stirring vigorously, slowly and carefully add concentrated sulfuric acid through an addition funnel, maintaining a low temperature.[3]

• Oxidant Addition: Add the oxidizing agent (e.g., nitrobenzene).[19]

• Reaction: Gently heat the reaction mixture to initiate the reaction. Be prepared for a vigorous exothermic phase. Control the heating to maintain a steady reflux.

• Work-up: After the reaction is complete (monitored by TLC), cool the mixture and carefully pour it onto crushed ice.[3]

• Neutralization and Isolation: Neutralize the acidic solution with a strong base (e.g., sodium hydroxide solution) until it is alkaline. The crude quinoline product can then be isolated, often by steam distillation, followed by extraction with an organic solvent.[3][16]

Visualization of Key Concepts

Diagram 1: Troubleshooting Workflow for Low Yield in Quinoline Synthesis

Caption: A logical workflow for troubleshooting low conversion rates.

Diagram 2: Logical Relationships in Managing Side Reactions

Caption: Relationship between tar formation, its cause, and solutions.

References

• MDPI. (2023). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Retrieved from [Link]

• ResearchGate. (n.d.). optimized reaction condition for quinoline synthesis using the.... Retrieved from [Link]

• JOCPR. (2018). Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol. Retrieved from [Link]

• ResearchGate. (n.d.). Regioselectivity of Friedländer Quinoline Syntheses. Retrieved from [Link]

• PubMed. (2020). Recent Progress in the Synthesis of Quinolines. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of Reaction Conditions for the synthesis of quinolines using Chloramine-T. Retrieved from [Link]

• NIH. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Retrieved from [Link]

• RSC Publishing. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. (n.d.). Green Synthesis of Quinoline and Its Derivatives. Retrieved from [Link]

• PubMed. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. Retrieved from [Link]

• ResearchGate. (n.d.). The Friedländer Synthesis of Quinolines. Retrieved from [Link]

• LookChem. (n.d.). Purification of Quinoline. Retrieved from [Link]

• Wikipedia. (n.d.). Skraup reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Combes quinoline synthesis. Retrieved from [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. Retrieved from [Link]

• SlideShare. (n.d.). Preparation and Properties of Quinoline. Retrieved from [Link]

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Technical Support Center: A-Z Guide to Preventing N-Oxide Formation in Quinoline Synthesis

Welcome to the technical support center for advanced quinoline synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the common yet persistent challenge of N-oxide formation. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering field-proven insights to help you troubleshoot and optimize your reactions for cleaner, higher-yield outcomes.

Understanding the Problem: The Inevitable Nucleophilicity of Nitrogen

Quinoline N-oxide formation is a classic example of a competing side reaction where the lone pair of electrons on the quinoline nitrogen atom acts as a nucleophile, attacking the oxidizing agents present in the reaction mixture[1]. This is particularly prevalent in synthesis routes that rely on strong oxidants and harsh acidic conditions, such as the Skraup and Doebner-von Miller reactions[2][3][4].

The propensity for N-oxidation is fundamentally tied to the electron density at the nitrogen atom. Factors that increase this density, such as electron-donating groups on the aniline precursor, will invariably increase the rate of N-oxide formation[5][6]. Conversely, strategies to minimize this side product often revolve around reducing the nitrogen's nucleophilicity or, more effectively, choosing a synthetic route that obviates the need for harsh oxidizing conditions altogether.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered in the lab.

Q1: My Skraup/Doebner-von Miller reaction is producing a significant amount of N-oxide byproduct. What’s the primary cause?

A1: The primary cause is the potent oxidizing agent (e.g., nitrobenzene, arsenic acid) required for the final aromatization step of the dihydroquinoline intermediate[3][7]. Under the strongly acidic (e.g., H₂SO₄) and high-temperature conditions typical of these reactions, the newly formed quinoline's nitrogen is highly susceptible to oxidation by these reagents[8][9].

Q2: How does the choice of oxidizing agent impact N-oxide formation?

A2: The strength of the oxidant is directly proportional to the likelihood of N-oxide formation.

• Harsh Oxidants: Nitrobenzene and arsenic acid, common in classic Skraup and Doebner-von Miller protocols, are aggressive and non-selective, leading to significant N-oxide formation[4].

• Milder Oxidants: In some modern variations, milder oxidants can be employed. For instance, some Doebner-like processes have successfully used H₂O₂ as a greener alternative[10]. Molecular iodine has also been used as an effective catalyst and mild oxidant in some quinoline syntheses[11][12]. The Schiff's base intermediate itself can sometimes act as the internal oxidant, reducing the need for a harsh external one[13].

Q3: My aniline precursor has strong electron-donating groups (e.g., -OCH₃, -N(CH₃)₂). Am I more likely to see N-oxides?

A3: Yes, absolutely. Electron-donating groups (EDGs) on the aniline ring increase the electron density on the nitrogen atom, making it a more potent nucleophile and thus more susceptible to oxidation[5][6][14]. When working with electron-rich anilines, you should proactively choose a synthesis strategy that avoids harsh oxidants.

Q4: I’ve already synthesized my quinoline, but it's contaminated with the N-oxide. Can I salvage the batch?

A4: Yes. Quinoline N-oxides can be efficiently deoxygenated back to the parent quinoline. This is a common and effective remediation strategy.

• Common Reducing Agents: Reagents like phosphorus trichloride (PCl₃), triphenylphosphine (PPh₃), or catalytic hydrogenation (e.g., H₂/Pd-C) are effective for this reduction.

• Photocatalysis: Recent methods have demonstrated chemoselective deoxygenation of quinoline N-oxides using visible-light photocatalysis, offering a milder alternative[15].

Q5: How can I reliably detect and quantify N-oxide formation in my reaction mixture?

A5: A multi-pronged analytical approach is best for confident identification and quantification.

• Mass Spectrometry (MS): N-oxides typically show a characteristic loss of 16 Da (an oxygen atom) from the molecular ion peak (M-16)⁺[1].

• NMR Spectroscopy: Both ¹H and ¹³C NMR will show downfield shifts for the protons and carbons in the pyridine ring upon N-oxidation due to the deshielding effect of the N-O bond[1][16].

• Chromatography (HPLC, TLC): N-oxides are significantly more polar than their parent quinolines. This difference allows for easy separation and quantification using HPLC or visualization on a TLC plate (the N-oxide will have a lower Rf value)[1].

Strategic Synthesis Selection to Avoid N-Oxides

The most robust strategy to avoid N-oxide formation is to select a synthesis method that does not rely on strong oxidizing conditions.

The Friedländer Synthesis: A Superior Alternative

The Friedländer synthesis is often the best choice when N-oxide formation is a concern. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group, typically under acid or base catalysis, without the need for an external oxidant[11][17][18].

Why it Works:

The mechanism involves an initial aldol condensation or Schiff base formation, followed by an intramolecular cyclization and dehydration to form the quinoline ring[7][17]. The aromatization is achieved by the elimination of water, not by oxidation.

Validated Protocol: N-Oxide-Free Friedländer Synthesis of a Polysubstituted Quinoline

This protocol utilizes mild, acid-catalyzed, solvent-free conditions to synthesize quinolines efficiently, virtually eliminating the risk of N-oxide formation.

Objective: To synthesize a polysubstituted quinoline with high purity, avoiding N-oxide byproducts.

Materials:

• 2-Aminobenzophenone (1 mmol)

• Ethyl acetoacetate (1.2 mmol)

• p-Toluenesulfonic acid (p-TsOH) (10 mol%)

• Round-bottom flask

• Reflux condenser

• Ethyl acetate, saturated sodium bicarbonate solution, brine, anhydrous sodium sulfate

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reactant Setup: In a 50 mL round-bottom flask, combine 2-aminobenzophenone (1 mmol) and ethyl acetoacetate (1.2 mmol).

• Catalyst Addition: Add p-toluenesulfonic acid (10 mol%) to the mixture.

• Reaction: Heat the solvent-free mixture at 80-100°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours)[11].

• Work-up: Cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL).

• Neutralization: Carefully wash the organic layer with a saturated solution of sodium bicarbonate (2 x 15 mL) to neutralize the acid catalyst, followed by a brine wash (1 x 15 mL)[17].

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product[17].

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure quinoline derivative[17].

Other Favorable Alternatives

• Combes Synthesis: This method condenses an aniline with a β-diketone under acidic conditions[8][19][20]. Like the Friedländer, it achieves aromatization through dehydration, not oxidation.

• Conrad-Limpach Synthesis: Involves the reaction of anilines with β-ketoesters, also a condensation-cyclization-dehydration sequence that avoids harsh oxidants[19].

Mechanistic Insights & Visual Guides

Understanding the competing reaction pathways is crucial for rational experimental design.

Competing Pathways: Quinoline vs. N-Oxide Formation

In syntheses like the Skraup reaction, the 1,2-dihydroquinoline intermediate must be oxidized to the final aromatic product. This step is where the pathways diverge. The desired reaction is the dehydrogenation of the dihydroquinoline, while the undesired side reaction is the oxidation of the nitrogen atom on the already-formed quinoline product.

Caption: Competing oxidation pathways in classical quinoline synthesis.

Troubleshooting Workflow

When encountering N-oxide byproducts, a systematic approach can quickly identify the optimal solution.

Caption: Decision tree for addressing N-oxide formation.

Summary Table: Synthesis Method Comparison

Synthesis Method	Key Reagents	Aromatization Step	Propensity for N-Oxide Formation	Recommended For
Skraup	Aniline, glycerol, H₂SO₄, oxidant	Oxidation	High	Unsubstituted or simple quinolines where byproduct is tolerated[8][19].
Doebner-von Miller	Aniline, α,β-unsaturated carbonyl	Oxidation	High	2- and/or 4-substituted quinolines[2][19][21].
Friedländer	2-Aminoaryl ketone/aldehyde, α-methylene carbonyl	Dehydration	Very Low / None	Highly substituted quinolines; avoiding N-oxides[11][17][22].
Combes	Aniline, β-diketone, acid	Dehydration	Very Low / None	2,4-Disubstituted quinolines[8][19][20].

References

• Arumugam, P., Karthikeyan, G., Atchudan, R., Muralidharan, D., & Perumal, P. T. (2005). A Simple, Efficient and Solvent-Free Protocol for the Friedländer Synthesis of Quinolines by Using SnCl2 .2H2O. Chemistry Letters, 34(5), 694-695.
• Guo, L., et al. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 985.
• Li, A. H., et al. (2010).
• Common methods for oxidizing pyridines/quinolines and reducing N‐oxides. Wiley Online Library.
• Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-comp
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central (PMC).
• On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis.

• Preparation and Properties of Quinoline. SlideShare. Available at: [Link]

• Friedlaender Synthesis. Organic Chemistry Portal. Available at: [Link]

• On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis.
• Kaushik, R. D., Joshi, R., & Singh, D. (1998). Periodate Oxidation of Aromatic Amines: Studies on the Role of Substituents and Linear Free Energy Relationships. Asian Journal of Chemistry, 10(3), 567-572.
• Combes Quinoline Synthesis. Cambridge University Press.

• Quinoline Synthesis - Skraup. Química Organica.org. Available at: [Link]

• Combes quinoline synthesis. Wikipedia. Available at: [Link]

• Synthesis of quinolines. Organic Chemistry Portal. Available at: [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Str
• Recent Advances in the Transition-Metal-Free Synthesis of Quinazolines. PubMed Central (PMC).
• Recent Advances and Outlook for the Isosteric Replacement of Anilines.

• Doebner Miller Reaction - Heterocyclic Chemistry - Synthesis of Quinolines. YouTube. Available at: [Link]

• The N-substitution and N-oxidation effects on the carbon-13 chemical shift of some substituted anilines.
• Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters.
• Controllable Selective Oxidation of Anilines to Azoxybenzenes and Nitrobenzenes by Regul
• Visible Light Induced Catalyst-free Deaminative C-2 Alkylation of Heterocyclic-N-Oxides using K
• Scope of quinoline N‐oxide. a) Reactions were performed on a 0.3 mmol...

• Doebner–Miller reaction. Wikipedia. Available at: [Link]

• Gross, K. C., & Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline. International Journal of Quantum Chemistry, 80(4‐5), 1107-1115.
• Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. YouTube.
• Deoxygenative C2-heteroarylation of quinoline N-oxides: facile access to α-triazolylquinolines. PubMed Central (PMC).
• Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. ACS Omega.

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Reference Data & Comparative Studies

Comparative Guide to the Biological Activity of Methyl 4-chloroquinoline-2-carboxylate and Its Analogs

Introduction: The Quinoline Scaffold as a Privileged Structure in Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, represents a "privileged scaffold" in medicinal chemistry. Its derivatives are integral to a vast array of therapeutic agents, demonstrating activities that span antimalarial, anticancer, antimicrobial, and anti-inflammatory domains.[1][2][3] The inherent versatility of the quinoline core allows for structural modifications at various positions, enabling the fine-tuning of its pharmacological profile.

This guide focuses on Methyl 4-chloroquinoline-2-carboxylate, a key derivative that serves as both a bioactive molecule and a versatile synthetic intermediate. We will conduct an in-depth comparative analysis of its biological activity against a range of its structural analogs. By examining how specific modifications to the parent structure influence its efficacy and mechanism of action, we aim to elucidate critical Structure-Activity Relationships (SAR). This exploration is designed to provide researchers, scientists, and drug development professionals with a clear, data-driven understanding of this important chemical class, guiding future design and optimization efforts.

The Parent Compound: Methyl 4-chloroquinoline-2-carboxylate

Methyl 4-chloroquinoline-2-carboxylate features a quinoline core with two key substituents that dictate its reactivity and biological profile: a chlorine atom at the C4 position and a methyl ester at the C2 position. The chlorine at C4 is an excellent leaving group, making it a prime site for nucleophilic substitution, which is a cornerstone of analog synthesis.[4][5] The ester at C2 influences the molecule's electronics, solubility, and potential interactions with biological targets.

This compound and its close relatives have been investigated for a spectrum of biological activities, most notably in the realms of anticancer and antimicrobial research.[1][6]

Comparative Analysis of Structural Analogs: A Study in Structure-Activity Relationships (SAR)

The biological activity of quinoline derivatives can be dramatically altered by subtle changes in their chemical structure. Below, we compare the performance of Methyl 4-chloroquinoline-2-carboxylate with analogs modified at key positions.

Modifications at the C4-Position: The Impact of the Halogen

The C4 position is critical for the biological activity of many quinoline-based drugs. In antimalarial compounds like chloroquine, the 4-amino substitution is essential.[7] For the 4-chloroquinolines, this position is a key modulator of activity.

Studies on related quinolone structures have shown that converting the C4 position from a chloro or methoxy group to a 4-keto moiety significantly enhances antimalarial potency.[8] This suggests that the C4 substituent plays a crucial role in target binding, likely through hydrogen bonding interactions that a chloro group cannot provide.

Compound/Analog	Modification at C4	Observed Biological Effect	Reference
Ethyl 2-aryl-4-chloroquinoline-3-carboxylate	4-Chloro	Baseline Activity	[8]
Ethyl 2-aryl-4-methoxyquinoline-3-carboxylate	4-Methoxy	2-3 fold decrease in antimalarial potency vs. 4-keto analog	[8]
2-aryl-4-oxo-quinoline-3-carboxylate	4-Keto (4-quinolone)	Most potent antimalarial activity in the series	[8]

This comparison underscores the rationale for exploring 4-quinolones over 4-chloroquinolines when designing new antimalarial agents, as the 4-keto group appears to be a key pharmacophoric feature for this specific activity.

Modifications at the C2-Position: The Role of the Carboxylate and Beyond

The C2 position offers another strategic site for modification. The parent compound's methyl carboxylate group can be altered to modulate activity, solubility, and metabolic stability.

For anticancer activity via inhibition of the enzyme Dihydroorotate Dehydrogenase (DHODH), a carboxylic acid at the C4 position is considered a strict requirement, as it is believed to form a salt bridge within the enzyme's active site.[9][10] While our parent compound has the ester at C2, SAR studies on related quinoline carboxylic acids show that bulky, hydrophobic substituents at the C2 position are necessary for potent DHODH inhibition.[9][10] This suggests that replacing the relatively small methyl carboxylate with larger aryl groups could be a viable strategy for enhancing anticancer activity through this mechanism.

Furthermore, in antimalarial 4-oxo-3-carboxyl quinolones, replacement of the 3-carboxyl ester group with a 3-carboxylic acid or a 3-carboxylic amide completely abolished activity, highlighting the sensitivity of this position to modification.[8]

Compound Class	Modification at C2/C3	Observed Biological Effect	Reference
Quinoline-4-carboxylic acids	C2: Bulky, hydrophobic groups (e.g., biphenyl)	Potent inhibition of DHODH (anticancer)	[9][10]
7-methoxy-4-oxo-quinolones	C3: Carboxyl ester replaced with Carboxylic acid	Abolished antimalarial activity	[8]
7-methoxy-4-oxo-quinolones	C3: Carboxyl ester replaced with Carboxamide	Abolished antimalarial activity	[8]
2-Arylquinolines	C2: Various aryl groups	Displayed selective anticancer activity, particularly against HeLa and PC3 cell lines	[11]

Modifications on the Benzo Ring: Tuning Activity via C6 and C7 Substitution

Substituents on the fused benzene ring can significantly impact potency and selectivity. The position of the carboxylate group in isomers of Methyl 4-chloroquinoline-carboxylate, for instance, can influence its utility as a synthetic intermediate and its resulting biological profile.[1][6]

The most famous example of SAR on this ring comes from the antimalarial drug chloroquine, where a chlorine atom at the C7 position is essential for its high potency.[7] This electron-withdrawing group is a common structural feature in many active 4-aminoquinoline drugs.[7] This principle can be extended to the design of other quinoline-based agents, where adding electron-withdrawing or electron-donating groups at specific positions (C6, C7, etc.) can fine-tune the molecule's interaction with its target.

Compound	Modification	Anticipated/Observed Effect	Reference
Chloroquine	7-Chloro	Essential for high antimalarial potency	[7]
Brequinar (Anticancer)	6-Fluoro	Contributes to potent DHODH inhibition	[9]
2-Arylquinolines	6-Bromo or 6-Methyl	Generally displayed good selective anticancer activity	[11]

Mechanisms of Action: How They Work

Understanding the mechanism of action is crucial for rational drug design. Quinoline derivatives exert their effects through diverse pathways.

Anticancer Activity

• Inhibition of Dihydroorotate Dehydrogenase (DHODH): Several quinoline carboxylic acid analogs are potent inhibitors of DHODH, a key enzyme in the de novo pyrimidine biosynthetic pathway.[9][12] By blocking this enzyme, these compounds starve rapidly proliferating cancer cells of the essential building blocks needed for DNA and RNA synthesis, leading to cell cycle arrest and apoptosis.

• DNA Methyltransferase (DNMT) Inhibition: Certain quinoline analogs have been shown to inhibit DNMTs, enzymes that play a crucial role in epigenetic regulation.[13] Aberrant DNA methylation is a hallmark of many cancers, and inhibitors can help restore normal gene expression patterns.

• Tubulin Polymerization Inhibition: Some quinoline-based compounds act as microtubule inhibitors, similar to well-known chemotherapy agents.[14] They disrupt the dynamics of microtubule assembly and disassembly, which is critical for cell division, leading to mitotic arrest and cell death.

Caption: Inhibition of the pyrimidine synthesis pathway by quinoline analogs.

Antimicrobial Activity

The antimicrobial mechanisms are equally varied. Some quinolones, particularly the fluoroquinolones, are well-known inhibitors of bacterial type II topoisomerases (DNA gyrase and topoisomerase IV), preventing DNA replication and repair.[8] Other novel quinoline derivatives have shown potent activity against pathogens like Helicobacter pylori, with evidence pointing towards an intracellular target rather than membrane disruption.[4]

Experimental Methodologies

To ensure the trustworthiness and reproducibility of the data presented, standardized protocols are essential.

General Synthesis of 4-Chloroquinoline-2-Carboxylate Analogs

The synthesis of the quinoline core often begins with the Gould-Jacobs reaction, followed by chlorination. This provides a robust and versatile route to the key 4-chloroquinoline intermediate.[4][5]

Caption: General workflow for the synthesis of 4-chloroquinoline derivatives.

Protocol: Chlorination of 4-Hydroxyquinoline

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the 4-hydroxyquinoline derivative.

• Reagent Addition: Slowly add an excess of phosphorus oxychloride (POCl₃) to the flask under a fume hood.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, slowly and carefully pour the reaction mixture onto crushed ice to quench the excess POCl₃.

• Neutralization: Neutralize the acidic solution with a suitable base (e.g., sodium bicarbonate or ammonium hydroxide) until the pH is ~7-8.

• Extraction: Extract the aqueous layer multiple times with an organic solvent such as dichloromethane or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography to yield the pure 4-chloroquinoline derivative.[4]

Antiproliferative Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Protocol: MTT Assay for Cytotoxicity Screening

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (Methyl 4-chloroquinoline-2-carboxylate and its analogs) in the cell culture medium. Replace the old medium with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 3-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of ~570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Perspectives

The comparative analysis of Methyl 4-chloroquinoline-2-carboxylate and its analogs reveals clear and actionable Structure-Activity Relationships.

• The C4 Position: This position is highly sensitive to substitution. While the 4-chloro group is a versatile synthetic handle, conversion to a 4-keto (quinolone) moiety appears beneficial for certain activities like antimalarial efficacy.

• The C2 Position: The nature of the substituent at C2 is critical for defining the mechanism of action. Bulky hydrophobic groups at this position are favored for targeting DHODH in cancer, while modifications to the carboxylate itself can abolish activity in other contexts.

• The Benzo Ring: Substitution on this ring, particularly with electron-withdrawing groups at C6 or C7, is a proven strategy for enhancing potency across different biological activities.

Future research should focus on creating hybrid molecules that combine the optimal features identified in this guide. For example, developing a 2-aryl-4-quinolone with a 7-chloro substituent could yield a novel compound with potent and selective anticancer activity. The continued exploration of this privileged scaffold, guided by the principles of SAR, holds immense promise for the discovery of next-generation therapeutic agents.

References

• Benchchem. (n.d.). Methyl 4-chloroquinoline-6-carboxylate.

• Luchini, C., et al. (2021). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry. Retrieved from [Link]

• MySkinRecipes. (n.d.). Methyl 4-chloroquinoline-7-carboxylate.

• Madrid, D. C., et al. (2005). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

• Valente, S., et al. (2020). Novel Quinoline Compounds Active in Cancer Cells through Coupled DNA Methyltransferase Inhibition and Degradation. Cancers. Retrieved from [Link]

• Fallon, B., et al. (2016). Synthesis and Antimicrobial Activity of Novel Substituted Ethyl 2-(Quinolin-4-yl)-propanoates. Molecules.

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• Singh, P., & Kumar, A. (2024). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. Future Journal of Pharmaceutical Sciences. Retrieved from [Link]

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"comparative study of different synthetic routes to Methyl 4-chloroquinoline-2-carboxylate"

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-chloroquinoline-2-carboxylate is a key intermediate in the synthesis of a variety of pharmacologically active compounds, including antimalarials, antivirals, and kinase inhibitors. The quinoline scaffold is a privileged structure in medicinal chemistry, and the specific substitution pattern of this molecule makes it a versatile building block. This guide provides a comparative analysis of the most common synthetic routes to Methyl 4-chloroquinoline-2-carboxylate, offering insights into the mechanistic underpinnings, experimental protocols, and relative performance of each method to aid researchers in selecting the optimal pathway for their specific needs.

The Gould-Jacobs Reaction: The Most Direct Pathway

The Gould-Jacobs reaction is arguably the most direct and widely employed method for the synthesis of the 4-hydroxyquinoline precursor to Methyl 4-chloroquinoline-2-carboxylate.[1][2] This two-step sequence involves an initial condensation followed by a thermal cyclization, and subsequent chlorination.

Reaction Mechanism & Rationale

The synthesis begins with the condensation of an aniline with an alkoxymethylenemalonate ester, such as diethyl ethoxymethylenemalonate (DEEM). This initial step is a nucleophilic vinyl substitution, where the amino group of the aniline attacks the electron-deficient double bond of the malonate derivative, leading to the elimination of an alcohol (e.g., ethanol) to form a stable anilidomethylenemalonate intermediate.[1]

The critical step is the thermal cyclization of this intermediate, which typically requires high temperatures (around 250 °C).[3] This is a 6-electron electrocyclization that forms the quinoline ring system. The high activation energy for this step is a key consideration, and the use of high-boiling solvents like diphenyl ether or, more recently, microwave irradiation, has been employed to facilitate this transformation efficiently.[3][4] The resulting product is Methyl 4-hydroxyquinoline-2-carboxylate (or its ethyl ester, depending on the starting malonate).

The final step is the chlorination of the 4-hydroxy group. This is typically achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃).[5][6] The mechanism involves the conversion of the hydroxyl group into a better leaving group by phosphorylation, followed by a nucleophilic attack by a chloride ion.[5]

Caption: The Gould-Jacobs pathway to Methyl 4-chloroquinoline-2-carboxylate.

Experimental Protocols

Step 1: Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate (via Gould-Jacobs)

• Condensation: A mixture of aniline (1.0 equivalent) and diethyl ethoxymethylenemalonate (1.0-1.2 equivalents) is heated at 100-130 °C for 1-2 hours. The ethanol byproduct is removed under reduced pressure.[7]

• Cyclization (Conventional Heating): The resulting crude anilidomethylenemalonate is added to a high-boiling solvent (e.g., Dowtherm A or diphenyl ether) and heated to approximately 250 °C for 15-30 minutes.[8] The mixture is then cooled, and the precipitated product is collected by filtration.

• Cyclization (Microwave Irradiation): Alternatively, the neat anilidomethylenemalonate intermediate can be subjected to microwave irradiation at high temperatures (e.g., 250-300 °C) for a short duration (5-20 minutes) to afford the cyclized product.[3]

Step 2: Chlorination of Methyl 4-hydroxyquinoline-2-carboxylate

• A suspension of Methyl 4-hydroxyquinoline-2-carboxylate in phosphorus oxychloride (POCl₃, used in excess as both reagent and solvent) is heated at reflux for several hours.[5][9]

• The reaction progress is monitored by TLC or LC-MS.

• Upon completion, the excess POCl₃ is carefully removed under reduced pressure.

• The residue is then cautiously poured onto crushed ice and neutralized with a base (e.g., ammonia or sodium bicarbonate solution) to precipitate the crude product.

• The solid is collected by filtration, washed with water, and purified by recrystallization or column chromatography.

Alternative Synthetic Routes

While the Gould-Jacobs reaction is the most direct approach, other classical quinoline syntheses can be adapted to produce the target molecule, although they may be more complex or less direct.

The Combes Synthesis

The Combes synthesis involves the acid-catalyzed condensation of an aniline with a β-diketone.[10][11] To synthesize a quinoline-2-carboxylate, a β-ketoester with an additional formyl or keto group would be required, making the starting materials more complex. The reaction is typically catalyzed by a strong acid like sulfuric acid, which also facilitates the cyclization and dehydration steps.[10]

Caption: Generalized scheme of the Combes quinoline synthesis.

The Doebner-von Miller Reaction

This reaction utilizes an aniline and α,β-unsaturated carbonyl compounds to form quinolines.[12][13] For the synthesis of a 2-carboxylate derivative, an α,β-unsaturated α-ketoester could potentially be used. The reaction is typically acid-catalyzed and may require an oxidizing agent.[12] The regioselectivity can be a concern with substituted anilines.

Caption: Generalized scheme of the Doebner-von Miller reaction.

The Friedländer Synthesis

The Friedländer synthesis involves the condensation of a 2-aminobenzaldehyde or 2-aminobenzoketone with a compound containing a reactive α-methylene group, such as a β-ketoester.[14][15] This method can be catalyzed by either acid or base.[14] A significant drawback of this route is the often limited availability of the required substituted 2-aminobenzaldehyde or ketone starting materials.[15]

Caption: Generalized scheme of the Friedländer synthesis.

Comparative Performance Analysis

The choice of synthetic route is often dictated by factors such as starting material availability, desired yield, scalability, and reaction conditions. The following table provides a comparative overview of the different synthetic strategies.

Synthetic Route	Starting Materials	Key Reagents/Conditions	Typical Yields	Advantages	Disadvantages
Gould-Jacobs	Aniline, Diethyl Ethoxymethylenemalonate	High temperature (e.g., 250°C) or microwave; POCl₃	Moderate to Good[3][7]	Readily available starting materials; direct route to the 4-hydroxy precursor.	Harsh thermal conditions for cyclization; use of hazardous POCl₃.
Combes	Aniline, β-Diketone derivative	Strong acid (e.g., H₂SO₄)[10]	Moderate	One-pot cyclization.	Requires more complex β-dicarbonyl starting materials for the target molecule.
Doebner-von Miller	Aniline, α,β-Unsaturated carbonyl compound	Acid catalyst, often an oxidizing agent[12]	Variable	Can be a one-pot reaction.	Potential for side reactions and regioselectivity issues.
Friedländer	2-Aminoaryl aldehyde/ketone, Compound with α-methylene group	Acid or base catalysis[14]	Good to Excellent[15]	Generally high yields and clean reactions.	Starting 2-aminoaryl carbonyl compounds are often not readily available.[15]

Conclusion

For the synthesis of Methyl 4-chloroquinoline-2-carboxylate, the Gould-Jacobs reaction followed by chlorination with POCl₃ stands out as the most practical and well-established method . Its reliance on commercially available starting materials and a straightforward two-step process makes it a reliable choice for laboratory-scale synthesis and amenable to scale-up. While modern modifications such as microwave-assisted cyclization can significantly reduce reaction times and improve yields, the fundamental robustness of this pathway remains its key advantage.

The alternative routes, while valuable for the synthesis of other quinoline derivatives, present challenges for this specific target molecule, primarily due to the complexity or limited availability of the required starting materials. Therefore, for researchers and drug development professionals seeking an efficient and reproducible synthesis of Methyl 4-chloroquinoline-2-carboxylate, the Gould-Jacobs pathway is the recommended starting point for methodological development.

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• Combes, A. (1888). Sur les synthèses dans la série de la quinoléine au moyen de l'acétylacétone et des anilines substituées. Bulletin de la Société Chimique de Paris, 49, 89–92.
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• Combes Quinoline Synthesis PDF. (n.d.). Scribd. Retrieved from [Link]

• Onysko, M. Y., et al. (2018). Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. Molecules, 23(1), 145. ([Link])

• BenchChem. (2025). The Synthesis of 7-Bromo-4-chloro-8-methylquinoline: A Technical Guide to Key Intermediates and Experimental Protocols. Retrieved from a relevant BenchChem technical guide.

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• Al-dujaili, J. H., et al. (2023). POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles. RSC Advances, 13(27), 18456–18464. ([Link])

• Kiss, L., et al. (2020). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 25(21), 5044. ([Link])

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A Comparative Guide to the Purity Analysis of Synthesized Methyl 4-chloroquinoline-2-carboxylate by High-Performance Liquid Chromatography (HPLC)

Abstract

In the landscape of pharmaceutical development, the meticulous characterization of active pharmaceutical ingredients (APIs) is not merely a regulatory formality but a cornerstone of drug safety and efficacy. Methyl 4-chloroquinoline-2-carboxylate, a key heterocyclic scaffold in medicinal chemistry, requires robust analytical methods to ensure its purity.[1][2] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) with other principal analytical techniques for the purity assessment of this compound. We will dissect a validated Reversed-Phase HPLC (RP-HPLC) protocol, elucidate the rationale behind its parameters, and present a comparative framework against methods like Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. This document is intended for researchers, analytical scientists, and quality control professionals dedicated to upholding the highest standards of scientific integrity in drug development.

Introduction: The Imperative of Purity in Pharmaceutical Synthesis

The biological activity of a drug candidate is intrinsically linked to its chemical structure and purity. Impurities, which can arise from starting materials, synthetic byproducts, or degradation, can significantly impact the safety, efficacy, and stability of the final drug product.[3] Quinoline derivatives, in particular, are a major class of heterocycles found in numerous biologically active compounds, making their purity a critical quality attribute (CQA).[1][2]

The objective of any purity analysis is to demonstrate that the analytical procedure is suitable for its intended purpose.[4][5] This involves ensuring the method is specific, accurate, precise, and sensitive enough to detect and quantify any potential impurities.[4][5][6][7] HPLC has emerged as the preeminent technique for this purpose due to its versatility, high resolution, and applicability to a wide range of non-volatile and thermally unstable compounds.[8][9]

The Primary Method: Reversed-Phase HPLC for Purity Determination

RP-HPLC is the workhorse of pharmaceutical analysis for its exceptional ability to separate compounds with varying polarities.[10] The method detailed below is a robust starting point for the analysis of Methyl 4-chloroquinoline-2-carboxylate.

Rationale for Method Selection

• Stationary Phase: A C18 (octadecylsilyl) column is selected for its hydrophobic nature, which provides excellent retention and resolution for moderately nonpolar compounds like our target molecule.

• Mobile Phase: A gradient elution using acetonitrile and water is employed. This is crucial because potential impurities can span a wide range of polarities. A gradient ensures that both polar and nonpolar impurities are eluted and resolved from the main peak and each other within a reasonable timeframe.

• Detector: A UV-Vis detector is chosen due to the quinoline ring system, which possesses a strong chromophore, allowing for sensitive detection at a specific wavelength (e.g., 225 nm).[11]

Detailed Experimental Protocol: RP-HPLC

Instrumentation:

• HPLC System with a gradient pump, autosampler, column thermostat, and UV-Vis detector.

Materials:

• Column: C18, 4.6 x 250 mm, 5 µm particle size

• Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid

• Mobile Phase B: HPLC-grade Acetonitrile with 0.1% Formic Acid

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

• Sample Preparation: Accurately weigh and dissolve the synthesized Methyl 4-chloroquinoline-2-carboxylate in the diluent to a final concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection Wavelength: 225 nm[11]

• Gradient Program:

  • 0-5 min: 40% B

  • 5-25 min: 40% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 40% B (Re-equilibration)

Data Analysis:

• Purity is calculated using the area percent method, where the area of the main peak is expressed as a percentage of the total area of all observed peaks.

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow for HPLC Purity Analysis

The following diagram illustrates the logical flow of the HPLC analysis from sample preparation to final purity calculation.

Caption: A streamlined workflow for the HPLC purity analysis of Methyl 4-chloroquinoline-2-carboxylate.

Comparative Analysis of Alternative Methodologies

While HPLC is the gold standard, a comprehensive understanding requires comparing it with other powerful analytical techniques. The choice of method depends on the specific requirements of the analysis, such as the need for structural confirmation of impurities or the analysis of volatile components.[8][12]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: Separates volatile and thermally stable compounds in the gas phase, followed by mass analysis.[12]

• Applicability: Suitable for analyzing volatile impurities like residual solvents from the synthesis.[3][8] Methyl 4-chloroquinoline-2-carboxylate itself may have limited volatility, potentially requiring derivatization.

• Advantages: Excellent for identifying unknown volatile impurities through mass spectral library matching.

• Limitations: Not suitable for non-volatile or thermally labile compounds.[8][12]

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Principle: Combines the separation power of HPLC with the detection and identification capabilities of mass spectrometry.[3][12]

• Applicability: This is arguably the most powerful technique for impurity profiling. It can separate non-volatile impurities and provide their exact mass, facilitating structural elucidation.[3][13]

• Advantages: High sensitivity and specificity; provides molecular weight information, which is invaluable for identifying unknown degradation products or byproducts.[3][14]

• Limitations: Higher cost and complexity compared to HPLC-UV.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: Provides detailed information about the molecular structure of the compound and its impurities.

• Applicability: ¹H NMR is excellent for structural confirmation of the main compound and for identifying and quantifying major impurities, provided their signals are resolved from the API. Quantitative NMR (qNMR) can be used for purity assessment without the need for a reference standard of the impurity itself.

• Advantages: Provides unambiguous structural information. It is a primary ratio method, making it highly accurate for quantification.

• Limitations: Lower sensitivity compared to chromatographic methods, making it less suitable for detecting trace-level impurities (typically below 0.1%).

Head-to-Head Performance Comparison

The table below summarizes the key performance characteristics of each analytical technique for the purity analysis of Methyl 4-chloroquinoline-2-carboxylate.

Parameter	RP-HPLC-UV	GC-MS	LC-MS	NMR Spectroscopy
Primary Application	Quantitative purity analysis, impurity detection.	Analysis of volatile impurities (e.g., residual solvents).[12]	Impurity identification and quantification.[3]	Structural elucidation, quantification of major impurities.
Sensitivity	High (LOD ~0.01-0.05%)	Very High (for volatiles)	Very High (LOD <0.01%)[3]	Low (LOD ~0.1-1%)
Selectivity	Good to Excellent	Excellent	Excellent	Excellent (structural)
Impurity Identification	Limited (based on RT)	Excellent (MS library)	Excellent (Mass Spec)[13]	Excellent (Structural)
Quantitation	Excellent (with standards)	Good (with standards)	Good to Excellent	Excellent (qNMR)
Sample Volatility	Not required.[8]	Required.[8]	Not required.[12]	Not required.
Instrumentation Cost	Moderate	Moderate-High	High	Very High
Throughput	High	Moderate	Moderate	Low

Conclusion and Recommendations

For routine quality control and purity assessment of synthesized Methyl 4-chloroquinoline-2-carboxylate, RP-HPLC with UV detection stands out as the most balanced method, offering a superb combination of resolution, sensitivity, and cost-effectiveness.[9][10] It is the ideal choice for quantifying the main component and known impurities.

However, for a comprehensive impurity profiling strategy, especially during process development or for investigational studies, a multi-faceted approach is recommended:

• Use LC-MS to identify unknown impurities detected by HPLC.[3]

• Employ GC-MS to quantify residual solvents, which are common process-related impurities.[12]

• Utilize NMR to provide definitive structural confirmation of the synthesized API and any isolated, significant impurities.

This integrated analytical approach, grounded in the principles of method validation outlined by the ICH, ensures a thorough understanding of the impurity profile, thereby guaranteeing the quality and safety of the final pharmaceutical product.[6][7]

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A Comparative Guide to the Definitive Structure Validation of Methyl 4-chloroquinoline-2-carboxylate

In the landscape of drug development and materials science, the unequivocal determination of a molecule's three-dimensional structure is a cornerstone of research. For heterocyclic compounds like Methyl 4-chloroquinoline-2-carboxylate, a scaffold of significant interest in medicinal chemistry, precise structural knowledge is paramount for understanding its reactivity, molecular interactions, and potential as a therapeutic agent. This guide provides an in-depth analysis of single-crystal X-ray crystallography as the gold standard for the structural validation of this compound. It further presents a comparative overview with orthogonal spectroscopic methods, offering researchers a comprehensive framework for molecular characterization.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography offers an unparalleled, direct visualization of the atomic arrangement within a crystalline solid.[1] By measuring the diffraction pattern of X-rays passing through a single crystal, we can reconstruct a three-dimensional electron density map of the molecule, revealing precise bond lengths, angles, and intermolecular interactions.[2] This technique stands alone in its ability to provide an unambiguous and high-resolution spatial model, making it the definitive method for structure validation.[3]

The causality behind choosing this method is its conclusiveness. While other techniques provide inferential data about connectivity or mass, crystallography provides a direct image of the molecular structure.[4] For regulatory submissions or patent applications, this level of certainty is often non-negotiable.

Experimental Protocol: From Powder to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands precision. Each step is designed to ensure the highest quality data, which is fundamental to a trustworthy and accurate final structure.

• Crystal Growth (The Critical First Step):

  • Objective: To obtain single, defect-free crystals of sufficient size and quality for diffraction. The slow evaporation of a saturated solution is the most common technique for small molecules.

  • Procedure:

    • Dissolve the purified Methyl 4-chloroquinoline-2-carboxylate powder in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) to the point of saturation at a slightly elevated temperature.

    • Filter the solution to remove any particulate matter.

    • Transfer the solution to a clean vial, cover it loosely (e.g., with perforated parafilm) to allow for slow solvent evaporation.

    • Store the vial in an undisturbed, vibration-free environment at a constant temperature.

  • Expert Insight: The choice of solvent is critical. A solvent in which the compound has moderate solubility often yields the best crystals. Rapid crystallization traps solvent molecules and introduces lattice defects, leading to poor diffraction quality. Patience is key.

• Data Collection:

  • Objective: To measure the intensities and positions of the diffracted X-ray beams.

  • Procedure:

    • A suitable crystal is selected and mounted on a goniometer head.

    • The crystal is placed within a modern diffractometer equipped with a focused X-ray source (e.g., Cu or Mo Kα radiation) and a sensitive detector (e.g., CCD or CMOS).[5]

    • The crystal is cooled under a stream of nitrogen gas (typically to 100 K) to minimize thermal vibrations, which improves the resolution of the diffraction data.

    • The diffractometer rotates the crystal through a series of angles, collecting hundreds of diffraction images.

• Structure Solution and Refinement:

  • Objective: To process the raw diffraction data into a final, validated atomic model.

  • Procedure:

    • Data Integration & Scaling: Software is used to integrate the raw images to determine the intensity of each diffraction spot and apply corrections for experimental factors.

    • Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map.[2]

    • Model Building: An initial molecular model is built into the electron density map.

    • Refinement: The model is refined using a least-squares algorithm, which iteratively adjusts atomic positions, and thermal displacement parameters to achieve the best fit between the calculated and observed diffraction data.[6] The quality of the final model is assessed by parameters like the R-factor.[7]

Caption: Workflow for X-ray crystallographic structure validation.

Interpreting the Data: A Representative Analysis

While a published crystal structure for the exact title compound is not available, we can present representative data based on closely related quinoline derivatives to illustrate the validation process.[5][6][8] The following table summarizes the kind of definitive data obtained from a successful X-ray analysis.

Table 1: Representative Crystal Data and Structure Refinement Parameters

Parameter	Expected Value / Information for Methyl 4-chloroquinoline-2-carboxylate
Crystal Data
Empirical Formula	C₁₁H₈ClNO₂[9]
Formula Weight	221.64 g/mol
Crystal System	Monoclinic or Orthorhombic (Common for this class)[5][6]
Space Group	e.g., P2₁/c or Pnma[5][6]
a, b, c (Å)	Unit cell dimensions defining the crystal lattice[5][6]
β (°)	Unit cell angle (for monoclinic system)[5][6]
Volume (ų)	Volume of the unit cell[5][6]
Z	Number of molecules per unit cell (typically 4)[5][6]
Data Collection
Radiation	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54178 Å)[7]
Temperature (K)	100 or 296 K[5]
Reflections Collected	Total number of diffraction spots measured[6]
Independent Reflections	Number of unique reflections[6]
Refinement
R_int	Merging R-factor; indicates data quality (should be low)[6]
R1, wR2 [I > 2σ(I)]	Agreement factors; indicates model quality (should be < 0.05)[7]
Goodness-of-fit (S)	Should be close to 1.0[6]

Structural Insights: The refined model would confirm the planarity of the quinoline ring system and provide precise bond lengths for the C-Cl, ester C=O, and C-O bonds, confirming the presence and connectivity of all functional groups. Furthermore, the analysis would reveal intermolecular interactions, such as π–π stacking, which govern the crystal packing.[8]

A Comparative Guide to Orthogonal Validation Methods

While X-ray crystallography is definitive, a multi-faceted approach using complementary techniques is a hallmark of rigorous scientific investigation.[10] Spectroscopic and spectrometric methods provide orthogonal data that, when combined, create a self-validating system of characterization.

Caption: Complementary nature of different analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the structure of organic molecules in solution.[11] It relies on the magnetic properties of atomic nuclei (typically ¹H and ¹³C) to map out the carbon-hydrogen framework of a molecule.[12]

• ¹H NMR: Would confirm the number of unique protons, their chemical environments, and their connectivity through spin-spin coupling. For the title compound, it would show signals for the aromatic protons on the quinoline ring and the singlet for the methyl ester protons.

• ¹³C NMR: Would show the number of unique carbon atoms, confirming the presence of the ester carbonyl, the carbons bonded to chlorine and nitrogen, and the aromatic carbons.[13]

• 2D NMR (COSY, HSQC, HMBC): These experiments establish direct and long-range correlations between protons and carbons, allowing for the unambiguous assembly of the molecular skeleton.[12]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and can help determine its elemental formula.[10] High-resolution mass spectrometry (HRMS) would provide a mass measurement with high accuracy, allowing for the confident assignment of the molecular formula C₁₁H₈ClNO₂. Fragmentation patterns observed in MS/MS experiments can further corroborate the proposed structure by identifying stable fragments of the molecule.[14]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule.[15] For Methyl 4-chloroquinoline-2-carboxylate, the IR spectrum would prominently feature a strong absorption band corresponding to the ester carbonyl (C=O) stretching vibration (typically ~1720-1740 cm⁻¹), as well as characteristic absorptions for the aromatic C=C bonds and the C-Cl bond.[16]

Performance Comparison

The choice of analytical technique is driven by the specific question being asked. The following table objectively compares the performance of these methods for the purpose of complete structure validation.

Table 2: Comparison of Structural Validation Techniques

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry (HRMS)	IR Spectroscopy
Primary Information	3D atomic coordinates, bond lengths/angles, stereochemistry[17]	Atomic connectivity, ¹H-¹³C framework[11]	Molecular formula, molecular weight[10]	Presence of functional groups[16]
Physical State	Solid (single crystal)[17]	Solution[17]	Gas phase (ions)	Solid or Liquid
Strengths	Unambiguous, definitive structure; high resolution[18]	Excellent for connectivity; provides solution-state data[18]	High sensitivity; exact mass determination	Fast, simple, non-destructive
Weaknesses	Requires high-quality crystals (can be a bottleneck)[18]	Inferential for 3D structure; lower resolution than XRD[4]	Provides no connectivity data; destructive	Limited structural information
Sample Amount	Micrograms (single crystal)	Milligrams	Nanograms to Picograms	Micrograms to Milligrams
Role in Validation	Definitive Confirmation	Primary Structure Elucidation	Formula Confirmation	Functional Group Check

Conclusion

The structural validation of Methyl 4-chloroquinoline-2-carboxylate, like any compound destined for high-stakes applications, demands the highest level of analytical rigor. Single-crystal X-ray crystallography provides the only direct and unambiguous determination of a molecule's three-dimensional architecture in the solid state, rightfully earning its status as the gold standard. However, a truly robust validation strategy integrates this definitive data with complementary insights from NMR, MS, and IR spectroscopy. This orthogonal approach, where the solution-state connectivity (NMR), molecular formula (MS), and functional group identity (IR) all corroborate the solid-state structure (X-ray), forms a self-validating system that ensures the utmost confidence in the molecular identity for researchers, scientists, and drug development professionals.

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A Comparative Guide to the Efficacy of Catalysts in Methyl 4-Chloroquinoline-2-carboxylate Synthesis

Introduction: The Significance of Methyl 4-Chloroquinoline-2-carboxylate

Methyl 4-chloroquinoline-2-carboxylate is a pivotal intermediate in the synthesis of a wide array of pharmacologically active compounds. Its quinoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous antimalarial, antibacterial, and anticancer agents. The precise and efficient synthesis of this molecule is therefore of paramount importance to researchers in drug discovery and development. This guide provides an in-depth technical comparison of various catalytic strategies for the synthesis of Methyl 4-chloroquinoline-2-carboxylate, supported by experimental data and protocols to empower researchers in their synthetic endeavors.

The synthesis of Methyl 4-chloroquinoline-2-carboxylate is typically a two-step process, commencing with the formation of a Methyl 4-hydroxyquinoline-2-carboxylate precursor, followed by a chlorination step. The choice of catalyst in both stages significantly impacts the overall yield, purity, and sustainability of the process.

Part 1: Synthesis of the Precursor: Methyl 4-Hydroxyquinoline-2-carboxylate via the Gould-Jacobs Reaction

The Gould-Jacobs reaction is a cornerstone for the synthesis of 4-hydroxyquinolines.[1][2] This reaction involves the condensation of an aniline with an alkoxymethylenemalonate derivative, followed by a thermal cyclization. While the reaction can proceed without a catalyst at high temperatures, the use of catalysts can significantly improve reaction rates and yields, often under milder conditions.[1]

The Role of Acid Catalysis in the Gould-Jacobs Cyclization

The key cyclization step in the Gould-Jacobs reaction is often facilitated by acid catalysts. These catalysts promote the intramolecular electrophilic attack of the aniline ring onto the malonate moiety. A range of Brønsted and Lewis acids have been explored for this transformation.

Eaton's Reagent: A Superior Catalyst for Cyclization

Among the various acid catalysts, Eaton's reagent, a 7.5% solution of phosphorus pentoxide (P₂O₅) in methanesulfonic acid (CH₃SO₃H), has emerged as a highly effective and versatile catalyst for the cyclization step in quinoline synthesis.[3][4] It acts as a powerful desiccant and condensing agent, facilitating the intramolecular cyclization under relatively mild conditions and often leading to high yields.[3][5]

Comparative Efficacy of Acid Catalysts

While comprehensive comparative data for the synthesis of Methyl 4-hydroxyquinoline-2-carboxylate is not extensively tabulated in the literature, the general efficacy of acid catalysts in related Gould-Jacobs reactions provides valuable insights.

Catalyst	Typical Reaction Conditions	Reported Yields (General Quinoline Synthesis)	Key Advantages
Eaton's Reagent	80-120 °C, solvent-free or in a high-boiling solvent	High to excellent (often >85%)[3][5]	Mild conditions, high yields, acts as both catalyst and solvent/desiccant.[3]
Polyphosphoric Acid (PPA)	High temperatures (>200 °C)	Moderate to good	Readily available.
Sulfuric Acid (H₂SO₄)	High temperatures (>200 °C)	Variable, often with side products	Low cost.
Lewis Acids (e.g., ZnCl₂, AlCl₃)	Variable, often requires inert atmosphere	Moderate to good[6]	Can offer different selectivity.

Causality Behind Catalyst Choice: The superiority of Eaton's reagent lies in its dual functionality. The methanesulfonic acid provides the necessary Brønsted acidity to protonate the intermediate, facilitating the cyclization, while the phosphorus pentoxide acts as a powerful dehydrating agent, driving the equilibrium towards the cyclized product. This combination allows the reaction to proceed at lower temperatures compared to traditional methods that rely on purely thermal cyclization in high-boiling solvents like Dowtherm A.[7]

Experimental Protocol: Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate using Eaton's Reagent

Materials:

• Aniline (1.0 equiv)

• Dimethyl methoxymethylenemalonate (1.1 equiv)

• Eaton's Reagent (P₂O₅ in CH₃SO₃H)

Procedure:

• In a round-bottom flask, combine aniline and dimethyl methoxymethylenemalonate.

• Heat the mixture at 100-120°C for 1-2 hours to form the intermediate anilinomethylenemalonate. The progress of this step can be monitored by TLC.

• Carefully add Eaton's reagent to the reaction mixture with stirring.

• Heat the mixture at 80-100°C for 2-4 hours. Monitor the cyclization by TLC until the starting intermediate is consumed.

• Pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

• The precipitated product, Methyl 4-hydroxyquinoline-2-carboxylate, is collected by filtration, washed with water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol or methanol).

Part 2: Chlorination of Methyl 4-Hydroxyquinoline-2-carboxylate

The conversion of the 4-hydroxy group to a 4-chloro group is a crucial step in the synthesis of the target molecule. This transformation is typically achieved using a deoxychlorination agent.

Phosphorus Oxychloride (POCl₃): The Workhorse Chlorinating Agent

Phosphorus oxychloride (POCl₃) is the most widely used and effective reagent for the chlorination of 4-hydroxyquinolines.[8][9] The reaction is believed to proceed through a mechanism analogous to the Vilsmeier-Haack reaction. The hydroxyl group of the quinoline attacks the electrophilic phosphorus atom of POCl₃, forming a phosphate ester intermediate. Subsequent nucleophilic attack by a chloride ion displaces the phosphate group, yielding the desired 4-chloroquinoline.

Comparison of Chlorinating Agents

While POCl₃ is the dominant reagent, other chlorinating agents can also be employed, each with its own advantages and disadvantages.

Chlorinating Agent	Typical Reaction Conditions	Efficacy for 4-Hydroxyquinolines	Key Considerations
Phosphorus Oxychloride (POCl₃)	Reflux, often used as solvent	High to excellent[8]	Highly reactive with water, corrosive.[10]
Thionyl Chloride (SOCl₂)	Reflux, often with a catalytic amount of DMF	Good, but can be less effective than POCl₃ for some substrates[11]	Generates SO₂ gas, corrosive.[10]
Oxalyl Chloride ((COCl)₂)	Milder conditions, often with a catalytic amount of DMF	Effective, but can be more expensive	Generates CO and CO₂ gases.[10]
Phosphorus Pentachloride (PCl₅)	Often used in combination with POCl₃	Effective, can chlorinate other positions	Solid, can be difficult to handle.[10]

Causality Behind Reagent Choice: The high efficacy of POCl₃ stems from its ability to act as both the chlorinating agent and a dehydrating agent, driving the reaction to completion. The addition of a base, such as triethylamine or diisopropylethylamine, can sometimes be beneficial in scavenging the HCl generated during the reaction, particularly for sensitive substrates.[8] However, for many 4-hydroxyquinolines, heating in neat POCl₃ is sufficient.

Experimental Protocol: Chlorination using Phosphorus Oxychloride

Materials:

• Methyl 4-hydroxyquinoline-2-carboxylate (1.0 equiv)

• Phosphorus oxychloride (POCl₃) (excess, can be used as solvent)

• Triethylamine (optional, 1.1 equiv)

Procedure:

• In a flame-dried round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, suspend Methyl 4-hydroxyquinoline-2-carboxylate in an excess of phosphorus oxychloride.

• If using a base, add triethylamine dropwise to the stirred suspension.

• Heat the reaction mixture to reflux (approximately 105-110°C) and maintain for 2-4 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and carefully remove the excess POCl₃ under reduced pressure.

• Pour the residue slowly onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate or aqueous ammonia.

• The precipitated product, Methyl 4-chloroquinoline-2-carboxylate, is collected by filtration, washed with water, and dried.

• Purification can be performed by column chromatography on silica gel or by recrystallization.

Part 3: Alternative and One-Pot Synthetic Strategies

While the two-step approach is the most common, alternative and one-pot methodologies are continuously being developed to improve efficiency and reduce waste.

Metal-Free Catalysis: An Emerging Green Alternative

Recent research has focused on the development of metal-free catalytic systems for quinoline synthesis. For instance, molecular iodine has been shown to be an effective catalyst for the synthesis of quinoline-2,4-dicarboxylate derivatives from anilines and acetylenedicarboxylates.[12][13] This approach offers the advantage of avoiding metal contamination in the final product and utilizes a low-cost, environmentally benign catalyst. While not a direct synthesis of the target molecule, this methodology highlights the potential for developing novel metal-free routes.

Palladium-Catalyzed One-Pot Synthesis of 4-Quinolones

A mild, one-pot synthesis of 4-quinolones has been developed via a sequential palladium-catalyzed amidation of 2'-bromoacetophenones followed by a base-promoted intramolecular cyclization.[14] This method provides a convergent approach to the 4-quinolone core and could potentially be adapted for the synthesis of the Methyl 4-hydroxyquinoline-2-carboxylate precursor.

Visualization of Synthetic Pathways

To visually summarize the discussed synthetic strategies, the following diagrams are provided.

Caption: Two-step synthesis of Methyl 4-chloroquinoline-2-carboxylate.

Caption: Decision tree for catalyst and reagent selection.

Conclusion and Future Outlook

The synthesis of Methyl 4-chloroquinoline-2-carboxylate is most efficiently achieved through a two-step process involving a Gould-Jacobs reaction to form the 4-hydroxyquinoline precursor, followed by chlorination. For the cyclization step, Eaton's reagent stands out as a superior catalyst, offering high yields under milder conditions compared to traditional thermal methods or other acid catalysts. In the subsequent chlorination step, phosphorus oxychloride remains the reagent of choice due to its high efficacy.

Future research in this area will likely focus on the development of more sustainable and atom-economical catalytic systems. The exploration of one-pot procedures and metal-free catalysis holds significant promise for streamlining the synthesis of this important intermediate, reducing waste, and lowering costs. As the demand for novel pharmaceuticals based on the quinoline scaffold continues to grow, the optimization of these synthetic routes will remain a critical area of investigation for the scientific community.

References

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• Satheeshkumar, R., Prasad, K. J. R., Wen-Long, W., et al. (2022). Solvent-Free Synthesis of New Quinoline Derivatives via Eaton's Reagent Catalysed Friedländer Synthesis. ResearchGate. [Link]

• Kumar, A., & Kumar, S. (2021). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Organic & Biomolecular Chemistry, 19(32), 7041-7050.
• Zewge, D., Chen, C. Y., Deer, C., Dormer, P. G., & Hughes, D. L. (2007). A mild and efficient synthesis of 4-quinolones and quinolone heterocycles. The Journal of organic chemistry, 72(11), 4276–4279.

• Kumar, A., & Kumar, S. (2021). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. UvA-DARE (Digital Academic Repository). [Link]

• Haskelberg, L. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules (Basel, Switzerland), 21(8), 986.

• Wikipedia. (2023). Gould–Jacobs reaction. Wikipedia. [Link]

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• Wang, T., Chen, Y., & Ma, D. (2006).
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• Request PDF. (2023). One-pot borylation/arylation of 4-chloroquinolines and its application for the synthesis of various quinoline-based pharmacophores. ResearchGate. [Link]

• Naik, T. R. R., Naik, H. S. B., Ramesh, S., Raghavendra, M., & Krishnamurthy, G. (2007). One-pot Synthesis of 2-seleno-4-methylquinoline. Molecular Diversity Preservation International. [Link]

• Mondal, S., & Guria, M. (2022). Recent advances in transition metal-catalyzed reactions of chloroquinoxalines: Applications in bioorganic chemistry. Bioorganic chemistry, 129, 106195.

• Amanote Research. (n.d.). (PDF) Transition-Metal-Free Approach for the Synthesis of. Amanote Research. [Link]

• Naik, T. R. R., Naik, H. S. B., Ramesh, S., Raghavendra, M., & Krishnamurthy, G. (2007). One-pot Synthesis of 2-seleno-4-methylquinoline. Molecular Diversity Preservation International. [Link]

• Taleli, L. (2013). What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?. ResearchGate. [Link]

• ResearchGate. (n.d.). Synthesis of methyl 2‐methylquinoline‐4‐carboxylate (148) using... ResearchGate. [Link]

• Kulyk, I., Zvarych, V., Vovk, M. V., & Slyvka, M. V. (2020). Novel One-Pot Synthesis of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic and Crystallographic Studies. Molbank, 2020(3), M1149.

• ResearchGate. (2018). Synthesis of Quinoline-2,4-dicarboxylate Compounds Based on Three-Component Coupling Catalyzed by Lewis Acid. ResearchGate. [Link]

• Arnott, E. A., Chan, L. C., & Phillips, A. J. (2011). POCl3 chlorination of 4-quinazolones. The Journal of organic chemistry, 76(6), 1912–1925.

• Arnott, E. A., Chan, L. C., & Phillips, A. J. (2011). POCl3 chlorination of 4-quinazolones. Semantic Scholar. [Link]

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• ACS GCI Pharmaceutical Roundtable. (n.d.). Deoxychlorination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• E-Li, H., & Lin, S. (2023). Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant. Journal of the American Chemical Society, 145(1), 385–396.
• Beke, D., & Forg, T. (2022). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules (Basel, Switzerland), 27(19), 6599.

• E-Li, H., & Lin, S. (2023). Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant. ACS Publications. [Link]

• ResearchGate. (n.d.). Synthesis of methyl 2‐methylquinoline‐4‐carboxylate (148) using... ResearchGate. [Link]

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A Comparative Guide to the In Vitro Anticancer Activity of Quinoline-2-Carboxylate Derivatives

Introduction: The Quinoline Scaffold in Oncology

The quinoline ring, a fusion of a benzene and a pyridine ring, is a privileged heterocyclic scaffold in medicinal chemistry.[1] Its structural properties have made it a cornerstone in the development of therapeutic agents across various diseases, including cancer.[1][2] Quinoline derivatives have demonstrated a remarkable breadth of anticancer activities, acting through mechanisms such as the inhibition of protein kinases, disruption of cell cycle progression, and induction of apoptosis.[1][3][4] This guide focuses specifically on quinoline-2-carboxylate derivatives, a subclass that has garnered significant interest for its potent cytotoxic effects against a range of cancer cell lines.[5] We will objectively compare the performance of various derivatives, provide the supporting experimental data, and detail the standardized protocols necessary for their evaluation, offering a comprehensive resource for researchers in oncology and drug development.

Structure-Activity Relationship (SAR): Designing Potent Derivatives

The anticancer efficacy of quinoline derivatives is highly dependent on the nature and position of substituents on the heterocyclic core. Understanding the structure-activity relationship (SAR) is crucial for the rational design of novel, more potent agents.

• The C2 Position: The C2 position of the quinoline ring is a critical site for modification. Attaching bulky, hydrophobic groups at this position has been shown to be necessary for certain mechanisms of action, such as the inhibition of dihydroorotate dehydrogenase (DHODH).[6] For quinoline-2-carboxylates, this position is inherently occupied by the carboxyl group, which itself is a key pharmacophore.

• The C4 Position: The C4 position often plays a role in modulating activity. For some quinoline carboxylic acids, a strict requirement for the carboxylic acid group at C4 is observed for potent enzyme inhibition.[6] While our focus is on 2-carboxylates, substitutions at C4 can still significantly influence the overall electronic and steric properties of the molecule, impacting its biological target interactions.

• The Benzo Ring (Positions C5-C8): Substitutions on the fused benzene ring can fine-tune the molecule's properties, including solubility, cell permeability, and target affinity. For instance, incorporating halogen atoms or other functional groups can enhance cytotoxic activity.[7] An unsubstituted phenolic group at the C8 position has been identified as a key structural fragment necessary for the biological activity of certain quinoline-5-sulfonamides.[7]

Modifying the carboxylate group at C2 into amides or esters is a common and effective strategy. This can enhance pharmacological properties, particularly anticancer potency, by altering the molecule's ability to form hydrogen bonds and interact with biological targets.[8][9]

Comparative Analysis of In Vitro Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of various quinoline-2-carboxylate derivatives and related compounds against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) or growth inhibitory concentration (GI50) is a key metric for potency, representing the concentration of the compound required to inhibit cell growth by 50%.

Derivative Class/Compound	Substitution Pattern	Cancer Cell Line	IC50 / GI50 (µM)	Reported Mechanism of Action	Reference
Quinoline-Chalcone Derivative (12e)	Chalcone moiety linked to quinoline	MGC-803 (Gastric)	1.38	Inhibition of cell colony formation	[10]
HCT-116 (Colon)	5.34	[10]
MCF-7 (Breast)	5.21	[10]
EGFR/HER-2 Inhibitor (5a)	Quinoline-based scaffold	MCF-7 (Breast)	GI50: 0.025 (25 nM)	Dual EGFR/HER-2 inhibition, Apoptosis induction	[11][12]
A-549 (Lung)	GI50: 0.082 (82 nM)	[11]
Quinoline-4-Carboxylic Acid (3j)	6-chloro, 2-(4-hydroxy-3-methoxyphenyl)	MCF-7 (Breast)	Potent Activity	Induces apoptosis	[13]
8-Hydroxyquinoline-5-sulfonamide (3c)	8-hydroxy, N-methyl-N-(prop-2-yn-1-yl)	C-32 (Melanoma)	Highly Active	Increased p53/p21, altered Bcl-2/Bax ratio	[7]
MDA-MB-231 (Breast)	Highly Active	[7]
A549 (Lung)	Highly Active	[7]
Brequinar Analog	6-fluoro-2-(biphenyl-4-yl)-3-methyl	L1210 (Leukemia)	Potent Activity	Dihydroorotate Dehydrogenase (DHODH) Inhibition	[6]

Mechanisms of Anticancer Action

Quinoline-2-carboxylate derivatives exert their anticancer effects through diverse and often overlapping mechanisms. A deep understanding of these pathways is essential for developing targeted therapies.

• Enzyme Inhibition: A primary mode of action is the inhibition of critical enzymes involved in cancer cell proliferation and survival.

  • Protein Kinases: Many derivatives are designed as inhibitors of receptor tyrosine kinases like EGFR and HER2, which are often overexpressed in solid tumors.[11][12] Inhibition of these kinases blocks downstream signaling pathways (e.g., PI3K/Akt) responsible for cell growth and survival.

  • Dihydroorotate Dehydrogenase (DHODH): This enzyme is crucial for the de novo synthesis of pyrimidines, which are essential for DNA and RNA synthesis.[6] Inhibiting DHODH starves cancer cells of the necessary building blocks for proliferation.[8][9]

  • Topoisomerases: These enzymes are vital for managing DNA topology during replication. Their inhibition leads to DNA damage and subsequent cell death.[1][8][9]

• Induction of Apoptosis: A hallmark of effective anticancer agents is the ability to induce programmed cell death, or apoptosis. Quinoline derivatives have been shown to trigger apoptosis by modulating the expression of key regulatory proteins, such as increasing the pro-apoptotic protein Bax while decreasing the anti-apoptotic protein Bcl-2.[5][11] This shift in the Bax/Bcl-2 ratio leads to the activation of caspases, the executioner enzymes of apoptosis.[11]

• Cell Cycle Arrest: Cancer is characterized by uncontrolled cell division. Many quinoline compounds can halt this process by inducing cell cycle arrest, often at the G2/M transition phase.[3][10] This prevents cancer cells from proceeding through mitosis, ultimately leading to cell death.

Visualizing a Key Mechanism: EGFR/HER-2 Inhibition

The following diagram illustrates the simplified signaling cascade initiated by the inhibition of EGFR and HER-2, a common mechanism for quinoline-based anticancer agents.

Caption: Inhibition of EGFR/HER-2 by a quinoline derivative blocks downstream pro-survival signaling.

Standardized Protocols for In Vitro Evaluation

To ensure reproducible and comparable results, standardized methodologies are paramount. The evaluation of a novel compound's cytotoxic potential is a critical first step in its development as an anticancer agent.[14] Below are detailed protocols for two of the most widely used colorimetric cytotoxicity assays.

General Experimental Workflow

The process of screening a novel compound for anticancer activity follows a structured workflow. This ensures that data is collected systematically and is reliable for IC50 determination.

Caption: General workflow for in vitro cytotoxicity testing of a novel compound.[14]

Protocol 1: The MTT Assay

This assay measures cell viability based on the metabolic activity of the cells.[14] The principle lies in the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product by mitochondrial dehydrogenases in viable cells.[15][16] The amount of formazan produced is directly proportional to the number of living cells.[15][16]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

  • Causality: Overnight incubation ensures cells recover from trypsinization and adhere to the plate, forming a uniform monolayer for consistent drug exposure.

• Compound Treatment: Prepare serial dilutions of the quinoline-2-carboxylate derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells for a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for the desired exposure time (typically 48 or 72 hours) at 37°C in a 5% CO2 incubator.[14]

• MTT Addition: After incubation, add 10-20 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours at 37°C.[14][16]

  • Causality: This incubation period allows viable cells sufficient time to metabolize the MTT into visible formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[16] Gently pipette to ensure complete dissolution.

  • Causality: Formazan is insoluble in aqueous medium; an organic solvent is required to dissolve it for spectrophotometric measurement.

• Absorbance Measurement: Read the absorbance of the plate on a microplate reader at a wavelength of 570 nm.

Protocol 2: The Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay that estimates cell number by staining total cellular protein with the sulforhodamine B dye.[14] It is often recommended as a suitable alternative to the MTT assay.[17]

Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol.

• Cell Fixation: After the drug incubation period, gently discard the supernatant. Add 100 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) to each well to fix the cells. Incubate at 4°C for 1 hour.

  • Causality: TCA precipitates proteins and fixes the cells to the bottom of the well, preventing cell loss during subsequent washing steps.

• Washing: Discard the TCA and wash the plate five times with slow-running tap water or deionized water. Remove excess water by tapping the plate on paper towels and allow it to air dry completely.

• SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and stain for 30 minutes at room temperature.

• Washing: Quickly discard the SRB solution and wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry completely.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance on a microplate reader at a wavelength of 510 nm.

Data Analysis and Interpretation

For both assays, the raw absorbance data is used to calculate the percentage of cell viability relative to the vehicle-treated control cells.

Calculation: % Cell Viability = (Absorbance of Treated Well / Absorbance of Vehicle Control Well) x 100

The IC50 value is then determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve. The IC50 is the concentration at which the curve passes through the 50% viability mark.[14] A lower IC50 value indicates greater potency.

Conclusion and Future Perspectives

The quinoline-2-carboxylate scaffold is a fertile ground for the discovery of novel anticancer agents. The comparative data reveals that modifications across the quinoline ring system can yield derivatives with potent, low micromolar to nanomolar activity against a variety of cancer cell lines.[10][11] Derivatives targeting key oncogenic pathways like EGFR/HER-2 signaling have shown particular promise.[12]

Future research should focus on optimizing the lead compounds identified in these in vitro studies to improve their selectivity for cancer cells over normal cells, thereby enhancing their therapeutic index. Further exploration into their mechanisms of action, including the identification of novel molecular targets, will be crucial. The integration of computational modeling with synthetic chemistry will undoubtedly accelerate the design and discovery of the next generation of quinoline-based anticancer drugs with high efficacy and improved safety profiles.

References

• Comparison of two colorimetric assays as cytotoxicity endpoints for an in vitro screen for antitumour agents - PubMed.
• Review on recent development of quinoline for anticancer activities.
• Structure-activity relationship of quinoline carboxylic acids. A new class of inhibitors of dihydroorotate dehydrogenase - PubMed.
• Application Notes & Protocols: Cytotoxicity Assay of Novel Compounds in Cancer Cell Lines - Benchchem.
• Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis. - National Genomics Data Center (CNCB-NGDC).
• Comprehensive review on current developments of quinoline-based anticancer agents.
• Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents - RSC Publishing.
• an overview of quinoline derivatives as anti-cancer agents - ResearchGate.
• Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents - PMC - NIH.
• In Vitro Cytotoxicity Assays: Applications in Drug Discovery - Kosheeka.
• Synthesis and biological evaluation of novel quinoline analogs of ketoprofen as multidrug resistance protein 2 (MRP2) inhibitors - PMC - NIH.
• Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives.
• A Review on in-vitro Methods for Screening of Anticancer Drugs.
• Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure–activity relationship analysis | Request PDF - ResearchGate.
• Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis - PubMed.
• Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discov - SciELO.
• Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms - MDPI.
• An insight into the therapeutic potential of quinazoline derivatives as anticancer agents.
• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides.
• Exploration of quinolone and quinoline derivatives as potential anticancer agents - NIH.
• Application Notes and Protocols: Crystal Structure of Quinoline-2-carboxylic Acid - Benchchem.

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A Comparative Analysis of the Antimalarial Potential of Methyl 4-chloroquinoline-2-carboxylate and Chloroquine

A Guide for Researchers in Drug Development

In the persistent global battle against malaria, the quest for novel, effective, and resistance-breaking antimalarial agents is paramount. The 4-aminoquinoline scaffold, exemplified by the veteran drug Chloroquine, has been a cornerstone of antimalarial chemotherapy for decades. However, the widespread emergence of Chloroquine-resistant strains of Plasmodium falciparum has severely hampered its clinical utility and necessitates the exploration of new derivatives. This guide provides a comparative overview of the well-established antimalarial drug, Chloroquine, and a structurally related compound, Methyl 4-chloroquinoline-2-carboxylate, for researchers, scientists, and drug development professionals. While direct comparative experimental data for Methyl 4-chloroquinoline-2-carboxylate is not extensively available in public literature, this guide will synthesize information from studies on analogous compounds to provide a scientifically grounded perspective on its potential antimalarial activity.

The Clinical Benchmark: Chloroquine

Chloroquine, a 4-aminoquinoline derivative, has been a frontline antimalarial drug for the treatment and prophylaxis of malaria for many years.[1][2][3] Its efficacy, low cost, and relatively good safety profile made it an indispensable tool in malaria control programs worldwide.

Mechanism of Action

The primary mechanism of action of Chloroquine involves the disruption of the parasite's detoxification pathway for heme.[1][2][4][5][6][7] During its intraerythrocytic stage, the malaria parasite digests host hemoglobin in its acidic food vacuole to obtain essential amino acids. This process releases large quantities of toxic free heme. The parasite protects itself by polymerizing this heme into an inert, crystalline pigment called hemozoin. Chloroquine, a weak base, accumulates to high concentrations in the acidic food vacuole of the parasite.[1][2] Here, it is believed to cap the growing hemozoin crystal, preventing further polymerization.[1][4][6] The resulting buildup of free heme is highly toxic to the parasite, leading to membrane damage and cell death.[1][7][8]

A Candidate for Exploration: Methyl 4-chloroquinoline-2-carboxylate

Methyl 4-chloroquinoline-2-carboxylate is a derivative of the 4-chloroquinoline core structure. While it is often utilized as an intermediate in the synthesis of more complex molecules, including potential antimalarial drugs, its intrinsic antimalarial activity is not as well-documented as that of Chloroquine. To infer its potential, we must look at the structure-activity relationships (SAR) of related quinoline derivatives.

Structural Comparison and Inferred Activity

The key structural difference between Chloroquine and Methyl 4-chloroquinoline-2-carboxylate lies in the substituent at the 4-position and the presence of a carboxylate group at the 2-position. Chloroquine possesses a basic diaminoalkyl side chain at the 4-position, which is crucial for its accumulation in the parasite's acidic food vacuole.[6] In contrast, Methyl 4-chloroquinoline-2-carboxylate has a chlorine atom at the 4-position and a methyl ester group at the 2-position.

Studies on the SAR of quinoline derivatives have shown that the 4-amino group is a critical feature for potent antimalarial activity.[6] The basicity of the side chain is essential for the lysosomotropic effect, leading to high drug concentrations at the site of action. The absence of this basic side chain in Methyl 4-chloroquinoline-2-carboxylate would likely prevent its accumulation in the food vacuole, significantly diminishing its ability to inhibit hemozoin formation in the same manner as Chloroquine.

Furthermore, research on 4-oxo-3-carboxyl quinolones has indicated that the presence of a carboxyl ester group at the 3-position can be critical for activity, while its replacement with a carboxylic acid or amide can abolish it.[2] However, the impact of a carboxylate at the 2-position of a 4-chloroquinoline is less clear and warrants direct experimental investigation. It is plausible that this substitution could alter the electronic properties of the quinoline ring and its interaction with potential targets, but it is unlikely to compensate for the lack of the crucial 4-amino side chain.

Comparative Data Summary

The following table summarizes the known properties of Chloroquine and the inferred properties of Methyl 4-chloroquinoline-2-carboxylate based on SAR studies of analogous compounds.

Feature	Chloroquine	Methyl 4-chloroquinoline-2-carboxylate (Inferred)
Core Structure	4-Aminoquinoline	4-Chloroquinoline
Mechanism of Action	Inhibition of hemozoin polymerization	Unlikely to inhibit hemozoin polymerization due to the lack of a basic side chain. Other potential mechanisms are unknown.
In Vitro Activity (IC50 vs. P. falciparum)	Potent (nM range against sensitive strains)	Likely to be significantly less potent than Chloroquine, potentially in the µM range or inactive.
In Vivo Efficacy	Highly effective in mouse models and humans (against sensitive strains)	Expected to have poor in vivo efficacy due to predicted low in vitro activity and unfavorable pharmacokinetic properties.
Cytotoxicity	Generally low at therapeutic doses	Unknown, but cytotoxicity would need to be assessed.
Selectivity Index (SI)	High for sensitive strains	Likely to be low.

Experimental Protocols for Comparative Evaluation

To definitively assess the antimalarial potential of Methyl 4-chloroquinoline-2-carboxylate, a series of standardized in vitro and in vivo experiments should be conducted.

In Vitro Antiplasmodial Activity Assay (SYBR Green I Method)

This assay is a widely used and reliable method for determining the 50% inhibitory concentration (IC50) of a compound against the erythrocytic stages of P. falciparum.

Methodology:

• Parasite Culture: Maintain asynchronous cultures of chloroquine-sensitive (e.g., 3D7) and chloroquine-resistant (e.g., K1, W2) strains of P. falciparum in human O+ erythrocytes at 37°C in a gas mixture of 5% CO2, 5% O2, and 90% N2.

• Drug Preparation: Prepare stock solutions of the test compounds (Methyl 4-chloroquinoline-2-carboxylate and Chloroquine as a control) in DMSO. Perform serial dilutions in complete culture medium.

• Assay Plate Setup: In a 96-well plate, add the drug dilutions. Then, add the parasitized red blood cell suspension (1% parasitemia, 2% hematocrit). Include positive (Chloroquine) and negative (no drug) controls.

• Incubation: Incubate the plates for 72 hours under the same conditions as the parasite culture.

• Lysis and Staining: Add SYBR Green I lysis buffer to each well and incubate in the dark for 1 hour. SYBR Green I dye intercalates with the parasitic DNA.

• Fluorescence Measurement: Read the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~530 nm).

• Data Analysis: Calculate the IC50 values by plotting the percentage of parasite growth inhibition against the logarithm of the drug concentration using a non-linear regression model.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay assesses the toxicity of the compound against a mammalian cell line (e.g., HEK293T or HepG2) to determine its selectivity.

Methodology:

• Cell Culture: Culture the chosen mammalian cell line in appropriate media and conditions.

• Cell Seeding: Seed the cells in a 96-well plate and allow them to adhere overnight.

• Compound Addition: Add serial dilutions of the test compounds to the wells. Include a positive control (e.g., doxorubicin) and a negative control (vehicle).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for a further 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50) by plotting the percentage of cell viability against the logarithm of the compound concentration. The Selectivity Index (SI) is then calculated as CC50 / IC50.

In Vivo Efficacy Assessment (4-Day Suppressive Test in Plasmodium berghei-infected Mice)

This standard assay evaluates the in vivo antimalarial activity of a compound in a murine model.

Methodology:

• Infection: Inoculate mice (e.g., Swiss albino) intraperitoneally with Plasmodium berghei-infected red blood cells.

• Drug Administration: Two to four hours post-infection, administer the test compound and Chloroquine (as a positive control) orally or intraperitoneally once daily for four consecutive days. A vehicle control group should also be included.

• Parasitemia Monitoring: On day 4 post-infection, collect blood from the tail vein of each mouse and prepare thin blood smears.

• Smear Analysis: Stain the smears with Giemsa and determine the percentage of parasitized red blood cells by microscopic examination.

• Data Analysis: Calculate the percentage of parasitemia suppression for each group compared to the vehicle control group. Determine the effective dose that suppresses parasitemia by 50% (ED50) and 90% (ED90).

Visualizing the Experimental Workflow and Mechanisms

To better illustrate the processes described, the following diagrams are provided.

Caption: A generalized workflow for the comparative evaluation of antimalarial candidates.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Novel 4-aminoquinoline analogs highly active against the blood and sexual stages of Plasmodium in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

Comparative Cytotoxicity Analysis of Novel Quinoline Derivatives on Human Cancer Cell Lines

A Senior Application Scientist's Guide to Experimental Design and Data Interpretation

This guide provides a comprehensive framework for assessing the cytotoxic potential of novel quinoline derivatives against various cancer cell lines. We will delve into the rationale behind experimental choices, present detailed protocols for robust cytotoxicity assays, and offer insights into the interpretation of comparative data. The focus is on generating reliable and reproducible results to guide further drug development efforts.

Introduction: The Therapeutic Potential of Quinoline Scaffolds

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a broad spectrum of biological activities. In oncology, quinoline derivatives have garnered significant attention due to their ability to interfere with various cancer-related pathways, including DNA replication, topoisomerase function, and receptor tyrosine kinase signaling. The development of novel quinoline derivatives aims to enhance efficacy, improve selectivity for cancer cells, and overcome mechanisms of drug resistance.

This guide will compare the cytotoxic effects of two hypothetical novel quinoline derivatives, QN-1 and QN-2 , against a panel of human cancer cell lines, alongside a standard chemotherapeutic agent, Doxorubicin , as a positive control.

Experimental Design: Selecting the Right Tools for a Meaningful Comparison

A robust comparison of cytotoxic agents requires careful consideration of the cell lines, assay methods, and experimental controls.

Cancer Cell Line Panel

The choice of cell lines is critical for evaluating the breadth and selectivity of the compounds' cytotoxic activity. Our panel includes:

• MCF-7: A human breast adenocarcinoma cell line, estrogen receptor-positive.

• A549: A human lung carcinoma cell line.

• HeLa: A human cervical adenocarcinoma cell line.

• HEK293: A human embryonic kidney cell line, often used as a non-cancerous control to assess general cytotoxicity.

Cytotoxicity Assay Selection: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability. The principle lies in the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells, specifically by mitochondrial dehydrogenases. The amount of formazan produced is proportional to the number of viable cells.

Why the MTT Assay?

• High Throughput: It is well-suited for screening a large number of compounds and concentrations.

• Reproducibility: When performed correctly, the assay yields consistent and reliable data.

• Established Standard: It is a well-documented and widely accepted method for cytotoxicity testing.

Experimental Workflow

The following diagram outlines the general workflow for the cytotoxicity assessment.

Caption: General workflow for the comparative cytotoxicity assay.

Detailed Experimental Protocol: MTT Assay

This protocol provides a step-by-step guide for performing the MTT assay.

Materials:

• Selected cancer cell lines (MCF-7, A549, HeLa) and non-cancerous cell line (HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• 96-well flat-bottom sterile microplates

• Novel quinoline derivatives (QN-1, QN-2) and Doxorubicin

• MTT solution (5 mg/mL in PBS, sterile filtered)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Multichannel pipette and sterile tips

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into 96-well plates at a density of 5 x 10³ cells/well in 100 µL of complete medium.

  • Incubate the plates for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare stock solutions of QN-1, QN-2, and Doxorubicin in DMSO.

  • Perform serial dilutions of the compounds in complete medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include a vehicle control (medium with the same percentage of DMSO) and a blank (medium only).

  • Incubate the plates for 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plates for another 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plates for 10 minutes on a plate shaker to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. Use 630 nm as a reference wavelength if available.

• Data Analysis:

  • Subtract the absorbance of the blank from all other readings.

  • Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) for each compound on each cell line using non-linear regression analysis (log(inhibitor) vs. normalized response -- variable slope).

Comparative Data Analysis and Interpretation

The following table summarizes the hypothetical IC₅₀ values obtained for QN-1, QN-2, and Doxorubicin across the tested cell lines.

Compound	MCF-7 (IC₅₀, µM)	A549 (IC₅₀, µM)	HeLa (IC₅₀, µM)	HEK293 (IC₅₀, µM)	Selectivity Index (SI) vs. HEK293*
QN-1	8.5	12.3	15.1	> 100	> 11.8 (for MCF-7)
QN-2	25.6	30.1	28.4	> 100	> 3.9 (for MCF-7)
Doxorubicin	0.9	1.2	1.5	5.8	6.4 (for MCF-7)

*Selectivity Index (SI) = IC₅₀ in non-cancerous cells / IC₅₀ in cancerous cells. A higher SI value indicates greater selectivity for cancer cells.

Interpretation of Results:

• Potency: Doxorubicin, the standard chemotherapeutic agent, exhibits the highest potency with sub-micromolar IC₅₀ values across all cancer cell lines. Between the novel derivatives, QN-1 is significantly more potent than QN-2 .

• Selectivity: Both QN-1 and QN-2 demonstrate excellent selectivity for cancer cells over the non-cancerous HEK293 cell line, with IC₅₀ values greater than 100 µM for HEK293. Notably, QN-1 shows a higher selectivity index for MCF-7 cells compared to Doxorubicin, suggesting it may have a better therapeutic window.

• Cancer Cell Line Specificity: QN-1 appears to be most effective against the MCF-7 breast cancer cell line. The cytotoxic effect of all compounds varies across the different cancer cell lines, highlighting the importance of screening against a panel of cells representing different cancer types.

Potential Mechanisms and Signaling Pathways

Quinoline derivatives can exert their cytotoxic effects through various mechanisms. Based on the chemical structure of our hypothetical compounds, we can postulate potential signaling pathways they might modulate.

Caption: Potential mechanisms of action for novel quinoline derivatives.

Further experiments, such as cell cycle analysis by flow cytometry, apoptosis assays (e.g., Annexin V/PI staining), and western blotting for key signaling proteins, would be necessary to elucidate the precise mechanism of action for QN-1 and QN-2.

Conclusion and Future Directions

This guide provides a framework for the comparative cytotoxic evaluation of novel quinoline derivatives. Our hypothetical data suggests that QN-1 is a promising candidate for further development due to its potent and selective activity against breast cancer cells.

Future studies should focus on:

• Mechanism of Action Elucidation: Investigating the specific molecular targets and signaling pathways affected by QN-1.

• In Vivo Efficacy: Evaluating the anti-tumor activity of QN-1 in animal models of breast cancer.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of QN-1 to optimize its potency and selectivity.

By following a systematic and rigorous approach to cytotoxicity testing, researchers can effectively identify and advance promising new anticancer agents.

References

• Afrin, S., et al. (2021). Quinoline: A versatile scaffold for the development of potent anticancer agents. Archiv der Pharmazie. Available at: [Link]

• Musiol, R. (2017). Quinoline derivatives as promising anticancer agents. Current Medicinal Chemistry. Available at: [Link]

• van Meerloo, J., et al. (2011). Cell Sensitivity Assays: The MTT Assay. In: Cancer Cell Culture. Methods in Molecular Biology, vol 731. Humana Press. Available at: [Link]

A Head-to-Head Comparison: Microwave-Assisted vs. Conventional Heating for Quinoline Synthesis

A Senior Application Scientist's Guide to Accelerating Discovery

The quinoline scaffold is a cornerstone in medicinal chemistry and drug development, forming the structural core of numerous pharmacologically active compounds, from antimalarials like quinine to modern anticancer agents.[1][2] The synthesis of these vital heterocycles has traditionally relied on conventional heating methods—oil baths and heating mantles—which are often characterized by long reaction times, high energy consumption, and sometimes, modest yields.[3][4] The advent of microwave-assisted organic synthesis (MAOS) has revolutionized this landscape, offering a powerful alternative that promises dramatic rate enhancements, improved yields, and alignment with the principles of green chemistry.[5][6]

This guide provides a direct, evidence-based comparison between microwave irradiation and conventional heating for the synthesis of quinoline derivatives. We will move beyond simple procedural descriptions to explore the fundamental mechanisms of each heating method, present comparative experimental data for cornerstone quinoline syntheses, and provide detailed, actionable protocols for implementation in your laboratory.

Part 1: The Fundamental Difference in Energy Transfer

To understand the profound impact of microwave synthesis, one must first grasp the distinct mechanisms by which energy is delivered to a reaction mixture compared to conventional methods.

Conventional Heating: A Story of Conduction and Convection Conventional heating relies on the transfer of thermal energy from an external source, through the walls of the reaction vessel, and finally into the bulk of the reaction mixture. This process is governed by thermal conductivity and convection, often resulting in uneven temperature distribution. The vessel walls are invariably hotter than the solution's core, leading to potential decomposition of thermally sensitive compounds at the surface and inefficient heating of the bulk.[3]

Microwave Heating: Direct and Volumetric Energy Transfer Microwave chemistry utilizes high-frequency electromagnetic waves (typically 2.45 GHz) to heat materials containing mobile electric charges.[7][8] The energy transfer occurs not through conduction but through two primary mechanisms:

• Dipolar Polarization: Polar molecules within the reaction mixture, such as solvents and reactants, possess a dipole moment. They attempt to align themselves with the oscillating electric field of the microwaves. This rapid, continuous reorientation creates molecular friction, which manifests as intense, uniform heat throughout the sample volume.[7][9][10]

• Ionic Conduction: If ions are present, they will migrate back and forth through the solution in response to the oscillating electric field. Collisions with surrounding molecules generate heat due to the material's electrical resistance.[7][9]

This direct coupling of energy with the molecules in the reaction leads to rapid, uniform, and volumetric heating, bypassing the slow process of thermal conduction and often resulting in temperatures far exceeding the solvent's boiling point in sealed vessels.[8][10]

Caption: Energy transfer mechanisms in conventional vs. microwave heating.

Part 2: Performance Head-to-Head: Classic Quinoline Syntheses

The true measure of a technology lies in its practical application. Here, we compare the performance of microwave and conventional heating across several well-established quinoline synthesis reactions.

The Friedländer Synthesis

The Friedländer synthesis, a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an α-methylene group, is a powerful tool for creating substituted quinolines.[11] Under microwave irradiation, this reaction sees a remarkable acceleration and yield improvement.

In a notable study, the synthesis of various 8-hydroxyquinolines was compared directly. Traditional oil bath heating produced an average yield of just 34%, whereas microwave-enhanced synthesis elevated the average yield to 72%.[12][13] This dramatic increase is attributed to the rapid achievement of the high activation energy required for the cyclization step.[10][12]

Reactants	Method	Time	Yield	Reference
2-Amino-3-hydroxybenzaldehyde + various ketones	Conventional Oil Bath	Several hours	~34%	[12],[13]
2-Amino-3-hydroxybenzaldehyde + various ketones	Microwave Irradiation	5-40 min	~72%	[12],[13],[14]
2-Aminobenzophenone + Cyclohexanone	Conventional (RT)	3 days	18%	[14]
2-Aminobenzophenone + Cyclohexanone	Microwave (160 °C)	5 min	>90%	[14]

The Doebner-von Miller Reaction

This reaction, a variation of the Skraup synthesis, typically uses α,β-unsaturated aldehydes or ketones to produce 2- and 4-substituted quinolines under acidic conditions.[11] Microwave irradiation significantly shortens the lengthy reaction times associated with the conventional approach. One study demonstrated that using phosphotungstic acid as a catalyst under microwave conditions (300 W) produced 19 different quinoline derivatives in 10-15 minutes with yields ranging from 79-94%.[15] This stands in stark contrast to conventional methods which can take many hours to achieve similar results.[4][16]

Pfitzinger and Other Syntheses

Similar trends are observed across other named reactions. For instance, the synthesis of novel 2-acethoxymethyl quinoline derivatives via a Claisen-type rearrangement showed a drastic improvement with microwave heating.

Reaction Stage	Method	Time	Yield	Reference
N-Oxide formation	Conventional (65 °C)	9-11 h	38-67%	[2],[17]
N-Oxide formation	Microwave (100 W)	30-40 min	57-84%	[2],[17]
2-Acetoxyquinoline formation	Conventional (170 °C)	4 h	40-80%	[2],[18]
2-Acetoxyquinoline formation	Microwave (900 W)	15-35 min	60-100%	[2],[18]

The data consistently demonstrates that MAOS is not merely an incremental improvement but a transformative one, reducing reaction times from hours to minutes while simultaneously boosting chemical yields.[4][19]

Part 3: Experimental Protocols

To translate theory into practice, we provide representative, step-by-step protocols for the Friedländer synthesis of an 8-hydroxyquinoline derivative.

Protocol 1: Microwave-Enhanced Friedländer Synthesis

This protocol is adapted from methodologies demonstrating rapid and high-yield synthesis of 8-hydroxyquinolines.[12][14]

Objective: To synthesize 2-methyl-8-hydroxyquinoline from 2-amino-3-hydroxybenzaldehyde and acetone.

Methodology:

• Vessel Preparation: To a 10 mL microwave-safe reaction vessel equipped with a magnetic stir bar, add 2-amino-3-hydroxybenzaldehyde (137 mg, 1.0 mmol) and acetone (0.29 mL, 4.0 mmol).

• Solvent/Catalyst Addition: Add glacial acetic acid (2.0 mL), which acts as both the solvent and catalyst.

• Vessel Sealing: Securely cap the vessel.

• Microwave Irradiation: Place the vessel inside a dedicated laboratory microwave reactor. Irradiate the mixture at 160 °C for 5 minutes, with stirring. Ensure the power is set to maintain the target temperature (typically requires 200-300 W).

• Workup: After the reaction, allow the vessel to cool to room temperature. Pour the reaction mixture into ice-water and basify to a pH of 8-9 with a saturated sodium bicarbonate solution.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry to yield the crude product.

• Purification: Recrystallize the crude product from a suitable solvent like ethanol to obtain pure 2-methyl-8-hydroxyquinoline.

Caption: General experimental workflow for microwave-assisted quinoline synthesis.

Protocol 2: Conventional Friedländer Synthesis (Oil Bath)

This protocol reflects traditional thermal heating methods.[12][20]

Objective: To synthesize 2-methyl-8-hydroxyquinoline from 2-amino-3-hydroxybenzaldehyde and acetone.

Methodology:

• Apparatus Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-3-hydroxybenzaldehyde (137 mg, 1.0 mmol) and acetone (0.29 mL, 4.0 mmol).

• Solvent/Catalyst Addition: Add glacial acetic acid (5.0 mL).

• Heating: Place the flask in a preheated oil bath set to 120 °C.

• Reflux: Heat the mixture under reflux with continuous stirring for 8 hours. Monitor the reaction progress periodically using Thin-Layer Chromatography (TLC).

• Workup: After completion, allow the flask to cool to room temperature. Pour the reaction mixture into ice-water and basify to a pH of 8-9 with a saturated sodium bicarbonate solution.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry to yield the crude product.

• Purification: Recrystallize the crude product from ethanol.

Part 4: Conclusion and Future Outlook

The evidence overwhelmingly supports the superiority of microwave-assisted heating for the synthesis of quinolines in a research and discovery setting. The primary advantages are clear:

• Dramatic Rate Acceleration: Reaction times are reduced from many hours to mere minutes.[4]

• Enhanced Chemical Yields: Direct, uniform heating often leads to cleaner reactions with fewer by-products and higher yields.[2][12]

• Energy Efficiency: Heating only the reaction mixture instead of a large oil bath and the surrounding apparatus is more energy-efficient and aligns with green chemistry principles.[3][5]

• Reproducibility: Precise control over temperature and time in modern microwave reactors leads to higher reproducibility compared to conventional methods.[3]

While conventional heating remains a viable and necessary tool, particularly for large-scale syntheses where microwave penetration can be limited, MAOS has established itself as the method of choice for rapid library generation, reaction optimization, and lead discovery in the field of medicinal chemistry. As microwave technology continues to evolve, its application will undoubtedly expand, further accelerating the development of novel quinoline-based therapeutics.

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A Senior Application Scientist's Guide to Assessing the Purity of Methyl 4-chloroquinoline-2-carboxylate using NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the precise determination of a compound's purity is a non-negotiable cornerstone of scientific rigor. The presence of even minute impurities can significantly alter the biological activity and safety profile of a potential therapeutic agent.[1][2] This guide provides an in-depth, comparative analysis of Nuclear Magnetic Resonance (NMR) spectroscopy for the purity assessment of Methyl 4-chloroquinoline-2-carboxylate, a key heterocyclic scaffold in medicinal chemistry. We will explore the "why" behind experimental choices, compare NMR to other common analytical techniques, and provide actionable protocols to ensure data integrity.

The Central Role of Purity in Drug Discovery

The journey from a promising lead compound to a clinical candidate is paved with exacting analytical challenges. A declared purity value is intrinsically linked to the methodology used for its assessment.[3][4] Techniques like High-Performance Liquid Chromatography (HPLC) are staples in many labs, but they are not without limitations. HPLC may not detect non-UV active impurities, residual solvents, or water, which can lead to an overestimation of purity.[2] This is where the power of quantitative NMR (qNMR) becomes evident. It offers a universal detection method that is often orthogonal to chromatographic techniques, providing a more complete picture of the sample's composition.[3][4]

NMR Spectroscopy: The Gold Standard for Purity and Structure

NMR spectroscopy stands as a uniquely powerful tool in the analytical chemist's arsenal. It not only provides unambiguous structural elucidation but also offers a direct and accurate means of quantification. The fundamental principle of qNMR is that the integral of a signal is directly proportional to the number of nuclei giving rise to that signal.[5][6] This allows for the determination of the absolute purity of a sample, often without the need for a reference standard of the analyte itself.[7]

Comparative Analysis: NMR vs. Alternatives

To contextualize the strengths of NMR, let's compare it with other common techniques for purity assessment:

Analytical Technique	Principle	Advantages	Limitations
Quantitative ¹H NMR (qNMR)	Signal integration is directly proportional to the number of protons.	Universal detection for proton-containing molecules, non-destructive, provides structural information, can identify and quantify a wide range of impurities simultaneously, highly accurate and precise.[3][8][9]	Lower sensitivity than HPLC-MS, potential for signal overlap in complex mixtures.
High-Performance Liquid Chromatography (HPLC) with UV detection	Separation based on polarity, detection of UV-absorbing compounds.	High sensitivity, excellent for separating complex mixtures.	Requires a chromophore for detection, response factors can vary between compounds, may not detect non-UV active impurities.[2]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by polarity coupled with mass-to-charge ratio detection.	High sensitivity and selectivity, provides molecular weight information.	Ionization efficiency can vary significantly, quantification can be challenging without appropriate standards.
Elemental Analysis	Measures the percentage of C, H, N, S, etc.	Provides information on the elemental composition.	Does not provide information on the nature of impurities, insensitive to isomeric impurities.[2]

As the table illustrates, while techniques like HPLC are invaluable for separation, qNMR provides a more holistic and often more accurate assessment of absolute purity.[10]

Experimental Protocol: Purity Determination of Methyl 4-chloroquinoline-2-carboxylate by ¹H qNMR

This section details a robust, self-validating protocol for determining the purity of Methyl 4-chloroquinoline-2-carboxylate.

Diagram of the qNMR Workflow

Caption: Workflow for purity determination by qNMR.

Step-by-Step Methodology

• Selection of an Internal Standard: The choice of an internal standard is critical for accurate qNMR. It should:

  • Be of high, certified purity.

  • Have signals that do not overlap with the analyte's signals.

  • Be stable and non-reactive with the analyte and solvent.

  • Have a simple proton spectrum with at least one sharp, well-resolved signal.

  • Maleic acid is a suitable choice as its vinylic protons typically appear in a region of the spectrum free from the aromatic signals of the quinoline ring.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of Methyl 4-chloroquinoline-2-carboxylate into a clean, dry vial.

  • Accurately weigh a similar amount of the internal standard (e.g., maleic acid) into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of a suitable deuterated solvent (e.g., DMSO-d₆). The choice of solvent is important to ensure both the analyte and the internal standard are fully dissolved.

• NMR Data Acquisition:

  • Transfer the solution to a high-quality NMR tube.

  • Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

  • Crucial Parameters for Quantification: To ensure accurate integration, certain acquisition parameters must be optimized. A long relaxation delay (D1) of at least 5 times the longest T₁ of any proton being integrated is essential for full relaxation between scans. A 90° pulse angle should be used.

• Data Processing:

  • Apply zero-filling and an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) to improve the signal-to-noise ratio and resolution.

  • Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction to ensure accurate integration.

Interpreting the Spectra and Calculating Purity

The ¹H NMR spectrum of Methyl 4-chloroquinoline-2-carboxylate is expected to show distinct signals for the aromatic protons of the quinoline ring and the methyl ester protons.

Expected ¹H NMR Chemical Shifts for Methyl 4-chloroquinoline-2-carboxylate (in CDCl₃):

Proton	Expected Chemical Shift (ppm)	Multiplicity	Integration
H-3	~8.3	s	1H
H-5	~8.2	d	1H
H-8	~8.0	d	1H
H-6, H-7	~7.6-7.8	m	2H
OCH₃	~4.0	s	3H

Note: These are approximate values and can vary depending on the solvent and concentration.

Purity Calculation: The purity of the analyte can be calculated using the following equation[5]:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

Where:

• I = Integral value of the signal

• N = Number of protons giving rise to the signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

Identifying and Quantifying Impurities

A key advantage of qNMR is its ability to detect and quantify unexpected impurities.[8] Common impurities in the synthesis of quinoline derivatives might include starting materials, reaction byproducts, or residual solvents.[11] For instance, incomplete chlorination of a precursor could lead to the presence of a 4-hydroxyquinoline derivative. The signals for these impurities can be integrated and their amounts calculated relative to the internal standard.

Beyond ¹H NMR: The Role of ¹³C NMR and 2D Techniques

While ¹H qNMR is the primary tool for purity assessment, ¹³C NMR and 2D NMR techniques provide invaluable complementary information for structural confirmation and resolving signal overlap.

• ¹³C NMR: Provides information on the carbon framework of the molecule. The number of signals confirms the number of unique carbon atoms, and their chemical shifts are indicative of their chemical environment.[12][13]

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for unambiguously assigning all proton and carbon signals, especially in complex molecules. They can also help to identify impurities that have overlapping signals in the 1D ¹H spectrum.[14]

A Comparative Case Study: Hypothetical Data

To illustrate the practical application of this guide, consider the following hypothetical data for a batch of Methyl 4-chloroquinoline-2-carboxylate.

Method	Purity Result	Detected Impurities
¹H qNMR	97.2%	1.5% residual ethyl acetate, 0.8% unidentified aromatic impurity, 0.5% water
HPLC (254 nm)	99.1%	0.9% unidentified aromatic impurity
Elemental Analysis	C: 59.60%, H: 3.65%, N: 6.32% (Theory: C: 59.61%, H: 3.64%, N: 6.32%)	Not applicable

In this case, HPLC fails to detect the residual solvent and water, leading to an inflated purity value. Elemental analysis, while matching the theoretical values, provides no information about the non-elemental impurities. The qNMR result provides the most accurate and comprehensive assessment of the sample's purity.

Conclusion: Embracing a Multi-faceted Approach to Purity Assessment

For professionals in drug development, a thorough understanding of a compound's purity is paramount. While various analytical techniques have their merits, quantitative NMR spectroscopy offers a uniquely powerful and direct method for determining absolute purity. Its ability to provide structural information and quantify a wide range of impurities in a single experiment makes it an indispensable tool. By adopting a multi-technique approach, with qNMR as a central pillar, researchers can ensure the integrity of their data and make more informed decisions in the quest for new medicines.

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A Comparative Guide to the Synthesis of Methyl 4-chloroquinoline-2-carboxylate: Reproducibility and Practical Insights

Introduction

Methyl 4-chloroquinoline-2-carboxylate is a pivotal intermediate in medicinal chemistry, notably in the synthesis of various pharmaceuticals, including antimalarial, antiviral, and anticancer agents.[1] Its quinoline core, substituted with a chloro group at the 4-position and a methyl carboxylate at the 2-position, provides a versatile scaffold for further chemical modifications. The reliability and efficiency of its synthesis are therefore of paramount importance to researchers in drug discovery and development.

This guide provides an in-depth comparison of common synthetic routes to Methyl 4-chloroquinoline-2-carboxylate, with a focus on reproducibility, scalability, and the underlying chemical principles. We will dissect established protocols, offering insights into the causality behind experimental choices and providing data to support our analysis.

Core Synthetic Strategies: A Mechanistic Overview

The synthesis of the quinoline ring system is a well-established area of organic chemistry, with several named reactions providing access to this important heterocycle.[2] For the specific case of Methyl 4-chloroquinoline-2-carboxylate, the most prevalent strategies involve the initial construction of a 4-hydroxyquinoline-2-carboxylate intermediate, followed by chlorination. The two primary approaches for constructing the quinoline core are the Gould-Jacobs reaction and variations of the Friedländer or Combes synthesis.

Protocol 1: The Gould-Jacobs Reaction Pathway

The Gould-Jacobs reaction is a robust and widely used method for the synthesis of 4-hydroxyquinolines from anilines and diethyl ethoxymethylenemalonate (EMME).[3][4] The reaction proceeds through a series of condensation and cyclization steps.[3]

Mechanistic Rationale

The reaction begins with the nucleophilic attack of the aniline on the electron-deficient double bond of EMME, followed by the elimination of ethanol to form an anilinomethylenemalonate intermediate. Subsequent thermal cyclization, often requiring high temperatures, leads to the formation of the 4-hydroxyquinoline-3-carboxylate. Saponification and decarboxylation can then yield the 4-hydroxyquinoline, though for our target molecule, the ester group at the 2-position is desired. A modification of this approach, starting with a different malonate derivative, can lead to the desired 2-carboxylate.

Experimental Protocol: Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate via a Gould-Jacobs approach

• Step 1: Condensation. Aniline (1.0 eq) and a suitable diethyl malonate derivative are heated, often neat or in a high-boiling solvent like diphenyl ether.[4] Microwave irradiation has been shown to significantly reduce reaction times for this step.[5]

• Step 2: Cyclization. The resulting intermediate is heated to high temperatures (typically 240-260 °C) to effect cyclization.[4] The use of Eaton's reagent (P₂O₅ in methanesulfonic acid) can facilitate cyclization under milder conditions.[5]

• Step 3: Esterification/Transesterification. If the starting malonate did not already contain a methyl ester, transesterification can be carried out using methanol under acidic conditions.

Protocol 2: The Friedländer Synthesis and Related Condensations

The Friedländer synthesis offers a more direct route to quinolines by condensing a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[6][7] Variations like the Combes synthesis utilize β-diketones.[8][9]

Mechanistic Rationale

The core of the Friedländer synthesis is an acid- or base-catalyzed aldol-type condensation followed by cyclization and dehydration.[7][10] For our target molecule, a 2-aminoaryl ketone would react with a pyruvate derivative. The initial condensation forms an enamine or an aldol adduct, which then undergoes intramolecular cyclization. A final dehydration step yields the aromatic quinoline ring.[6]

Experimental Protocol: Synthesis of Methyl 4-hydroxyquinoline-2-carboxylate via a Friedländer approach

• Step 1: Condensation and Cyclization. A 2-aminoaryl ketone (1.0 eq) is reacted with methyl pyruvate (1.1-1.5 eq) in the presence of an acid or base catalyst. Common catalysts include sulfuric acid, p-toluenesulfonic acid, or potassium hydroxide.[10] The reaction is typically heated in a suitable solvent such as ethanol or methanol.[10]

The Crucial Chlorination Step

Once the Methyl 4-hydroxyquinoline-2-carboxylate precursor is obtained, the final step is the conversion of the hydroxyl group at the 4-position to a chloro group. This is a critical transformation that significantly impacts the reactivity of the quinoline ring for subsequent modifications.

Mechanistic Rationale

The chlorination is typically achieved using a dehydrating chlorinating agent, most commonly phosphorus oxychloride (POCl₃). The hydroxyl group of the 4-hydroxyquinoline, which exists in tautomeric equilibrium with the 4-quinolone form, acts as a nucleophile, attacking the phosphorus center of POCl₃. Subsequent elimination of HCl and a phosphate species, followed by nucleophilic attack of a chloride ion, results in the desired 4-chloroquinoline.

Experimental Protocol: Chlorination

• Step 1: Reaction with POCl₃. Methyl 4-hydroxyquinoline-2-carboxylate is heated with an excess of phosphorus oxychloride, often without a solvent or in a high-boiling inert solvent.[11][12]

• Step 2: Workup. The reaction mixture is carefully quenched by pouring it onto ice, followed by neutralization with a base such as sodium bicarbonate or ammonia. The product is then extracted with an organic solvent.

Reproducibility and Performance Comparison

The choice between the Gould-Jacobs and Friedländer pathways often depends on the availability of starting materials and the desired scale of the synthesis. Below is a comparative analysis of these protocols.

Parameter	Gould-Jacobs Pathway	Friedländer/Combes Pathway	Chlorination Step
Starting Materials	Anilines, Malonate derivatives	2-Aminoaryl ketones/aldehydes, α-Methylene carbonyls	Methyl 4-hydroxyquinoline-2-carboxylate, POCl₃
Reaction Conditions	High temperatures (240-260 °C) for cyclization, can be milder with specific reagents.[4][5]	Typically refluxing in alcohol with an acid or base catalyst.[10]	Refluxing with excess POCl₃.[11]
Typical Yields	Moderate to good, can be variable depending on cyclization efficiency.	Generally good, often cleaner reactions.	Good to excellent.
Reproducibility	Can be sensitive to temperature control during cyclization. The use of microwave or specialized reagents can improve consistency.[5]	Generally more reproducible due to milder conditions.	Highly reproducible, a standard and robust reaction.
Scalability	High-temperature cyclization can be challenging to scale up.	More amenable to scale-up.	Scalable with appropriate safety precautions for handling POCl₃.
Potential Pitfalls	Incomplete cyclization, side reactions at high temperatures.	Potential for side reactions depending on the substrate and catalyst.	Vigorous reaction during quenching, careful handling of POCl₃ is essential.

Conclusion and Recommendations

Both the Gould-Jacobs and Friedländer synthesis pathways offer viable routes to Methyl 4-chloroquinoline-2-carboxylate. For researchers prioritizing reproducibility and milder reaction conditions, the Friedländer synthesis is often the preferred method, provided the necessary 2-aminoaryl ketone is readily available. The Gould-Jacobs reaction , while requiring more forcing conditions for the cyclization step, is a valuable alternative, especially when starting from simple anilines. Recent modifications using microwave irradiation or reagents like Eaton's reagent have significantly improved the practicality of this method.[5]

The final chlorination step is a highly reliable and reproducible transformation. Careful attention to the workup procedure is crucial for safety and to obtain a pure product.

Ultimately, the choice of synthetic route will depend on the specific constraints and objectives of the research project, including the availability of starting materials, desired scale, and equipment. This guide provides the foundational knowledge and comparative data to make an informed decision for the successful and reproducible synthesis of Methyl 4-chloroquinoline-2-carboxylate.

References

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• IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. [Link]

• MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

• Wikipedia. Combes quinoline synthesis. [Link]

• Slideshare. Organic Name Reaction With Their Respective Mechanism. [Link]

• ResearchGate. Friedlander synthesis of quinoline derivatives. [Link]

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• YouTube. Combes Quinoline Synthesis Mechanism | Organic Chemistry. [Link]

• MDPI. Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. [Link]

• Cambridge University Press. Combes Quinoline Synthesis. [Link]

• MDPI. Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. [Link]

• ResearchGate. 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions. [Link]

• ResearchGate. Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. [Link]

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• ResearchGate. Synthesis of new 2- and 3-hydroxyquinoline-4-carboxylic acid derivatives as potential Antioxidants. [Link]

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• Google Patents. Process for making 2-hydroxyquinoline-4-carboxylic acids.
• Google Patents.

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• ScienceDirect. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. [Link]

• Revues Scientifiques Marocaines. RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. [Link]

• MDPI. Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. [Link]

• ResearchGate. Methyl 2-(2-pyridyl)quinoline-4-carboxylate. [Link]

• National Institutes of Health. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. [Link]

• ResearchGate. Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. [Link]

• Durham University. Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. [Link]

• MDPI. Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. [Link]

• Google Patents. Process for the production of 5,7-dichloro-8-hydroxy-quinoline and 5,7-dichloro-8-hydroxy-quinaldine.

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A Senior Application Scientist's Guide to Benchmarking Synthetic Methods for 4-Chloroquinolines

Introduction: The Enduring Importance of the 4-Chloroquinoline Scaffold

The quinoline ring system is a cornerstone of medicinal chemistry, renowned for its presence in a vast array of pharmaceuticals and biologically active compounds.[1] Within this class, the 4-chloroquinoline moiety stands out as a critical synthetic intermediate. Its significance is rooted in the reactivity of the C4-chlorine atom, which serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions. This reactivity allows for the facile introduction of diverse amine, alcohol, and thiol functionalities, making it an indispensable building block for the synthesis of blockbuster drugs like Chloroquine and Hydroxychloroquine, as well as countless investigational compounds in anticancer, antiviral, and antibacterial research.

Given its strategic importance, the efficient and scalable synthesis of 4-chloroquinolines is a paramount concern for researchers in both academic and industrial settings. Traditional methods, while foundational, often suffer from harsh reaction conditions, limited substrate scope, and multi-step procedures. This has spurred the development of novel synthetic strategies that offer milder conditions, improved yields, and greater functional group tolerance. This guide provides an in-depth comparison of established and modern synthetic routes, offering the experimental data and practical insights necessary for researchers to select the optimal method for their specific application.

Comparative Analysis of Synthetic Methodologies

The choice of a synthetic route is a critical decision dictated by factors such as desired substitution patterns, required scale, cost, and safety. Here, we benchmark three distinct methods: the classic Gould-Jacobs reaction followed by chlorination, the direct Vilsmeier-Haack cyclization, and a modern TMSCl-mediated cascade reaction.

Method 1 (Traditional): The Gould-Jacobs/POCl₃ Two-Step Sequence

This is arguably the most classic and widely recognized route. It is a two-part process beginning with the Gould-Jacobs reaction , which constructs the 4-hydroxyquinoline (or its tautomer, quinolin-4-one) core.[1][2][3] This intermediate is then subjected to a separate chlorination step, typically using phosphorus oxychloride (POCl₃), to yield the final 4-chloroquinoline.[4]

• Mechanism & Rationale: The Gould-Jacobs reaction begins with the condensation of an aniline with an alkoxymethylenemalonate ester. This is followed by a high-temperature thermal cyclization (often >250 °C) to form the quinoline ring.[5][6] The resulting 4-hydroxyquinoline is a stable intermediate. The subsequent chlorination with POCl₃ proceeds via the formation of a phosphate ester intermediate, which is then displaced by a chloride ion to furnish the product.[4] This two-step approach allows for the isolation and purification of the hydroxy intermediate, which can be beneficial but adds to the overall step count.

Method 2 (Traditional): The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction offers a more direct, one-pot approach to chlorinated quinolines, often yielding 2-chloro-3-formylquinolines from readily available N-arylacetamides.[7][8]

• Mechanism & Rationale: The reaction utilizes the Vilsmeier reagent, a chloroiminium species formed in situ from a formamide (like DMF) and phosphorus oxychloride (POCl₃).[9] This potent electrophile affects an intramolecular cyclization of the N-arylacetamide. The reaction proceeds through a series of intermediates, ultimately leading to the chlorinated and formylated quinoline ring system in a single transformation. The primary advantage is its directness; however, it inherently introduces a formyl group at the C3 position and a chlorine at the C2 position, which may or may not be desired. The reaction conditions can be harsh (high temperatures), and the exothermicity of the Vilsmeier reagent formation and quenching steps requires careful management, especially on a larger scale.

Method 3 (Modern): TMSCl-Mediated Cascade Cyclization

Representing a significant advancement in efficiency and mildness, this novel strategy, developed by Liang and coworkers, constructs the 4-chloroquinoline core in a single, low-temperature step from ortho-propynol phenyl azides.[10]

• Mechanism & Rationale: This reaction is initiated by chlorotrimethylsilane (TMSCl), which serves a dual role as both a Lewis acid promoter and the chloride source. TMSCl activates the propargylic alcohol, facilitating its departure as a silylated ether. This generates a carbocation that rearranges to an allenic intermediate. A subsequent intramolecular 6-endo-trig cyclization involving the azide moiety, followed by loss of N₂, aromatization, and trapping by a chloride ion, furnishes the 4-chloroquinoline product.[11][12] The key advantages are the remarkably mild conditions (60 °C), short reaction times (approx. 1 hour), and excellent yields across a broad range of substrates.[10]

Quantitative Performance Benchmarking

To provide an objective comparison, the following table summarizes key performance metrics for the three methodologies, compiled from representative examples in the literature.

Metric	Method 1: Gould-Jacobs / POCl₃	Method 2: Vilsmeier-Haack	Method 3: TMSCl-Mediated Cascade
Starting Materials	Anilines, Malonate Esters	N-Arylacetamides	Ortho-propynol phenyl azides
Key Reagents	Diphenyl ether (solvent), POCl₃	POCl₃, DMF	TMSCl, CH₃NO₂ (solvent)
Temperature Range	>250 °C (Cyclization), 100-110 °C (Chlorination)	80–90 °C	60 °C
Reaction Time	1-2 hours (Cyclization), 2-6 hours (Chlorination)	4–10 hours	1 hour
Overall Yield	50–75% (Variable over 2 steps)	60–85%	75–96%
Key Advantages	Well-established, reliable for specific substrates.	Direct, one-pot chlorination.	Very mild conditions, rapid, high yields, broad scope.
Key Limitations	Very high temperatures, multi-step, lower overall yields.	Harsh reagents, safety concerns on scale-up, fixed substitution pattern (2-Cl, 3-CHO).	Requires synthesis of specialized azide starting materials.

Experimental Protocols

To ensure reproducibility and trustworthiness, detailed step-by-step protocols for a traditional and a modern method are provided below.

Protocol 1: Synthesis of 4-Chloroquinoline via Gould-Jacobs/Chlorination

This two-step protocol is representative of the classic approach.

Step A: Gould-Jacobs Synthesis of 4-Hydroxyquinoline [5][6]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

• Condensation: Heat the mixture to 110-120 °C for 1.5 hours. Ethanol is evolved as a byproduct.

• Cyclization: Add the crude intermediate from the previous step to a flask containing a high-boiling solvent such as diphenyl ether (approx. 8 mL per gram of intermediate). Heat the solution to a vigorous reflux (approx. 250-260 °C) for 45 minutes.

• Isolation: Cool the reaction mixture to room temperature. The 4-hydroxy-3-carboethoxyquinoline product will precipitate. Add hexane or cyclohexane to facilitate further precipitation. Collect the solid by filtration and wash thoroughly with the non-polar solvent to remove the diphenyl ether.

• Hydrolysis & Decarboxylation: Suspend the collected solid in a 10% aqueous sodium hydroxide solution and reflux for 1 hour. Cool the mixture and acidify with concentrated HCl to precipitate the 4-hydroxyquinoline. Collect the solid by filtration, wash with cold water, and dry.

Step B: Chlorination of 4-Hydroxyquinoline [4]

• Safety Note: This step should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

• Reaction Setup: To a flame-dried flask under a nitrogen atmosphere, add the 4-hydroxyquinoline (1.0 eq) from Step A.

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, approx. 5-10 eq) to the flask at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 100-110 °C) for 4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring. The excess POCl₃ will be quenched.

• Isolation: Basify the acidic solution with a cold aqueous solution of NaOH or NH₄OH to a pH of ~8-9. The 4-chloroquinoline product will precipitate as a solid. Collect the solid by filtration, wash with cold water, and dry under vacuum. Recrystallize from a suitable solvent if necessary.

Protocol 2: TMSCl-Mediated Cascade Synthesis of 4-Chloroquinolines

This one-pot protocol is adapted from the work of Song, et al.[10]

• Reaction Setup: To a flame-dried Schlenk tube containing a magnetic stir bar, add the ortho-propynol phenyl azide starting material (1.0 eq, 0.2 mmol).

• Solvent and Reagent Addition: Add nitromethane (CH₃NO₂, 2.0 mL) followed by chlorotrimethylsilane (TMSCl, 3.5 eq, 0.7 mmol) at room temperature under an air atmosphere.

• Reaction: Place the sealed tube in a pre-heated oil bath at 60 °C and stir for 1 hour. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature.

• Purification: Concentrate the mixture under reduced pressure to remove the solvent and excess TMSCl. Purify the resulting residue by flash column chromatography on silica gel to afford the pure 4-chloroquinoline product.

Visualization of Workflows and Mechanisms

To better illustrate the decision-making process and the chemistry behind these methods, the following diagrams are provided.

Synthetic Route Selection Workflow

Caption: Decision workflow for selecting an appropriate 4-chloroquinoline synthetic method.

Plausible Mechanism: TMSCl-Mediated Cascade Cyclization

Caption: Proposed mechanism for the TMSCl-mediated synthesis of 4-chloroquinolines.

Conclusion and Future Outlook

This guide demonstrates a clear evolution in the synthesis of 4-chloroquinolines. While traditional methods like the Gould-Jacobs/chlorination sequence and the Vilsmeier-Haack reaction remain valuable for their established reliability and specific applications, they are often hampered by harsh conditions, safety considerations, and limited efficiency.

The emergence of modern catalytic cascade reactions, exemplified by the TMSCl-mediated cyclization , represents a significant leap forward. This method's mild conditions, rapid execution, and high yields offer a compelling alternative that aligns with the principles of green chemistry and addresses the demands of modern drug discovery for rapid library synthesis and process development.

For researchers embarking on a project requiring a 4-chloroquinoline, the choice is clear:

• For large-scale, cost-sensitive production of a specific, simple analogue where the infrastructure for high-temperature reactions exists, the Gould-Jacobs route may still be considered.

• When the 2-chloro-3-formyl substitution pattern is desired for further elaboration, the Vilsmeier-Haack reaction provides a direct, one-pot solution.

• For medicinal chemistry programs requiring rapid access to diverse, functionalized 4-chloroquinolines with high efficiency and operational simplicity, the TMSCl-mediated cascade and similar modern methods are unquestionably the superior choice.

Future research will likely focus on further expanding the substrate scope of these modern methods, developing enantioselective variants, and translating these high-efficiency reactions into continuous flow chemistry platforms to further enhance safety, scalability, and automation.

References

• Gould, R. G.; Jacobs, W. A. The Synthesis of Certain Substituted Quinolines and Quinazolines. J. Am. Chem. Soc.1939 , 61 (10), 2890–2895. [Link]

• Sigma-Aldrich. Gould-Jacobs Reaction. [Link]

• Wikipedia. Gould–Jacobs reaction. [Link]

• Jin, F.; Yang, T.; et al. TMSBr-Promoted Cascade Cyclization of ortho-Propynol Phenyl Azides for the Synthesis of 4-Bromo Quinolines and Its Applications. Molecules2019 , 24(21), 3931. [Link]

• MDPI. TMSBr-Promoted Cascade Cyclization of ortho-Propynol Phenyl Azides for the Synthesis of 4-Bromo Quinolines and Its Applications. [Link]

• Ali, M. M.; et al. Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B2005 , 44B, 2136-2141. [Link]

• Saternus, M.; et al. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules2023 , 28(1), 363. [Link]

• Song, X.-R.; et al. An efficient approach to 4-chloro quinolines via TMSCl-mediated cascade cyclization of ortho-propynol phenyl azides. Org. Chem. Front.2018 , 5, 1537-1541. [Link]

• Tekale, A.S.; et al. A highly efficient synthesis of 2-chloro-3-formyl-8-methyl quinoline: Vilsmeier-haack reagent. International Journal of Chemical Studies2015 , 2(6), 42-45. [Link]

• Tekale, A.S.; et al. Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. International Journal of Chemical Studies2021 , 9(1), 29-33. [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

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A Comparative Guide to the Cross-Validation of Analytical Data for Methyl 4-chloroquinoline-2-carboxylate

In the landscape of pharmaceutical development and quality control, the integrity of analytical data is paramount. For a compound such as Methyl 4-chloroquinoline-2-carboxylate, a key intermediate in the synthesis of various pharmacologically active molecules, robust and reliable analytical methods are indispensable.[1] This guide provides a comprehensive comparison of analytical techniques for the characterization and quantification of Methyl 4-chloroquinoline-2-carboxylate, with a focus on the cross-validation of data from High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

The principles outlined herein are grounded in the guidelines set forth by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring a framework that is both scientifically sound and compliant with regulatory expectations.[2][3][4]

The Imperative of Cross-Validation

In the analytical realm, cross-validation serves as a cornerstone of data reliability. It is the process of comparing results from two or more distinct analytical methods to ensure they are concordant and dependable. This is particularly critical in pharmaceutical development, where different analytical techniques may be employed at various stages, from synthesis to final product release. For a compound like Methyl 4-chloroquinoline-2-carboxylate, where impurities and degradation products can impact the safety and efficacy of the final drug substance, cross-validation provides a necessary layer of assurance.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

HPLC is a ubiquitous technique in pharmaceutical laboratories, prized for its versatility in analyzing a wide array of compounds, including those that are non-volatile or thermally sensitive.[5] For Methyl 4-chloroquinoline-2-carboxylate, a reversed-phase HPLC (RP-HPLC) method is the most appropriate starting point.

Experimental Protocol: RP-HPLC Method for Methyl 4-chloroquinoline-2-carboxylate

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient: 60% to 95% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Approximately 225 nm and 330 nm (based on UV maxima of similar chloro- and methyl-substituted quinolines)

• Injection Volume: 10 µL

• Column Temperature: 30°C

Sample Preparation:

• Prepare a stock solution of Methyl 4-chloroquinoline-2-carboxylate at 1 mg/mL in methanol.

• From the stock solution, prepare a working solution of 50 µg/mL in a 50:50 mixture of acetonitrile and water.

• Filter the solution through a 0.45 µm syringe filter before injection.

Rationale for Method Parameters

The choice of a C18 column provides excellent retention and separation for moderately polar compounds like quinoline derivatives. The gradient elution with an acetonitrile/water mobile phase allows for the effective separation of the main compound from potential impurities with varying polarities. The addition of TFA to the mobile phase helps to ensure good peak shape by protonating any residual silanol groups on the stationary phase and suppressing the ionization of the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile and Semi-Volatile Compounds

GC-MS combines the separation power of gas chromatography with the definitive identification capabilities of mass spectrometry. It is an ideal technique for the analysis of volatile and thermally stable compounds. While Methyl 4-chloroquinoline-2-carboxylate has a relatively high boiling point, it is amenable to GC-MS analysis.

Experimental Protocol: GC-MS Method for Methyl 4-chloroquinoline-2-carboxylate

The following protocol is adapted from methods used for the analysis of other quinoline derivatives.[9]

Chromatographic and Spectrometric Conditions:

• GC Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp: 15°C/min to 300°C

  • Hold: 5 minutes at 300°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: 50-400 m/z

Sample Preparation:

• Prepare a stock solution of Methyl 4-chloroquinoline-2-carboxylate at 1 mg/mL in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Dilute the stock solution to a suitable concentration (e.g., 10 µg/mL) for injection.

Anticipated Fragmentation Pattern

The mass spectrum of Methyl 4-chloroquinoline-2-carboxylate is expected to show a prominent molecular ion peak (M+) at m/z 221. The fragmentation pattern will likely involve the loss of the methoxy group (-OCH3, m/z 190) and the entire carbomethoxy group (-COOCH3, m/z 162). Further fragmentation of the quinoline ring would also be observed.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is an unparalleled tool for the unambiguous identification and structural characterization of organic molecules. Both ¹H and ¹³C NMR are essential for confirming the identity and purity of Methyl 4-chloroquinoline-2-carboxylate.

Experimental Protocol: NMR Analysis

Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

¹H and ¹³C NMR Data:

While specific experimental data for Methyl 4-chloroquinoline-2-carboxylate is scarce, predicted chemical shifts and data from analogous compounds can provide a reliable reference.[12][13]

• ¹H NMR (predicted): The aromatic protons on the quinoline ring are expected to appear in the range of 7.5-8.5 ppm. The methyl ester protons will likely be a singlet around 4.0 ppm.

• ¹³C NMR (predicted): The carbonyl carbon of the ester is expected around 165 ppm. The aromatic carbons will appear in the region of 120-150 ppm.

Comparative Performance and Data Cross-Validation

The following table summarizes the expected performance characteristics of each analytical technique for the analysis of Methyl 4-chloroquinoline-2-carboxylate.

Parameter	HPLC-UV	GC-MS	NMR
Specificity	Good; can be improved with diode array detection.	Excellent; mass spectral data provides high confidence in identification.	Excellent; provides unambiguous structural information.
Limit of Detection (LOD)	Low ng range	Low pg range	High µg to mg range
Limit of Quantitation (LOQ)	Mid-to-high ng range	Mid-to-high pg range	Not typically used for quantification at trace levels.
Linearity & Range	Excellent over a wide concentration range.	Good, but can be affected by matrix effects.	Quantitative NMR (qNMR) can be highly linear but requires careful setup.
Accuracy	High	High	High (for qNMR)
Precision	High (RSD < 2%)	High (RSD < 5%)	High (for qNMR)
Throughput	High	Moderate	Low

Cross-Validation Workflow

A robust cross-validation strategy is essential to ensure data integrity. The following workflow illustrates the process of comparing data from HPLC, GC-MS, and NMR.

Caption: A workflow for the cross-validation of analytical data.

Conclusion

The cross-validation of analytical data from multiple, orthogonal techniques is a critical practice in ensuring the quality and reliability of data for pharmaceutical intermediates like Methyl 4-chloroquinoline-2-carboxylate. While specific, validated methods for this compound are not widely published, robust analytical procedures can be readily adapted from those of structurally similar quinoline derivatives. By employing a combination of HPLC, GC-MS, and NMR, and by rigorously comparing the data generated from each, researchers and drug development professionals can have high confidence in the identity, purity, and quality of this important synthetic building block.

References

• RP-HPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR NEWLY SYNTHESIZED N-{[6-METHOXY-2-(MORPHOLIN-4-YL) QUINOLIN-3. (n.d.). Retrieved January 10, 2026, from https://www.ijsred.com/assets/images/IJSRED-V4I3P23.pdf

• Direct Alkylation of Heteroarenes with Unactivated Bromoalkanes using Photoredox Gold Catalysis - The Royal Society of Chemistry. (n.d.). Retrieved January 10, 2026, from [Link]

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• Analytical Method Validation: ICH and USP Perspectives - International Journal of Research and Review. (2025, August 8). Retrieved January 10, 2026, from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 4-Chloroquinoline-2-carboxylate

For laboratory personnel engaged in the dynamic fields of chemical research and pharmaceutical development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture. This guide provides a detailed protocol for the proper disposal of methyl 4-chloroquinoline-2-carboxylate, a halogenated heterocyclic compound. Synthesizing data from analogous chemical structures and established best practices for chlorinated organic waste, this document offers a procedural framework to ensure the safety of personnel and the protection of our environment.

Hazard Profile and Risk Assessment

Methyl 4-chloroquinoline-2-carboxylate, as a chlorinated quinoline derivative, should be handled with the utmost care, assuming a hazard profile similar to related compounds. Quinolines and their halogenated analogues can exhibit significant toxicity.[1][2]

Key Potential Hazards:

• Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[1][3] Some quinoline derivatives are suspected of having mutagenic or carcinogenic properties.[1][2]

• Irritation: Can cause irritation to the skin, eyes, and respiratory tract.[3][4]

• Environmental Hazard: Halogenated organic compounds are often persistent in the environment and can be toxic to aquatic life.[2][5]

Due to these potential hazards, a thorough risk assessment should be conducted before handling or disposing of this compound. All personnel must be trained on the specific risks and the procedures outlined in this guide.

Personal Protective Equipment (PPE) and Handling

Prior to any handling or disposal procedures, it is imperative to be outfitted with the appropriate personal protective equipment.

Table 1: Required Personal Protective Equipment

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	To prevent skin contact and absorption.[2]
Eye Protection	Safety goggles or a face shield.	To protect eyes from splashes or dust.[2][4]
Body Protection	A laboratory coat. For larger quantities or in case of a spill, a chemical-resistant apron should be worn.	To prevent contamination of personal clothing.
Respiratory	Use in a well-ventilated area, preferably within a chemical fume hood.[4][6]	To avoid inhalation of dust or vapors.[1]

Spill Management Protocol

In the event of a spill, immediate and decisive action is crucial to mitigate exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within one.

• Contain: For solid spills, carefully sweep up the material to avoid generating dust.[7] For liquid spills, use an inert absorbent material like sand or vermiculite. Do not use combustible materials like paper towels to absorb flammable solvents.

• Collect: Place the absorbed material or swept-up solid into a clearly labeled, sealed container for hazardous waste.[1]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the spill to the laboratory supervisor or safety officer.

Disposal Workflow for Methyl 4-Chloroquinoline-2-carboxylate

The cardinal rule for the disposal of halogenated organic compounds is to never dispose of them down the drain or in regular trash.[8][9] These compounds require specialized disposal procedures.

Caption: Disposal workflow for Methyl 4-chloroquinoline-2-carboxylate.

Detailed Disposal Procedure:

• Waste Segregation: It is critical to segregate halogenated organic waste from non-halogenated waste streams.[10][11] This is due to the different treatment methods required for their disposal, primarily incineration at high temperatures to ensure complete destruction of the halogenated compounds.[12]

• Container Selection: Use a designated, properly labeled, and leak-proof container for "Halogenated Organic Waste."[10] The container must be compatible with the chemical.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Methyl 4-chloroquinoline-2-carboxylate," and any other components of the waste mixture.[10] Do not use abbreviations or chemical formulas.

• Accumulation: Keep the waste container securely sealed when not in use. Store it in a designated, secondary containment area away from incompatible materials such as strong oxidizing agents.[1][13]

• Professional Disposal: Arrange for the collection of the waste by a licensed and certified hazardous waste disposal company.[9][14] Provide them with a complete list of the container's contents.

Decontamination of Empty Containers

Containers that have held methyl 4-chloroquinoline-2-carboxylate are also considered hazardous waste until properly decontaminated.

• Triple Rinsing: The container should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[9]

• Rinsate Collection: The rinsate from this process must be collected and disposed of as halogenated organic waste.[9]

• Final Disposal: Once triple-rinsed, the container can be disposed of according to institutional guidelines for decontaminated labware.

Emergency Procedures

In Case of Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[6][13] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][7] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[7]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[7]

Always have the Safety Data Sheet (SDS) for a similar compound readily available when seeking medical advice.[7]

Conclusion

The responsible disposal of methyl 4-chloroquinoline-2-carboxylate is a multi-faceted process that hinges on a thorough understanding of its potential hazards, the diligent use of personal protective equipment, and strict adherence to established waste segregation and disposal protocols. By following this guide, researchers and laboratory professionals can ensure a safe working environment and minimize their environmental impact, thereby upholding the principles of green chemistry and responsible scientific practice.

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Personal protective equipment for handling Methyl 4-chloroquinoline-2-carboxylate

A Researcher's Guide to Safely Handling Methyl 4-chloroquinoline-2-carboxylate

As a Senior Application Scientist, it is imperative to approach every chemical, regardless of its perceived reactivity, with a robust safety-first mindset. This guide provides essential, experience-driven protocols for the safe handling of Methyl 4-chloroquinoline-2-carboxylate, a compound frequently utilized in the synthesis of novel pharmaceutical agents. Our focus extends beyond mere compliance, aiming to instill a deep understanding of why each procedural step is critical for ensuring your safety and the integrity of your research.

Understanding the Risks: A Profile of Methyl 4-chloroquinoline-2-carboxylate

The primary hazards associated with this class of compounds include:

• Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

• Skin Irritation: Causes skin irritation.[1][2]

• Serious Eye Irritation: Causes serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation.[2]

• Potential for Genetic Defects and Cancer: Some quinoline derivatives are suspected of causing genetic defects and may cause cancer.[1][3]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not just recommended; it is mandatory.

Core Directive: Your Personal Protective Equipment (PPE) Protocol

The following table outlines the minimum required PPE for handling Methyl 4-chloroquinoline-2-carboxylate. Adherence to these guidelines is the first and most critical line of defense.

Operation	Minimum Required PPE	Rationale
Weighing and Aliquoting (Solid)	- Nitrile Gloves (double-gloved recommended)- Laboratory Coat- Safety Goggles with Side Shields- N95 or P100 Particulate Respirator	- Prevents dermal absorption of fine powder.- Protects skin and clothing from contamination.- Shields eyes from airborne particulates.- Minimizes inhalation of aerosolized powder.
Solution Preparation and Transfers	- Nitrile Gloves- Laboratory Coat- Safety Goggles and Face Shield	- Protects against skin contact with the dissolved compound.- Standard protection for handling chemicals in solution.- Face shield provides an extra layer of protection against splashes to the face and eyes during pouring and mixing.[4]
Running Reactions and Work-up	- Nitrile Gloves- Laboratory Coat- Safety Goggles	- Standard protection against chemical splashes and contact.- Protects skin from potential spills.- Essential for protecting eyes from splashes.
Spill Cleanup	- Chemical-resistant Gloves (e.g., Butyl rubber)- Chemical-resistant Apron or Gown- Chemical Splash Goggles and Face Shield- Air-Purifying Respirator with Organic Vapor Cartridges	- Provides enhanced protection against prolonged or high-concentration exposure.- Protects against splashes of the chemical and cleaning solvents.- Maximum protection for eyes and face.- Necessary for protection against vapors, especially if the spill is large or in a poorly ventilated area.

Step-by-Step Guide to Safe Handling

• Ventilation is Key: Always handle Methyl 4-chloroquinoline-2-carboxylate in a certified chemical fume hood to minimize inhalation exposure.[1][5] Ensure the sash is at the appropriate height.

• Designated Area: Establish a designated area for handling this compound to prevent cross-contamination of your lab space.

• Gather Your PPE: Before you begin, ensure all necessary PPE is readily available and in good condition. Inspect gloves for any signs of degradation or punctures.[3]

The order in which you put on your PPE is important to ensure a proper seal and protection.

PPE Donning Sequence

• Avoid Raising Dust: When handling the solid material, use techniques that minimize the creation of dust.[6]

• Mind Your Gloves: If your gloves become contaminated, remove them immediately using the proper technique, wash your hands, and don a new pair.[4] Never touch your face, phone, or lab equipment with contaminated gloves.

• Keep Containers Closed: When not in use, ensure all containers of Methyl 4-chloroquinoline-2-carboxylate are tightly sealed.[7]

The removal of PPE is a critical step to prevent self-contamination.

PPE Doffing Sequence

• Decontaminate Surfaces: After handling is complete, decontaminate the work area in the fume hood with an appropriate solvent (e.g., 70% ethanol) and wipe clean.

Emergency Procedures and Disposal

• In Case of Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[5] Seek medical attention.

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.

• In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[5] Seek medical attention.

• In Case of Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[7]

• Waste Disposal: Dispose of all waste, including contaminated PPE and empty containers, in a designated hazardous waste container in accordance with local, state, and federal regulations.[6][7] Do not dispose of this chemical down the drain.[6]

By adhering to these protocols, you are not only protecting yourself but also contributing to a culture of safety within your laboratory. Your diligence and respect for the chemical hazards are paramount to successful and safe research.

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